3-(Benzyloxy)-6-bromo-2-fluorophenol

• CAS: 1228956-98-6

Core Science & Biosynthesis

3-(Benzyloxy)-6-bromo-2-fluorophenol chemical properties

An In-depth Technical Guide to the Chemical Properties and Applications of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Introduction: In the landscape of modern medicinal chemistry and drug discovery, the strategic design of molecular building blocks is paramount. These scaffolds serve as the foundational architecture for complex therapeutic agents, with their inherent chemical properties dictating synthetic feasibility and influencing the pharmacological profile of the final molecule. 3-(Benzyloxy)-6-bromo-2-fluorophenol has emerged as a compound of significant interest, particularly noted for its utility as a versatile intermediate. Its polysubstituted aromatic ring, featuring a strategic arrangement of halo-, hydroxyl, and benzyloxy groups, offers a unique combination of reactivity and structural motifs. This guide provides an in-depth technical overview of its chemical properties, synthesis, reactivity, and core applications, with a particular focus on its role as a key building block for Proteolysis Targeting Chimeras (PROTACs) in the field of targeted protein degradation.

Core Physicochemical and Structural Properties

3-(Benzyloxy)-6-bromo-2-fluorophenol is a substituted aromatic compound belonging to the classes of halogenated benzenes, ethers, and phenols.[1] Its structure is characterized by a phenol ring substituted with three distinct functional groups, which define its chemical behavior and synthetic utility.

Table 1: Chemical Identifiers and Properties

Property	Value	Source(s)
CAS Number	1228956-98-6	[1][2][3]
Molecular Formula	C₁₃H₁₀BrFO₂	[1][2]
Molecular Weight	297.12 g/mol	[1][4]
InChI Key	WDWMIQICZJPVHB-UHFFFAOYSA-N	[1]
Canonical SMILES	C1=CC=C(C=C1)COC2=C(C(=C(C=C2)Br)O)F	-
Purity (Typical)	≥97%	[1]
Physical State	Solid	[5]

| Storage | Room temperature or sealed in dry, 2-8°C |[5][6] |

Solubility Profile: Specific quantitative solubility data for 3-(Benzyloxy)-6-bromo-2-fluorophenol is not extensively reported in the literature. However, a qualitative profile can be predicted based on its molecular structure.[7] The molecule possesses a large, nonpolar benzylic group and a halogenated aromatic ring, which suggests good solubility in nonpolar and polar aprotic solvents. Conversely, the presence of the polar hydroxyl group is insufficient to overcome the hydrophobicity of the larger structure, predicting poor solubility in polar protic solvents like water.[7]

Table 2: Predicted Solubility Profile

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Insoluble to Very Slightly Soluble	The dominant nonpolar surface area of the aromatic rings and benzyl group limits favorable interactions with hydrogen-bonding solvents.
Polar Aprotic	DMSO, DMF, THF, Acetonitrile	Soluble	These solvents can solvate the aromatic portions of the molecule while also engaging in dipole-dipole interactions with the ether and hydroxyl functionalities.

| Nonpolar | Dichloromethane, Chloroform, Toluene, Hexanes | Soluble | The compound's significant nonpolar character allows for favorable van der Waals interactions with these solvents. |

Synthesis and Mechanistic Considerations

The proposed synthesis involves the reaction of 6-bromo-2-fluorophenol with benzyl bromide. The causality for this experimental design lies in the enhanced acidity of the phenolic proton, which allows for its efficient deprotonation by a moderately strong base to form a nucleophilic phenoxide. This phenoxide then displaces the bromide from benzyl bromide in a classic Sₙ2 reaction.

Caption: Proposed Williamson Ether Synthesis Workflow.

Experimental Protocol: Synthesis via Williamson Etherification

Objective: To synthesize 3-(Benzyloxy)-6-bromo-2-fluorophenol from 6-bromo-2-fluorophenol.

Materials:

• 6-Bromo-2-fluorophenol

• Benzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (MeCN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 6-bromo-2-fluorophenol (1.0 eq).

• Addition of Base and Solvent: Add anhydrous potassium carbonate (1.5-2.0 eq) to the flask, followed by anhydrous acetonitrile to create a stirrable suspension.

  • Causality: Potassium carbonate is a suitable base to deprotonate the phenol without being overly harsh, and acetonitrile is a polar aprotic solvent that facilitates Sₙ2 reactions.

• Addition of Alkylating Agent: Add benzyl bromide (1.1 eq) dropwise to the stirring suspension at room temperature.

• Reaction Heating: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Workup: Cool the reaction mixture to room temperature. Filter off the solid K₂CO₃ and rinse with a small amount of ethyl acetate. Concentrate the filtrate under reduced pressure to remove the acetonitrile.

• Extraction: Redissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove any unreacted phenol), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel or by recrystallization to obtain the final product.

Spectroscopic and Analytical Profile

Definitive experimental spectra for 3-(Benzyloxy)-6-bromo-2-fluorophenol are not widely published. However, a highly accurate predicted profile can be constructed based on the analysis of its functional groups and data from analogous compounds.[1][9][10][11]

Table 3: Predicted Spectroscopic Data

Technique	Feature	Predicted Chemical Shift / Signal
¹H NMR	Benzylic protons (-O-CH₂ -Ph)	~5.1 ppm (singlet, 2H)
	Benzyl aromatic protons	~7.3-7.5 ppm (multiplet, 5H)
	Phenolic ring protons	~6.8-7.2 ppm (2 distinct multiplets/doublets, 2H)
	Phenolic -OH proton	Variable, broad singlet (may not be observed)
¹³C NMR	Benzylic carbon (-O-C H₂-Ph)	~71 ppm
	Aromatic carbons	~110-160 ppm (multiple signals)
¹⁹F NMR	Aromatic C-F	~-110 to -140 ppm (vs. CFCl₃)
IR Spec.	O-H Stretch (phenolic)	3200-3500 cm⁻¹ (broad)
	C-H Stretch (aromatic)	3000-3100 cm⁻¹ (medium)
	C-H Stretch (aliphatic)	2850-2950 cm⁻¹ (medium)
	C=C Stretch (aromatic)	1450-1600 cm⁻¹ (strong)
	C-O Stretch (aryl ether)	1200-1250 cm⁻¹ (strong)
	C-F Stretch	1000-1100 cm⁻¹ (strong)
	C-Br Stretch	500-600 cm⁻¹ (medium)
Mass Spec.	Molecular Ion [M]⁺	m/z 296/298 (Characteristic 1:1 isotopic pattern for Br)

| | Key Fragment | m/z 91 ([C₇H₇]⁺, tropylium ion from benzyl group) |

• ¹⁹F NMR Insights: ¹⁹F NMR is a powerful tool for analyzing fluorinated compounds due to its wide chemical shift range and high sensitivity.[12][13] The single fluorine atom on the aromatic ring is expected to produce a singlet in a proton-decoupled spectrum. The precise chemical shift is sensitive to the electronic environment, providing a unique fingerprint for the molecule.[14]

Protocol: FTIR Spectroscopy Analysis (KBr Pellet Method)

This protocol is standard for acquiring the infrared spectrum of a solid sample.[10]

• Sample Preparation: Grind a small amount (~1-2 mg) of 3-(Benzyloxy)-6-bromo-2-fluorophenol with ~100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press die. Apply pressure using a hydraulic press (typically 7-10 tons) for several minutes to form a thin, transparent or translucent KBr pellet.

• Spectral Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer.

• Data Collection: Record the spectrum, typically over the range of 4000-400 cm⁻¹. Collect a background spectrum of an empty sample holder or a pure KBr pellet first to subtract atmospheric and instrumental interferences.

• Analysis: Baseline-correct the resulting spectrum and identify the characteristic absorption peaks, comparing them to predicted values to confirm the presence of the key functional groups.

Chemical Reactivity and Safe Handling

The reactivity of 3-(Benzyloxy)-6-bromo-2-fluorophenol is dictated by the interplay of its functional groups.

• Phenolic Hydroxyl Group: The -OH group is acidic and can be deprotonated by bases to form a phenoxide. This phenoxide is a potent nucleophile, enabling O-alkylation or O-acylation reactions.

• Aromatic Ring: The aromatic ring can undergo several transformations:

  • Nucleophilic Aromatic Substitution (SₙAr): The fluorine atom, being highly electronegative, strongly activates the ring toward nucleophilic attack.[15][16] Fluorine is an excellent leaving group in SₙAr reactions, often being displaced in preference to other halogens like bromine.[16] This makes the position ortho to the fluorine a prime site for substitution by strong nucleophiles.

  • Electrophilic Aromatic Substitution: The hydroxyl and benzyloxy groups are ortho-, para-directing and activating. However, the fluorine and bromine atoms are deactivating. The overall outcome of electrophilic substitution would depend on the specific reagents and reaction conditions, but the positions are sterically hindered.

  • Metal-Catalyzed Cross-Coupling: The C-Br bond is a versatile handle for cross-coupling reactions such as Suzuki, Sonogashira, or Buchwald-Hartwig amination, allowing for the introduction of new carbon-carbon or carbon-nitrogen bonds.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-(Benzyloxy)-6-bromo-2-fluorophenol is not universally available, but data from closely related halogenated and benzylated phenols provide a strong basis for safe handling procedures.[17][18][19]

• Hazards: The compound is expected to cause skin irritation, serious eye irritation, and may cause respiratory irritation if inhaled. It may be harmful if swallowed.[18][19]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[17]

  • Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat. Inspect gloves before use and dispose of them properly after handling.[18]

  • Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood. If dust or aerosols are generated, a full-face respirator may be necessary.[17][19]

• Handling and Storage:

  • Avoid contact with skin, eyes, and clothing.[19]

  • Avoid formation of dust and aerosols.

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

  • Wash hands thoroughly after handling.[19]

Application in Drug Discovery: A PROTAC Building Block

One of the most significant applications for this molecule is as a "Protein Degrader Building Block".[5] This directly links it to the synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary therapeutic modality.

PROTACs are heterobifunctional molecules designed to hijack the cell's natural protein disposal system—the ubiquitin-proteasome system—to destroy a specific target protein of interest (POI).[20] They consist of three components: a ligand for the POI, a ligand for an E3 ubiquitin ligase, and a linker connecting the two.

Caption: General structure of a PROTAC molecule.

3-(Benzyloxy)-6-bromo-2-fluorophenol is an ideal starting material for PROTAC synthesis due to its orthogonally reactive functional groups. The term "orthogonal" means that one functional group can be reacted selectively without affecting the others, allowing for a modular and controlled synthesis.

Conceptual Workflow for PROTAC Synthesis

• First Attachment Point (Phenol): The phenolic -OH group can be used as the initial point of connection. It can be deprotonated and reacted with a linker precursor that contains a suitable electrophile (e.g., an alkyl halide).

• Second Attachment Point (Bromide): The C-Br bond can then be functionalized, typically via a palladium-catalyzed cross-coupling reaction (like Suzuki or Buchwald-Hartwig), to attach the second ligand (either the POI or E3 ligand, depending on the synthetic strategy).

• Alternative Strategy (Fluoride): In some designs, the highly activated C-F bond could be targeted for nucleophilic aromatic substitution to connect a linker or ligand that has a nucleophilic handle (e.g., an amine or alcohol).[15]

This modular approach allows researchers to rapidly synthesize a library of PROTACs with different linkers and ligands to optimize the formation of the crucial ternary complex (POI-PROTAC-E3 Ligase) and achieve potent and selective protein degradation.[6][21]

Conclusion

3-(Benzyloxy)-6-bromo-2-fluorophenol is a well-defined chemical entity whose value extends far beyond its basic structure. Its carefully arranged functional groups provide a versatile platform for complex organic synthesis, offering multiple, orthogonally reactive sites. This makes it an exceptionally useful building block in drug discovery, particularly in the cutting-edge field of targeted protein degradation. A thorough understanding of its physicochemical properties, reactivity, and spectroscopic profile, as outlined in this guide, is essential for researchers aiming to leverage its full synthetic potential in the development of next-generation therapeutics.

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An In-depth Technical Guide to 3-(Benzyloxy)-6-bromo-2-fluorophenol: A Key Building Block in Modern Drug Discovery

This guide provides an in-depth technical overview of 3-(benzyloxy)-6-bromo-2-fluorophenol (CAS Number: 1228956-98-6), a highly functionalized aromatic building block of increasing importance in medicinal chemistry and drug development. Designed for researchers, synthetic chemists, and professionals in the pharmaceutical sciences, this document elucidates the compound's synthesis, chemical properties, reactivity, and its pivotal role in the construction of complex therapeutic agents, particularly in the burgeoning field of targeted protein degradation.

Introduction and Strategic Importance

3-(Benzyloxy)-6-bromo-2-fluorophenol is a synthetic organic compound featuring a densely functionalized phenyl ring. The strategic arrangement of its substituents—a phenolic hydroxyl, a protective benzyl ether, a bromine atom, and a fluorine atom—renders it a versatile intermediate for introducing specific pharmacophoric elements and providing multiple, orthogonal handles for further chemical modification.

The presence of both a nucleophilic phenol and a bromine atom suitable for cross-coupling reactions makes this molecule particularly valuable. The fluorine atom can enhance metabolic stability and binding affinity of a final drug molecule through favorable electronic interactions. The benzyloxy group serves as a common protecting group for the phenol, which can be selectively removed in later synthetic steps. Its classification as a "Protein Degrader Building Block" by suppliers points to its primary application in the synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of therapeutics designed to hijack the cell's natural protein disposal system to eliminate disease-causing proteins.[1][2][3]

Physicochemical and Spectroscopic Profile

A summary of the key physical and chemical properties for 3-(Benzyloxy)-6-bromo-2-fluorophenol is provided below. While experimental spectroscopic data is not publicly available, a predicted profile based on its structure is included to aid in characterization.

Property	Value	Source/Comment
CAS Number	1228956-98-6	[4]
Molecular Formula	C₁₃H₁₀BrFO₂	[4]
Molecular Weight	297.12 g/mol	[4]
Appearance	Solid	[5]
Purity	Typically ≥97-98%	[1][4]
Storage	Sealed in dry, 2-8°C	[6]
Predicted ¹H NMR	Aromatic H: δ 6.5-7.5 ppm; CH₂: δ ~5.1 ppm; Phenolic OH: δ ~5.0-6.0 ppm	Predicted values
Predicted ¹³C NMR	Aromatic C: δ 100-160 ppm; CH₂: δ ~70 ppm	Predicted values
Predicted ¹⁹F NMR	Singlet, δ ~ -120 to -140 ppm	Predicted values
SMILES	Oc1c(F)c(OCC2=CC=CC=C2)cc(Br)c1	[6]
InChI Key	WDWMIQICZJPVHB-UHFFFAOYSA-N	[4]

Synthesis and Mechanistic Rationale

Retrosynthetic Analysis

A logical retrosynthetic approach dissects the target molecule into simpler, more accessible precursors.

Caption: Retrosynthetic analysis of the target compound.

The key disconnections involve a late-stage electrophilic bromination and a regioselective O-benzylation of a fluorinated resorcinol derivative. This strategy is chosen because the directing effects of the substituents can be leveraged to control the regiochemical outcome of the bromination step.

Proposed Synthetic Workflow

The forward synthesis involves two primary transformations starting from 2-fluoro-1,3-benzenediol.

Caption: Proposed forward synthesis workflow.

Detailed Experimental Protocol

Step 1: Synthesis of 3-(Benzyloxy)-2-fluorophenol

This step involves the selective protection of one of the two hydroxyl groups of 2-fluoro-1,3-benzenediol. The two hydroxyl groups have different acidities and steric environments, which can be exploited for selective mono-alkylation.

• Rationale : Using one equivalent of benzyl bromide with a mild base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as acetone or acetonitrile favors mono-alkylation. The phenoxide formed is the active nucleophile in this Williamson ether synthesis.[7][8]

• Procedure :

  • To a stirred solution of 2-fluoro-1,3-benzenediol (1.0 eq.) in dry acetone, add anhydrous potassium carbonate (1.5 eq.).

  • Add benzyl bromide (1.0 eq.) dropwise at room temperature.

  • Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed (typically 4-8 hours).

  • Cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate 3-(benzyloxy)-2-fluorophenol.

Step 2: Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol

This is an electrophilic aromatic substitution. The existing substituents (benzyloxy and fluorine) direct the incoming electrophile (Br⁺).

• Rationale : The benzyloxy group is a powerful activating, ortho, para-directing group. The fluorine atom is a deactivating but also ortho, para-directing group. The position para to the strongly activating benzyloxy group (C6) is the most electronically enriched and sterically accessible site for bromination.[9][10] A mild brominating agent like N-Bromosuccinimide (NBS) or a controlled amount of bromine (Br₂) in a non-polar solvent is suitable to achieve mono-bromination.[11][12]

• Procedure :

  • Dissolve 3-(benzyloxy)-2-fluorophenol (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or carbon tetrachloride (CCl₄) and cool the solution to 0 °C in an ice bath.

  • Add a solution of N-Bromosuccinimide (1.05 eq.) or bromine (1.0 eq.) in the same solvent dropwise over 30 minutes.

  • Allow the reaction to stir at 0 °C to room temperature, monitoring its progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • The crude product can be purified by recrystallization or column chromatography to yield 3-(benzyloxy)-6-bromo-2-fluorophenol.

Chemical Reactivity and Synthetic Utility

The utility of 3-(benzyloxy)-6-bromo-2-fluorophenol stems from the distinct reactivity of its functional groups, which can be addressed in a controlled, sequential manner.

• Phenolic Hydroxyl Group : This group is acidic and can be deprotonated to form a phenoxide, a potent nucleophile. It is the primary attachment point for linkers in PROTAC synthesis, typically via etherification or esterification reactions.

• Aryl Bromide : The C-Br bond is a versatile handle for carbon-carbon and carbon-heteroatom bond formation through various transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the introduction of diverse aryl, heteroaryl, or alkyl groups.

• Benzyloxy Group : This is a stable protecting group for the phenol that can be removed under specific conditions, most commonly via catalytic hydrogenation (H₂/Pd-C), which cleaves the benzyl C-O bond to regenerate the free phenol without affecting the aryl bromide.[13]

• Fluorine Atom : The C-F bond is generally unreactive under standard synthetic conditions. Its primary role is to modulate the electronic properties and metabolic stability of the final molecule.

Application in Targeted Protein Degradation (PROTACs)

PROTACs are heterobifunctional molecules that simultaneously bind to a target Protein of Interest (POI) and an E3 ubiquitin ligase, inducing the ubiquitination and subsequent degradation of the POI by the proteasome.[3][14] A PROTAC molecule is conceptually composed of three parts: a ligand for the POI, a ligand for an E3 ligase (like VHL or Cereblon), and a chemical linker that connects them.

3-(Benzyloxy)-6-bromo-2-fluorophenol is an ideal starting material for the "linker" or "E3 ligase ligand" portion of a PROTAC.

Caption: Role of the title compound in PROTAC synthesis.

• Workflow Integration : The phenolic -OH group of 3-(benzyloxy)-6-bromo-2-fluorophenol can be alkylated with a linker precursor containing a suitable leaving group. After linker attachment, the aryl bromide can be functionalized using a cross-coupling reaction to attach the POI-binding moiety. Alternatively, the benzyloxy group can be deprotected to reveal a second phenol for differential functionalization, adding another layer of synthetic versatility. The fluorine and bromine atoms ultimately become part of the final PROTAC scaffold, influencing its conformation, cell permeability, and metabolic properties.

Safety and Handling

As a halogenated phenolic compound, 3-(benzyloxy)-6-bromo-2-fluorophenol requires careful handling in a laboratory setting. While a specific, comprehensive safety data sheet (SDS) is not publicly available, data from analogous compounds like bromophenols suggest the following precautions.[15][16][17][18]

• Hazard Classification : Expected to be harmful if swallowed, cause skin irritation, and cause serious eye irritation. May cause respiratory irritation.[18]

• Personal Protective Equipment (PPE) :

  • Eye/Face Protection : Wear chemical safety goggles and/or a face shield.

  • Skin Protection : Wear nitrile or other chemically resistant gloves. A lab coat is mandatory.

  • Respiratory Protection : Use only in a well-ventilated chemical fume hood. Avoid generating dust.

• Handling : Avoid contact with skin, eyes, and clothing. Minimize dust generation and accumulation. Wash hands thoroughly after handling. Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and acid anhydrides.[15]

• Storage : Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances. Recommended storage temperature is 2-8°C.

• First Aid :

  • Eyes : Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.

  • Skin : Immediately wash with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

  • Ingestion : Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

• Disposal : Dispose of waste in accordance with local, state, and federal regulations. This material may be classified as hazardous waste.

Conclusion

3-(Benzyloxy)-6-bromo-2-fluorophenol is a sophisticated and strategically designed chemical building block. Its value lies not just in its structure, but in the synthetic possibilities enabled by the orthogonal reactivity of its multiple functional groups. For scientists engaged in the design of complex molecules, particularly in the cutting-edge field of targeted protein degradation, this compound offers a versatile and powerful tool. Understanding its synthesis, reactivity, and proper handling is essential for leveraging its full potential in the development of next-generation therapeutics.

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An In-depth Technical Guide to 3-(Benzyloxy)-6-bromo-2-fluorophenol: A Key Building Block in Modern Drug Discovery

This guide provides a comprehensive technical overview of 3-(Benzyloxy)-6-bromo-2-fluorophenol, a specialized chemical intermediate with significant potential in the field of medicinal chemistry and drug development. We will delve into its fundamental physicochemical properties, explore logical synthetic strategies, and discuss its emerging role as a versatile building block, particularly in the synthesis of targeted protein degraders and other complex therapeutic agents. This document is intended for researchers, synthetic chemists, and professionals in the pharmaceutical and biotechnology sectors who require a deep, practical understanding of this valuable compound.

Core Physicochemical & Structural Characteristics

3-(Benzyloxy)-6-bromo-2-fluorophenol is a poly-substituted aromatic compound featuring a unique combination of functional groups that render it a highly valuable scaffold in organic synthesis. The interplay of the electron-withdrawing halogen atoms (bromine and fluorine) and the bulky, yet reactive, benzyloxy protecting group dictates its chemical behavior and utility.

A summary of its key properties is presented in the table below:

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₀BrFO₂	[1][2]
Molecular Weight	297.1 g/mol	[1][2]
CAS Number	1228956-98-6	[1][2][3][4]
Typical Purity	≥97-98%	[1][2]
Synonyms	Phenol, 6-bromo-2-fluoro-3-(phenylmethoxy)-	[4]
Storage Conditions	Room temperature; for long-term stability, sealed in a dry environment at 2-8°C is recommended.	[1][5]

The presence of a phenolic hydroxyl group provides a reactive handle for further chemical modifications, while the ortho-fluorine atom can influence both the acidity of the phenol and the conformation of the molecule. The bromine atom is a key functional group for cross-coupling reactions, enabling the introduction of a wide variety of substituents. The benzyloxy group serves as a robust protecting group for the phenol, which can be selectively removed under specific conditions.

Strategic Synthesis & Mechanistic Insights

One common and effective strategy for the regioselective introduction of functional groups onto a phenolic ring is the ortho-formylation reaction.[6] This methodology can be adapted to illustrate a potential synthetic pathway.

Proposed Synthetic Workflow

The following diagram outlines a conceptual workflow for the synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Caption: A conceptual synthetic workflow for 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Causality in Experimental Choices:

• Step 1: Protection: The phenolic hydroxyl group is acidic and can interfere with subsequent organometallic reactions. Therefore, it is crucial to protect it. The choice of a benzyl group is strategic due to its general stability to a range of reaction conditions and its susceptibility to removal via hydrogenolysis.

• Step 2: Directed ortho-Metalation: The fluorine and benzyloxy groups can act as directing groups for ortho-lithiation. This allows for the regioselective deprotonation of the aromatic ring at the position between these two groups, leading to a specific organolithium intermediate.

• Step 3: Electrophilic Hydroxylation: The resulting aryllithium species is a potent nucleophile. Quenching with an electrophilic oxygen source, such as a borate ester followed by oxidative workup, introduces the desired hydroxyl group at the activated position, yielding the final product.

Applications in Drug Discovery & Medicinal Chemistry

3-(Benzyloxy)-6-bromo-2-fluorophenol is classified as a "Protein Degrader Building Block," which underscores its primary application in the synthesis of molecules for targeted protein degradation (TPD).[1] The structural motifs present in this compound are frequently found in a variety of biologically active molecules, highlighting its versatility.

• Targeted Protein Degradation (TPD): The molecule serves as a versatile scaffold for the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other molecular glues. The bromine atom is particularly useful for introducing linkers via cross-coupling reactions, which are then connected to a ligand for an E3 ubiquitin ligase.

• Inhibitors of Signal Transduction Pathways: Bromophenol derivatives have been successfully developed as potent inhibitors of protein tyrosine phosphatase 1B (PTP1B), a key regulator in the insulin signaling pathway and a target for the treatment of diabetes and obesity.[7][8] The core structure of 3-(Benzyloxy)-6-bromo-2-fluorophenol provides a foundation for the synthesis of novel PTP1B inhibitors.

• Modulators of Drug Resistance: The benzyloxy-fluorene scaffold has been investigated for its ability to modulate multidrug resistance (MDR) in cancer cells by inhibiting efflux pumps like P-glycoprotein (ABCB1).[9] This suggests that derivatives of 3-(Benzyloxy)-6-bromo-2-fluorophenol could be explored for similar activities.

• Enzyme Inhibition: The benzyloxy pharmacophore has been incorporated into various molecular frameworks to develop potent and selective inhibitors of enzymes such as monoamine oxidase B (MAO-B), which is a target for the treatment of neurodegenerative diseases.[10]

The following diagram illustrates the logical relationship between the structural features of 3-(Benzyloxy)-6-bromo-2-fluorophenol and its potential applications in drug discovery.

Caption: Relationship between the structural features of the molecule and its applications.

Spectroscopic Characterization (Predicted)

While experimental spectra for 3-(Benzyloxy)-6-bromo-2-fluorophenol are not provided in the search results, we can predict the key features of its ¹H and ¹³C NMR spectra based on the analysis of similar structures.[6][11][12]

• ¹H NMR: The spectrum would be expected to show distinct signals for the aromatic protons on both the phenol and benzyl rings. The protons on the phenol ring will appear as doublets or doublets of doublets due to coupling with each other and the fluorine atom. The benzylic protons will likely appear as a singlet around 5 ppm. The phenolic proton will be a broad singlet, and its chemical shift will be dependent on the solvent and concentration.

• ¹³C NMR: The spectrum will show 13 distinct signals corresponding to the 13 carbon atoms in the molecule. The carbon atoms directly attached to the electron-withdrawing groups (O, Br, F) will be significantly shifted downfield. The benzylic carbon will appear around 70 ppm.

• ¹⁹F NMR: This would be a valuable technique to confirm the presence and environment of the fluorine atom.[13]

Safety & Handling

A specific Safety Data Sheet (SDS) for 3-(Benzyloxy)-6-bromo-2-fluorophenol was not available. However, based on the SDS for structurally related compounds such as 3-(Benzyloxy)-6-bromo-2-fluorophenylboronic acid and other bromophenols, the following general safety precautions should be observed.[14][15]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles with side-shields, and a lab coat.[14]

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood. Wash hands thoroughly after handling.[14][15]

• Hazards: Assumed to be harmful if swallowed and to cause skin irritation.[15]

• First Aid: In case of contact, immediately flush the affected area with plenty of water. If inhaled, move to fresh air. Seek medical attention if symptoms persist.[14]

It is imperative to consult the specific SDS provided by the supplier before handling this compound.

Conclusion

3-(Benzyloxy)-6-bromo-2-fluorophenol is a strategically designed chemical building block with significant potential in modern drug discovery. Its unique combination of functional groups allows for a wide range of chemical transformations, making it an ideal starting material for the synthesis of complex, biologically active molecules. As research into targeted protein degradation and selective enzyme inhibition continues to expand, the demand for such versatile and well-characterized intermediates is expected to grow. This guide provides a foundational understanding of its properties, synthesis, and applications, serving as a valuable resource for researchers in the field.

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Chemical Identity and Physicochemical Properties

An In-Depth Technical Guide to 3-(Benzyloxy)-6-bromo-2-fluorophenol: A Key Building Block for Targeted Protein Degradation

Abstract

3-(Benzyloxy)-6-bromo-2-fluorophenol is a strategically-functionalized aromatic compound that has emerged as a valuable building block in medicinal chemistry, particularly in the burgeoning field of targeted protein degradation. Its unique substitution pattern—comprising a nucleophilic phenol, a stable benzyloxy protecting group, and two distinct halogen atoms (fluorine and bromine)—offers a versatile platform for the synthesis of complex molecular architectures. This guide provides a comprehensive technical overview of its chemical identity, physicochemical properties, and its strategic importance in drug discovery. A plausible, well-precedented synthetic route is detailed, accompanied by a predictive spectroscopic profile to aid in its characterization. Furthermore, this document outlines essential safety and handling protocols based on data from analogous chemical structures, providing researchers, scientists, and drug development professionals with a foundational resource for utilizing this compound in their work.

3-(Benzyloxy)-6-bromo-2-fluorophenol is a halogenated and ether-protected phenol. The arrangement of its functional groups is not coincidental; each plays a critical role in its utility as a synthetic intermediate. The fluorine atom can enhance metabolic stability and binding affinity of a final drug molecule, the bromine atom provides a reactive handle for cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), and the benzyloxy group serves as a robust protecting group for the phenol, which can be deprotected in later synthetic steps.

Table 1: Chemical Identifiers

Identifier	Value	Source
IUPAC Name	3-(Benzyloxy)-6-bromo-2-fluorophenol	[1]
CAS Number	1228956-98-6	[1][2][3][4]
Molecular Formula	C₁₃H₁₀BrFO₂	[1][2][3]
Molecular Weight	297.12 g/mol	[1][2]
InChI Key	WDWMIQICZJPVHB-UHFFFAOYSA-N	[3]

| Synonyms | Phenol, 6-bromo-2-fluoro-3-(phenylmethoxy)- |[1] |

Table 2: Physicochemical Properties

Property	Value	Source
Purity	Available commercially at ≥97% or ≥98%	[2][3]
Appearance	Typically a solid	Inferred from similar compounds

| Storage | Varies by supplier; recommendations include Room Temperature or 2-8°C. Sealed, dry conditions are critical. |[2][5] |

The Strategic Role in Drug Discovery

The primary application of 3-(Benzyloxy)-6-bromo-2-fluorophenol is as a Protein Degrader Building Block [2]. This positions it at the forefront of innovative therapeutic modalities like Proteolysis-Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome.

The subject molecule is not the final drug but a critical fragment used in the multi-step synthesis of these complex degraders. The bromine atom is particularly useful as it allows for the attachment of linkers or other molecular fragments necessary for PROTAC function. The fluorinated phenol core is a common motif in medicinal chemistry, known to improve drug-like properties[6].

Caption: Role of 3-(Benzyloxy)-6-bromo-2-fluorophenol in PROTAC Synthesis.

Proposed Retrosynthetic Analysis and Forward Synthesis

Retrosynthetic Analysis

The most logical disconnections are the benzylic ether bond and the carbon-bromine bond. The ether can be formed via a Williamson ether synthesis. The bromo- and fluoro- substituents suggest a starting material of 2-fluorophenol, which can be regioselectively brominated.

Caption: Retrosynthetic pathway for 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Experimental Protocol: Forward Synthesis

Step 1: Regioselective Bromination of 2-Fluorophenol

• Causality: The hydroxyl group of a phenol is a strong ortho-, para-director. In 2-fluorophenol, the positions ortho and para to the hydroxyl are C6, C4, and C2 (blocked by fluorine). Steric hindrance from the fluorine and hydroxyl group will favor substitution at the C4 and C6 positions. Careful control of stoichiometry (using one equivalent of brominating agent) is crucial to favor mono-bromination, with the C6 position being a likely product.

• Methodology:

  • To a stirred solution of 2-fluorophenol (1.0 eq.) in a suitable solvent such as dichloromethane or acetonitrile, add N-Bromosuccinimide (NBS) (1.0 eq.) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product via silica gel column chromatography to isolate the desired 6-bromo-2-fluorophenol isomer.

Step 2: Williamson Ether Synthesis

• Causality: This classical Sₙ2 reaction requires deprotonation of the weakly acidic phenol to form a more potent phenoxide nucleophile. An aprotic polar solvent like acetone or DMF facilitates the reaction. Potassium carbonate is a suitable base, strong enough to deprotonate the phenol but not so strong as to cause side reactions.

• Methodology:

  • In a round-bottom flask, dissolve the purified 6-bromo-2-fluorophenol (1.0 eq.) in acetone.

  • Add anhydrous potassium carbonate (1.5 eq.) and benzyl bromide (1.1 eq.).

  • Heat the mixture to reflux and maintain for 6-12 hours, monitoring by TLC until the starting phenol is consumed.

  • Cool the reaction to room temperature and filter off the solid potassium salts.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • If necessary, purify by silica gel column chromatography to obtain pure 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Structural Elucidation and Spectroscopic Profile

As experimental spectroscopic data for this specific compound is not widely published, the following profile is based on predictive algorithms and analysis of its structural motifs. This serves as a reliable guide for researchers to verify the identity and purity of their synthesized material[7].

Table 3: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~7.50 - 7.30	m	5H	Ar-H (benzyl)	Standard region for monosubstituted benzene ring protons.
~7.25	dd	1H	Ar-H (phenol ring)	Aromatic proton deshielded by adjacent bromine.
~6.80	t	1H	Ar-H (phenol ring)	Aromatic proton on the phenol ring.
~5.50	s	1H	-OH	Phenolic proton, may be broad and exchangeable with D₂O.

| ~5.15 | s | 2H | -O-CH₂-Ar | Benzylic protons adjacent to an oxygen atom. |

Table 4: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (ppm)	Assignment
~155 - 140	Ar-C attached to O and F
~136	Ar-C (ipso, benzyl)
~128 - 127	Ar-C (benzyl)
~125 - 110	Ar-C (phenol ring)
~110	Ar-C attached to Br

| ~71 | -O-CH₂-Ar |

• Infrared (IR) Spectroscopy: Expected characteristic peaks include a broad O-H stretch (~3300 cm⁻¹), aromatic C-H stretches (~3100-3000 cm⁻¹), an aliphatic C-H stretch (~2950 cm⁻¹), a C-O ether stretch (~1250 cm⁻¹), and C-Br/C-F stretches in the fingerprint region (<1100 cm⁻¹).

• Mass Spectrometry (MS): The mass spectrum should exhibit a characteristic isotopic pattern for a molecule containing one bromine atom. The molecular ion peak [M]⁺ will appear as a doublet of nearly equal intensity at m/z values corresponding to the ⁷⁹Br and ⁸¹Br isotopes[7].

Safety, Handling, and Storage

No specific Safety Data Sheet (SDS) is available for 3-(Benzyloxy)-6-bromo-2-fluorophenol. Therefore, a risk assessment must be conducted, and the compound should be handled with the precautions appropriate for related hazardous substances like halogenated phenols[8][9].

• General Hazard Assessment:

  • Acute Toxicity: Likely to be toxic or harmful if swallowed, inhaled, or in contact with skin[9].

  • Corrosion/Irritation: Expected to cause skin irritation and serious eye damage/irritation[9].

  • Target Organs: May cause respiratory irritation[9].

Protocol: Laboratory Handling

• Engineering Controls: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors[8].

• Personal Protective Equipment (PPE):

  • Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield at all times[8].

• Handling: Avoid generating dust. Use spark-proof tools and take precautionary measures against static discharge. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling[9].

• Spills: In case of a spill, evacuate the area. Absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal[9].

• Waste Disposal: Dispose of chemical waste in accordance with all local, state, and federal regulations.

• Storage and Stability:

  • Store in a tightly closed container in a dry, cool, and well-ventilated place[9]. Conflicting supplier data exists regarding optimal temperature (room temperature vs. 2-8°C)[2][5]. Storing at 2-8°C is a prudent measure to ensure long-term stability. Keep away from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents[8].

Conclusion

3-(Benzyloxy)-6-bromo-2-fluorophenol is a high-value chemical intermediate whose structure is purpose-built for applications in modern drug discovery. Its utility as a building block for targeted protein degraders underscores its importance to researchers developing next-generation therapeutics. By understanding its synthesis, reactivity, and handling requirements, scientists can effectively and safely leverage this versatile molecule to construct novel and complex bioactive compounds.

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• Synthesis, Molecular Docking and Biological Evaluation of Novel N-(Benzyloxy)-6-Fluro-Chromone-2-Carboxamides and N-(Benzyloxy)-Chromone-3-Carboxamides as Analgesic and Anti-inflammatory Agents. Der Pharma Chemica. [Link]

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3-(Benzyloxy)-6-bromo-2-fluorophenol synthesis route

An In-depth Technical Guide to the Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Introduction

3-(Benzyloxy)-6-bromo-2-fluorophenol is a polysubstituted aromatic compound of significant interest to the pharmaceutical and agrochemical industries. Its densely functionalized core, featuring hydroxyl, benzyloxy, fluorine, and bromine substituents, makes it a versatile building block for the synthesis of more complex molecular architectures. Specifically, halogenated phenols serve as crucial precursors for creating biologically active targets, including inhibitors and natural product derivatives[1]. The strategic placement of these functional groups allows for a variety of subsequent chemical transformations, such as cross-coupling reactions, further substitutions, or modifications of the phenolic hydroxyl.

This technical guide, designed for researchers and drug development professionals, provides a comprehensive overview of a robust and logical synthetic route to 3-(Benzyloxy)-6-bromo-2-fluorophenol. We will delve into the strategic rationale behind the chosen pathway, provide detailed, step-by-step experimental protocols, and explain the causality behind key experimental choices, ensuring a blend of theoretical understanding and practical, field-proven insights.

Section 1: Retrosynthetic Analysis and Strategic Planning

A successful synthesis campaign begins with a logical retrosynthetic analysis to identify a practical and efficient forward pathway from commercially available starting materials.

Deconstruction of the Target Molecule

The target molecule, 3-(Benzyloxy)-6-bromo-2-fluorophenol, can be disconnected at key bonds to reveal simpler precursor molecules. The most logical disconnections involve the removal of the bromine and the benzyl ether, as these groups are typically installed using well-established and high-yielding reactions.

• C-Br Bond Disconnection: The final bromination step is a logical last step. The precursor would be 3-(Benzyloxy)-2-fluorophenol. The powerful ortho-, para-directing effects of the hydroxyl (at C1) and benzyloxy (at C3) groups would strongly favor electrophilic substitution at the C6 position, suggesting high regioselectivity for this transformation.

• C-O (Benzyl) Bond Disconnection: The benzyl ether serves as a protecting group for a hydroxyl function.[2] This suggests that the precursor to 3-(Benzyloxy)-2-fluorophenol is a diol: 2-fluoro-1,3-benzenediol (also known as 2-fluororesorcinol). This disconnection relies on a selective monobenzylation reaction.

This analysis leads to a proposed three-step forward synthesis starting from 2-fluoro-1,3-benzenediol.

Caption: Retrosynthetic analysis of the target molecule.

Forward Synthesis Strategy

The chosen forward pathway is designed for efficiency and control over regiochemistry:

• Selective Monobenzylation: Protect one of the two hydroxyl groups of 2-fluoro-1,3-benzenediol. This step is crucial for ensuring that the subsequent bromination occurs at the desired position and prevents unwanted side reactions.

• Regioselective Bromination: Introduce a bromine atom ortho to the free hydroxyl group. The existing substituents guide the incoming electrophile, making this a predictable and high-yielding transformation.

This strategy utilizes common, well-understood reactions, minimizing the need for extensive optimization and making it suitable for implementation in a standard organic synthesis laboratory.

Caption: Proposed two-step forward synthesis pathway.

Section 2: Synthesis Pathway and Experimental Protocols

This section provides detailed methodologies for each step of the synthesis. All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Step 1: Synthesis of 3-(Benzyloxy)-2-fluorophenol

Principle: This step employs the Williamson Ether Synthesis, a reliable method for forming ethers.[3] A phenol is first deprotonated by a mild base to form a phenoxide, which then acts as a nucleophile to displace a halide from an alkyl halide—in this case, benzyl bromide. Using a mild base like potassium carbonate (K2CO3) and a polar aprotic solvent like acetonitrile or acetone favors the reaction.[4] The selectivity for monobenzylation is achieved by using approximately one equivalent of benzyl bromide.

Reagent Data Table:

Reagent	M.W. ( g/mol )	Equivalents	Amount
2-Fluoro-1,3-benzenediol	128.10	1.0	(To be calculated)
Benzyl Bromide (BnBr)	171.04	1.05	(To be calculated)
Potassium Carbonate (K2CO3)	138.21	1.5	(To be calculated)
Acetone	58.08	-	(Solvent)

Experimental Protocol:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-fluoro-1,3-benzenediol (1.0 eq).

• Add anhydrous acetone to dissolve the starting material (approx. 10 mL per gram of diol).

• Add powdered anhydrous potassium carbonate (1.5 eq) to the solution.

• Stir the suspension vigorously at room temperature for 15 minutes.

• Add benzyl bromide (1.05 eq) dropwise to the stirring suspension.

• Heat the reaction mixture to reflux (approx. 60 °C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts. Wash the filter cake with a small amount of acetone.

• Concentrate the filtrate under reduced pressure to yield a crude oil.

• Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to isolate the desired 3-(Benzyloxy)-2-fluorophenol.

Trustworthiness (Self-Validation): The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The presence of a single set of benzyl protons and the disappearance of one of the phenolic -OH peaks are key indicators of success.

Step 2: Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Principle: This step is a regioselective electrophilic aromatic substitution. The free hydroxyl group at C1 is a powerful activating group that, along with the benzyloxy group at C3, strongly directs electrophiles to the C6 position. N-Bromosuccinimide (NBS) is chosen as the brominating agent because it is a mild and selective source of electrophilic bromine, often leading to cleaner reactions and higher yields of the desired mono-brominated product compared to elemental bromine.[1]

Reagent Data Table:

Reagent	M.W. ( g/mol )	Equivalents	Amount
3-(Benzyloxy)-2-fluorophenol	218.23	1.0	(To be calculated)
N-Bromosuccinimide (NBS)	177.98	1.0	(To be calculated)
Acetonitrile (CH3CN)	41.05	-	(Solvent)

Experimental Protocol:

• Dissolve 3-(Benzyloxy)-2-fluorophenol (1.0 eq) in acetonitrile (approx. 15 mL per gram) in a round-bottom flask protected from light.

• Cool the solution to 0 °C using an ice bath.

• Add N-Bromosuccinimide (1.0 eq) portion-wise over 10-15 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na2S2O3).

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and filter.

• Concentrate the filtrate under reduced pressure to give the crude product.

• Purify the crude material by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield the final product, 3-(Benzyloxy)-6-bromo-2-fluorophenol, typically as a white or off-white solid.

Trustworthiness (Self-Validation): The final product's identity and purity (typically >97%) must be confirmed by analytical methods such as NMR, MS, and HPLC.[5] The appearance of a new aromatic proton signal and the isotopic pattern of bromine in the mass spectrum are definitive characteristics.

Section 3: Safety and Handling

• Benzyl Bromide: Is a lachrymator and corrosive. Handle only in a fume hood with gloves and safety glasses.

• N-Bromosuccinimide (NBS): Is an irritant and moisture-sensitive. Avoid inhalation of dust and contact with skin. Store in a cool, dry place.

• Solvents: Acetone and acetonitrile are flammable. Ensure no ignition sources are nearby.

• General Precautions: Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Section 4: Conclusion

The synthetic route detailed in this guide presents a logical, efficient, and reliable method for the preparation of 3-(Benzyloxy)-6-bromo-2-fluorophenol. By starting from the commercially available 2-fluoro-1,3-benzenediol, the synthesis proceeds through a selective monobenzylation followed by a highly regioselective bromination. The choice of reagents and conditions is grounded in established principles of organic chemistry to maximize yield and purity while ensuring operational simplicity. This pathway provides a robust foundation for researchers requiring access to this valuable chemical intermediate for applications in drug discovery and materials science.

References

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• Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as . Organic Syntheses, 2016. [Link]

• Preparation of ortho-Fluorophenols from Non-Aromatic Precursors: Mechanistic Considerations for Adaptation to Fluorine-18 Radiolabeling . National Institutes of Health. [Link]

• The Chemistry of Protection: Understanding Benzyloxy Groups in Synthesis . NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture activities thereof.
• CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol.

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• Preparation of o‑Fluorophenols from Nonaromatic Precursors: Mechanistic Considerations for Adaptation to Fluorine-18 Radiolabeling . ElectronicsAndBooks. [Link]

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• A Mild and Practical Method for Deprotection of Aryl Methyl/Benzyl/Allyl Ethers with HPPh2 and tBuOK . The Royal Society of Chemistry. [Link]

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• 3-(benzyloxy)-6-bromo-2- Fluorophenol - Cas No: 1228956-98-6 at Best Price in Mumbai . IndiaMART. [Link]

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• Syntactic fantastic: A practical, ortho- selective mono-halogenation and phenylselenation of phenols by direct C-H halogenation . Scientific Update. [Link]

• Why is para bromophenol more stable than ortho bromophenol? . Quora. [Link]

• Synthesis and Wittig Rearrangement of 3- and 4-Benzyloxyphenylphosphonamidates . MDPI. [Link]

• WO2011120351A1 - Process for preparing 2-bromo-6-fluoronaphthalene.

• Organic Synthesis Routes . Curriculum Press. [Link]

• CN104276929A - Preparation method of 3-fluorophenol.
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• CN102260143A - Production process for 3-fluorophenol.
• US6037503A - Process for the preparation of para-fluorophenol.

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A Technical Guide to the Spectroscopic Characterization of 3-(Benzyloxy)-6-bromo-2-fluorophenol

This technical guide provides a comprehensive overview of the expected spectroscopic signature of 3-(Benzyloxy)-6-bromo-2-fluorophenol, a key building block in medicinal chemistry and materials science.[1] Intended for researchers, scientists, and drug development professionals, this document outlines the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound. In the absence of publicly available experimental spectra, this guide leverages established spectroscopic principles and data from analogous structures to provide a robust predictive framework. Furthermore, it details the standardized protocols for acquiring and interpreting such data, ensuring scientific integrity and enabling researchers to validate their synthetic outcomes.

Molecular Structure and Its Spectroscopic Implications

The unique arrangement of functional groups in 3-(Benzyloxy)-6-bromo-2-fluorophenol dictates its characteristic spectroscopic properties. The molecule, with the chemical formula C₁₃H₁₀BrFO₂ and a molecular weight of 297.12 g/mol , features a polysubstituted aromatic ring, a benzyloxy ether, a hydroxyl group, and two halogen atoms (bromine and fluorine).[1][2] Understanding this structure is paramount to predicting and interpreting its spectral data.

Figure 1: Chemical structure of 3-(Benzyloxy)-6-bromo-2-fluorophenol with annotated positions for spectroscopic assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For 3-(Benzyloxy)-6-bromo-2-fluorophenol, both ¹H and ¹³C NMR will provide critical information for structural confirmation.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the aromatic protons of both the phenol and benzyl rings, the methylene protons of the benzyl group, and the hydroxyl proton. The chemical shifts are influenced by the electronic effects of the substituents (halogen, hydroxyl, and ether groups).

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Comparative Insights
~ 7.45 - 7.30	Multiplet	5H	Phenyl-H (Bn)	The five protons of the unsubstituted benzyl ring will appear as a complex multiplet in the typical aromatic region.
~ 7.20	Doublet of doublets	1H	H-5	This proton is coupled to H-4 and the fluorine at C-2, resulting in a doublet of doublets. Its chemical shift is influenced by the ortho-bromine atom.
~ 6.90	Doublet of doublets	1H	H-4	This proton is coupled to H-5 and the fluorine at C-2. The electron-donating effect of the benzyloxy group at C-3 will shield this proton, shifting it upfield.
~ 5.50	Singlet	1H	OH	The phenolic hydroxyl proton signal is typically a broad singlet and its chemical shift can vary with concentration and solvent.
~ 5.15	Singlet	2H	O-CH₂-Ph	The benzylic methylene protons are adjacent to an oxygen atom, which deshields them, causing a downfield shift. They are expected to appear as a sharp singlet.

Note: Predicted chemical shifts are based on additive models and comparison with similar structures.[3]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will reveal the number of unique carbon environments. Due to the low symmetry of the molecule, 13 distinct signals are expected (7 for the benzyloxy-bromo-fluorophenyl group and 6 for the benzyl group, with the possibility of overlapping signals for the benzyl carbons).

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale and Key Couplings
~ 155 - 145 (d)	C-F	The carbon directly attached to fluorine will exhibit a large one-bond coupling constant (¹JCF ≈ 240-250 Hz).[3]
~ 150 - 140	C-OH	The phenolic carbon's chemical shift is influenced by the hydroxyl group.
~ 145 - 135	C-O-Bn	The carbon of the ether linkage will be downfield due to the oxygen's deshielding effect.
~ 136	Quaternary C (Bn)	The ipso-carbon of the benzyl ring.
~ 129 - 127	Phenyl C-H (Bn)	Aromatic carbons of the benzyl group.
~ 125 - 115 (d)	C-H (Aromatic)	The two aromatic C-H carbons on the phenol ring will show coupling to fluorine.
~ 115 - 105 (d)	C-Br	The carbon bearing the bromine atom will also show coupling to the fluorine atom.
~ 71	O-CH₂-Ph	The benzylic carbon is significantly deshielded by the adjacent oxygen atom.

Note: The notation (d) indicates a doublet due to C-F coupling.

Experimental Protocol: NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

I. Materials and Equipment

• 3-(Benzyloxy)-6-bromo-2-fluorophenol sample

• Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS)

• 5 mm NMR tubes

• NMR Spectrometer (e.g., 500 MHz)

II. Sample Preparation

• Accurately weigh approximately 5-10 mg of the sample.

• Dissolve the sample in ~0.6 mL of CDCl₃ in a clean, dry vial.

• Transfer the solution to an NMR tube.

III. Instrument Setup and Data Acquisition

• Insert the sample into the spectrometer.

• Lock the spectrometer on the deuterium signal of CDCl₃.

• Shim the magnetic field to achieve optimal homogeneity.

• Acquire the ¹H NMR spectrum using standard parameters (e.g., 30° pulse, 1-2 second relaxation delay, 16-32 scans).

• Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., 45° pulse, 2-second relaxation delay, 1024 scans or more for adequate signal-to-noise).

Figure 2: Workflow for NMR sample preparation and data acquisition.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 3-(Benzyloxy)-6-bromo-2-fluorophenol is expected to show characteristic absorption bands for the O-H, C-H, C=C, C-O, C-F, and C-Br bonds.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~ 3550 - 3200	Broad, Medium	O-H Stretch (phenolic)
~ 3100 - 3000	Medium-Weak	Aromatic C-H Stretch
~ 2950 - 2850	Medium-Weak	Aliphatic C-H Stretch (CH₂)
~ 1600, 1480	Strong-Medium	Aromatic C=C Ring Stretch
~ 1250	Strong	Aryl-O Stretch (asymmetric)
~ 1100 - 1000	Strong	C-F Stretch[4]
~ 600 - 500	Medium-Weak	C-Br Stretch[4]

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the key functional groups in the molecule.

I. Materials and Equipment

• 3-(Benzyloxy)-6-bromo-2-fluorophenol sample

• Spectroscopic grade Potassium Bromide (KBr)

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer with a deuterated triglycine sulfate (DTGS) detector

II. Sample Preparation (KBr Pellet Method)

• Grind a small amount (~1-2 mg) of the sample with ~100-200 mg of dry KBr in an agate mortar until a fine, homogeneous powder is obtained.

• Transfer the powder to a pellet press die.

• Apply pressure (typically 8-10 tons) to form a transparent or translucent pellet.

III. Data Acquisition

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Acquire a background spectrum of the empty sample compartment.

• Acquire the sample spectrum, typically scanning from 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity.

Predicted Mass Spectrum

For 3-(Benzyloxy)-6-bromo-2-fluorophenol (C₁₃H₁₀BrFO₂), the molecular ion peak (M⁺) in a high-resolution mass spectrum (HRMS) would be a key identifier. Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio, the molecular ion will appear as a pair of peaks (M⁺ and M+2) of nearly equal intensity.

• Calculated Exact Mass: 295.9872 (for C₁₃H₁₀⁷⁹BrFO₂)

• Expected Molecular Ion Peaks (m/z): ~296 and ~298

Key Fragmentation Pathways: The most likely fragmentation would be the cleavage of the benzylic C-O bond, leading to the formation of a stable benzyl cation or a tropylium ion at m/z 91. Another significant fragmentation would be the loss of the bromine atom.

Figure 3: Predicted major fragmentation pathways in mass spectrometry.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

Objective: To determine the molecular weight and obtain fragmentation data.

I. Materials and Equipment

• 3-(Benzyloxy)-6-bromo-2-fluorophenol sample

• HPLC-grade methanol or acetonitrile

• Mass spectrometer with an ESI source (e.g., Q-TOF or Orbitrap)

II. Sample Preparation

• Prepare a dilute solution of the sample (~1 mg/mL) in methanol or acetonitrile.

• Further dilute this stock solution to a final concentration of ~1-10 µg/mL.

III. Data Acquisition

• Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Acquire the mass spectrum in both positive and negative ion modes to determine the optimal ionization.

• Perform tandem MS (MS/MS) on the molecular ion peak to induce fragmentation and confirm the structure.

Conclusion

The structural confirmation of 3-(Benzyloxy)-6-bromo-2-fluorophenol relies on a synergistic application of NMR, IR, and mass spectrometry. This guide provides a detailed predictive framework and robust experimental protocols to aid researchers in the unambiguous characterization of this important chemical entity. By understanding the expected spectral data and the rationale behind it, scientists can confidently verify the synthesis and purity of their material, paving the way for its application in further research and development.

References

• Supplementary Information File. (n.d.). Retrieved from Journal of Pharmacy & Pharmaceutical Sciences.

• National Analytical Corporation. (n.d.). 3-(benzyloxy)-6-bromo-2- Fluorophenol - Cas No: 1228956-98-6. Retrieved from [Link]

• Kacprzak, K., & Klis, T. (2009). [3-Bromo-2-(3-fluorobenzyloxy)phenyl]boronic acid. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 11), o2250. [Link]

• The Royal Society of Chemistry. (2016). Supporting Information - MCM-41-immobilized 1,10-phenanthroline-copper(I) complex: A highly efficient and recyclable catalyst for the coupling of aryl iodides with aliphatic alcohols. Retrieved from [Link]

• Patel, F. J., Patel, K. D., Audichya, V. B., & Patel, R. A. (2023). Design, synthesis, characterization and biological evaluation, of some novel (E)-6- (benzyloxy)-2-(4-bromobenzylidene)-7-methylbenzofuran-3(2H)-one derivatives. Indian Journal of Chemistry, 62(11), 1141–1146.

• The Royal Society of Chemistry. (n.d.). NMR Spectra of Products. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 3-bromo-. In NIST Chemistry WebBook. Retrieved from [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide to the ¹H NMR Spectrum of 3-(Benzyloxy)-6-bromo-2-fluorophenol

This in-depth technical guide provides a detailed analysis and interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-(benzyloxy)-6-bromo-2-fluorophenol. Tailored for researchers, scientists, and professionals in drug development, this document offers a predictive examination of the spectrum, grounded in fundamental principles and data from analogous structures. It further outlines a robust experimental protocol for acquiring a high-quality spectrum and provides visual aids to facilitate understanding.

Introduction: The Structural Elucidation Challenge

The compound 3-(benzyloxy)-6-bromo-2-fluorophenol (C₁₃H₁₀BrFO₂) is a substituted aromatic molecule with a unique arrangement of functional groups that presents an interesting case for NMR-based structural elucidation. The presence of a fluorine atom introduces complex spin-spin coupling with neighboring protons, while the benzyloxy group adds distinct signals corresponding to the benzylic and phenyl protons. Accurate interpretation of the ¹H NMR spectrum is paramount for confirming the identity and purity of this compound in synthetic and medicinal chemistry applications. This guide will deconstruct the anticipated spectrum, providing a rationale for the expected chemical shifts, multiplicities, and coupling constants.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 3-(benzyloxy)-6-bromo-2-fluorophenol is predicted to exhibit distinct signals corresponding to the aromatic protons on the substituted phenol ring, the phenolic hydroxyl proton, the benzylic methylene protons, and the protons of the benzyl group's phenyl ring. The analysis is based on established substituent effects, typical chemical shift ranges, and known proton-fluorine coupling constants.[1][2][3]

Aromatic Region: The Substituted Phenol Ring

The phenol ring contains two aromatic protons, H-4 and H-5. Their chemical shifts and multiplicities are influenced by the electronic effects of the hydroxyl, benzyloxy, bromo, and fluoro substituents.

• H-4: This proton is situated para to the bromine atom and ortho to both the benzyloxy and the hydroxyl groups. The benzyloxy and hydroxyl groups are electron-donating, which would typically shield this proton, shifting it upfield. However, the deshielding anisotropic effect of the aromatic ring places it in the typical aromatic region.[1] It will be split by the adjacent H-5 proton and will also exhibit coupling to the fluorine atom at position 2. The expected multiplicity is a doublet of doublets (dd).

• H-5: This proton is ortho to the bromine atom and meta to the hydroxyl and benzyloxy groups. The electron-withdrawing nature of the bromine atom will deshield this proton, shifting it downfield relative to H-4. It will be split by the adjacent H-4 proton and will also show a smaller long-range coupling to the fluorine atom. The expected multiplicity is a doublet of doublets (dd).

The Benzyloxy Group Protons

The benzyloxy group gives rise to two sets of signals: the benzylic methylene protons (-CH₂-) and the protons of the unsubstituted phenyl ring.

• Benzylic Protons (-O-CH₂-Ph): These two protons are chemically equivalent and are expected to appear as a singlet. Their chemical shift will be in the downfield region, typically around 5.0 ppm, due to the deshielding effect of the adjacent oxygen atom and the aromatic ring.[4]

• Phenyl Protons (-C₆H₅): The five protons on the phenyl ring of the benzyl group are expected to appear as a multiplet in the aromatic region, typically between 7.3 and 7.5 ppm.[1]

The Phenolic Hydroxyl Proton (-OH)

The chemical shift of the phenolic hydroxyl proton is highly variable and depends on factors such as solvent, concentration, and temperature.[5] It is often observed as a broad singlet. In a non-protic solvent like CDCl₃, its chemical shift can range from 4 to 7 ppm.[5] A D₂O exchange experiment can be used to confirm the assignment of this peak, as the proton will be replaced by deuterium, causing the signal to disappear from the spectrum.[5]

Proton-Fluorine Coupling

The presence of the fluorine atom at the C-2 position will introduce observable coupling to the aromatic protons. The magnitude of the coupling constant (J) depends on the number of bonds separating the proton and the fluorine atom.

• ³JH-F (ortho coupling): The coupling between the fluorine at C-2 and a proton at C-3 (if present) would be the largest. In this molecule, there is no proton at C-3.

• ⁴JH-F (meta coupling): The coupling between F-2 and H-4 is a four-bond coupling and is expected to be in the range of 1-5 Hz.[6]

• ⁵JH-F (para coupling): The coupling between F-2 and H-5 is a five-bond coupling and is typically smaller than the meta coupling.[7]

Summary of Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
H-5	~7.1 - 7.3	dd	JH5-H4 ≈ 8-9 Hz, ⁵JH5-F2 ≈ 1-3 Hz	1H
H-4	~6.8 - 7.0	dd	JH4-H5 ≈ 8-9 Hz, ⁴JH4-F2 ≈ 3-5 Hz	1H
-C₆H₅ (benzyl)	~7.3 - 7.5	m	-	5H
-O-CH₂-Ph	~5.1	s	-	2H
-OH	~4.0 - 7.0	br s	-	1H

Note: These are predicted values and may vary depending on the experimental conditions.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To obtain a high-quality ¹H NMR spectrum of 3-(benzyloxy)-6-bromo-2-fluorophenol, the following detailed methodology is recommended.

Sample Preparation

• Analyte Purity: Ensure the sample is of high purity to avoid signals from impurities that may complicate spectral interpretation.

• Solvent Selection: Use a deuterated solvent that will dissolve the sample and has minimal overlapping signals with the analyte. Deuterated chloroform (CDCl₃) is a suitable choice for this compound.

• Concentration: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Instrument Parameters

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve better signal dispersion and resolution.

• Temperature: The experiment should be conducted at a constant temperature, typically 298 K (25 °C).

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is sufficient.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of at least 1-2 seconds to ensure quantitative integration.

  • Spectral Width: Set the spectral width to cover the expected range of chemical shifts (e.g., 0 to 12 ppm).

• Processing:

  • Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID).

  • Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate integration.

  • Referencing: Reference the spectrum to the TMS signal at 0.00 ppm.

Visualization of Key Structural and Experimental Aspects

Molecular Structure and Proton Labeling

The following diagram illustrates the chemical structure of 3-(benzyloxy)-6-bromo-2-fluorophenol with the protons labeled for NMR assignment.

Caption: Workflow for ¹H NMR sample preparation, data acquisition, and analysis.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H NMR spectrum of 3-(benzyloxy)-6-bromo-2-fluorophenol. The detailed breakdown of expected chemical shifts, multiplicities, and coupling constants, along with a robust experimental protocol, serves as a valuable resource for researchers working with this and structurally related compounds. The principles outlined herein demonstrate the power of NMR spectroscopy in the structural elucidation of complex organic molecules, emphasizing the importance of understanding substituent effects and spin-spin coupling phenomena.

References

• Royal Society of Chemistry. (2019). Electronic Supplementary Material. Retrieved from [Link]

• Cormanich, R., Moreira, M. A., Freitas, M. P., & Tormena, C. F. (2011). 1hJFH coupling in 2-fluorophenol revisited: Is intramolecular hydrogen bond responsible for this long-range coupling?. Magnetic Resonance in Chemistry, 49(11), 735-739.
• Ghosh, M., Singh, M. K., & Nath, S. (2019). Nonadiabatic Coupling Dictates the Site-Specific Excited-State Decay Pathways of Fluorophenols. The Journal of Physical Chemistry A, 123(43), 9324-9334.

• PubChem. (n.d.). 2-Bromo-5-fluorophenol. Retrieved from [Link]

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• Micura, R., & Kreutz, C. (2007). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. Journal of the American Chemical Society, 129(38), 11756-11764.

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• Emsley, J. W., & Phillips, L. (1976). Fluorine coupling constants. Progress in Nuclear Magnetic Resonance Spectroscopy, 10, 83-756.

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• Vervoort, J., De Bont, J. A., & Van den Tweel, W. J. (1992). 19F nuclear magnetic resonance as a tool to investigate microbial degradation of fluorophenols to fluorocatechols and fluoromuconates. Applied and Environmental Microbiology, 58(8), 2497-2503.

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• University of Ottawa NMR Facility Blog. (2012). Measurement of Long Range C H Coupling Constants. Retrieved from [Link]

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13C NMR of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Starting Data Collection

I've started gathering 13C NMR data for 3-(benzyloxy)-6-bromo-2-fluorophenol. I'm focusing on chemical shifts, coupling constants (particularly C-F), and the solvents used in the analyses. I'm also looking into standard protocols for this type of compound.

Planning the Data Search

I'm now deep-diving into the search strategy. I'm focusing on finding the 13C NMR data, including chemical shifts, C-F coupling, and solvents, for the molecule. Simultaneously, I'll be looking into established protocols for small organic molecules, especially halogenated aromatics, and will investigate how substituents impact chemical shifts in 13C NMR. I'm also planning to understand the compound's synthesis to anticipate potential spectral interferences.

Reviewing Search Results

I've just finished running an initial search for the 13C NMR data, specifically looking for the spectrum or a publication with the complete, assigned dataset for 3-(benzyloxy)-6-bromo-2-fluorophenol. Unfortunately, it didn't turn up a direct hit. However, the search did generate general information on 13C NMR for substituted aromatic compounds, phenols, and fluorinated compounds.

Combining Predictive Strategies

I am now focusing on the specific approaches for crafting the technical guide. Since a direct spectrum wasn't found, I'll combine predictive methods regarding substituent effects on aromatic rings with typical C-F coupling data. I will then utilize fundamental 13C NMR principles, including chemical shift ranges, along with any relevant data for similar compounds. Finally, I will integrate established experimental protocols that seem applicable.

Formulating Spectral Predictions

I'm now integrating information from the search. I'll focus on the predictive aspects, using substituent effects and coupling data. My approach will be to first predict key spectral features, then assign each carbon. I'll address experimental considerations and include diagrams. The lack of a direct experimental dataset necessitates this predictive strategy, which I'll build upon foundational principles and related compound data.

Solubility of 3-(Benzyloxy)-6-bromo-2-fluorophenol in organic solvents

An In-Depth Technical Guide to the Solubility of 3-(Benzyloxy)-6-bromo-2-fluorophenol in Organic Solvents

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 3-(Benzyloxy)-6-bromo-2-fluorophenol (CAS No. 1228956-98-6). As specific quantitative solubility data for this compound is not prevalent in public literature, this document emphasizes the foundational principles governing its solubility based on its physicochemical properties.[1][2][3] We present a predictive qualitative solubility profile and furnish detailed, field-proven experimental protocols for the precise determination of this critical parameter. This guide serves as an essential resource for researchers, chemists, and drug development professionals who utilize this versatile building block in synthesis, purification, and formulation workflows.

Introduction and Molecular Profile

3-(Benzyloxy)-6-bromo-2-fluorophenol is a substituted aromatic compound featuring multiple functional groups that dictate its chemical behavior and physical properties.[1][3] Its utility as an intermediate in organic synthesis, particularly in the fields of medicinal chemistry and materials science, makes a thorough understanding of its solubility indispensable. Solubility directly impacts reaction kinetics, the efficiency of purification techniques like recrystallization, and the feasibility of formulation strategies.

Key Structural Features Influencing Solubility:

• Phenolic Hydroxyl (-OH) Group: This group is polar and can act as both a hydrogen bond donor and acceptor, suggesting favorable interactions with polar protic solvents.[4][5]

• Benzyloxy Group (-OCH₂Ph): This is a bulky, largely nonpolar moiety that contributes significant van der Waals interactions, favoring solubility in less polar or polar aprotic solvents capable of solvating the aromatic rings.

• Brominated and Fluorinated Phenyl Ring: The halogen atoms increase the molecular weight and polarizability of the aromatic system. The overall structure is predominantly lipophilic, dominated by the two aromatic rings.

Physicochemical Properties:

Property	Value	Source
CAS Number	1228956-98-6	[1][3]
Molecular Formula	C₁₃H₁₀BrFO₂	[1][3]

| Molecular Weight | 297.12 g/mol |[1][3] |

Theoretical Framework and Predictive Solubility

The principle of "like dissolves like" provides a foundational, qualitative prediction of solubility.[5][6] A solute dissolves best in a solvent that shares similar intermolecular forces. For a more quantitative prediction, Hansen Solubility Parameters (HSP) can be employed, which deconstruct the total cohesion energy of a substance into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).[7][8] While the specific HSP for 3-(Benzyloxy)-6-bromo-2-fluorophenol are not published, a qualitative assessment based on its structure is highly informative.

The molecule presents a dual character: the polar phenol group seeks hydrogen-bonding interactions, while the large, nonpolar framework (benzyloxy and phenyl rings) seeks dispersive and dipole interactions.[4][9] This suggests that solvents of intermediate polarity may be most effective.

Table 1: Predicted Qualitative Solubility Profile

Solvent Class	Representative Solvents	Predicted Solubility	Rationale for Prediction
Polar Protic	Methanol, Ethanol	Slightly to Moderately Soluble	The hydroxyl group can hydrogen bond with the solvent, but the large nonpolar backbone of the molecule limits high solubility.[4][10]
Polar Aprotic	Tetrahydrofuran (THF), Dichloromethane (DCM), Ethyl Acetate, Acetone	Soluble	These solvents offer a balance. They have strong dipole moments to interact with the polar regions of the solute without the high cohesion energy of protic solvents, and can effectively solvate the nonpolar aromatic portions.[11]
Polar Aprotic (High Polarity)	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Highly Soluble	These are powerful solvents capable of overcoming the solute's crystal lattice energy through strong dipole-dipole interactions.

| Nonpolar | Toluene, Hexanes, Cyclohexane | Slightly Soluble to Insoluble | Toluene may offer some solubility due to π-π stacking with the aromatic rings. Aliphatic solvents like hexanes are unlikely to be effective as they cannot sufficiently solvate the polar phenol group.[11] |

Gold-Standard Protocol: Isothermal Shake-Flask Solubility Determination

For definitive, quantitative data, the isothermal shake-flask method is the universally accepted gold standard, as outlined in guidelines like OECD 105.[12][13] It measures the equilibrium solubility of a compound at a specific temperature.

Causality Behind the Protocol

This method is designed to achieve a true thermodynamic equilibrium between the undissolved solid and the saturated solution.

• Excess Solid: Ensures that the solvent is fully saturated and the equilibrium lies in favor of a saturated state.

• Prolonged Equilibration (24-72h): Guarantees that the dissolution process has reached its endpoint. For complex molecules, this can be a slow process.

• Constant Temperature: Solubility is highly temperature-dependent; precise temperature control is critical for reproducibility.[14]

• Filtration: The use of a fine (e.g., 0.22 µm) syringe filter is crucial to remove microscopic solid particles, which would otherwise lead to an overestimation of solubility.

Step-by-Step Experimental Protocol

• Preparation: Add an excess amount of 3-(Benzyloxy)-6-bromo-2-fluorophenol (e.g., 10-20 mg) to a series of 4 mL glass vials. The solid should be clearly visible.

• Solvent Addition: Accurately dispense a known volume (e.g., 2.0 mL) of the desired organic solvent into each vial.

• Equilibration: Seal the vials tightly and place them in a thermostatically controlled shaker or rotator set to a constant temperature (e.g., 25 °C). Agitate for at least 24 hours. Studies have shown that 48 hours is often optimal to ensure equilibrium.[14]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for at least 1 hour to let the excess solid settle.

• Sampling & Filtration: Carefully withdraw an aliquot of the supernatant using a glass syringe. Immediately attach a 0.22 µm PTFE syringe filter and dispense the clear, filtered solution into a clean, pre-weighed vial.

• Dilution: Accurately weigh the filtered sample, then dilute it with a known volume of the same solvent to bring the concentration into the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated, calibrated analytical method (e.g., HPLC-UV, GC-MS). Determine the concentration against a standard curve prepared from the same compound.

• Calculation: Calculate the original solubility (S) in mg/mL using the formula: S (mg/mL) = (Concentration_of_diluted_sample * Dilution_factor) / Volume_of_filtered_sample

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• 5. How do functional groups influence solubility class 11 chemistry CBSE [vedantu.com]
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The Lynchpin of Targeted Protein Degradation: A Technical Guide to 3-(Benzyloxy)-6-bromo-2-fluorophenol

Abstract

The advent of Proteolysis Targeting Chimeras (PROTACs) has revolutionized modern drug discovery, offering a powerful modality to eliminate disease-causing proteins rather than merely inhibiting them. Central to the success of many PROTACs is the effective recruitment of the von Hippel-Lindau (VHL) E3 ubiquitin ligase. This in-depth technical guide focuses on a critical building block for the synthesis of potent VHL ligands: 3-(Benzyloxy)-6-bromo-2-fluorophenol . We provide a comprehensive overview of its synthesis, chemical properties, and strategic application in the construction of VHL-based PROTACs. This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust framework for its effective utilization in targeted protein degradation (TPD).

Introduction: The Critical Role of VHL Recruitment in PROTAC-Mediated Degradation

Targeted protein degradation co-opts the cell's intrinsic ubiquitin-proteasome system (UPS) to selectively eliminate proteins of interest (POIs). PROTACs, as heterobifunctional molecules, form a ternary complex between a POI and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target protein.[1] The choice of E3 ligase is a pivotal determinant of a PROTAC's efficacy and selectivity. The von Hippel-Lindau (VHL) E3 ligase has emerged as a workhorse in the field due to its well-defined substrate recognition domain and the availability of high-affinity small molecule ligands.[2]

The core of these VHL ligands is often a hydroxylated proline (Hyp) mimetic, which engages in key hydrogen bonding interactions within the VHL binding pocket. 3-(Benzyloxy)-6-bromo-2-fluorophenol serves as a versatile and strategically functionalized precursor for the synthesis of these crucial VHL ligands. Its unique substitution pattern—a protected phenol for linker attachment, a fluorine atom to modulate electronic properties and binding affinity, and a bromine atom for further synthetic elaboration—makes it an invaluable tool for the medicinal chemist.

Mechanism of VHL-Recruiting PROTACs

The following diagram illustrates the catalytic cycle of a VHL-recruiting PROTAC.

Caption: Mechanism of PROTAC-induced protein degradation via VHL recruitment.

Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol: A Proposed Strategic Route

Proposed Synthetic Scheme

Caption: Proposed two-step synthesis of the target building block.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 3-(Benzyloxy)-2-fluorobromobenzene (Williamson Ether Synthesis)

• Rationale: This reaction protects the phenolic hydroxyl group as a benzyl ether. The benzyl group is stable under various reaction conditions but can be readily removed via hydrogenolysis at a later stage if required. Potassium carbonate is a mild and effective base for this transformation, and acetone is a suitable solvent. This procedure is analogous to the benzylation of other bromophenols.[3]

• Materials:

  • 2-Bromo-6-fluorophenol (1.0 eq)

  • Benzyl bromide (1.1 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous acetone

• Procedure:

  • To a solution of 2-bromo-6-fluorophenol in anhydrous acetone, add potassium carbonate.

  • Stir the suspension at room temperature for 15 minutes.

  • Add benzyl bromide dropwise to the reaction mixture.

  • Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel to afford pure 3-(benzyloxy)-2-fluorobromobenzene.

Step 2: Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol (Regioselective Bromination)

• Rationale: The introduction of a second bromine atom is achieved via electrophilic aromatic substitution. The directing effects of the existing substituents (benzyloxy, fluorine, and bromine) are critical for the regioselectivity of this reaction. The strongly activating, ortho-para directing benzyloxy group, and the ortho-para directing fluorine atom will favor bromination at the position para to the benzyloxy group. N-Bromosuccinimide (NBS) is a convenient and milder alternative to liquid bromine for this purpose.[4][5]

• Materials:

  • 3-(Benzyloxy)-2-fluorobromobenzene (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.05 eq)

  • Acetonitrile (CH₃CN)

• Procedure:

  • Dissolve 3-(benzyloxy)-2-fluorobromobenzene in acetonitrile.

  • Add N-bromosuccinimide in one portion at room temperature.

  • Stir the reaction mixture at room temperature and monitor by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography to yield 3-(benzyloxy)-6-bromo-2-fluorophenol.

Characterization Data

Compound	Molecular Formula	Molecular Weight	Expected ¹H NMR signals
3-(Benzyloxy)-6-bromo-2-fluorophenol	C₁₃H₁₀BrFO₂	297.12 g/mol	Aromatic protons (phenyl and benzylic rings), singlet for the benzylic CH₂, and a signal for the phenolic OH.

Application in PROTAC Synthesis: From Building Block to Functional Degrader

The phenolic hydroxyl group of 3-(benzyloxy)-6-bromo-2-fluorophenol is the key handle for its incorporation into the full VHL ligand and subsequent PROTAC assembly. The following workflow outlines the general strategy.

Workflow for PROTAC Assembly

Caption: General workflow for the synthesis of a VHL-based PROTAC.

Detailed Protocol: Synthesis of a VHL Ligand-Linker Conjugate

This protocol describes the etherification of the synthesized VHL ligand precursor with a linker bearing an electrophilic handle (e.g., an alkyl bromide). This is a crucial step in preparing the VHL ligand for conjugation to the POI ligand.[6][7]

• Materials:

  • Synthesized VHL ligand precursor (containing the phenolic hydroxyl group from 3-(benzyloxy)-6-bromo-2-fluorophenol) (1.0 eq)

  • Linker with a terminal alkyl bromide (e.g., Boc-protected amino-PEG-Br) (1.2 eq)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

• Procedure:

  • In a dry round-bottom flask under a nitrogen atmosphere, dissolve the VHL ligand precursor in anhydrous DMF.

  • Add the base (K₂CO₃ or Cs₂CO₃) to the stirred solution.

  • Add the linker-alkyl bromide to the reaction mixture.

  • Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) for 12-24 hours. Monitor the reaction by LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Transfer the solution to a separatory funnel and wash sequentially with water and brine to remove DMF and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired VHL ligand-linker conjugate.

Self-Validation and Quality Control

The success of each synthetic step must be rigorously validated to ensure the integrity of the final PROTAC molecule.

Step	Recommended Analytical Technique(s)	Key Parameters to Confirm
Synthesis of Intermediates	¹H NMR, ¹³C NMR, LC-MS	Correct chemical structure, absence of starting materials, and purity.
Synthesis of VHL Ligand-Linker	¹H NMR, LC-MS	Confirmation of linker conjugation, correct mass, and high purity.
Final PROTAC Synthesis	¹H NMR, High-Resolution Mass Spectrometry (HRMS), HPLC	Correct final structure, exact mass, and purity (typically >95%).
Binding Affinity to VHL	Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR)	Dissociation constant (Kd) to confirm potent binding to the VHL E3 ligase complex.

Conclusion

3-(Benzyloxy)-6-bromo-2-fluorophenol is a strategically designed and highly valuable building block in the arsenal of medicinal chemists developing targeted protein degraders. Its synthesis, while requiring careful execution, is achievable through established and reliable synthetic methodologies. The ability to readily incorporate this moiety into VHL ligands provides a streamlined path to novel PROTACs with potentially enhanced properties. This guide provides a foundational framework for the synthesis and application of this key intermediate, empowering researchers to accelerate their drug discovery efforts in the exciting field of targeted protein degradation.

References

• Diehl, C. J., & Ciulli, A. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(17), 7249-7294. [Link]

• Bricelj, A., Steinebach, C., Kuchta, R., & Sosič, I. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Journal of Medicinal Chemistry, 64(14), 9844–9899. [Link]

• Gadd, M. S., Testa, A., Lucas, X., Chan, K. H., Chen, W., Lamont, D. J., ... & Ciulli, A. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514-521. [Link]

• Van Molle, I., Thomann, A., Buckley, D. L., So, E. C., Lang, S., Crews, C. M., & Ciulli, A. (2017). Dissecting fragment-based lead discovery at the von Hippel-Lindau protein: HIF-1α interface. ChemBioChem, 18(10), 917-922. [Link]

• Maniaci, C., Hughes, S. J., Testa, A., Chen, W., Lamont, D. J., Rocha, S., ... & Ciulli, A. (2017). Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation. Nature Communications, 8(1), 830. [Link]

• PrepChem. (n.d.). Synthesis of 3-Benzyloxy-4-bromophenol. [Link]

• Chhattise, P. K., Ram, B., & Shinde, D. B. (2007). Regioselective, photochemical bromination of aromatic compounds using N-bromosuccinimide. Tetrahedron Letters, 48(32), 5679-5682. [Link]

• Frost, J. R., Campos, S., Schimpl, M., Testa, A., Santaguida, S., & Ciulli, A. (2016). A general approach to VHL-based PROTACs for the degradation of kinases. ACS Chemical Biology, 11(12), 3469-3478. [Link]

• Zengerle, M., Chan, K. H., & Ciulli, A. (2015). Selective small molecule induced degradation of the BET bromodomain protein BRD4. ACS Chemical Biology, 10(8), 1770-1777. [Link]

• Galdeano, C., Gadd, M. S., & Ciulli, A. (2014). Structure-based design of potent and selective inhibitors of the VHL-HIF1α protein-protein interaction. Journal of Medicinal Chemistry, 57(21), 8855-8863. [Link]

• Buckley, D. L., Van Molle, I., Gareiss, P. C., Tae, H. S., Michel, J., Noblin, D. J., ... & Crews, C. M. (2012). Targeting the von Hippel-Lindau E3 ubiquitin ligase using small molecules to disrupt the VHL/HIF-1α interaction. Journal of the American Chemical Society, 134(10), 4465-4468. [Link]

• Bond, A. D., & Jones, W. (2001). The role of C–H⋯ F interactions in the solid-state architecture of fluorinated aromatic compounds. New Journal of Chemistry, 25(8), 1021-1027. [Link]

• Hughes, D. L. (1996). The NBS reaction. Organic Reactions, 49, 423-644. [Link]

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Reactivity of brominated phenols in cross-coupling reactions

An In-Depth Technical Guide to the Reactivity of Brominated Phenols in Cross-Coupling Reactions

Abstract

This technical guide provides a comprehensive analysis of the reactivity of brominated phenol isomers in palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry. Tailored for researchers, scientists, and professionals in drug development, this document delves into the core principles governing the reactivity of these challenging substrates, including the nuanced electronic and steric effects of the phenolic hydroxyl group. We present a detailed examination of the three most pivotal transformations—the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions—supported by mechanistic diagrams, comparative reactivity data, and field-proven, step-by-step experimental protocols. Furthermore, a dedicated troubleshooting section addresses common issues such as low conversion, hydrodehalogenation, and homocoupling, offering actionable solutions to optimize reaction outcomes.

Introduction: The Strategic Importance of Brominated Phenols

Ubiquity of the Phenol Moiety in Drug Discovery and Materials Science

The phenol structural motif is a privileged scaffold found in a vast array of natural products, pharmaceuticals, and advanced materials. Its ability to act as a hydrogen bond donor and acceptor, coupled with its inherent antioxidant properties and role as a synthetic handle, makes it a critical component in molecular design. In drug development, the phenolic hydroxyl group is often key to a molecule's binding affinity and pharmacokinetic profile.

Bromophenols as Versatile Synthetic Intermediates

Brominated phenols serve as highly versatile and readily available building blocks for the synthesis of complex molecular architectures. The bromine atom provides a reactive site for functionalization via cross-coupling, while the hydroxyl group offers a point for further modification or can be a crucial pharmacophoric element in the final target. The differential reactivity of the C-Br bond compared to other potential reactive sites allows for selective and sequential bond construction.

The Challenge and Opportunity in Cross-Coupling

Palladium-catalyzed cross-coupling reactions have revolutionized the formation of carbon-carbon and carbon-heteroatom bonds.[1] However, brominated phenols present a unique challenge. The hydroxyl group is strongly electron-donating, which increases the electron density of the aromatic ring. This electronic enrichment can make the initial, often rate-limiting, oxidative addition of the aryl bromide to the Pd(0) catalyst more difficult compared to electron-neutral or electron-deficient substrates.[2] Successfully overcoming this hurdle provides a powerful and direct route to highly functionalized phenolic compounds, often circumventing the need for protecting group strategies.

Core Principles of Reactivity

The Palladium Catalytic Cycle: A Primer

Nearly all palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle involving Pd(0) and Pd(II) oxidation states.[1] The cycle consists of three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the bromophenol, forming a Pd(II) intermediate. This is often the rate-determining step.

• Transmetalation: The organic group from a second reagent (e.g., an organoboron compound in Suzuki coupling) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic partners on the palladium center couple and are expelled, forming the new C-C or C-heteroatom bond and regenerating the active Pd(0) catalyst.

Figure 1: Generalized Palladium Catalytic Cycle.

The Duality of the Phenolic Moiety: Electronic and Steric Effects

The hydroxyl group, particularly when deprotonated to the phenoxide under basic reaction conditions, is a potent electron-donating group via resonance. This increases the electron density on the aromatic ring, making the carbon of the C-Br bond less electrophilic. As oxidative addition involves the nucleophilic attack of the electron-rich Pd(0) center onto the carbon of the C-Br bond, this increased electron density at the reaction center can retard this crucial first step of the catalytic cycle. This challenge necessitates the use of highly active catalyst systems.

The position of the hydroxyl group relative to the bromine atom significantly influences reactivity.[3]

• 4-Bromophenol (para): The hydroxyl group exerts a strong +R (resonance) effect, increasing electron density at the C-Br bond. However, it provides no steric hindrance, and often gives high yields under optimized conditions.[3]

• 3-Bromophenol (meta): The hydroxyl group exerts a -I (inductive) electron-withdrawing effect and a weaker +R effect at the meta position. This results in less electronic deactivation compared to the ortho and para isomers, making it a generally reactive substrate.[3]

• 2-Bromophenol (ortho): This isomer is often the most challenging. In addition to the strong +R effect, the ortho-hydroxyl group can sterically hinder the approach of the bulky palladium catalyst. Furthermore, it has the potential to coordinate directly to the palladium center, which can either be a beneficial directing effect or lead to catalyst inhibition depending on the specific reaction conditions.[3][4]

The Critical Role of Ligand Selection

For electron-rich aryl halides like bromophenols, standard phosphine ligands such as triphenylphosphine (PPh₃) are often ineffective. The development of bulky and electron-rich alkylbiaryl phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, RuPhos) and N-heterocyclic carbenes (NHCs) has been transformative.[2]

These advanced ligands promote the desired reaction in several ways:

• Accelerate Oxidative Addition: Their strong electron-donating character increases the electron density on the palladium center, enhancing its nucleophilicity and promoting the difficult oxidative addition step.

• Promote Reductive Elimination: Their steric bulk creates a congested environment around the palladium center, which favors the bond-forming reductive elimination step over competing side reactions like β-hydride elimination.[5]

• Stabilize Monoligated Species: They stabilize the highly reactive monoligated Pd(0)L species, which are often the true active catalysts in the oxidative addition step.[2]

Key Cross-Coupling Methodologies for Brominated Phenols

Suzuki-Miyaura Coupling: C(sp²)-C(sp²) Bond Formation

The Suzuki-Miyaura reaction is the palladium-catalyzed coupling of an organohalide with an organoboron compound (e.g., boronic acid or ester). It is one of the most widely used methods for constructing biaryl linkages. A base is essential for the activation of the organoboron species, typically by forming a more nucleophilic "ate" complex.[6]

Figure 2: Suzuki-Miyaura Catalytic Cycle for a Bromophenol.

Buchwald-Hartwig Amination: C(sp²)-N Bond Formation

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling aryl halides with primary or secondary amines.[5] This reaction has largely replaced harsher classical methods. A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOt-Bu), is required to deprotonate the amine or the intermediate palladium-amine complex, facilitating the formation of the key palladium-amido intermediate.[7]

Figure 3: Buchwald-Hartwig Amination Catalytic Cycle.

Sonogashira Coupling: C(sp²)-C(sp) Bond Formation

The Sonogashira reaction couples aryl halides with terminal alkynes to form arylalkynes. The classic protocol uses a dual palladium and copper(I) catalyst system.[8] The copper co-catalyst facilitates the deprotonation of the alkyne and forms a copper-acetylide intermediate, which then undergoes transmetalation with the palladium center.[9] However, copper can also promote the undesirable homocoupling of the alkyne (Glaser coupling).[10] For this reason, copper-free protocols are often preferred.[11]

Figure 4: Sonogashira Catalytic Cycle (with Copper Co-catalyst).

Comparative Reactivity and Substrate Scope

The choice of bromophenol isomer can have a dramatic effect on reaction efficiency. The following table compiles representative data for the Suzuki-Miyaura coupling of bromophenol isomers to illustrate these differences.

Substrate	Coupling Partner	Catalyst System	Base / Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromophenol	Phenylboronic acid	Pd/C (1 mol%)	K₂CO₃ / Water	150 (MW)	0.17	99	[3]
3-Bromophenol	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄ / Toluene	100	18	High	[3]
2-Bromophenol	Furan-2-boronic acid	Pd(PPh₃)₄	Na₂CO₃ / DME/H₂O	80	12	85	[3]

Note: Direct comparative studies under identical conditions are rare. This data is compiled from protocols with similar components to provide a useful, albeit indirect, comparison.[3]

Field-Proven Experimental Protocols

General Workflow for Reaction Optimization

A systematic approach is crucial for optimizing cross-coupling reactions, especially with challenging substrates. The following workflow outlines a logical progression for screening key reaction parameters.

Figure 5: General Workflow for Cross-Coupling Optimization.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromophenol with Phenylboronic Acid

This protocol utilizes a heterogeneous palladium on carbon (Pd/C) catalyst under microwave irradiation for rapid and high-yielding coupling.[3]

• Reagents & Materials:

  • 4-Bromophenol (1.0 mmol, 173 mg)

  • Phenylboronic acid (1.2 mmol, 146 mg)

  • 10% Palladium on carbon (1 mol%, ~10.6 mg)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

  • Deionized water (5 mL)

  • Microwave reaction vessel with stir bar

• Procedure:

  • To a microwave reaction vessel, add 4-bromophenol, phenylboronic acid, Pd/C, and K₂CO₃.

  • Add 5 mL of deionized water to the vessel.

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture at 150 °C for 10 minutes with stirring.

  • After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., hexanes/ethyl acetate) to yield 4-hydroxybiphenyl.

Protocol 2: Buchwald-Hartwig Amination of 3-Bromophenol with a Secondary Amine

This protocol is adapted for a sterically accessible bromophenol using a standard Buchwald-Hartwig catalyst system.[7]

• Reagents & Materials:

  • 3-Bromophenol (1.0 mmol, 173 mg)

  • Morpholine (or other secondary amine) (1.2 mmol, 105 µL)

  • Pd₂(dba)₃ (Palladium precursor, 0.02 mmol, 18.3 mg)

  • XPhos (Ligand, 0.04 mmol, 19.1 mg)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 mmol, 135 mg)

  • Anhydrous Toluene (5 mL)

  • Oven-dried Schlenk flask with stir bar, under Argon or Nitrogen atmosphere

• Procedure:

  • In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, XPhos, and NaOt-Bu to the Schlenk flask.

  • Add the 3-bromophenol to the flask.

  • Seal the flask, remove from the glovebox (if used), and add anhydrous toluene via syringe.

  • Add the morpholine via syringe.

  • Place the flask in a preheated oil bath at 100 °C and stir vigorously.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion (typically 12-24 h), cool the reaction to room temperature.

  • Quench the reaction by adding saturated aqueous NH₄Cl (10 mL).

  • Extract the mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify by flash column chromatography to yield the desired N-aryl product.

Protocol 3: Copper-Free Sonogashira Coupling of 2-Bromophenol with a Terminal Alkyne

This protocol avoids the use of a copper co-catalyst to prevent alkyne homocoupling, which can be a significant side reaction.[11]

• Reagents & Materials:

  • 2-Bromophenol (1.0 mmol, 173 mg)

  • Phenylacetylene (or other terminal alkyne) (1.1 mmol, 121 µL)

  • PdCl₂(PPh₃)₂ (Palladium catalyst, 0.03 mmol, 21 mg)

  • Diisopropylamine (DIPA) (3.0 mmol, 420 µL)

  • Anhydrous THF (5 mL)

  • Oven-dried Schlenk flask with stir bar, under Argon or Nitrogen atmosphere

• Procedure:

  • To the Schlenk flask under an inert atmosphere, add 2-bromophenol and PdCl₂(PPh₃)₂.

  • Add anhydrous THF via syringe, followed by DIPA and phenylacetylene.

  • Place the flask in a preheated oil bath at 60-70 °C and stir.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion (typically 4-12 h), cool the reaction to room temperature.

  • Dilute the mixture with diethyl ether (20 mL) and filter through a pad of Celite® to remove palladium black.

  • Wash the filtrate with saturated aqueous NH₄Cl (2 x 15 mL), then brine.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

  • Purify by flash column chromatography to yield the 2-(phenylethynyl)phenol.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) not formed or degraded).2. Insufficiently active ligand for the substrate.3. Inappropriate base or solvent.4. Reaction temperature too low.	1. Use a fresh palladium source or a pre-catalyst. Ensure solvents are rigorously degassed to prevent oxidation of Pd(0).[2]2. Screen more electron-rich and bulky ligands (e.g., switch from PPh₃ to a Buchwald-type ligand).3. Re-optimize the base and solvent system for your specific substrates.[12]4. Incrementally increase the reaction temperature.
Hydrodehalogenation (Ar-Br → Ar-H)	1. Presence of a hydride source (e.g., water, alcohols, or the base itself).2. Slow transmetalation relative to Pd-H formation and reductive elimination.3. Use of strong alkoxide bases.	1. Use anhydrous solvents and reagents. Avoid bases known to act as hydride sources.[12]2. Use a more active ligand to accelerate transmetalation. For Suzuki coupling, ensure the boronic acid is high purity.[13]3. Switch to a weaker inorganic base like K₃PO₄ or Cs₂CO₃.[12]
Homocoupling Side Reactions	1. Suzuki: Promoted by oxygen and high catalyst loading.2. Sonogashira (Glaser): Primarily caused by the copper(I) co-catalyst in the presence of oxygen.[10]	1. Ensure the reaction is run under a strict inert atmosphere. Reduce catalyst loading.[12]2. Use a copper-free Sonogashira protocol. If copper is necessary, ensure rigorous exclusion of oxygen and consider slow addition of the alkyne.[10][14]
Catalyst Deactivation	1. Agglomeration into inactive palladium black.2. Coordination of the phenol/phenoxide to the Pd center, inhibiting the catalytic cycle.[2]	1. Use a ligand that better stabilizes the active catalytic species. Lowering the reaction temperature may help.2. In difficult cases, protection of the hydroxyl group may be necessary, though modern ligands often make this avoidable.

Conclusion and Future Outlook

Brominated phenols remain a challenging but highly rewarding class of substrates in palladium-catalyzed cross-coupling. A deep understanding of the electronic interplay of the hydroxyl and bromo substituents, combined with the rational selection of a modern, highly active catalyst system, is paramount to success. By leveraging bulky, electron-rich ligands, chemists can now routinely couple unprotected bromophenols in high yield, providing direct access to valuable chemical entities. Future developments will likely focus on further expanding the substrate scope to even more hindered systems, developing more sustainable base-metal catalysts to replace palladium, and applying these powerful reactions in increasingly complex synthetic contexts, such as flow chemistry and late-stage functionalization.

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• A Comparative Analysis of 2-Chloropyridine-3-boronic Acid and 2-Chloropyridine-4-boronic Acid in Suzuki Coupling Reactions. BenchChem. [URL: https://www.benchchem.com/product/b1526393/technical-support/a-comparative-analysis-of-2-chloropyridine-3-boronic-acid-and-2-chloropyridine-4-boronic-acid-in-suzuki-coupling-reactions]
• Buchwald, S. L. et al. (2012). Improved Process for the Palladium-Catalyzed C–O Cross-Coupling of Secondary Alcohols. Angewandte Chemie International Edition, 51(44), 11069-11072. [URL: https://onlinelibrary.wiley.com/doi/10.1002/anie.201205736]
• Lian, Z. et al. (2020). Dual Nickel/Palladium-Catalyzed Reductive Cross-Coupling Reactions Between Two Phenol Derivatives. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/60c74516702a3904839f3796]
• Carrow, B. P. (2011). Mechanistic studies on palladium-catalyzed coupling reactions. IDEALS. [URL: https://www.ideals.illinois.edu/items/24376]
• Chen, F. et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols, 5(1), 102871. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10871929/]
• Negishi, E. (2002). Structural and Mechanistic Aspects of Palladium‐Catalyzed Cross‐Coupling. In Handbook of Organopalladium Chemistry for Organic Synthesis. John Wiley & Sons, Inc. [URL: https://www.researchgate.
• Alaridhee, Z. A. I. et al. (2023). Study of mechanistic pathways in cross-linking reactions with palladium. International Journal of Health Sciences, 7(S1), 11019-11030. [URL: https://www.ijhs.org.sa/index.php/journal/article/view/13768]
• Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides. BenchChem. [URL: https://www.benchchem.com/product/b1526393/technical-support/troubleshooting-dehalogenation-in-suzuki-coupling-of-aryl-bromides]
• Sonogashira Coupling. Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_How_to_be_a_Successful_Organic_Chemist_(Sandtorv)/07%3A_Named_Reactions/7.04%3A_Sonogashira_Coupling]
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• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 9, 2153-2159. [URL: https://www.beilstein-journals.org/bjoc/articles/9/218]
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• Kashani, S. K., & Jessiman, J. E. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/60c7489f702a390483a0050e]
• Suzuki proto-dehalogenation problem. Reddit. [URL: https://www.reddit.
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• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [URL: https://www.mdpi.com/1420-3049/23/10/2650]

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An In-depth Technical Guide to the Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol

This guide provides a comprehensive overview of the synthetic pathway for 3-(benzyloxy)-6-bromo-2-fluorophenol, a key intermediate in the development of various pharmaceutical and agrochemical compounds. The content is structured to provide researchers, scientists, and drug development professionals with a detailed understanding of the starting materials, reaction mechanisms, and experimental protocols.

Retrosynthetic Analysis and Strategy

A retrosynthetic analysis of the target molecule, 3-(benzyloxy)-6-bromo-2-fluorophenol, suggests a straightforward and efficient synthetic route. The core principle of this analysis is to deconstruct the target molecule into simpler, commercially available precursors.[1][2]

The key disconnection lies at the benzylic ether linkage. This bond can be readily formed through a nucleophilic substitution reaction, specifically a Williamson ether synthesis, between a phenol and a benzyl halide.[3] This leads to the identification of 2-bromo-6-fluorophenol as the ideal starting material and benzyl bromide as the benzylating agent.

Caption: Retrosynthetic analysis of 3-(benzyloxy)-6-bromo-2-fluorophenol.

This approach is advantageous due to the commercial availability of 2-bromo-6-fluorophenol, which simplifies the overall synthetic process and reduces the number of steps required.[4][5][6][7]

Starting Materials

The selection of high-quality, well-characterized starting materials is paramount for the successful synthesis of 3-(benzyloxy)-6-bromo-2-fluorophenol. The primary starting material for the proposed synthesis is 2-bromo-6-fluorophenol.

Starting Material	Chemical Structure	CAS Number	Key Properties
2-Bromo-6-fluorophenol		2040-89-3	White to off-white solid, Melting point: 50°C[8]
Benzyl Bromide		100-39-0	Colorless to pale yellow liquid, Lachrymatory
Potassium Carbonate		584-08-7	White hygroscopic powder, Base
Acetone		67-64-1	Colorless, volatile liquid, Solvent

Experimental Protocol: Benzylation of 2-Bromo-6-fluorophenol

This section details the step-by-step procedure for the synthesis of 3-(benzyloxy)-6-bromo-2-fluorophenol from 2-bromo-6-fluorophenol.

Reaction Scheme:

Caption: Benzylation of 2-bromo-6-fluorophenol.

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-bromo-6-fluorophenol (10.0 g, 52.3 mmol), potassium carbonate (14.4 g, 104.6 mmol), and acetone (100 mL).

• Addition of Benzylating Agent: While stirring the suspension at room temperature, add benzyl bromide (7.4 mL, 62.8 mmol) dropwise over 10 minutes.

• Reaction: Heat the reaction mixture to reflux and maintain for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and filter off the solid potassium carbonate. Wash the solid with acetone (2 x 20 mL).

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 3-(benzyloxy)-6-bromo-2-fluorophenol as a white solid.

Characterization

The structure and purity of the synthesized 3-(benzyloxy)-6-bromo-2-fluorophenol should be confirmed by various analytical techniques.

Technique	Expected Results
¹H NMR	Peaks corresponding to the aromatic protons of both the phenyl and benzyl groups, and the benzylic methylene protons.
¹³C NMR	Resonances for all carbon atoms in the molecule, including the benzylic carbon and the carbons of the aromatic rings.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the product (297.12 g/mol ).[9][10]
Melting Point	A sharp melting point, indicating the purity of the compound.

Safety Considerations

• Benzyl bromide is a lachrymator and should be handled in a well-ventilated fume hood.[3]

• Acetone is a flammable solvent.

• Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

The synthesis of 3-(benzyloxy)-6-bromo-2-fluorophenol can be efficiently achieved through the benzylation of commercially available 2-bromo-6-fluorophenol. This method offers a direct and reliable route to this valuable intermediate, facilitating its use in further research and development activities. The protocol described in this guide is robust and can be readily implemented in a standard laboratory setting.

References

• UCHEM. (n.d.). Manufacturer supply high quality 2-Fluoro-6-bromophenol CAS:2040-89-3.
• ChemicalBook. (2025). 2-Bromo-6-fluorophenol | 2040-89-3.
• Chemrio. (n.d.). 2-Fluoro-6-bromophenol; 2-Brom-6-fluor-phenol.
• ChemicalBook. (n.d.). 2-Bromo-6-fluorophenol suppliers & manufacturers in China.
• ChemicalBook. (n.d.). 2-Bromo-6-fluorophenol.
• CymitQuimica. (n.d.). 3-(Benzyloxy)-6-bromo-2-fluorophenol.
• Britton, E. C., & Dietzler, A. J. (1960). Process for making fluorophenols. U.S. Patent No. 2,950,325. Washington, DC: U.S. Patent and Trademark Office.
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• European Patent Office. (1986). Preparation of 4-fluorophenols. EP 0188848 A1.
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• (n.d.). 3-(Benzyloxy)-6-bromo-2-fluorophenol, min 98%, 1 gram.
• BLD Pharm. (n.d.). 1228956-98-6|3-(Benzyloxy)-6-bromo-2-fluorophenol.
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• PubMed. (2025). Synthesis of Polysubstituted Vinyl Sulfones by Direct C-S Cross-Coupling.
• ResearchGate. (2016). Benzylation of p-Chlorophenol: A Statistical Study.

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An In-depth Technical Guide to 3-(Benzyloxy)-6-bromo-2-fluorophenol: Synthesis, Characterization, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-(Benzyloxy)-6-bromo-2-fluorophenol, a halogenated and benzylated phenol derivative of significant interest in medicinal chemistry and drug discovery. The document details a robust, multi-step synthetic pathway, drawing upon established principles of organic chemistry. It further outlines a thorough analytical characterization workflow, including predicted spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS) to aid in structural verification. Finally, the guide discusses the potential applications of this molecule, particularly as a versatile building block in the synthesis of complex bioactive compounds, such as protein degraders. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a practical and in-depth understanding of this important chemical entity.

Introduction: The Significance of Substituted Phenols in Medicinal Chemistry

The strategic incorporation of halogen atoms, particularly bromine and fluorine, into organic scaffolds is a cornerstone of modern drug design.[1][2] Bromine, for instance, can enhance binding affinity through halogen bonding and improve pharmacokinetic properties.[2] Fluorine, with its unique electronic properties, can modulate pKa, improve metabolic stability, and enhance membrane permeability. When combined in a phenol structure, these functionalities create a versatile platform for further chemical elaboration.

3-(Benzyloxy)-6-bromo-2-fluorophenol (CAS No: 1228956-98-6) is a prime example of such a scaffold.[3][4][5][6] The presence of a hydroxyl group provides a handle for introducing pharmacophores, while the bromine and fluorine atoms offer opportunities for tuning the molecule's overall properties. The benzyloxy group serves as a common protecting group for the phenol, which can be selectively removed in later synthetic steps. This combination of features makes 3-(Benzyloxy)-6-bromo-2-fluorophenol a valuable intermediate in the synthesis of complex molecules, including targeted protein degraders.[6]

This guide will provide a detailed, scientifically-grounded protocol for the synthesis and characterization of this compound, enabling researchers to confidently produce and utilize it in their discovery programs.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(Benzyloxy)-6-bromo-2-fluorophenol is presented in Table 1.

Property	Value	Source
IUPAC Name	3-(Benzyloxy)-6-bromo-2-fluorophenol	[3][4]
CAS Number	1228956-98-6	[3][4][5]
Molecular Formula	C₁₃H₁₀BrFO₂	[3][6]
Molecular Weight	297.12 g/mol	[3][6]
Appearance	Expected to be a solid at room temperature	Inferred
Purity	Commercially available up to 98%	[6]

Proposed Synthetic Pathway

The synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol can be logically approached in a two-step sequence starting from commercially available 3-fluorophenol. The pathway involves an initial benzylation of the phenolic hydroxyl group, followed by regioselective bromination of the aromatic ring.

Caption: Proposed two-step synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Step 1: Synthesis of 3-(Benzyloxy)fluorobenzene (Williamson Ether Synthesis)

The initial step involves the protection of the phenolic hydroxyl group of 3-fluorophenol as a benzyl ether. The Williamson ether synthesis is a reliable and high-yielding method for this transformation.

Protocol:

• Reaction Setup: To a solution of 3-fluorophenol (1.0 eq) in a polar aprotic solvent such as acetone or acetonitrile, add a suitable base, for example, potassium carbonate (K₂CO₃, 1.5 eq).[7][8]

• Addition of Benzylating Agent: To the stirred suspension, add benzyl bromide (1.1 eq) dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 55-80°C, depending on the solvent) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-16 hours.[8]

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield 3-(benzyloxy)fluorobenzene, which can be used in the next step without further purification if of sufficient purity.

Causality Behind Experimental Choices:

• Solvent: A polar aprotic solvent like acetone or acetonitrile is chosen to dissolve the reactants and facilitate the SN2 reaction without interfering with the nucleophile or electrophile.

• Base: Potassium carbonate is a mild and inexpensive base, sufficient to deprotonate the phenol to form the more nucleophilic phenoxide ion.

• Temperature: Heating the reaction mixture increases the rate of reaction, ensuring a reasonable reaction time.

Step 2: Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol (Regioselective Bromination)

The second step is the regioselective bromination of the activated aromatic ring of 3-(benzyloxy)fluorobenzene. The benzyloxy and fluoro groups are ortho-, para-directing. The hydroxyl group that will be formed in the final product is a strong activating group and will direct the bromine to the ortho and para positions.

Protocol:

• Reaction Setup: Dissolve 3-(benzyloxy)fluorobenzene (1.0 eq) in a suitable solvent such as dichloromethane (CH₂Cl₂) or acetic acid.

• Brominating Agent: Cool the solution in an ice bath (0°C) and slowly add a solution of bromine (1.0 eq) in the same solvent. Alternatively, N-bromosuccinimide (NBS) can be used as a milder brominating agent.

• Reaction Conditions: Stir the reaction mixture at 0°C to room temperature and monitor by TLC. The reaction is typically complete within a few hours.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine. Separate the organic layer, and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 3-(benzyloxy)-6-bromo-2-fluorophenol.

Causality Behind Experimental Choices:

• Solvent: Dichloromethane or acetic acid are common solvents for bromination reactions as they are relatively inert under the reaction conditions.

• Temperature: The reaction is performed at low temperature to control the reactivity of bromine and minimize the formation of polybrominated side products.

• Brominating Agent: Bromine is a classic electrophilic brominating agent. NBS is a safer and more selective alternative that can be advantageous in some cases.

Analytical Characterization

Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized 3-(Benzyloxy)-6-bromo-2-fluorophenol. The following section details the expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.45 - 7.30	m	5H	Ar-H (benzyl)
~7.10	t, J ≈ 8.0 Hz	1H	Ar-H
~6.85	dd, J ≈ 8.0, 2.0 Hz	1H	Ar-H
~5.50	s	1H	OH
~5.10	s	2H	-O-CH₂ -Ph

Predicted ¹³C NMR Data (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~155.0 (d, J ≈ 240 Hz)	C -F
~148.0	C -OH
~136.0	C (ipso, benzyl)
~130.0 - 128.0	Ar-C H (benzyl)
~125.0	Ar-C H
~115.0	Ar-C H
~110.0	C -Br
~71.0	-O-C H₂-Ph

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Expected IR Absorption Bands (cm⁻¹):

Wavenumber (cm⁻¹)	Functional Group
~3400 (broad)	O-H stretch
~3100 - 3000	Aromatic C-H stretch
~1600, 1480	Aromatic C=C stretch
~1250	C-O stretch (aryl ether)
~1100	C-F stretch
~600	C-Br stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Expected Mass Spectrum (Electron Ionization - EI):

• Molecular Ion (M⁺): A characteristic isotopic pattern for a molecule containing one bromine atom will be observed for the molecular ion peak, with two peaks of approximately equal intensity at m/z = 296 and 298.

• Major Fragments: Expect to see fragments corresponding to the loss of the benzyl group (m/z = 91) and other characteristic fragmentations.

Applications in Drug Discovery

Halogenated phenols are prevalent scaffolds in medicinal chemistry due to their ability to participate in various biological interactions. The unique substitution pattern of 3-(Benzyloxy)-6-bromo-2-fluorophenol makes it a particularly interesting building block for several reasons:

• Protein Degraders: As indicated by its commercial availability as a "Protein Degrader Building Block," this molecule is likely used in the synthesis of Proteolysis Targeting Chimeras (PROTACs) or molecular glues.[6] The phenol can serve as an attachment point for a linker connected to an E3 ligase-binding element.

• Kinase Inhibitors: The substituted phenyl ring can be incorporated into scaffolds that target the ATP-binding site of various kinases. The fluorine and bromine atoms can form specific interactions with the protein, enhancing potency and selectivity.

• Bioisosteric Replacement: In drug design, the replacement of a molecular fragment with another that has similar physical or chemical properties (a bioisostere) is a common strategy to improve a compound's profile.[9] Substituted phenols like the title compound can serve as bioisosteres for other aromatic systems.

• Further Functionalization: The bromine atom can be readily converted to other functional groups via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the rapid generation of diverse compound libraries for screening.

Caption: Potential applications of 3-(Benzyloxy)-6-bromo-2-fluorophenol in drug discovery.

Conclusion

3-(Benzyloxy)-6-bromo-2-fluorophenol is a valuable and versatile chemical intermediate with significant potential in the field of drug discovery. This technical guide has provided a comprehensive overview of its synthesis, characterization, and potential applications. The detailed, step-by-step synthetic protocol, along with the predicted spectroscopic data, offers a solid foundation for researchers to produce and verify this compound in a laboratory setting. The discussion of its applications highlights the strategic importance of such multi-functionalized building blocks in the design and synthesis of novel therapeutic agents. As the demand for more sophisticated and targeted drugs continues to grow, the utility of well-characterized and readily accessible chemical tools like 3-(Benzyloxy)-6-bromo-2-fluorophenol will undoubtedly increase.

References

• 3-(benzyloxy)-6-bromo-2- Fluorophenol - Cas No: 1228956-98-6 at Best Price in Mumbai. (n.d.). Retrieved from [Link]

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• Synthesis and Wittig Rearrangement of 3- and 4-Benzyloxyphenylphosphonamidates. (2023). Organics, 4(1), 5-18. [Link]

• [3-Bromo-2-(3-fluorobenzyloxy)phenyl]boronic acid - PMC - NIH. (n.d.). Retrieved from [Link]

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• Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester - MDPI. (n.d.). Retrieved from [Link]

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• Organic synthesis provides opportunities to transform drug discovery - PubMed. (n.d.). Retrieved from [Link]

• C−F bond activation enables synthesis of aryl difluoromethyl bicyclopentanes as benzophenone-type bioisosteres - PMC - NIH. (n.d.). Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol, a valuable substituted phenol derivative for research and development in pharmaceuticals and materials science. The protocol herein details a robust two-step synthetic pathway commencing with the benzylation of 2-fluoro-5-hydroxy-phenol followed by a regioselective bromination. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, mechanistic insights, and practical guidance to ensure a successful and reproducible synthesis.

Introduction and Synthetic Strategy

Substituted fluorophenols are critical synthons in medicinal chemistry, where the incorporation of fluorine can significantly enhance metabolic stability and binding affinity. The title compound, 3-(Benzyloxy)-6-bromo-2-fluorophenol, features a unique substitution pattern that makes it an attractive intermediate for further molecular elaboration through cross-coupling reactions at the bromine site or modification of the phenolic hydroxyl group.

The synthetic strategy is designed for efficiency and selectivity, proceeding in two distinct steps:

• Step 1: O-Benzylation via Williamson Ether Synthesis. The synthesis initiates with the protection of one of the hydroxyl groups of 2-fluoro-5-hydroxy-phenol as a benzyl ether. This is achieved through a classical Williamson ether synthesis, which involves the deprotonation of the more acidic phenolic hydroxyl group with a suitable base, followed by nucleophilic attack on benzyl bromide.[1][2][3][4]

• Step 2: Regioselective Electrophilic Bromination. The second step involves the selective bromination of the resulting 3-(benzyloxy)-2-fluorophenol. The regioselectivity of this electrophilic aromatic substitution is directed by the existing substituents on the aromatic ring. The hydroxyl group is a potent ortho-, para-director, and in this case, will strongly activate the positions ortho to it. The benzyloxy and fluoro groups also influence the regioselectivity. N-Bromosuccinimide (NBS) is chosen as a mild and effective brominating agent for this transformation.[5][6][7][8]

Experimental Protocols

Materials and Instrumentation

All reagents should be of analytical grade and used as received unless otherwise stated. Solvents should be anhydrous where specified. Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates.

Step 1: Synthesis of 3-(Benzyloxy)-2-fluorophenol

This procedure is adapted from standard Williamson ether synthesis protocols.[1][4][9]

Reaction:

Procedure:

• To a stirred solution of 2-fluoro-5-hydroxy-phenol (1.0 eq.) in anhydrous acetone (10 mL per 1 g of phenol), add potassium carbonate (1.5 eq.).

• Stir the suspension at room temperature for 15 minutes.

• Add benzyl bromide (1.1 eq.) dropwise to the reaction mixture.

• Heat the mixture to reflux (approximately 56 °C) and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the residue in ethyl acetate and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-(benzyloxy)-2-fluorophenol as a solid.

Step 2: Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol

This protocol employs N-bromosuccinimide for the selective ortho-bromination of the activated phenol.[8][10][11]

Reaction:

Procedure:

• Dissolve 3-(benzyloxy)-2-fluorophenol (1.0 eq.) in dichloromethane (DCM, 15 mL per 1 g of phenol) in a round-bottom flask protected from light.

• Cool the solution to 0 °C in an ice bath.

• Add N-bromosuccinimide (NBS) (1.05 eq.) portion-wise over 10 minutes, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by TLC.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate (20 mL).

• Separate the organic layer and wash with water (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield 3-(Benzyloxy)-6-bromo-2-fluorophenol as a crystalline solid.

Mechanistic Rationale and Scientific Insights

Williamson Ether Synthesis: The choice of potassium carbonate as the base in Step 1 is crucial as it is mild enough to selectively deprotonate the more acidic phenolic hydroxyl group without causing side reactions.[1] Acetone is a suitable polar aprotic solvent for this SN2 reaction.

Electrophilic Bromination: In Step 2, the hydroxyl group is a powerful activating group and directs the incoming electrophile (bromonium ion from NBS) to the ortho and para positions. The position para to the hydroxyl group is occupied by the benzyloxy group. The two available ortho positions are C4 and C6. The C6 position is sterically less hindered and electronically activated by the ortho-hydroxyl and para-benzyloxy groups, making it the preferred site of bromination. The fluorine atom at C2 has a deactivating inductive effect but its directing effect is less significant compared to the powerful hydroxyl group.

Data Summary

Parameter	Step 1: Benzylation	Step 2: Bromination
Starting Material	2-Fluoro-5-hydroxy-phenol	3-(Benzyloxy)-2-fluorophenol
Reagents	Benzyl bromide, K₂CO₃	N-Bromosuccinimide
Solvent	Acetone	Dichloromethane
Reaction Time	4-6 hours	1-2 hours
Temperature	Reflux (~56 °C)	0 °C
Expected Yield	75-85%	80-90%
Purification	Column Chromatography	Recrystallization

Safety Precautions

• Benzyl bromide: is a lachrymator and corrosive. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• N-Bromosuccinimide (NBS): is an irritant and light-sensitive. Avoid inhalation of dust and contact with skin and eyes. Store in a cool, dark place.

• Dichloromethane (DCM): is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a fume hood.

Visual Workflow

Caption: Synthetic workflow for 3-(Benzyloxy)-6-bromo-2-fluorophenol.

References

• Chow, Y. L., Zhao, D. C., & Johansson, C. I. (1988). The intermediates in the interaction of phenols with N-bromosuccinimide. Canadian Journal of Chemistry, 66(10), 2556-2564.
• BenchChem. (2025).
• Chow, Y. L., et al. (2025). The intermediates in the interaction of phenols with N-bromosuccinimide.
• Kuwano, R., & Kusano, H. (2008). Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Chemistry Portal.
• Scientific Update. (2018). Syntactic fantastic: A practical, ortho-selective mono-halogenation and phenylselenation of phenols by direct C-H halogenation.
• Huang, X., & Zhang, L. (2007). AuCl-Catalyzed Synthesis of Benzyl-Protected Substituted Phenols: A Formal [3+3] Approach. Organic Chemistry Portal.
• Chem Help ASAP. (2019). in the chemical literature: Williamson ether synthesis. YouTube.
• Georgiev, D., et al. (2016). Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. Molecules, 21(1), 88.
• Google Patents. (n.d.).
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• ResearchGate. (n.d.). Three bromination of phenols; (a) traditional electrophilic....
• Georgiev, D., et al. (2016). Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. PubMed.
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• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
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• ResearchGate. (2025).
• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.
• ACS Publications. (n.d.). Aromatic Fluorine Compounds. II. Synthesis of p-Fluorophenol by the Selective Hydrolysis of p-Bromofluorobenzene1.
• MDPI. (2023).
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• BenchChem. (2025). Application Notes and Protocols for 3-(3-(benzyloxy)phenyl)propanoic acid in Organic Synthesis.
• Sigma-Aldrich. (n.d.). 4-Bromo-2-fluorophenol 98 2105-94-4.
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• NIH. (2022). Asymmetric Synthesis of Trifluoroethyl-Based, Chiral 3-Benzyloxy-1- and -2-Phenyl-quinazolinones of Biomedicinal Interest by Radical Type Cross-Coupling to Olefins.
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Application Note &amp; Protocol: High-Purity Isolation of 3-(Benzyloxy)-6-bromo-2-fluorophenol via Automated Flash Column Chromatography

Abstract

3-(Benzyloxy)-6-bromo-2-fluorophenol is a key substituted phenol intermediate in medicinal chemistry, often serving as a building block for complex molecular scaffolds. Its synthesis frequently yields a crude mixture containing unreacted starting materials, byproducts, and other impurities that can interfere with subsequent reactions. This application note provides a detailed, field-proven protocol for the efficient purification of this target compound using normal-phase automated flash column chromatography. We emphasize a systematic approach, beginning with methodical Thin-Layer Chromatography (TLC) for solvent system development and culminating in a robust, scalable flash chromatography method. The causality behind each experimental choice, from stationary phase selection to sample loading technique, is explained to empower researchers to adapt this protocol to similar separation challenges.

Introduction: The Rationale for Chromatographic Purification

The purification of synthetic intermediates is a critical control point in multi-step drug development pathways. The subject of this guide, 3-(Benzyloxy)-6-bromo-2-fluorophenol, possesses a unique combination of functional groups—a polar phenol, a moderately polar benzyl ether, and lipophilic bromo- and fluoro-substituents—that dictate its chromatographic behavior.

Normal-phase chromatography, which utilizes a polar stationary phase (silica gel) and a non-polar mobile phase, is the technique of choice for this class of compound.[1] The principle of separation relies on the differential adsorption of components in the crude mixture to the silica surface.[2][3] Polar molecules, particularly those with hydrogen-bonding capability like the free phenol group on our target compound, will interact strongly with the silanol groups (Si-OH) of the stationary phase.[4] Less polar impurities will have weaker interactions and will be carried through the column more quickly by the non-polar mobile phase. By gradually increasing the polarity of the mobile phase (a gradient elution), we can selectively desorb and elute the bound compounds, achieving separation.[5]

This guide is structured to walk the user through the entire purification workflow, from initial analytical scouting to preparative-scale isolation.

Pre-Purification Analysis: Method Development with Thin-Layer Chromatography (TLC)

Before committing a sample to a preparative column, TLC is an indispensable tool for rapidly and inexpensively determining the optimal solvent system.[6][7] The goal is to find a mobile phase composition that provides a retention factor (Rf) for the target compound of approximately 0.25 to 0.35 .[8] This Rf range ensures that the compound interacts sufficiently with the stationary phase for good separation without requiring excessively long elution times and large solvent volumes.[6]

Protocol: TLC Solvent System Scouting

• Prepare the Sample: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) to create a concentrated solution (~10-20 mg/mL).

• Spot the Plate: Using a capillary tube, spot the crude mixture onto the baseline of a silica gel TLC plate (e.g., Silica Gel 60 F254).

• Develop the Plate: Place the plate in a TLC chamber containing a prepared mobile phase. A good starting point for a compound of this polarity is 20% Ethyl Acetate in Hexane .

• Analyze the Result: After the solvent front has migrated near the top of the plate, remove it, mark the solvent front, and visualize the spots under a UV lamp (254 nm). Calculate the Rf value for each spot using the formula:

  • Rf = (Distance traveled by spot) / (Distance traveled by solvent front)[6]

• Optimize: Adjust the solvent ratio to achieve the target Rf.

  • If the Rf is too high (> 0.4), the solvent is too polar. Decrease the percentage of Ethyl Acetate.

  • If the Rf is too low (< 0.2), the solvent is not polar enough. Increase the percentage of Ethyl Acetate.

Data Interpretation

A hypothetical TLC screen for the purification of 3-(Benzyloxy)-6-bromo-2-fluorophenol is summarized below. The primary impurities are assumed to be a less polar byproduct (e.g., residual benzyl bromide) and a more polar starting material (e.g., 6-bromo-2-fluorophenol).

Mobile Phase (EtOAc/Hexane)	Impurity 1 Rf (Less Polar)	Target Compound Rf	Impurity 2 Rf (More Polar)	Analysis
10% EtOAc	0.65	0.15	0.02	Target Rf is too low. Poor separation from baseline.
20% EtOAc	0.80	0.30	0.08	Optimal. Good separation between all components.
30% EtOAc	0.91	0.48	0.19	Target Rf is too high. Risk of co-elution with less polar impurity.

Table 1: Hypothetical TLC solvent scouting results. The 20% Ethyl Acetate in Hexane system provides the ideal Rf and separation for the target compound.

Flash Chromatography: Materials, Method, and Protocol

Once an optimal solvent system is identified, the method can be scaled up to flash column chromatography.

Compound Properties & Materials

Parameter	Value	Source
Compound Name	3-(Benzyloxy)-6-bromo-2-fluorophenol	-
CAS Number	1228956-98-6	[9][10]
Molecular Formula	C13H10BrFO2	[10]
Molecular Weight	297.12 g/mol	[9]
Stationary Phase	Silica Gel, 40-63 µm particle size	[11]
Mobile Phase A	n-Hexane (or Heptane)	[12]
Mobile Phase B	Ethyl Acetate (EtOAc)	[12]
Equipment	Automated Flash Chromatography System, UV-Vis Detector, Fraction Collector	[13]

Sample Preparation: The Critical Choice of Dry Loading

For compounds dissolved in polar solvents (like DMF or DMSO) or for separations requiring the highest resolution, dry loading is vastly superior to direct liquid injection.[14] Liquid loading with a strong solvent can disrupt the equilibrium at the top of the column, causing band broadening and poor separation.[15] Dry loading circumvents this by pre-adsorbing the analyte onto a sorbent.[16]

Protocol: Dry Loading Sample Preparation

• Dissolve the crude material (e.g., 1.0 g) in a minimal amount of a volatile solvent (e.g., 5-10 mL of Dichloromethane or Acetone).

• Add 2-4 times the mass of the crude material in silica gel (e.g., 2-4 g) to the solution.

• Thoroughly mix the slurry to ensure even coating of the crude material onto the silica.

• Remove the solvent under reduced pressure using a rotary evaporator until a fine, free-flowing powder is obtained.

• Transfer this powder into an empty solid load cartridge.

Step-by-Step Purification Protocol

• Column Selection: Based on a 1.0 g crude sample load, select an appropriate pre-packed silica column (e.g., 40 g). A general rule is a sample-to-silica ratio of 1:40 for difficult separations.[17]

• Column Equilibration: Install the column and the solid load cartridge onto the flash system. Equilibrate the column by flushing with 2-3 column volumes (CVs) of the initial mobile phase conditions (e.g., 5% EtOAc in Hexane).[18]

• Elution and Fraction Collection: Begin the gradient elution. The method is developed based on the TLC Rf of 0.30 in 20% EtOAc. A common practice is to start the gradient at a polarity lower than the TLC conditions and run a linear gradient to a polarity slightly higher.[19]

Step	Column Volumes (CV)	% EtOAc in Hexane	Purpose
1	0 - 2.0	5%	Load sample and elute very non-polar impurities.
2	2.0 - 12.0	Linear Gradient from 5% to 35%	Separate target compound from impurities.
3	12.0 - 15.0	35%	Elute the target compound completely.
4	15.0 - 17.0	100%	Column wash: elute highly polar baseline impurities.

Table 2: Example gradient elution profile for the purification of 3-(Benzyloxy)-6-bromo-2-fluorophenol.

• Detection & Fractionation: Monitor the elution profile at a suitable UV wavelength (e.g., 254 nm and 280 nm). Collect fractions based on the detector signal, ensuring sharp cuts between peaks to maximize purity.

• Post-Purification Analysis: Analyze the collected fractions corresponding to the target peak via TLC to confirm purity. Combine the pure fractions.

• Solvent Removal: Evaporate the solvent from the pooled fractions under reduced pressure to yield the purified 3-(Benzyloxy)-6-bromo-2-fluorophenol as a solid or oil.

Workflow Visualization

The following diagram illustrates the logical flow of the entire purification process, from initial analysis to the final isolated product.

Figure 1: A comprehensive workflow diagram for the purification of 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Troubleshooting and Key Considerations

• Poor Separation: If peaks are not well-resolved, consider using a shallower gradient or a longer column to increase the number of theoretical plates.[17]

• Peak Tailing: Phenolic compounds can sometimes tail on silica due to strong acidic interactions. If this is severe, adding a small amount of acetic acid (e.g., 0.1-0.5%) to the mobile phase can improve peak shape.

• Compound Insolubility: If the crude material is not soluble in common volatile solvents for dry loading, dissolve it in a minimal amount of a strong solvent (e.g., DMF), then adsorb it onto a highly porous sorbent like Celite® (diatomaceous earth) before drying.[14]

• Scale-Up: This method is scalable. When moving to a larger column, maintain the same linear velocity by increasing the flow rate proportionally to the column's cross-sectional area. The gradient, expressed in column volumes (CV), remains the same.[20]

Safety Precautions

• Chemical Hazards: 3-(Benzyloxy)-6-bromo-2-fluorophenol is a halogenated aromatic phenol. Handle with appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust or vapors.

• Solvent Hazards: Hexane and Ethyl Acetate are flammable liquids. All chromatographic procedures should be performed in a well-ventilated fume hood, away from ignition sources.

• Pressure: Automated flash systems operate under pressure. Always inspect glassware and fittings for defects before use.

Conclusion

This application note provides a comprehensive and robust framework for the purification of 3-(Benzyloxy)-6-bromo-2-fluorophenol. By grounding the protocol in the fundamental principles of chromatography and emphasizing a systematic, analysis-driven approach, researchers can achieve high purity and yield. The detailed steps for TLC method development, the rationale for dry sample loading, and the optimized gradient profile serve as a reliable starting point for this specific separation and as a transferable methodology for other challenging purifications in the field of drug discovery and development.

References

• Biotage. (2023, January 19). When should I use dry loading instead of liquid loading with flash column chromatography? Biotage. [Link]

• Biotage. (2023, January 19). Dry loading vs. liquid loading, which provides better flash column chromatography results? Biotage. [Link]

• Columbia University. Column chromatography. Department of Chemistry. [Link]

• Khan Academy. Principles of chromatography | Stationary phase. [Link]

• Reddit. (2023, May 12). Column chromatography discussion: dry-loading sample to column. r/OrganicChemistry. [Link]

• Patsnap. (2025, August 21). How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks. [Link]

• ResearchGate. (2015, June 18). How can I select the solvent system for column chromatography?[Link]

• Sorbtech. (2023, April 7). HOW TO: Sample loading methods in flash chromatography. [Link]

• Biotage. (2023, January 26). How many ways can you load sample on your column?[Link]

• Khan Academy. Column chromatography. [Link]

• Teledyne ISCO. Optimized Flash Chromatography Purification: From TLC to large scale in three steps. [Link]

• University of Rochester. Chromatography: Solvent Systems For Flash Column. Department of Chemistry. [Link]

• University of Rochester. Tips & Tricks: Tips for Flash Column Chromatography. Department of Chemistry. [Link]

• Chemistry For Everyone. (2025, January 17). How To Choose Solvent System For Column Chromatography? YouTube. [Link]

• Biotage. (2023, January 19). What is the Chemistry Behind Normal-Phase Flash Chromatography?[Link]

• Buchi.com. All you need to know about using TLC data for flash method optimization. [Link]

• Biotage. (2023, January 20). How to Scale-Up Normal-Phase Purification. [Link]

• ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices. [Link]

• University of Rochester. Chromatography: How to Run a Flash Column. Department of Chemistry. [Link]

• University of York. Determining a solvent system. Chemistry Teaching Labs. [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3D: Separation Theory. [Link]

• Biotage. (2023, January 20). How to work smarter with flash column chromatography. [Link]

• Sorbtech. (2023, February 13). How to properly condition a flash column. [Link]

• Sorbtech. (2023, September 13). TLC for Flash Chromatography. [Link]

• Ferreira, et al. (2010). General methods for flash chromatography using disposable columns. Organic & Biomolecular Chemistry, 8(18), 4169-4175. [Link]

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Application Notes and Protocols for the Suzuki Coupling Reaction of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Introduction: Strategic Synthesis of Fluorinated Biaryl Scaffolds

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its robustness and broad functional group tolerance in forging carbon-carbon bonds.[1][2][3] This palladium-catalyzed reaction between organoboron compounds and organic halides or triflates is a cornerstone in the synthesis of biaryls, styrenes, and polyolefins, which are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials.[3][4][5] The present application note provides a detailed guide to the Suzuki coupling of 3-(benzyloxy)-6-bromo-2-fluorophenol, a substrate of significant interest in medicinal chemistry.

The strategic arrangement of functional groups on 3-(benzyloxy)-6-bromo-2-fluorophenol makes it a highly valuable building block. The bromine atom serves as the reactive handle for the cross-coupling reaction.[3] The fluorine atom, a common feature in many modern pharmaceuticals, can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of the final molecule.[6][7][8][9] The benzyloxy group acts as a protecting group for the phenol, which can be deprotected in a subsequent step to reveal a crucial pharmacophore. This trifunctional arrangement allows for sequential and selective modifications, providing a versatile platform for the synthesis of complex, biologically active molecules.[10]

This guide is intended for researchers, scientists, and professionals in drug development, offering both a theoretical framework and practical, step-by-step protocols for the successful implementation of the Suzuki coupling with this specific substrate.

Reaction Mechanism: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][11][12][13] The cycle can be broken down into three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl bromide to a palladium(0) complex, forming a palladium(II) intermediate. This is often the rate-determining step of the reaction.[1][11] The electron-richness and steric bulk of the phosphine ligands on the palladium catalyst play a crucial role in facilitating this step.[13]

• Transmetalation: In this step, the organic group from the organoboron reagent is transferred to the palladium(II) complex. This process is facilitated by a base, which activates the organoboron species to form a more nucleophilic "ate" complex.[13][14][15][16][17] The base also assists in the formation of an organopalladium-alkoxide or -hydroxide complex, which is more susceptible to transmetalation.[13][15]

• Reductive Elimination: The final step involves the reductive elimination of the two organic groups from the palladium(II) complex, forming the new carbon-carbon bond of the biaryl product and regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.[11][13]

Caption: Figure 1. Simplified catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocols

The following protocols provide a starting point for the Suzuki coupling of 3-(benzyloxy)-6-bromo-2-fluorophenol. Optimization of the reaction conditions, including catalyst, ligand, base, solvent, and temperature, may be necessary to achieve the desired yield and purity for a specific coupling partner.

Materials and Reagents

• 3-(Benzyloxy)-6-bromo-2-fluorophenol (Substrate)[18][19][20]

• Arylboronic acid (e.g., Phenylboronic acid, 4-Methoxyphenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf))

• Ligand (if required, e.g., SPhos, XPhos)[21]

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous and degassed solvents (e.g., Toluene, 1,4-Dioxane, DMF, Water)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and equipment (round-bottom flasks, condensers, magnetic stirrers, heating mantles)

• Analytical tools for reaction monitoring (TLC, LC-MS)

• Purification supplies (silica gel for column chromatography)

Protocol 1: General Procedure for Suzuki Coupling with Phenylboronic Acid

This protocol describes a general method for the coupling of 3-(benzyloxy)-6-bromo-2-fluorophenol with phenylboronic acid.

Reaction Scheme:

Step-by-Step Procedure:

• Reaction Setup:

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add 3-(benzyloxy)-6-bromo-2-fluorophenol (1.0 equiv.), phenylboronic acid (1.2 equiv.), and potassium carbonate (K₂CO₃, 2.0 equiv.).

  • The flask is sealed with a rubber septum.

• Inert Atmosphere:

  • Evacuate the flask and backfill with an inert gas (argon or nitrogen). Repeat this process three times to ensure an oxygen-free atmosphere.

• Solvent and Catalyst Addition:

  • Under a positive pressure of the inert gas, add a degassed mixture of toluene and water (e.g., 4:1 v/v, to achieve a substrate concentration of 0.1 M).

  • Add the palladium catalyst, for instance, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 3-5 mol%).

• Reaction Execution:

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer with ethyl acetate (2-3 times).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the desired biaryl product.

Sources

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• 5. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of fluorine-substituted NH2-biphenyl-diarylpyrimidines as highly potent non-nucleoside reverse transcriptase inhibitors: Boosting the safety and metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. 3-(Benzyloxy)-6-bromo-2-fluorophenol | CymitQuimica [cymitquimica.com]
• 19. 3-(benzyloxy)-6-bromo-2- Fluorophenol - Cas No: 1228956-98-6 at Best Price in Mumbai | National Analytical Corporation - Chemical Division [tradeindia.com]
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• 21. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Debenzylation of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Introduction: Navigating the Challenges of Debenzylation in Complex Molecules

The benzyl ether is a cornerstone of protecting group strategy in modern organic synthesis, prized for its general stability and amenability to various cleavage conditions. However, for complex molecules, particularly those bearing sensitive functionalities like halogens, the debenzylation step can be a significant hurdle. The substrate in focus, 3-(Benzyloxy)-6-bromo-2-fluorophenol, presents a classic challenge: the need to selectively cleave the O-benzyl ether without compromising the integrity of the bromo and fluoro substituents on the aromatic ring. This is a common scenario in the synthesis of pharmaceutical intermediates and other fine chemicals, where halogen atoms are often crucial for biological activity or for subsequent cross-coupling reactions.

This guide provides a detailed analysis of suitable debenzylation methods for this specific substrate, moving beyond a simple recitation of protocols to explain the underlying chemical principles and the rationale for procedural choices. We will explore two primary strategies: catalytic hydrogenolysis, with a focus on mitigating dehalogenation, and Lewis acid-mediated cleavage as a milder, non-reductive alternative.

The Dichotomy of Reactivity: Debenzylation vs. Dehalogenation

The primary challenge in the debenzylation of 3-(Benzyloxy)-6-bromo-2-fluorophenol via catalytic hydrogenation is the potential for concurrent hydrodebromination. The palladium catalysts typically employed for hydrogenolysis are also effective for the reduction of aryl halides.[1][2] The relative rates of these two processes are highly dependent on the reaction conditions. Acidic conditions are known to promote debenzylation, while basic conditions tend to favor dehalogenation.[1][2] Therefore, careful control of the reaction environment is paramount to achieving the desired selectivity.

The fluoro substituent, due to the strength of the C-F bond, is generally stable under typical hydrogenolysis conditions.

Method 1: Controlled Catalytic Hydrogenolysis

Catalytic hydrogenolysis is a widely used and often highly efficient method for benzyl ether cleavage.[3][4] For substrates susceptible to dehalogenation, precise control of the reaction parameters is essential.

Workflow for Controlled Catalytic Hydrogenolysis

Caption: Workflow for catalytic hydrogenolysis.

Experimental Protocol: Catalytic Hydrogenolysis

Materials:

• 3-(Benzyloxy)-6-bromo-2-fluorophenol

• Palladium on carbon (5% or 10% Pd/C)

• Solvent (e.g., Ethanol, Ethyl Acetate, or Tetrahydrofuran)

• Hydrogen gas (balloon or H-Cube®)

• Inert gas (Nitrogen or Argon)

• Celite® or a similar filter aid

Procedure:

• To a solution of 3-(Benzyloxy)-6-bromo-2-fluorophenol (1.0 eq) in a suitable solvent (e.g., ethanol, approximately 0.1 M concentration), add 5% Pd/C (5-10 mol%).

• The reaction vessel is purged with an inert gas (nitrogen or argon) before introducing hydrogen gas (typically via a balloon).

• The reaction mixture is stirred vigorously at room temperature and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture is filtered through a pad of Celite® to remove the catalyst. The filter cake should be washed with the reaction solvent.

• The filtrate is concentrated under reduced pressure to yield the crude product.

• The crude product is then purified by column chromatography on silica gel to afford the desired 6-bromo-2-fluorophenol.

Expert Insights & Causality:

• Solvent Choice: The choice of solvent can influence the rate of hydrogenolysis. Polar protic solvents like ethanol are generally effective.[5][6] Tetrahydrofuran (THF) can also be a good choice.[5]

• Catalyst Loading: A lower catalyst loading (e.g., 5 mol%) is often sufficient and can help to minimize side reactions. The quality and activity of the Pd/C catalyst can vary significantly between suppliers, which can impact reaction times and selectivity.[7][8]

• Reaction Monitoring: Careful monitoring is crucial to prevent over-reduction and dehalogenation. Once the starting material is consumed, the reaction should be stopped promptly.

• Additives for Selectivity: In cases where debromination is problematic, the addition of a mild base inhibitor like pyridine or ammonia can suppress the hydrogenolysis of the benzyl ether, though this is counterintuitive for the desired reaction.[9] A more practical approach for this substrate would be to use a catalyst poison that selectively inhibits dehalogenation over debenzylation, though finding such a selective poison can be challenging. An alternative is the use of transfer hydrogenation with a hydrogen donor like ammonium formate, which can sometimes offer better selectivity.

Method 2: Lewis Acid-Mediated Debenzylation

Given the risk of dehalogenation with catalytic hydrogenation, Lewis acid-mediated debenzylation presents a compelling non-reductive alternative.[5][10][11] Boron trichloride (BCl₃) and boron tribromide (BBr₃) are powerful reagents for the cleavage of aryl benzyl ethers.[5][12] These reactions typically proceed at low temperatures and are often very rapid.

Mechanism of Lewis Acid-Mediated Debenzylation

The reaction proceeds via coordination of the Lewis acid to the ether oxygen, followed by nucleophilic attack on the benzylic carbon or elimination to form a benzyl cation, which is subsequently trapped.

Caption: Mechanism of Lewis acid debenzylation.

Experimental Protocol: BCl₃-Mediated Debenzylation with a Cation Scavenger

A significant challenge with Lewis acid-mediated debenzylation is the potential for the liberated benzyl cation to re-alkylate the electron-rich phenolic product or other aromatic rings. The use of a cation scavenger is therefore highly recommended.[13][14]

Materials:

• 3-(Benzyloxy)-6-bromo-2-fluorophenol

• Boron trichloride (BCl₃), 1.0 M solution in dichloromethane (DCM)

• Pentamethylbenzene (cation scavenger)

• Anhydrous dichloromethane (DCM)

• Methanol

• Saturated aqueous sodium bicarbonate

Procedure:

• Dissolve 3-(Benzyloxy)-6-bromo-2-fluorophenol (1.0 eq) and pentamethylbenzene (3.0 eq) in anhydrous DCM under an inert atmosphere (nitrogen or argon).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a 1.0 M solution of BCl₃ in DCM (2.0 eq) dropwise.

• Stir the reaction at -78 °C and monitor by TLC. The reaction is typically complete within 15-30 minutes.

• Upon completion, quench the reaction at -78 °C by the slow addition of methanol.

• Allow the mixture to warm to room temperature and then wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expert Insights & Causality:

• Low Temperature: The reaction is performed at -78 °C to control the reactivity of the strong Lewis acid BCl₃ and to minimize side reactions.

• Cation Scavenger: Pentamethylbenzene is an effective non-Lewis-basic cation scavenger that traps the benzyl cation, preventing Friedel-Crafts-type side reactions.[13][14]

• Stoichiometry: An excess of the Lewis acid is typically used to ensure complete reaction.

• Quenching: Quenching with methanol at low temperature safely neutralizes the excess BCl₃.

• Alternative Lewis Acids: Boron tribromide (BBr₃) is also a very effective reagent for cleaving aryl ethers and can be used in a similar manner.[12][15] However, BCl₃ is often preferred due to its slightly milder nature.

Data Summary and Method Comparison

Method	Key Reagents	Typical Conditions	Advantages	Disadvantages
Catalytic Hydrogenolysis	Pd/C, H₂	Room temp, atmospheric pressure	High yielding, clean byproducts (toluene)	Risk of hydrodebromination
Lewis Acid-Mediated	BCl₃ or BBr₃, Cation Scavenger	-78 °C	Non-reductive, rapid, avoids dehalogenation	Stoichiometric, requires anhydrous conditions, corrosive reagents

Conclusion and Recommendations

For the debenzylation of 3-(Benzyloxy)-6-bromo-2-fluorophenol, both controlled catalytic hydrogenolysis and Lewis acid-mediated cleavage are viable options. The choice of method will depend on the specific requirements of the synthesis and the tolerance of other functional groups in the molecule.

• For a robust, scalable, and atom-economical approach where the risk of debromination can be carefully managed through reaction monitoring, controlled catalytic hydrogenolysis is a strong candidate.

• When the absolute preservation of the bromo substituent is critical, or if other reducible functional groups are present, the BCl₃-mediated debenzylation with a cation scavenger is the recommended method due to its mild, non-reductive nature.[13][14]

It is always advisable to perform small-scale test reactions to optimize the conditions for a specific substrate before proceeding to a larger scale.

References

• Atlanchim Pharma. (2021, October 6). Science About O-Benzyl protecting groups.
• Baker, A. E. G., Neiger (Marchal), E., Lund, K., & Thompson, A. (2014, November). Literature review of alkyl and benzyl ester and ether cleavage using Lewis acids.
• Moriyama, K., Nakamura, Y., & Togo, H. (2014, June 30). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide.
• ResearchGate. (2025, August 10). Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2 | Request PDF.
• Selective demethylation and debenzylation of aryl ethers by magnesium iodide under solvent-free conditions and its application to the total synthesis of natural products. (n.d.). Royal Society of Chemistry.
• A Tuneable Method for N-Debenzyl
• Ye, Y., et al. (n.d.). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. PubMed Central.
• ResearchGate. (2025, August 10).
• New selective O-debenzylation of phenol with Mg/MeOH. (n.d.). Sciencemadness.org.
• Okano, K., Okuyama, K., Fukuyama, T., & Tokuyama, H. (2008). Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger. Organic Chemistry Portal.
• Defining the Qualities of High-Quality Palladium on Carbon Catalysts for Hydrogenolysis. (2021, June 23).
• Debenzylation Reactions with Pd(0)
• Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups. (n.d.). ChemRxiv.
• ResearchGate. (2025, August 6). More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups.
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• Benzyl Ethers - Protecting Groups. (n.d.). Organic Chemistry Portal.
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• Solid-Supported Acids for Debenzylation of Aryl Benzyl Ethers. (n.d.). ThaiScience.
• Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. (2021, January 5). MPG.PuRe.
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• Catalytic Hydrogenation Part II - Tips and Tricks. (2010, January 25). Curly Arrow.
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• ResearchGate. (2025, August 6). Selective removal of a benzyl protecting group in the presence of an aryl chloride under gaseous and transfer hydrogenolysis conditions | Request PDF.

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Strategic Application of 3-(Benzyloxy)-6-bromo-2-fluorophenol in Advanced PROTAC Linker Synthesis

< APPLICATION NOTE

Abstract

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of disease-causing proteins.[1] The linker component of a PROTAC, which connects the protein of interest (POI) ligand to the E3 ligase ligand, is a critical determinant of the molecule's efficacy, selectivity, and pharmacokinetic properties.[2][3] This application note provides a detailed guide for the strategic incorporation of 3-(Benzyloxy)-6-bromo-2-fluorophenol, a versatile and multi-functionalized building block, into PROTAC linkers. We present detailed, field-proven protocols for its use in both ether synthesis and subsequent palladium-catalyzed cross-coupling reactions, enabling the rational design and efficient assembly of sophisticated PROTAC molecules.

Introduction: The Pivotal Role of the Linker in PROTAC Design

A PROTAC molecule is a heterobifunctional compound composed of two distinct ligands connected by a chemical linker.[4][5] Upon entering a cell, the PROTAC forms a ternary complex by simultaneously binding to a target protein and an E3 ubiquitin ligase.[1] This induced proximity facilitates the transfer of ubiquitin to the target protein, marking it for degradation by the proteasome.[1] While the ligands provide specificity, the linker is not merely a passive spacer. Its length, composition, rigidity, and attachment points profoundly influence the stability and geometry of the ternary complex, which is paramount for efficient ubiquitination and subsequent degradation.[6][]

The empirical "trial-and-error" approach to linker design, often involving the synthesis of large libraries with simple polyethylene glycol (PEG) or alkyl chains, is giving way to more rational design strategies.[2][4] This shift necessitates the use of more advanced, functionalized building blocks that offer precise control over the linker's final architecture and properties.

The Strategic Advantage of 3-(Benzyloxy)-6-bromo-2-fluorophenol

3-(Benzyloxy)-6-bromo-2-fluorophenol is a uniquely valuable building block for PROTAC linker synthesis due to its trifunctional nature. Each functional group serves a distinct and orthogonal purpose, providing medicinal chemists with exceptional control over the synthetic sequence.

• Phenolic Hydroxyl: This group serves as a primary attachment point for one arm of the linker, typically via a stable ether linkage. The Williamson ether synthesis is a robust and high-yielding reaction for this purpose.[8][9]

• Bromo Substituent: The aryl bromide is a versatile handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[10][11] This allows for the late-stage introduction of the second half of the PROTAC, such as the E3 ligase ligand, or for the incorporation of rigidifying aromatic elements into the linker itself.[12]

• Fluoro Substituent: The fluorine atom can subtly modulate the physicochemical properties of the linker. It can influence conformation, membrane permeability, and metabolic stability by altering the electronic nature of the aromatic ring.

• Benzyloxy Protecting Group: The benzyl ether protects the phenolic hydroxyl during initial synthetic steps and can be removed under standard hydrogenolysis conditions if the free phenol is required for later-stage modifications or as a final feature of the PROTAC.

The combination of these features in a single, commercially available molecule streamlines the synthesis of complex linkers that would otherwise require multiple, sequential steps of functionalization and protection.[13][14][15]

Caption: Key functional handles of 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Experimental Protocols

Protocol 1: Incorporation via Williamson Ether Synthesis

This protocol describes the coupling of 3-(Benzyloxy)-6-bromo-2-fluorophenol with a generic alkyl halide linker precursor (e.g., a Boc-protected amino-PEG-bromide).

Workflow:

Caption: Workflow for Williamson ether synthesis.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Equivalents	Amount
3-(Benzyloxy)-6-bromo-2-fluorophenol	297.12	1.0	297 mg
Boc-NH-(PEG)₂-Br	328.21	1.2	394 mg
Cesium Carbonate (Cs₂CO₃)	325.82	2.0	652 mg
N,N-Dimethylformamide (DMF), anhydrous	-	-	10 mL
Ethyl Acetate (EtOAc)	-	-	As needed
Saturated aq. NaCl (Brine)	-	-	As needed
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	As needed
Silica Gel (for chromatography)	-	-	As needed

Step-by-Step Procedure:

• To a dry 50 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-(Benzyloxy)-6-bromo-2-fluorophenol (297 mg, 1.0 mmol) and cesium carbonate (652 mg, 2.0 mmol).

• Add anhydrous DMF (10 mL) via syringe. Stir the suspension at room temperature for 15 minutes. Causality: Cesium carbonate is an effective base for deprotonating the phenol to form the more nucleophilic phenoxide. DMF is an excellent polar aprotic solvent for Sₙ2 reactions.[16]

• Add a solution of Boc-NH-(PEG)₂-Br (394 mg, 1.2 mmol) in 2 mL of anhydrous DMF to the flask.

• Heat the reaction mixture to 60 °C and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• After completion, cool the reaction to room temperature and pour it into a separatory funnel containing 50 mL of water and 50 mL of EtOAc.

• Separate the layers. Wash the organic layer with water (2 x 30 mL) and then with brine (1 x 30 mL). Causality: The aqueous washes remove the DMF and excess cesium carbonate.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of 10-40% EtOAc in hexanes) to yield the desired ether-linked intermediate.

Protocol 2: Downstream Functionalization via Suzuki-Miyaura Coupling

This protocol details the coupling of the aryl bromide intermediate from Protocol 1 with a boronic acid or pinacol ester derivative of an E3 ligase ligand (e.g., a VHL ligand boronic ester).

Workflow:

Caption: Workflow for Suzuki-Miyaura cross-coupling.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Equivalents	Amount
Aryl Bromide Intermediate (from Protocol 1)	~544.4	1.0	544 mg
E3 Ligand-Boronic Acid Pinacol Ester	Varies	1.5	1.5 mmol
Pd(dppf)Cl₂ · CH₂Cl₂	816.64	0.05	41 mg
Potassium Carbonate (K₂CO₃)	138.21	3.0	415 mg
1,4-Dioxane	-	-	8 mL
Water (degassed)	-	-	2 mL

Step-by-Step Procedure:

• In a reaction vial, combine the aryl bromide intermediate (544 mg, 1.0 mmol), the E3 ligase-boronic acid pinacol ester (1.5 mmol), and potassium carbonate (415 mg, 3.0 mmol).

• Add Pd(dppf)Cl₂ · CH₂Cl₂ (41 mg, 0.05 mmol).

• Evacuate and backfill the vial with an inert atmosphere (N₂ or Ar) three times.

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe. Causality: The palladium catalyst facilitates the C-C bond formation. A base is required to activate the boronic ester for transmetalation to the palladium center. A mixture of dioxane and water is a common solvent system for Suzuki couplings.[10][17]

• Seal the vial and heat the mixture to 90 °C for 4-6 hours, or until the starting material is consumed as monitored by LC-MS.

• Cool the reaction to room temperature. Dilute with EtOAc (30 mL) and water (20 mL).

• Filter the mixture through a pad of Celite to remove the palladium catalyst.

• Transfer the filtrate to a separatory funnel, separate the layers, and wash the organic layer with brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the final protected PROTAC molecule.

Characterization and Quality Control

Thorough characterization of intermediates and the final product is essential for validating the synthetic route and ensuring the purity of the PROTAC.[18][19][20]

Table of Expected Analytical Data for Ether Intermediate (from Protocol 1):

Analysis	Expected Result
¹H NMR	Appearance of characteristic peaks for the PEG linker (typically ~3.6 ppm). Retention of signals for the benzyloxy group (~7.3-7.5 ppm, 5H; ~5.1 ppm, 2H) and the aromatic protons of the core. Shift of the phenolic aromatic protons upon ether formation.
¹³C NMR	Appearance of new signals corresponding to the PEG linker carbons.
LC-MS	A single major peak in the chromatogram with the correct mass-to-charge ratio ([M+H]⁺ or [M+Na]⁺) for the expected product.
Purity (HPLC)	>95%

Conclusion

3-(Benzyloxy)-6-bromo-2-fluorophenol is a powerful and versatile building block that facilitates a modular and efficient approach to PROTAC linker synthesis. Its orthogonal functional handles allow for sequential, high-yielding reactions such as Williamson ether synthesis and Suzuki-Miyaura coupling. The protocols provided herein offer a reliable framework for researchers to incorporate this strategic component, enabling the rational design of next-generation protein degraders with finely tuned properties. This approach accelerates the synthetic process and provides greater flexibility in exploring the structure-activity relationships that govern PROTAC efficacy.[4]

References

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273–312. [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. PubMed. [Link]

• Valdivia, P., et al. (2024). Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies. Journal of the American Society for Mass Spectrometry. [Link]

• Gaponova, O., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. [Link]

• ResearchGate. (n.d.). Solid-phase synthesis of MZ-1 analogues by Suzuki coupling. ResearchGate. [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Khan Academy. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. [Link]

• National Analytical Corporation. (n.d.). 3-(benzyloxy)-6-bromo-2- Fluorophenol. IndiaMART. [Link]

• Professor Dave Explains. (2018). Williamson Ether Synthesis. YouTube. [Link]

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• 19. PROTAC® biophysical characterization fuels the discovery of target and E3 ligase ligands for the discovery of optimized PROTAC protein degrader molecules - American Chemical Society [acs.digitellinc.com]
• 20. Overcoming Roadblocks in PROTAC Characterizations | The Scientist [the-scientist.com]

Application Notes &amp; Protocols: Advanced Protecting Group Strategies for Polyfunctional Phenols

Introduction: The Synthetic Challenge of Polyfunctional Phenols

Polyfunctional phenols, molecules bearing multiple hydroxyl groups directly attached to aromatic rings (e.g., catechols, resorcinols, flavonoids), are ubiquitous scaffolds in natural products, pharmaceuticals, and advanced materials.[1][2] Their rich functionality, however, presents a significant challenge in multi-step organic synthesis. The similar pKa values and reactivity of the phenolic hydroxyls often lead to a lack of selectivity in chemical transformations. To achieve precise control over a synthetic route, it is essential to temporarily mask or "protect" one or more of these groups, perform the desired reaction on an unmasked site, and then remove the protecting group to reveal the original functionality.[3][4]

This guide moves beyond a simple catalog of protecting groups. It provides a strategic framework for their application, focusing on the core principles of chemoselectivity (differentiating between different functional groups), regioselectivity (differentiating between similar functional groups at different positions), and orthogonality (the ability to remove one protecting group in the presence of others).[4][5][6] Mastering these strategies is paramount for the efficient synthesis of complex molecules.

Strategic Planning: A Decision-Making Framework

The selection of a protecting group is not an isolated choice but a critical component of the overall synthetic plan. The ideal protecting group should be easy to install in high yield, stable to a wide range of subsequent reaction conditions, and readily removable in high yield with minimal impact on other functional groups.[7] The following decision-making flowchart provides a logical pathway for selecting an appropriate strategy.

Caption: Strategic flowchart for selecting a phenol protection strategy.

The Chemist's Toolbox: A Comparative Guide to Phenol Protecting Groups

The choice of protecting group dictates the synthetic possibilities. Below is a comparative summary of the most common classes of protecting groups for phenols, highlighting their stability and deprotection conditions. This allows for the strategic design of orthogonal schemes.

Protecting Group (PG)	Abbreviation	Stability Profile	Common Deprotection Reagents & Conditions
Silyl Ethers
tert-Butyldimethylsilyl	TBS / TBDMS	Stable to base, mild acid, oxidation, reduction. Labile to strong acid and fluoride.	TBAF, HF•Pyridine, CSA, PPTS
Triisopropylsilyl	TIPS	More sterically hindered; more stable to acid than TBS. Labile to fluoride.	TBAF, HF•Pyridine
Ethers
Benzyl	Bn	Stable to acid, base, oxidation, reduction (non-catalytic). Labile to hydrogenolysis.	H₂, Pd/C; Na/NH₃ (Birch)
p-Methoxybenzyl	PMB	Stable to acid, base, reduction. Labile to strong oxidants.	DDQ, CAN, TFA
Esters
Acetate	Ac	Stable to acid. Labile to base (saponification).	K₂CO₃/MeOH, LiOH, NH₃
Pivaloate	Piv	More sterically hindered; more stable to base than acetate.	Stronger base (e.g., NaOH, KOH)
Acetals
Methoxymethyl	MOM	Stable to base, oxidation, reduction. Labile to acid.	HCl, TFA, MgBr₂
Tetrahydropyranyl	THP	Stable to base, oxidation, reduction. Labile to acid.	PPTS/EtOH, aq. AcOH

Orthogonal Strategies in Action: The Benzyl vs. p-Methoxybenzyl (PMB) System

A classic and powerful example of orthogonal protection involves the simultaneous use of Benzyl (Bn) and p-Methoxybenzyl (PMB) ethers.[8] While structurally similar, their deprotection mechanisms are distinct, allowing for selective cleavage.

• Benzyl (Bn) Ether: Cleaved by catalytic hydrogenolysis (e.g., H₂ over Pd/C).[9][10] This process is reductive.

• p-Methoxybenzyl (PMB) Ether: The electron-donating methoxy group makes the aromatic ring susceptible to oxidation. It can be selectively cleaved under oxidative conditions (e.g., with 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or Ceric Ammonium Nitrate (CAN)) that leave the Bn ether untouched.[9][11][12]

This orthogonality allows a chemist to unmask one phenol for further reaction while keeping another protected, as illustrated in the workflow below.

Caption: Orthogonal deprotection of PMB and Bn ethers.

Conversely, it is also possible to selectively cleave a benzyl ether with hydrogenolysis in the presence of a PMB ether, provided no other reducible functional groups are present. More recent methods have even demonstrated the selective reductive cleavage of Bn in the presence of PMB ethers.[13]

Detailed Application Notes & Protocols

The following protocols are designed to be robust and reproducible, providing a foundation for practical application in the laboratory.

Protocol 1: Chemoselective Silylation of a Phenol in the Presence of an Aliphatic Alcohol

Objective: To selectively protect a more acidic phenolic hydroxyl group over a less acidic primary aliphatic alcohol using tert-Butyldimethylsilyl chloride (TBSCl).

Causality: The greater acidity of the phenol (pKa ~10) compared to the aliphatic alcohol (pKa ~16-18) allows for selective deprotonation and subsequent silylation under carefully controlled basic conditions. Imidazole is used as a mild base that also acts as a catalyst.

• Materials:

  • 4-(2-hydroxyethyl)phenol (1.0 equiv)

  • tert-Butyldimethylsilyl chloride (TBSCl, 1.1 equiv)

  • Imidazole (1.2 equiv)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

  • Saturated aqueous NH₄Cl solution

  • Saturated aqueous NaCl solution (brine)

  • Anhydrous Na₂SO₄ or MgSO₄

  • Silica gel for column chromatography

• Procedure:

  • Dissolve 4-(2-hydroxyethyl)phenol (1.0 equiv) and imidazole (1.2 equiv) in anhydrous DCM (approx. 0.2 M concentration) in a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C in an ice bath.

  • Add TBSCl (1.1 equiv) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude material by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure tert-butyl(4-(2-hydroxyethyl)phenoxy)dimethylsilane.

Protocol 2: Orthogonal Protection - Benzylation of a Silyl-Protected Phenol

Objective: To protect the remaining aliphatic alcohol from Protocol 1 with a benzyl group, creating an orthogonally protected intermediate.

Causality: The Williamson ether synthesis is a robust method for forming benzyl ethers.[9][10][14] Sodium hydride (NaH), a strong, non-nucleophilic base, is used to deprotonate the alcohol, which then undergoes an Sₙ2 reaction with benzyl bromide. The TBS group is stable to these strongly basic conditions.

• Materials:

  • tert-butyl(4-(2-hydroxyethyl)phenoxy)dimethylsilane (1.0 equiv)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv)

  • Benzyl bromide (BnBr, 1.2 equiv)

  • Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

  • Methanol (for quenching)

  • Saturated aqueous NH₄Cl solution

  • Ethyl acetate or Diethyl ether

  • Anhydrous Na₂SO₄ or MgSO₄

• Procedure:

  • In a flame-dried flask under an inert atmosphere, suspend NaH (1.5 equiv) in anhydrous THF.

  • Cool the suspension to 0 °C.

  • Slowly add a solution of the silyl-protected starting material (1.0 equiv) in anhydrous THF to the NaH suspension.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for another 30 minutes.

  • Re-cool the mixture to 0 °C and add benzyl bromide (1.2 equiv) dropwise.

  • Allow the reaction to stir at room temperature overnight.

  • Monitor by TLC. Upon completion, cool the reaction to 0 °C and carefully quench the excess NaH by the slow, dropwise addition of methanol until bubbling ceases.

  • Add saturated aqueous NH₄Cl solution and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate under reduced pressure and purify by flash column chromatography to yield the fully protected product.

Protocol 3: Selective Oxidative Deprotection of a PMB Ether

Objective: To demonstrate the selective cleavage of a p-methoxybenzyl (PMB) ether in the presence of a standard benzyl (Bn) ether using DDQ.

Causality: DDQ is an electron-deficient quinone that acts as a single-electron oxidant.[9] It selectively forms a charge-transfer complex with the electron-rich PMB-protected phenol, leading to its cleavage, while the less electron-rich Bn ether remains intact.[11][12] The presence of water facilitates the hydrolysis of the resulting hemiacetal intermediate.

• Materials:

  • Substrate with both PMB and Bn ethers (1.0 equiv)

  • 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.2-1.5 equiv)

  • Dichloromethane (DCM) and Water (e.g., 10:1 or 20:1 v/v mixture)

  • Saturated aqueous NaHCO₃ solution

  • Anhydrous Na₂SO₄

• Procedure:

  • Dissolve the dual-protected substrate (1.0 equiv) in a mixture of DCM and water (e.g., 18 mL DCM and 1 mL H₂O per mmol of substrate).

  • Cool the solution to 0 °C.

  • Add DDQ (1.2 equiv) in one portion. The solution will typically turn dark green or brown.

  • Stir vigorously at 0 °C, monitoring the reaction closely by TLC (typically complete in 1-3 hours).

  • Upon completion, quench the reaction by adding a generous volume of saturated aqueous NaHCO₃ solution. Stir until the color of the organic layer fades (often to a light yellow).

  • Separate the layers in a separatory funnel. Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with saturated NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄.

  • Filter and concentrate under reduced pressure. The crude product will contain the deprotected phenol and hydroquinone byproducts from the DDQ.

  • Purify by flash column chromatography. It is often beneficial to pre-treat the silica gel with triethylamine (e.g., 1% in the eluent) to prevent streaking of the phenolic product.

Field-Proven Insights & Troubleshooting

• Anhydrous Conditions are Key: Silylations and reactions involving strong bases like NaH are highly sensitive to moisture. Always use flame-dried glassware and anhydrous solvents to ensure high yields.

• Regioselectivity in Catechols/Resorcinols: Selectively protecting one of two similar phenols can be challenging.[15] Strategies include:

  • Steric Hindrance: Using a bulky protecting group (e.g., TIPS) may favor reaction at the less sterically hindered phenol.

  • Acidity Differences: Subtle differences in pKa can be exploited by using a carefully measured amount of base (e.g., 1.0 equiv of NaH) at low temperatures.[15]

• DDQ Deprotection: If the reaction is sluggish, adding more DDQ may be necessary. However, over-oxidation of sensitive substrates can occur. If the product is acid-sensitive, adding a buffer like solid NaHCO₃ to the reaction mixture can be beneficial.

• Purification of Phenols: Phenolic compounds can streak on silica gel. Running the column with a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) in the eluent can significantly improve separation.

References

• A Mild and Selective Cleavage of p-Methoxybenzyl Ethers by CBr4-MeOH. Indian Journal of Chemistry.
• Application Notes and Protocols for O-benzylation of Phenols using Benzyl Tosyl
• Selective deprotection of benzyl (Bn) ethers in the presence of para-methoxybenzyl (PMB) ethers. CoLab.
• Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. PMC - NIH.
• Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene. UCLA – Chemistry and Biochemistry.
• Chemoselective Cleavage of p‑Methoxybenzyl and 2‑Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol.
• Protecting Groups. chem.iitb.ac.in.
• Protection for Phenols and Catechols.
• Solid Phase Peptide Synthesis: The Critical Role of Tyrosine Protection. NINGBO INNO PHARMCHEM CO.,LTD..
• Deprotection of different phenols, aliphatic primary and secondary alcohols.
• techniques for silylation.
• Deprotection of durable benzenesulfonyl protection for phenols — efficient synthesis of polyphenols.
• Amino Acid Derivatives for Peptide Synthesis. [Source not provided].
• Simple and Practical Protocol for the Silylation of Phenol Derivatives Using Reusable NaHSO4 Dispread on Silica Gel Under Neutral Conditions.
• New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers.
• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal.
• Strategies for the Preparation of Differentially Protected ortho-Prenyl
• RECENT ADVANCES IN SILYL PROTECTION OF ALCOHOLS. Taylor & Francis Online.
• Protection of Tyrosine in Solid-Phase Peptide Synthesis. PubMed.
• New Selective O-Debenzylation of Phenol with Mg/MeOH.
• Catalyst-free silylation of alcohols and phenols by promoting HMDS in CH3NO2 as solvent. Green Chemistry (RSC Publishing).
• Protection and Deprotection.
• Catalytic Reductive ortho-C–H Silylation of Phenols with Traceless, Versatile Acetal Directing Groups and Synthetic Applic
• Silyl ether synthesis by silylation or cyanosilyl
• A Comparative Guide to the Stability of Protected Tyrosines in Peptide Synthesis. Benchchem.
• Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I). Suzhou Highfine Biotech.
• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis.
• Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. Organic & Biomolecular Chemistry (RSC Publishing).
• Sustainable Approaches for the Protection and Deprotection of Functional Groups. NIH.
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• Protecting group. Wikipedia.
• Benzyl Protection. Common Organic Chemistry.
• A Study on the Regioselective Acetylation of Flavonoid Aglycons C
• Chemoselective Sulfonyl Fluoride Exchange (SuFEx)-Induced Macrocyclization of Tyrosine-Containing Peptides in Aqueous Media. ChemRxiv.
• Benzyl ethers make excellent protecting groups according to the g.... Pearson+.
• Protecting Groups for Alcohols. Ready Lab - UT Southwestern.
• 16: Silylethers. Chemistry LibreTexts.
• Alcohol Protecting Groups. [Source not provided].
• Stereoselective Synthesis of Flavonoids: A Brief Overview. PMC - PubMed Central.
• Protecting Groups For Alcohols. Master Organic Chemistry.
• Looking for advice on protecting phenol in presence of primaril alcohol. Reddit.
• 1.2 Deprotection: The Concept of Orthogonal Sets. [Source not provided].
• Orthogonal Protection Definition - Organic Chemistry Key Term. Fiveable.
• How can I selectively protect one of the OH groups of a polysubstituted catechol?.
• Recent advances on the roles of flavonoids as plant protective molecules after UV and high light exposure. PubMed.

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Application Notes: Validating Protein Degradation Using Western Blot

Introduction

The targeted degradation of proteins has emerged as a powerful therapeutic modality, offering the potential to address diseases driven by aberrant or excessive protein function. Unlike traditional occupancy-based inhibitors, targeted protein degradation (TPD) leverages the cell's endogenous protein disposal machinery—primarily the Ubiquitin-Proteasome System (UPS) and the Autophagy-Lysosome Pathway (ALP)—to eliminate a protein of interest (POI) entirely.[1][2] Technologies like Proteolysis-Targeting Chimeras (PROTACs) and molecular glues are at the forefront of this revolution, creating a critical need for robust and reliable methods to validate and quantify protein degradation.[1][3]

Western blotting is a cornerstone technique for this purpose, providing a direct, semi-quantitative assessment of protein levels within a cell or tissue lysate.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on how to design, execute, and interpret Western blot experiments specifically for the validation of protein degradation. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system.

The Cell's Protein Degradation Machinery: A Tale of Two Systems

To effectively design experiments that measure protein degradation, it is crucial to understand the primary pathways cells use for this process.

The Ubiquitin-Proteasome System (UPS)

The UPS is the principal mechanism for the degradation of most short-lived and soluble proteins in the cytosol and nucleus.[4] This highly regulated process involves a three-enzyme cascade (E1, E2, and E3) that attaches a chain of ubiquitin molecules to the target protein.[5][6][7] This polyubiquitin chain acts as a molecular tag, marking the protein for recognition and subsequent degradation by the 26S proteasome, a large multi-catalytic protease complex.[5][6] TPD technologies like PROTACs are designed to hijack this system by bringing a target protein and an E3 ligase into close proximity, thereby inducing the target's ubiquitination and degradation.[1][2]

Caption: PROTAC-mediated Ubiquitin-Proteasome Pathway.

The Autophagy-Lysosome Pathway (ALP)

The ALP is responsible for the degradation of long-lived proteins, protein aggregates, and entire organelles.[8][9][10] This process involves the sequestration of cytoplasmic components into double-membraned vesicles called autophagosomes.[8][11] These autophagosomes then fuse with lysosomes, which contain a host of hydrolytic enzymes that degrade the engulfed material.[8][11] While the UPS is the primary target for current TPD strategies, understanding the ALP is crucial as cellular stress and crosstalk between the two pathways can influence experimental outcomes.[6]

Caption: The Autophagy-Lysosome Pathway (ALP).

Experimental Design: Asking the Right Questions

A robust validation of protein degradation requires more than a single Western blot. A well-designed experimental strategy should address kinetics, dose-dependency, and the mechanism of degradation.

Core Experiments for Validating Protein Degradation

Experiment Type	Purpose	Key Parameters Measured	Typical Readout
Dose-Response	To determine the potency of the degrader molecule.	DC₅₀ (half-maximal degradation concentration), Dₘₐₓ (maximum degradation).[2]	Western blot of POI levels after treatment with a serial dilution of the degrader.
Time-Course	To understand the kinetics of protein degradation and potential for protein recovery.	Time to reach Dₘₐₓ, duration of degradation.	Western blot of POI levels at various time points after degrader treatment.
Cycloheximide (CHX) Chase Assay	To measure the half-life of the protein of interest and confirm that its disappearance is due to degradation, not just inhibition of synthesis.[12][13][14]	Protein half-life (t₁/₂).	Western blot of POI levels at time points after blocking new protein synthesis with CHX.
Proteasome/Lysosome Inhibition	To confirm the specific degradation pathway being utilized.	Rescue of POI degradation.	Western blot of POI levels in the presence of the degrader and specific inhibitors (e.g., MG132 for proteasome, Bafilomycin A1 for lysosome).[15][16][17]

Detailed Protocols

PART 1: Cell Culture and Treatment

This initial phase is critical for ensuring reproducible results. Cell health, density, and treatment conditions can significantly impact protein expression and degradation.

Protocol 1: Dose-Response and Time-Course Treatment

• Cell Seeding: Plate cells at a density that ensures they are in the logarithmic growth phase (typically 60-80% confluency) at the time of treatment. This needs to be optimized for each cell line.[18]

• Treatment Preparation: Prepare a stock solution of your degrader molecule in a suitable solvent (e.g., DMSO). Create a serial dilution of the degrader in complete cell culture medium.

• Dose-Response Treatment: Replace the medium in each well with the medium containing the different concentrations of the degrader. Include a vehicle-only control (e.g., DMSO). Incubate for a predetermined time (e.g., 18-24 hours).[19]

• Time-Course Treatment: Treat cells with a fixed, effective concentration of the degrader (determined from the dose-response experiment). Harvest cells at various time points (e.g., 0, 2, 4, 8, 16, 24 hours).

PART 2: Sample Preparation - The Foundation of a Good Blot

Proper sample preparation is paramount to prevent artifacts and ensure the integrity of your target protein.

Protocol 2: Cell Lysis and Protein Quantification

• Cell Harvest: After treatment, place the culture plates on ice. Aspirate the medium and wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).

• Lysis: Add an appropriate volume of ice-cold RIPA lysis buffer supplemented with a protease and phosphatase inhibitor cocktail.[2][20][21] The inhibitors are crucial to prevent protein degradation after cell lysis.[20][21]

• Scraping and Collection: Scrape the cells off the plate and transfer the lysate to a pre-chilled microcentrifuge tube.[12]

• Clarification: Incubate the lysate on ice for 30 minutes with occasional vortexing. Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.[12]

• Supernatant Collection: Carefully transfer the supernatant (containing the soluble proteins) to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the Bicinchoninic Acid (BCA) assay.[2] This step is essential for equal loading of protein in the subsequent steps.

PART 3: The Western Blot Workflow

Caption: Standard Western Blot Workflow.

Protocol 3: SDS-PAGE, Transfer, and Immunodetection

• Sample Preparation for Loading: Based on the protein quantification results, dilute each lysate to the same final concentration in Laemmli sample buffer. Heat the samples at 95-100°C for 5-10 minutes to denature the proteins.[22]

• SDS-PAGE: Load equal amounts of total protein (typically 20-30 µg) for each sample into the wells of a polyacrylamide gel.[21] Include a pre-stained protein ladder to monitor migration and transfer efficiency. Run the gel according to the manufacturer's instructions until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or polyvinylidene difluoride (PVDF) membrane.[2] PVDF is often preferred for its higher binding capacity and mechanical strength. A wet transfer system is generally more efficient, especially for larger proteins.[20]

• Blocking: After transfer, block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST)).[23][24] This step is critical to prevent non-specific binding of the antibodies to the membrane.[23]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody specific to your POI, diluted in blocking buffer. Incubation is typically performed overnight at 4°C with gentle agitation.[23][24] The optimal antibody concentration must be determined empirically.

• Washing: Wash the membrane three times for 10 minutes each with TBST to remove unbound primary antibody.[23]

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the species of the primary antibody (e.g., anti-rabbit IgG-HRP). Incubate for 1 hour at room temperature with gentle agitation.[2]

• Final Washes: Repeat the washing step (step 6) to remove unbound secondary antibody.

• Detection: Incubate the membrane with an Enhanced Chemiluminescence (ECL) substrate according to the manufacturer's instructions.[2] Capture the chemiluminescent signal using a CCD imager or X-ray film.

PART 4: Data Analysis and Interpretation

Quantitative analysis of Western blots requires careful attention to detail to ensure the data is reliable and reproducible.

Protocol 4: Densitometry and Normalization

• Image Acquisition: Capture the blot image, ensuring that the signal from the most intense bands is not saturated.[25] This is crucial for accurate quantification. It may be necessary to capture multiple exposures.

• Densitometry: Use image analysis software (e.g., ImageJ) to measure the intensity of the bands corresponding to your POI.[26]

• Normalization: To correct for loading inaccuracies, normalize the intensity of your POI band to a suitable loading control.[2][25]

  • Housekeeping Proteins (HKPs): Traditionally, proteins like GAPDH, β-actin, or α-tubulin are used. However, it's essential to validate that the expression of your chosen HKP is not affected by your experimental treatments.[25]

  • Total Protein Normalization (TPN): This is becoming the preferred method as it is more accurate than using a single HKP.[23] TPN involves staining the membrane with a total protein stain (e.g., Ponceau S, Coomassie) and normalizing the POI signal to the total protein signal in each lane.

• Quantification of Degradation: Calculate the percentage of remaining protein relative to the vehicle-treated control for each sample. For dose-response experiments, plot the percentage of remaining protein against the degrader concentration to determine the DC₅₀ and Dₘₐₓ values.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Solution(s)
No or Weak Signal	- Insufficient protein loaded.[21]- Inefficient protein transfer.[20]- Primary or secondary antibody concentration too low.[27]- Antibody not specific or inactive.[28]	- Increase protein load.- Optimize transfer time and conditions.- Titrate antibodies to find optimal concentration.- Use a positive control to validate antibody performance.
High Background	- Insufficient blocking.[20]- Antibody concentration too high.[28]- Insufficient washing.	- Increase blocking time or change blocking agent.[29]- Reduce antibody concentration.- Increase the number and duration of washes.
Multiple Non-Specific Bands	- Primary antibody is not specific.- Protein degradation during sample prep.[28][29]- Too much protein loaded.[21]	- Use a more specific antibody; perform a BLAST search on the immunogen sequence.- Ensure protease inhibitors are fresh and effective; keep samples on ice.[20][21]- Reduce the amount of protein loaded per lane.
Inconsistent Loading Control	- Loading control expression is affected by treatment.- High abundance of loading control leads to signal saturation.[25]	- Validate that the loading control is stable under your experimental conditions.- Switch to Total Protein Normalization (TPN).[23]

Conclusion

Western blotting is an indispensable technique for validating targeted protein degradation. By understanding the underlying cellular mechanisms and meticulously following optimized protocols, researchers can generate reliable and quantifiable data. A multi-faceted approach that includes dose-response, time-course, and mechanistic studies using inhibitors will provide a comprehensive and trustworthy validation of a degrader's efficacy. Adherence to best practices in sample preparation, antibody selection, and data normalization is critical for ensuring the scientific integrity and reproducibility of the results, ultimately accelerating the development of novel protein-degrading therapeutics.

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Application Note &amp; Protocol: Best Practices for the Handling and Storage of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Abstract

This document provides a comprehensive guide for the safe and effective handling and storage of 3-(Benzyloxy)-6-bromo-2-fluorophenol (CAS No. 1228956-98-6). As a substituted, halogenated phenol containing a benzyl ether protecting group, this compound presents a unique combination of chemical properties and potential hazards. This guide is intended for researchers, scientists, and drug development professionals, offering detailed protocols grounded in an understanding of the compound's reactivity and stability. Adherence to these protocols is critical for ensuring personnel safety, maintaining sample integrity, and achieving reproducible experimental outcomes.

Physicochemical Properties & Stability Profile

3-(Benzyloxy)-6-bromo-2-fluorophenol is a key intermediate in organic synthesis, valued for its unique substitution pattern which allows for further functionalization in the development of pharmaceuticals and agrochemicals.[1][2] Its structure combines three key chemical motifs: a halogenated aromatic ring, a phenolic hydroxyl group protected as a benzyl ether, and bromine and fluorine substituents that influence its reactivity.

Table 1: Physicochemical Properties of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Property	Value	Source
CAS Number	1228956-98-6	[3][4]
Molecular Formula	C₁₃H₁₀BrFO₂	[4]
Molecular Weight	297.123 g/mol	[4]
Appearance	Typically an off-white to pale yellow solid	Supplier Data
Purity	≥97% (typical)	[4]
Solubility	Sparingly soluble in water; soluble in organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Ethyl Acetate.	[5]

1.1. Chemical Stability

The stability of this compound is dictated by its constituent functional groups:

• Phenolic Core: The underlying phenol structure is susceptible to oxidation, though this is mitigated by the benzyl ether. Phenols are weakly acidic, but the ether linkage significantly reduces this acidity.[6][7]

• Benzyl Ether Linkage: Benzyl ethers are generally robust and stable under a wide range of non-reductive conditions, including many acidic and basic environments.[8][9] However, they are highly susceptible to cleavage by catalytic hydrogenolysis (e.g., H₂/Pd-C).[8][10] Over extended periods, particularly when exposed to air and light, benzyl ethers can undergo slow autoxidation to form benzaldehyde and other byproducts.[11][12]

• Halogenated Aromatic Ring: The bromo-fluoro-substituted benzene ring is a stable aromatic system.[13][14] The halogen atoms provide reactive handles for cross-coupling reactions but do not inherently compromise the compound's stability under normal laboratory conditions.

Hazard Identification & Risk Assessment

As a multi-functionalized aromatic compound, 3-(Benzyloxy)-6-bromo-2-fluorophenol must be treated with caution. Its hazard profile is derived from the properties of halogenated aromatics and phenols.[15][16]

Primary Hazards:

• Skin Irritation/Corrosion: Phenolic compounds can cause severe chemical burns and skin irritation.[15][17] Due to the anesthetic properties of phenol, the initial contact may not be painful, leading to delayed recognition of exposure.[18]

• Serious Eye Damage: Direct contact can cause severe and potentially irreversible eye damage.[15][19]

• Acute Toxicity: Harmful if swallowed or absorbed through the skin.[19][20] Systemic effects can target the central nervous system, liver, and kidneys.[15][21]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[19]

A thorough risk assessment must be conducted before any work begins. This involves consulting the Safety Data Sheet (SDS), understanding the quantities being used, and establishing clear, documented procedures.

Caption: Risk assessment workflow prior to handling the compound.

Safe Handling Protocols

All handling of 3-(Benzyloxy)-6-bromo-2-fluorophenol, including weighing and solution preparation, must be performed within a certified chemical fume hood to minimize inhalation exposure.[15][17][21]

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory.[19][20]

• Hand Protection: Double-gloving is strongly recommended. Wear a base layer of nitrile gloves for incidental contact, with an outer layer of thicker, chemical-resistant gloves such as neoprene or butyl rubber.[15] Gloves must be changed immediately upon any sign of contamination.[15][18]

• Eye and Face Protection: Chemical safety goggles and a full-face shield must be worn to protect against splashes.[15][19]

• Skin and Body Protection: A fully buttoned, flame-resistant lab coat, long pants, and closed-toe shoes are required.[15] For larger quantities, a chemically resistant apron should be worn over the lab coat.[15]

3.2. Step-by-Step Handling Protocol

• Prepare Work Area: Ensure the fume hood is operational, and the sash is at the lowest practical height.[19] The work surface should be clean and decontaminated. An emergency eyewash and safety shower must be accessible and unobstructed.[21]

• Equilibrate Compound: If the compound has been stored in a refrigerator or freezer, allow the sealed container to warm to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing and Transfer: Perform all weighing operations on a tared weigh boat or glassine paper inside the fume hood. Use spatulas and tools dedicated to this compound to prevent cross-contamination.

• Solution Preparation: Add the solid compound to the solvent slowly and carefully. If dissolution is exothermic, ensure the vessel is appropriately cooled.

• Post-Handling Decontamination: After use, thoroughly decontaminate the work area with a suitable solvent (e.g., ethanol or acetone), collecting all rinsate as halogenated hazardous waste.[19] Decontaminate all glassware. Remove and dispose of outer gloves before exiting the fume hood. Wash hands thoroughly with soap and water after completing the work.[21]

Caption: Experimental workflow for handling the compound in a fume hood.

Storage Protocols

Proper storage is essential to maintain the compound's purity and prevent degradation. The primary concerns are exposure to light, moisture, and atmospheric oxygen.[15]

Table 2: Recommended Storage Conditions

Parameter	Short-Term Storage (< 1 month)	Long-Term Storage (> 1 month)	Rationale
Temperature	Cool, dry place (Ambient)	4°C, Refrigerator (Non-sparking)	Reduces degradation rate. Avoid freezing unless specified by the supplier.[15]
Atmosphere	Tightly sealed container	Under inert gas (Argon or Nitrogen)	Prevents slow oxidation of the benzyl ether and hydrolysis from atmospheric moisture.[22]
Light	Amber vial or opaque container	Amber vial or opaque container, stored in the dark	Protects from light-catalyzed degradation.[15]
Container	Original supplier bottle or chemically compatible glass vial with a tight-fitting cap.	Same as short-term. Ensure cap liner is intact and compatible (e.g., PTFE).	Prevents contamination and degradation.

4.1. Chemical Incompatibilities

Store this compound segregated from:

• Strong Oxidizing Agents: (e.g., perchlorates, nitrates, peroxides) can react violently with the organic structure.[20][21]

• Strong Acids/Bases: While the benzyl ether is relatively stable, it is best practice to avoid storage with highly corrosive materials.[20]

• Reducing Agents: Especially avoid co-storage with catalysts used for hydrogenolysis (e.g., Palladium on carbon) to prevent accidental deprotection.

Caption: Decision tree for appropriate storage conditions.

Spill and Emergency Procedures

Immediate and correct response to spills and exposures is critical.

5.1. Spill Cleanup

• Small Spill (< 50 mL solution or a few grams of solid): Wearing full PPE, absorb liquid spills with an inert material like vermiculite or sand.[21] Carefully sweep up solid material, avoiding dust generation.[21] Place all contaminated materials into a sealed, labeled container for hazardous waste disposal.[21]

• Large Spill: Evacuate the laboratory, close the doors, and contact your institution's Environmental Health & Safety (EHS) department immediately.[21]

5.2. First Aid

• Skin Contact: This is a medical emergency. Immediately flush the affected area with copious amounts of water for at least 15 minutes at an emergency shower or sink.[21] Remove all contaminated clothing while flushing. If available and you are trained in its use, apply Polyethylene Glycol (PEG 300 or 400) to the affected area after the initial water flush.[17][18] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[21] Seek immediate medical attention.

• Inhalation: Move the person to fresh air and seek immediate medical attention.[21]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[15]

Waste Disposal

All waste containing 3-(Benzyloxy)-6-bromo-2-fluorophenol, including unused material, contaminated PPE, and rinsates, must be disposed of as hazardous waste.

• Segregation: This compound is a halogenated organic waste . It must be collected in a dedicated waste container separate from non-halogenated waste streams.[19][23]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Toxic," "Corrosive").[19]

• Disposal: Follow all institutional, local, and national regulations for the disposal of halogenated chemical waste. Contact your EHS department for specific procedures.

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Application Notes and Protocols for the Etherification of 2-Bromo-5-Fluorophenol

Abstract

This technical guide provides a comprehensive overview of the reaction conditions for the etherification of 2-bromo-5-fluorophenol, a critical transformation for synthesizing advanced intermediates in pharmaceutical and agrochemical research.[1][2][3] The Williamson ether synthesis is the primary focus, and this document delves into the mechanistic underpinnings, optimization of key reaction parameters, and detailed, field-proven protocols.[4][5][6] Furthermore, a troubleshooting guide is included to address common experimental challenges. This note is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in their synthetic endeavors.

Introduction: The Strategic Importance of 2-Bromo-5-Fluorophenol Ethers

2-Bromo-5-fluorophenol is a highly valuable aryl fluorinated building block in modern organic synthesis.[2] Its unique trifunctional nature—a nucleophilic hydroxyl group, a bromine atom amenable to cross-coupling reactions, and a fluorine atom to modulate physicochemical properties—offers multiple handles for molecular elaboration.[2][7] The conversion of its phenolic hydroxyl group into an ether is a common and often crucial first step in multi-step syntheses. The resulting aryl ethers are key structural motifs in a wide array of biologically active molecules, including enzyme inhibitors and various therapeutic agents.[1][7]

The Williamson ether synthesis, a robust and versatile method for forming C-O bonds, remains the most prevalent strategy for this transformation.[4][5][6] Developed in the 1850s, this S(_N)2 reaction involves the deprotonation of the phenol to form a more nucleophilic phenoxide, which then displaces a halide from a primary alkyl halide.[5][8] This guide will explore the critical parameters that govern the success of this reaction for the specific substrate, 2-bromo-5-fluorophenol.

Reaction Mechanism and Key Principles

The etherification of 2-bromo-5-fluorophenol via the Williamson synthesis proceeds through a classic bimolecular nucleophilic substitution (S(_N)2) pathway.[5][9] The process can be dissected into two fundamental steps:

• Deprotonation: A base is used to abstract the acidic proton from the phenolic hydroxyl group, generating a potent nucleophile, the 2-bromo-5-fluorophenoxide ion. Phenols are significantly more acidic than aliphatic alcohols, allowing for the use of moderately strong bases.[9]

• Nucleophilic Attack: The newly formed phenoxide ion attacks the electrophilic carbon of an alkylating agent (typically a primary alkyl halide), displacing the leaving group in a single, concerted step.[5] This backside attack results in the formation of the desired ether and a salt byproduct.

Figure 1: Mechanism of Williamson Ether Synthesis.

Optimization of Reaction Conditions

The efficiency and yield of the etherification are highly dependent on the careful selection of reagents and conditions. The table below summarizes the key parameters and their impact on the reaction outcome.

Parameter	Options & Recommendations	Rationale & Causality
Base	K₂CO₃, Cs₂CO₃ (Recommended): Mild, effective for phenols.[4] NaOH, KOH: Stronger, useful but can increase side reactions.[8] NaH: Very strong, use with caution for difficult substrates.[4][10]	The base must be strong enough to deprotonate the phenol quantitatively. Potassium and cesium carbonates are often preferred for their ease of handling and moderate basicity, which minimizes side reactions. Stronger bases like NaH are highly effective but require anhydrous conditions and careful handling.[10]
Solvent	DMF, Acetonitrile (Recommended): Polar aprotic solvents.[5][11] DMSO: Also effective but can be harder to remove.[12] Acetone, THF: Less polar options, may result in slower reactions.	Polar aprotic solvents are crucial as they solvate the cation (e.g., K⁺) but not the phenoxide anion, leaving the nucleophile "naked" and highly reactive.[5] This accelerates the S(_N)2 reaction. Protic solvents (like alcohols) should be avoided as they can solvate the phenoxide, reducing its nucleophilicity.[10]
Alkylating Agent	Primary Alkyl Halides (R-X): Iodides > Bromides > Chlorides.[4] Alkyl Sulfonates (R-OTs, R-OMs): Excellent leaving groups.[11] Secondary/Tertiary Halides: Not recommended.	The reaction is an S(_N)2 process, which is highly sensitive to steric hindrance.[5] Primary alkyl halides are ideal. Secondary halides will give a mixture of substitution and elimination products, while tertiary halides will almost exclusively undergo E2 elimination to form an alkene.[4][10]
Temperature	50 - 100 °C: Typical range.[5] Room Temperature: Possible with highly reactive alkylating agents (e.g., benzyl bromide, alkyl iodides).	Higher temperatures increase the reaction rate. However, excessive heat can promote side reactions, such as elimination (with secondary halides) or decomposition. The optimal temperature is a balance between reaction time and yield.[5]
Catalyst	Phase-Transfer Catalyst (PTC): e.g., Tetrabutylammonium bromide (TBAB).[13] Iodide Salts: e.g., catalytic NaI or KI.	A PTC can be used in biphasic systems to shuttle the phenoxide from the aqueous/solid phase to the organic phase containing the alkyl halide.[13] Adding a catalytic amount of an iodide salt with an alkyl chloride or bromide can accelerate the reaction via an in situ Finkelstein reaction, converting the alkylating agent to the more reactive alkyl iodide.[5]

Detailed Experimental Protocol: Synthesis of 2-Bromo-5-fluoro-1-(propyloxy)benzene

This protocol describes a representative procedure for the etherification of 2-bromo-5-fluorophenol with 1-bromopropane.

Materials and Reagents:

• 2-Bromo-5-fluorophenol (1.0 eq)

• 1-Bromopropane (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous, finely powdered (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Figure 2: Experimental Workflow.

Step-by-Step Methodology:

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-5-fluorophenol (e.g., 1.91 g, 10.0 mmol), anhydrous potassium carbonate (2.07 g, 15.0 mmol), and anhydrous DMF (20 mL).

• Inert Atmosphere: Flush the flask with an inert gas (e.g., nitrogen or argon) and fit it with a reflux condenser.

• Reagent Addition: Begin stirring the suspension. Add 1-bromopropane (1.10 mL, 12.0 mmol) to the mixture dropwise via syringe at room temperature.

• Heating: Heat the reaction mixture to 70-80 °C using a heating mantle.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting phenol spot is no longer visible (typically 2-6 hours).

• Workup - Quenching: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing deionized water (100 mL).

• Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Workup - Washing: Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) and then with brine (1 x 50 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure 2-bromo-5-fluoro-1-(propyloxy)benzene.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield / Incomplete Reaction	1. Insufficient Base: The base may be too weak or not anhydrous, failing to fully deprotonate the phenol.[10] 2. Low Temperature/Short Time: Reaction kinetics may be too slow under the current conditions.[10] 3. Poor Alkylating Agent: Alkyl chloride may be too unreactive; leaving group is not good enough.	1. Switch to a stronger base (e.g., from K₂CO₃ to NaOH or NaH). Ensure the base is anhydrous.[10] 2. Increase the reaction temperature (e.g., to 90-100 °C) and/or extend the reaction time.[5] 3. Switch to the corresponding alkyl bromide or iodide. Alternatively, add a catalytic amount of NaI or KI.[5]
Formation of Side Products	1. C-Alkylation: Some alkylation may occur on the aromatic ring, especially with strong bases. 2. Elimination: Use of a secondary alkyl halide or excessively high temperatures can favor E2 elimination, forming an alkene.[4][10]	1. Use a milder base (K₂CO₃ or Cs₂CO₃). Polar aprotic solvents generally favor O-alkylation.[10] 2. Strictly use primary alkyl halides. Avoid unnecessarily high reaction temperatures.
Difficult Product Isolation	1. Residual DMF: DMF is a high-boiling solvent and can be difficult to remove completely. 2. Emulsion during Workup: Formation of a stable emulsion during the extraction process.	1. Perform multiple, thorough washes with water and brine during the workup to remove DMF before concentrating the organic layer. 2. Add more brine to the separatory funnel to help break the emulsion. Gentle swirling instead of vigorous shaking can also prevent its formation.

Conclusion

The etherification of 2-bromo-5-fluorophenol is a cornerstone reaction for accessing a wide range of valuable chemical intermediates. A successful outcome hinges on a rational selection of base, solvent, and alkylating agent, guided by the principles of the S(_N)2 mechanism. By following the optimized protocols and troubleshooting advice presented in this guide, researchers can reliably and efficiently perform this transformation, paving the way for further synthetic innovations.

References

• Williamson Ether Synthesis. (n.d.). Name Reaction.
• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry.
• Williamson ether synthesis. (n.d.). Wikipedia.
• Williamson Ether Synthesis. (n.d.). ChemTalk.
• Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds. (n.d.). Benchchem.
• 2-Bromo-5-fluoroanisole. (n.d.). Chem-Impex.
• 2-Bromo-5-fluorophenol: An Aryl Fluorinated Building Block for Synthesis. (n.d.). Benchchem.
• Application Notes: Utilizing 2-Bromo-4-fluorophenol in the Synthesis of Novel Enzyme Inhibitors. (n.d.). Benchchem.
• Experiment 06 Williamson Ether Synthesis. (n.d.). University of Missouri–St. Louis.
• An improved Williamson ether synthesis using phase transfer catalysis. (1975, December 23). Semantic Scholar.
• Williamson Ether Synthesis. (2021, July 28). Edubirdie.
• Williamson Ether Synthesis. (2014, April 13). Chem-Station Int. Ed..
• 2-Bromo-5-fluorophenol 97. (n.d.). Sigma-Aldrich.
• Exploring the Feasibility of 2-Bromo-5-Fluorophenol Manufacturing: A Synthetic Route Analysis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.

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• 11. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 12. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 13. An improved Williamson ether synthesis using phase transfer catalysis | Semantic Scholar [semanticscholar.org]

Use of 3-(Benzyloxy)-6-bromo-2-fluorophenol in solid-phase synthesis

Application Note & Protocol

Topic: The Strategic Application of 3-(Benzyloxy)-6-bromo-2-fluorophenol in Solid-Phase Synthesis for the Construction of Substituted Benzofuran Libraries

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unlocking Heterocyclic Complexity with a Multifunctional Building Block

In the landscape of modern drug discovery and materials science, the efficient synthesis of complex heterocyclic scaffolds is of paramount importance. The benzofuran moiety, in particular, is a "privileged scaffold" found in numerous natural products and pharmaceuticals, exhibiting a wide range of biological activities.[1][2] Solid-phase synthesis (SPS) offers a robust platform for the rapid generation of molecular libraries, streamlining the purification process and enabling high-throughput screening.[3][4]

This application note details the strategic use of 3-(Benzyloxy)-6-bromo-2-fluorophenol as a versatile and highly functionalized building block for the solid-phase synthesis of substituted benzofurans. Its unique architecture, featuring four distinct functional handles, allows for a multi-faceted and controlled synthetic approach:

• Phenolic Hydroxyl: The primary point of attachment to a solid support via an acid-labile linker.

• Benzyloxy Group: A stable protecting group for the C3-hydroxyl, which can be removed in a later step to allow for further derivatization.

• Bromine Atom: A key handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at the C6 position of the final benzofuran.

• Fluorine Atom: An ortho-activating group that facilitates intramolecular cyclization and can modulate the physicochemical properties of the final compound.

This guide provides a comprehensive overview, detailed protocols, and mechanistic insights for leveraging this building block in a solid-phase organic synthesis (SPOS) workflow.

Core Concept: A Strategic Precursor for Palladium-Catalyzed Benzofuran Synthesis

The core utility of 3-(Benzyloxy)-6-bromo-2-fluorophenol lies in its design as a precursor for intramolecular cyclization to form the benzofuran ring system. The general strategy involves immobilizing the phenol onto a solid support, introducing an alkyne-containing side chain via etherification of the phenolic oxygen, and then triggering a palladium-catalyzed cyclization. This approach is analogous to well-established solution-phase methods for benzofuran synthesis.[5][6]

The fluorine atom at the C2 position plays a crucial role. Its electron-withdrawing nature acidifies the phenolic proton, facilitating the initial attachment to the resin. More importantly, it activates the adjacent C-H bond, promoting the intramolecular cyclization step during the palladium catalytic cycle. The bromine at C6 provides a reliable site for introducing molecular diversity either before or after the formation of the benzofuran core.

Sources

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• 5. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzofuran synthesis [organic-chemistry.org]

Application Note: A Comprehensive Guide to Analytical Methods for the Quality Control of Substituted Phenols

Introduction: The Critical Role of Quality Control for Substituted Phenols

Substituted phenols are a class of aromatic organic compounds characterized by a hydroxyl group attached to a benzene ring, which bears additional functional groups. This structural motif is foundational to a vast array of molecules, from active pharmaceutical ingredients (APIs) and excipients to industrial intermediates and environmental contaminants. In the pharmaceutical industry, phenols are present as preservatives (e.g., cresols, chlorocresol), antioxidants (e.g., butylated hydroxytoluene - BHT), and as critical structural components of APIs themselves.

Given their ubiquitous nature and physiological activity, ensuring the quality, purity, and potency of substituted phenols is paramount. Impurities, isomers, or degradants can significantly impact the safety and efficacy of a drug product. Therefore, robust, validated analytical methods are not merely a regulatory requirement but a scientific necessity for ensuring patient safety and product consistency. This guide provides an in-depth exploration of the principal analytical techniques employed for the quality control of substituted phenols, offering field-proven insights into method selection, development, and implementation.

Strategic Selection of an Analytical Method

The choice of an analytical method is dictated by the analyte's physicochemical properties, the sample matrix, the required sensitivity, and the specific goal of the analysis (e.g., identification, impurity profiling, or assay). The following decision tree provides a logical framework for selecting the most appropriate technique.

Caption: Decision tree for selecting an analytical method for substituted phenols.

Chromatographic Techniques: The Gold Standard for Specificity

Chromatography is the cornerstone of quality control for its unparalleled ability to separate complex mixtures, allowing for the precise identification and quantification of individual phenolic compounds.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used technique for the analysis of non-volatile or thermally labile substituted phenols.[1] Its versatility and high resolution make it ideal for impurity profiling and stability studies.

Expertise & Experience: The "Why" Behind HPLC Method Design

• Column Choice: Standard C18 (octadecylsilane) columns are the workhorse for separating moderately polar compounds. However, for separating positional isomers of substituted phenols, a Pentafluorophenyl (PFP) stationary phase often provides superior selectivity.[2] The PFP phase offers unique pi-pi, dipole-dipole, and hydrogen bonding interactions, which can resolve structurally similar compounds that co-elute on a C18 column.[2]

• Mobile Phase pH: The pH of the mobile phase is a critical parameter. Phenols are weakly acidic, and their retention is highly dependent on their ionization state. Operating at a pH well below the pKa of the phenol (typically pH 2.5-4) ensures it is in its neutral, more retained form, leading to sharp, symmetrical peaks. An acidic modifier like phosphoric acid or formic acid is commonly used.

• Detection: UV detection is the most common choice, with the wavelength set at or near the absorbance maximum of the phenol (typically 270-280 nm). For higher sensitivity and confirmation of peak purity, a Photodiode Array (PDA) detector is invaluable as it provides spectral information for each peak. Electrochemical detection offers excellent sensitivity for phenols and is a powerful alternative.[3][4]

Experimental Protocol: HPLC-UV Analysis of Phenolic Compounds

This protocol outlines a general-purpose reversed-phase HPLC method for the quantification of substituted phenols.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and UV/PDA detector.

• Chemicals & Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade), Phosphoric Acid (85%).

• Chromatographic Conditions:

  • Column: PFP, 4.6 x 150 mm, 3.5 µm (or equivalent C18).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 20% B to 80% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 274 nm.[5]

  • Injection Volume: 10 µL.

• Standard Preparation:

  • Prepare a stock solution of the reference standard at 1.0 mg/mL in methanol.

  • Perform serial dilutions with the mobile phase (at initial conditions) to create a calibration curve covering the expected concentration range (e.g., 0.1 µg/mL to 100 µg/mL).[6]

• Sample Preparation:

  • Accurately weigh the sample and dissolve in a suitable solvent (e.g., methanol).

  • Dilute with the mobile phase to bring the analyte concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• System Suitability: Before analysis, inject a standard solution five times. The relative standard deviation (RSD) for peak area and retention time should be <2.0%. Tailing factor for the main peak should be <1.5.

• Analysis & Calculation: Inject standards and samples. Construct a linear regression curve of peak area versus concentration. Quantify the amount of phenol in the sample using the calibration curve.

Data Presentation: Typical HPLC Method Validation Parameters

Parameter	Typical Performance	Source(s)
Linearity (R²)	≥0.999	[6]
Limit of Detection (LOD)	0.01 - 0.16 µg/mL	[6]
Limit of Quantitation (LOQ)	0.02 - 0.49 µg/mL	[6]
Accuracy (% Recovery)	97 - 104%	[6]
Precision (%RSD)	< 2.0%	[1]

Gas Chromatography (GC)

GC is a powerful technique for analyzing volatile and thermally stable phenols.[7] For many substituted phenols, direct analysis is challenging due to their polarity, which can cause poor peak shape and adsorption onto the column.

Expertise & Experience: The Derivatization Imperative

Derivatization is a chemical reaction that converts the polar hydroxyl group of the phenol into a less polar, more volatile derivative. This is often essential for achieving good chromatographic performance.[8]

• Why Derivatize? The primary reasons are to:

  • Increase Volatility: Allows the compound to be readily vaporized in the GC inlet.

  • Improve Peak Shape: Blocks the active -OH group, preventing tailing due to interactions with the column.

  • Enhance Sensitivity: Certain derivatizing agents (e.g., PFBBr) introduce electrophoric groups, making the derivative highly sensitive to an Electron Capture Detector (ECD).[7]

• Common Reagents:

  • Silylation (e.g., BSTFA): Replaces the active hydrogen with a trimethylsilyl (TMS) group. This is a very common and effective method.

  • Acylation (e.g., Acetic Anhydride): Forms a stable acetate ester.[9]

  • Alkylation (e.g., Isobutyl Chloroformate): Forms an ether or carbonate derivative.[8]

Experimental Protocol: GC-FID Analysis via Isobutoxycarbonyl Derivatization

This protocol is based on the derivatization of phenols to improve volatility and peak shape for GC-FID analysis.[8]

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID), split/splitless inlet, and capillary column.

• Chemicals & Reagents: Dichloromethane, Triethylamine, Isobutyl Chloroformate, Sodium Sulfate (anhydrous).

• Chromatographic Conditions:

  • Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film).

  • Inlet Temperature: 250 °C.

  • Detector Temperature: 280 °C.

  • Carrier Gas: Helium or Hydrogen, constant flow.

  • Oven Program: 80 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min.

• Derivatization Procedure:

  • To 1 mL of an aqueous sample (or standard), add 500 µL of dichloromethane containing 100 µL of triethylamine.

  • Add 50 µL of isobutyl chloroformate.

  • Vortex vigorously for 2 minutes. The phenolic hydroxyl groups will react to form the isobutoxycarbonyl (isoBOC) derivative in the organic phase.[8]

  • Allow the phases to separate. Transfer the lower organic layer to a clean vial.

  • Dry the organic layer with a small amount of anhydrous sodium sulfate.

• Analysis: Inject 1 µL of the dried organic extract into the GC. Quantify using an external or internal standard method.

Caption: Workflow for the GC analysis of substituted phenols.

Spectroscopic and Titrimetric Methods

While chromatography provides specificity, simpler methods are often used for rapid screening, identity confirmation, and assay of bulk material where interfering substances are not a concern.

Spectrophotometry (Colorimetric Methods)

These methods rely on a chemical reaction that produces a colored product, the absorbance of which is proportional to the concentration of phenols. They are excellent for determining total phenolic content but cannot distinguish between different phenols.[10]

Expertise & Experience: Choosing the Right Colorimetric Assay

• 4-Aminoantipyrine (4-AAP) Method: This is a classic, widely used method (e.g., EPA Method 420.1).[10] It involves an oxidative coupling reaction in the presence of potassium ferricyanide at alkaline pH to form a red dye. Its primary limitation is that it does not react with many para-substituted phenols.[10]

• Ferric Chloride Test: A very simple and rapid qualitative test. Phenols form a purple complex with ferric chloride.[11][12] While not quantitative in a validated QC environment, it is an excellent identity test as prescribed in pharmacopeias.[13]

Protocol: Total Phenols by the 4-AAP Method

• Principle: Phenolic materials react with 4-aminoantipyrine at pH 10 in the presence of potassium ferricyanide to form a stable reddish-brown antipyrine dye.[10]

• Reagents: Ammonium Hydroxide buffer (pH 10), 4-Aminoantipyrine solution (2%), Potassium Ferricyanide solution (8%).

• Procedure:

  • Pipette 100 mL of sample (or a dilution) into a beaker.

  • Add 2 mL of pH 10 buffer and mix.

  • Add 2 mL of 4-AAP solution and mix.

  • Add 2 mL of potassium ferricyanide solution and mix.[10]

  • Wait 15 minutes for color development.

  • Measure the absorbance at 510 nm against a reagent blank.

  • Quantify using a calibration curve prepared with phenol standards.

Compendial Methods (USP/EP)

Pharmacopeias provide official methods for the quality control of pharmaceutical substances.[14][15] For a substance like Phenol, the USP provides definitive tests for identity, assay, and purity.[13]

Protocol: Assay of Phenol (USP Monograph)

The official USP assay for Phenol is a classic example of a self-validating titrimetric method.[13]

• Principle: An accurately known excess of bromine is added to a solution of phenol. The bromine reacts via electrophilic substitution to form the insoluble 2,4,6-tribromophenol. The unreacted bromine is then determined by adding potassium iodide, which is oxidized to iodine. The liberated iodine is then titrated with a standardized solution of sodium thiosulfate.[13]

• Procedure Outline:

  • Accurately weigh ~2g of Phenol, dissolve in water, and dilute to 1000 mL.

  • To a 20 mL aliquot, add a precise volume (30.0 mL) of 0.1 N Bromine VS and 5 mL of Hydrochloric Acid.

  • Stopper the flask and shake for 30 minutes.

  • Add 5 mL of potassium iodide solution. This reacts with the excess bromine to form iodine.

  • Titrate the liberated iodine with 0.1 N sodium thiosulfate VS, using starch TS as an indicator near the endpoint.

  • Perform a blank determination. The difference in titrant volume between the blank and the sample is used to calculate the amount of bromine consumed by the phenol, and thus the purity of the Phenol.[13]

Conclusion

The quality control of substituted phenols requires a strategic, multi-faceted analytical approach. High-performance chromatography (HPLC and GC) provides the specificity and sensitivity required for detailed impurity profiling and quantification of individual components. Spectrophotometric methods serve as valuable tools for rapid screening of total phenolic content, while classic compendial methods, such as the USP titrimetric assay for phenol, offer robust and definitive assessments of purity and identity. The selection of the appropriate method, coupled with rigorous validation, is fundamental to ensuring the safety, efficacy, and quality of pharmaceutical products and other materials containing these critical compounds.

References

• Benchchem. (n.d.). Validation of Analytical Methods: A Comparative Guide to Phenol Determination.
• Thermo Fisher Scientific. (n.d.). A High-Throughput Method for the Analysis of 22 Substituted Phenol Isomers Using a UHPLC Column and System Combination.
• Barahona, F., et al. (n.d.). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. LCGC International.
• Apostică, A. G., et al. (2019). Simple and rapid spectrophotometric method for phenol determination in aqueous media. ResearchGate.
• U.S. Environmental Protection Agency. (n.d.). Method 420.1: Phenolics (Spectrophotometric, Manual 4-AAP With Distillation).
• Kim, M., et al. (2024). Development and validation of analytical HPLC for phenolics in Pinus densiflora bark extract. Food Science and Biotechnology, 34(5), 1139-1148.
• Bulgariu, L., et al. (n.d.). SIMPLE AND RAPID SPECTROPHOTOMETRIC METHOD FOR PHENOL DETERMINATION IN AQUEOUS MEDIA. BIP-CIC.
• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Phenol - ANALYTICAL METHODS. NCBI Bookshelf.
• Khoddami, A., et al. (n.d.). Techniques for Analysis of Plant Phenolic Compounds. MDPI.
• de Oliveira, A. C., et al. (2013). Development and validation of methods for the extraction of phenolic acids from plasma, urine, and liver and analysis by UPLC-MS. PubMed.
• Queiroz, S. C. N., et al. (n.d.). Development, validation and application of a method to analyze phenols in water samples by solid phase micro extraction-gas. Taylor & Francis.
• Lu, H., et al. (n.d.). Spectrophotometric Determination of Phenolic Compounds by Enzymatic and Chemical Methods A Comparison of Structure−Activity Relationship. ACS Publications.
• U.S. Environmental Protection Agency. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC.
• United States Pharmacopeia. (n.d.). USP Monographs: Phenol.
• ALS Environmental. (2023). Determination of Phenols in Soils by HPLC.
• Bai, L., et al. (n.d.). Gas chromatographic determination of phenol compounds with automatic extraction and derivatization. PubMed.
• Lee, H. B., et al. (n.d.). Gas chromatographic profiling and screening for phenols as isobutoxycarbonyl derivatives in aqueous samples. PubMed.
• U.S. Environmental Protection Agency. (2007). Method 8041A: Phenols by Gas Chromatography.
• Lab Manager Magazine. (2025). Understanding the Role of USP and EP Standards in Pharma QC: Ensuring Consistency and Compliance.
• Avomeen. (n.d.). Navigating the Regulatory Landscape: USP and EP Standards in Drug Development.
• Sigma-Aldrich. (n.d.). Pharmacopoeia Monograph Methods.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol. This molecule is a valuable intermediate in the development of complex pharmaceuticals and agrochemicals. However, its synthesis presents challenges related to yield and purity, primarily due to the highly activated nature of the phenol ring system. This guide provides in-depth troubleshooting advice, frequently asked questions, and an optimized protocol to help researchers overcome common obstacles and improve synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common and logical synthetic route for this molecule?

The most direct route involves the regioselective bromination of the precursor, 3-(benzyloxy)-2-fluorophenol. This precursor can be synthesized or procured commercially. The key challenge lies in controlling the electrophilic aromatic substitution to favor bromination at the C-6 position.

Q2: Why is low yield a frequent issue in this synthesis?

Low yields typically stem from three primary factors:

• Formation of Byproducts: The phenol and benzyloxy groups are strong activating groups, making the aromatic ring highly susceptible to electrophilic attack.[1] This can lead to the formation of a constitutional isomer (4-bromo-3-(benzyloxy)-2-fluorophenol) and poly-brominated species.

• Incomplete Reaction: Insufficiently optimized conditions (temperature, time, reagent stoichiometry) can leave a significant amount of the starting material unreacted.

• Product Loss During Purification: The desired product and its 4-bromo isomer often have very similar polarities, making their separation by column chromatography challenging and leading to yield loss in mixed fractions.

Q3: How do the substituents on the ring influence the bromination reaction?

The regiochemical outcome is a competitive interplay between three directing groups:

• Hydroxyl (-OH): A powerful ortho, para-director and activating group. It strongly favors substitution at the C-4 (para) and C-6 (ortho) positions.

• Benzyloxy (-OBn): Also an ortho, para-director and activating group, though slightly less so than a free hydroxyl. It directs towards the C-5 and C-1 positions (relative to itself).

• Fluorine (-F): An ortho, para-director due to lone pair donation, but deactivating overall due to its strong inductive effect.

The C-6 position is ortho to the powerful hydroxyl director, making it a highly favorable site for electrophilic attack. However, the C-4 position is para to the hydroxyl group, which is also electronically favored and sterically less hindered, creating the primary challenge of regioselectivity.

Troubleshooting Guide: From Low Yield to High Purity

This section addresses specific experimental problems in a cause-and-solution format.

Problem 1: Low Overall Yield with Multiple Byproducts

Analysis of the crude reaction mixture (via TLC, LC-MS, or ¹H NMR) is the first critical step. The pattern of spots or peaks will guide your troubleshooting strategy.

Caption: Troubleshooting logic for byproduct formation.

Cause A: Formation of the 4-Bromo Isomer (Poor Regioselectivity)

• Scientific Rationale: The formation of the 4-bromo isomer is a kinetically competitive process. Higher reaction temperatures provide more energy to overcome the activation barrier for both pathways, reducing the selectivity that might be achieved under milder conditions. The choice of brominating agent and solvent polarity also critically influences the electrophilicity of the bromine source and the transition state energies.

• Solutions:

  • Temperature Control: Perform the reaction at low temperatures (e.g., 0°C down to -20°C). This favors the kinetically preferred product, which is often the more sterically hindered C-6 isomer.

  • Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often a milder and more selective brominating agent than molecular bromine (Br₂).[2] It generates a low concentration of Br₂ in situ, which can suppress over-reaction.

  • Solvent Effects: Use non-polar solvents like dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄). Polar solvents can stabilize charged intermediates that may lead to different selectivity profiles.

Cause B: Formation of Di- and Poly-brominated Products

• Scientific Rationale: The product, 3-(benzyloxy)-6-bromo-2-fluorophenol, is still an activated aromatic ring and can undergo a second bromination, most likely at the C-4 position. This is a classic issue with highly activated phenols.[1]

• Solutions:

  • Strict Stoichiometry: Use a precise amount of the brominating agent, typically 1.0 to 1.05 equivalents. Running the reaction with a slight excess of the starting material can help consume all the bromine and prevent over-bromination.

  • Slow Addition: Add the brominating agent (dissolved in the reaction solvent) dropwise to the solution of the phenol over an extended period (e.g., 30-60 minutes) at low temperature. This maintains a low instantaneous concentration of the electrophile, favoring mono-substitution.

Problem 2: Difficulty in Product Purification

• Scientific Rationale: Constitutional isomers, such as the 4-bromo and 6-bromo products, often exhibit very similar polarity and chromatographic behavior, making baseline separation difficult.

• Solutions:

  • Optimize Column Chromatography:

    • Use a high-purity silica gel with a fine particle size.

    • Employ a long column to increase the number of theoretical plates.

    • Screen various non-polar/polar solvent systems. A shallow gradient of ethyl acetate in hexane or dichloromethane in hexane is often effective.

  • Recrystallization: If a solid product is obtained and contains one major isomer, recrystallization can be a powerful purification technique. Test various solvent systems (e.g., hexane/ethyl acetate, ethanol/water) to find conditions where the desired product crystallizes out, leaving impurities in the mother liquor.

  • Chemical Derivatization: In challenging cases, the crude mixture of phenolic isomers can be derivatized (e.g., as acetate or methyl esters), which may alter their chromatographic properties sufficiently to allow for separation. The protecting group can then be removed in a subsequent step.

Data Summary: Impact of Conditions on Selectivity

The following table summarizes expected outcomes based on changes in reaction parameters. These are qualitative guidelines to inform experimental design.

Parameter	Condition A (Less Selective)	Condition B (More Selective)	Expected Outcome with Condition B
Brominating Agent	Molecular Bromine (Br₂)	N-Bromosuccinimide (NBS)	Reduced polybromination, potentially higher 6- vs 4-isomer ratio.
Temperature	Room Temperature (25°C)	Low Temperature (0°C to -20°C)	Favors kinetic product; significantly improves 6- vs 4-isomer ratio.[3][4]
Solvent	Polar (e.g., Acetic Acid)	Non-Polar (e.g., CH₂Cl₂, CCl₄)	Minimizes side reactions and can improve selectivity.[5]
Reagent Addition	Bolus (All at once)	Slow, Dropwise Addition	Prevents localized high concentrations of Br₂, minimizing polybromination.[3]

Optimized Experimental Protocol

This protocol is designed to maximize the yield of the desired 6-bromo isomer by controlling key reaction parameters.

Materials:

• 3-(Benzyloxy)-2-fluorophenol (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Workflow Diagram:

Caption: Optimized workflow for selective bromination.

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N₂ or Argon), dissolve 3-(benzyloxy)-2-fluorophenol (1.0 eq) in anhydrous dichloromethane. Wrap the flask in aluminum foil to protect it from light, as NBS reactions can be light-sensitive.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Reagent Addition: Add N-Bromosuccinimide (1.05 eq) to the stirred solution in small portions over 30-45 minutes. Ensure the temperature remains at or below 5°C during the addition.

• Reaction Monitoring: Stir the reaction at 0°C. Monitor the progress by Thin Layer Chromatography (TLC) every 30 minutes, checking for the consumption of the starting material. The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium thiosulfate solution to destroy any remaining active bromine species.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as an oil or solid.

• Purification: Purify the crude material by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane (e.g., 0% to 10% EtOAc) to separate the desired 6-bromo product from the 4-bromo isomer and any other impurities. Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Bromination of 4-Fluorophenol.
• Various Authors. (2024). Synthesis of Di- and Poly-Substituted Phenols via [4+2] Type Cyclo-Condensation. ResearchGate.
• Li, X., et al. (n.d.). Acylation of Electron-Poor Alkenyl Sulfoxides: Diverse Transformations for the Synthesis of Polysubstituted Phenols and Functionalized Carbocycles. Thieme E-Books & E-Journals.

• Madsen, R., et al. (2021). Synthesis of Polysubstituted Meta-Halophenols by Anion-Accelerated 2π-Electrocyclic Ring Opening. Chemistry – A European Journal, 27(42), 10941-10947. Retrieved from [Link]

• Wikipedia. (n.d.). Phenol. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanisms for the formation of poly-substituted phenols. Retrieved from [Link]

• Clayden, J., et al. (2023). Synthesis and Wittig Rearrangement of 3- and 4-Benzyloxyphenylphosphonamidates. Organics, 4(1), 57-71. Retrieved from [Link]

• National Analytical Corporation. (n.d.). 3-(benzyloxy)-6-bromo-2- Fluorophenol - Cas No: 1228956-98-6. Retrieved from [Link]

• Hwang, S., Kang, H. R., & Kim, S. (n.d.). SYNTHESIS OF POLYYNES BY IN SITU DESILYLATIVE BROMINATION AND PALLADIUM-CATALYZED COUPLING: (7-(BENZYLOXY)HEPTA-1,3,5-TRIYNYL)TRIISOPROPYLSILANE. Organic Syntheses. Retrieved from [Link]

• U.S. Patent No. 3,449,443. (1969). Method for selectively brominating phenols. Google Patents.
• U.S. Patent No. 4,223,166. (1980). Process for producing 4-bromo-2-chlorophenols. Google Patents.

Sources

• 1. Phenol - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US4223166A - Process for producing 4-bromo-2-chlorophenols - Google Patents [patents.google.com]
• 5. US3449443A - Method for selectively brominating phenols - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Suzuki Coupling with Electron-Rich Bromophenols

Welcome to the Technical Support Center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are encountering challenges with electron-rich bromophenol substrates. The inherent electronic properties of these molecules can make them particularly stubborn coupling partners. This resource provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you overcome common hurdles and achieve successful outcomes in your syntheses.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with a methoxy-substituted bromophenol is failing or giving very low yields. What is the most likely cause?

A1: The primary challenge with electron-rich bromophenols, such as those containing methoxy or other electron-donating groups, is the slow rate of the oxidative addition step.[1] This is often the rate-determining step in the Suzuki-Miyaura catalytic cycle.[2] The electron-donating groups on the aromatic ring increase the electron density of the carbon-bromine bond, making it less electrophilic and therefore less susceptible to cleavage by the Pd(0) catalyst.[1][3] Standard catalysts like Pd(PPh₃)₄ may prove ineffective for these challenging substrates.[1]

To troubleshoot this, a systematic approach is necessary, focusing on the key components of the reaction:

• Catalyst System: The choice of both the palladium precursor and, more critically, the ligand is paramount.[1]

• Base Selection: The base is not just a simple activator; its strength and nature significantly influence the crucial transmetalation step.[1]

• Reaction Conditions: Factors such as temperature, solvent, and rigorous exclusion of oxygen are vital for success.[1]

• Reagent Stability: The integrity of the organoboron reagent is a frequent point of failure. Side reactions like protodeboronation can deplete your coupling partner.[1][3]

Advanced Troubleshooting: A Deeper Dive

Q2: I'm using Pd(PPh₃)₄ with my electron-rich bromophenol and seeing no product. How should I modify my catalyst system?

A2: For unreactive, electron-rich aryl halides, the catalyst system must be specifically tailored to overcome the high activation barrier of the oxidative addition step.[1] This is typically achieved by employing ligands that are both sterically bulky and highly electron-rich.[2][4]

• Bulky, Electron-Rich Phosphine Ligands: These ligands are the industry standard for difficult couplings. They stabilize the Pd(0) center and promote both the oxidative addition and the final reductive elimination steps.[1][2] The Buchwald biaryl phosphine ligands are particularly effective. For electron-rich bromophenols, consider ligands such as:

  • SPhos (Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) [1]

• N-Heterocyclic Carbene (NHC) Ligands: NHCs are powerful σ-donors that form highly stable and active palladium complexes.[4] They are excellent alternatives to phosphine ligands, especially when phosphine sensitivity is a concern.

Below is a workflow to guide your catalyst and ligand selection process.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: The Benzyl (Bn) Ether Protecting Group

Introduction for the Modern Synthetic Chemist

In the landscape of multi-step organic synthesis, the strategic selection of protecting groups is a critical determinant of success. The benzyloxy group, commonly referred to as the benzyl (Bn) ether, stands as a cornerstone in the synthetic chemist's toolkit. Its widespread use is attributed to its general robustness, ease of introduction, and, most importantly, the diverse and orthogonal methods available for its removal.[1][2]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to provide a deeper, mechanistic understanding of the benzyloxy group's stability under both acidic and basic conditions. By understanding the "why," you can more effectively troubleshoot unexpected outcomes and design more robust and efficient synthetic routes.

Section 1: Stability and Lability in Acidic Environments

The stability of the benzyl ether in acidic media is highly dependent on the specific conditions employed, including the strength of the acid, temperature, and the nature of the substrate. While generally more stable than acetal or silyl ether protecting groups, it is not completely inert.[1][3]

Frequently Asked Questions (FAQs) & Troubleshooting Guide: Acidic Conditions

Question 1: My benzyl ether was unexpectedly cleaved during an acidic workup. What happened?

Answer: This is a common issue that typically points to the reaction conditions being harsher than anticipated. The cleavage of benzyl ethers in acid proceeds through either an SN1 or SN2 mechanism, initiated by the protonation of the ether oxygen.[4][5]

• Mechanism Insight: Protonation of the ether oxygen converts the hydroxyl group into a good leaving group (an alcohol). In the presence of a strong nucleophilic counter-ion (like Br⁻ or I⁻ from HBr or HI), the protonated ether can undergo SN2 displacement.[6] Alternatively, if the benzylic position is secondary or tertiary, or if the acid is non-nucleophilic, the cleavage can proceed via a more facile SN1 pathway, forming a resonance-stabilized benzyl carbocation.[4][5] This carbocation is then trapped by a nucleophile in the medium.

• Troubleshooting Steps:

  • Re-evaluate Acid Strength: Strong protic acids like HBr, HI, and strong Lewis acids such as BBr₃ or BCl₃ are known to readily cleave benzyl ethers.[7] If your protocol involves these, cleavage is expected. For workups, consider using milder acids like dilute aqueous HCl, acetic acid, or citric acid, which are generally safe for benzyl ethers at room temperature.[7][8]

  • Control Temperature: Increased temperature will accelerate the rate of cleavage. If possible, perform your acidic workup at 0 °C or below to minimize the risk of deprotection.

  • Substrate Sensitivity: The electronic nature of your substrate can influence stability. Electron-donating groups on the aromatic ring of the benzyl ether will stabilize the benzylic carbocation, making the ether more labile to acid-catalyzed cleavage.[9]

Question 2: I need to remove a trityl (Tr) or tert-butyldimethylsilyl (TBDMS) group without cleaving my benzyl ether. What conditions should I use?

Answer: This is a classic example of orthogonal protection strategy.[2][10] Both Tr and TBDMS ethers are significantly more acid-labile than benzyl ethers.

• Expert Recommendation: For detritylation, very mild acidic conditions are sufficient. A common and effective method is using a solution of acetic acid in a mixture of dichloromethane and water.[8] For TBDMS removal, reagents like acetic acid in THF/water or a catalytic amount of a strong acid like HCl or H₂SO₄ in an alcohol solvent are typically effective and will leave the benzyl ether intact.[1]

• Causality: The extreme lability of the trityl group is due to the formation of the highly stable triphenylmethyl carbocation upon cleavage.[8] Silyl ethers are cleaved due to the high oxophilicity of silicon, which weakens the Si-O bond upon protonation. The benzyl ether is stable under these mild conditions because the energy barrier to form the benzyl carbocation or to undergo an SN2 reaction is significantly higher.[3]

Visualizing the Mechanism: Acid-Catalyzed Cleavage

The following diagram illustrates the SN1 pathway for acid-catalyzed benzyl ether cleavage, which is favored due to the stability of the resulting benzyl carbocation.

Caption: SN1 mechanism for acid-catalyzed benzyl ether cleavage.

Section 2: Stability and Reactivity in Basic Environments

One of the most valued characteristics of the benzyloxy group is its exceptional stability under a wide range of basic conditions.[11][12] This makes it an ideal protecting group for reactions involving strong bases, nucleophiles, and basic hydrolysis of esters.

Frequently Asked Questions (FAQs) & Troubleshooting Guide: Basic Conditions

Question 1: Can I perform a Grignard reaction or use an organolithium reagent in the presence of a benzyl ether?

Answer: Yes, absolutely. Benzyl ethers are generally stable to strong nucleophiles and bases like Grignard reagents (RMgX) and organolithiums (RLi).[13] This is a key advantage over ester protecting groups, which would be readily attacked by such reagents.[1]

• Scientific Rationale: The carbon-oxygen bond of an ether is not polarized in a way that makes the carbon electrophilic. Furthermore, the oxygen atom's lone pairs make it a Lewis basic site, but there is no viable pathway for reaction with a nucleophile or a strong base under typical conditions. The pKa of the benzylic protons is too high for deprotonation by common bases.

Question 2: Are there any basic conditions that can cleave a benzyl ether?

Answer: While exceptionally stable, there are some highly specific and forcing conditions where cleavage can occur, though these are not common synthetic procedures for deprotection.

• Strong Base-Induced Elimination: In certain sterically hindered systems or at very high temperatures, a strong base could potentially induce an elimination reaction if there are protons on the carbon bearing the ether. However, this is rare.

• Dissolving Metal Reduction: Conditions such as sodium in liquid ammonia (Na/NH₃), known as a Birch reduction, can cleave benzyl ethers.[3] This is a reductive cleavage, not a base-catalyzed hydrolysis or elimination.

• Troubleshooting Unexpected Reactions: If you observe an unexpected reaction under basic conditions, consider the following possibilities:

  • Presence of a Lewis Acidic Cation: The cation of your base (e.g., Li⁺, Mg²⁺) could potentially coordinate to the ether oxygen and activate it for an unforeseen reaction, although this is unlikely to lead to cleavage.

  • Reaction at another site: Ensure the observed reactivity is not occurring at another functional group within your molecule. The benzyl ether itself is unlikely to be the point of reaction.

Data Presentation: Comparative Stability of Protecting Groups

The following table provides a clear comparison of the benzyloxy group's stability against other common alcohol protecting groups under various conditions.

Protecting Group	Abbreviation	Stable to Strong Base (e.g., NaOH, NaH)	Stable to Mild Acid (e.g., Acetic Acid)	Stable to Strong Acid (e.g., HBr)	Cleavage Conditions
Benzyloxy	Bn	Stable [1][7]	Generally Stable [7][8]	Labile[7]	H₂/Pd/C, Na/NH₃, Strong Acid[3][13]
tert-Butyldimethylsilyl	TBDMS/TBS	Stable[10]	Labile[10]	Labile[10]	F⁻ (TBAF), Acid[1]
Tetrahydropyranyl	THP	Stable[3]	Labile[1]	Labile[1]	Aqueous Acid[3]
Acetate	Ac	Labile (Hydrolysis)[1]	Generally Stable	Generally Stable	Base (e.g., K₂CO₃, LiOH)[1]

Section 3: Recommended Experimental Protocols

To ensure the integrity of your research, the following are validated, step-by-step protocols for the selective deprotection of a benzyl ether.

Protocol 1: Standard Deprotection of Benzyl Ethers by Catalytic Hydrogenolysis

This is the most common and generally mildest method for benzyl ether cleavage.[14][15]

• Objective: To cleave a benzyl ether protecting group under neutral, reductive conditions.

• Methodology:

  • Dissolve the benzyl-protected compound in a suitable solvent (e.g., methanol, ethanol, ethyl acetate, or THF).

  • Add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol% by weight relative to the substrate).

  • Purge the reaction vessel with an inert gas (N₂ or Ar), then introduce hydrogen gas (H₂). Maintain a positive pressure of H₂ using a balloon or a hydrogenation apparatus.

  • Stir the reaction vigorously to ensure good mixing of the catalyst, substrate, and hydrogen.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric; do not allow the filter cake to dry completely in the air.

  • Rinse the filter cake with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield the deprotected alcohol.

Logical Workflow for Orthogonal Deprotection

This diagram illustrates a common synthetic sequence involving the orthogonal removal of TBDMS and Bn groups.

Caption: Orthogonal deprotection workflow.

References

• Organic Chemistry Portal.

• MDPI.

• BenchChem.

• BenchChem.

• UT Southwestern Medical Center.

• ResearchGate.

• National Center for Biotechnology Information.

• BenchChem.

• BenchChem.

• BenchChem.

• University of California, Los Angeles.

• ACS Publications.

• Master Organic Chemistry.

• J&K Scientific LLC.

• Organic Chemistry Portal.

• ACS Publications.

• Indiana University.

• Chemistry LibreTexts.

• ChemHelp ASAP on YouTube.

• Common Organic Chemistry.

• Semantic Scholar.

• PubMed.

• BenchChem.

• ResearchGate.

• BenchChem.

• ResearchGate.

• Chem-Station International Edition.

• Organic Chemistry Portal.

• National Center for Biotechnology Information.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Acid-Catalyzed α-O-4 Aryl-Ether Cleavage Mechanisms in (Aqueous) γ-Valerolactone: Catalytic Depolymerization Reactions of Lignin Model Compound During Organosolv Pretreatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. [PDF] Rational Design of Benzyl-Type Protecting Groups Allows Sequential Deprotection of Hydroxyl Groups by Catalytic Hydrogenolysis | Semantic Scholar [semanticscholar.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Mild Deprotection of Benzyl Ether Protective Groups with Ozone [organic-chemistry.org]
• 12. Benzyl (Bn) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 13. Benzyl Ethers [organic-chemistry.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]

Technical Support Center: Purification of Halogenated Phenols

Welcome to the technical support center for the purification of halogenated phenols. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying these critical compounds. Halogenated phenols are prevalent in environmental samples, pharmaceutical intermediates, and as degradation products of various industrial chemicals.[1][2][3] Their purification is often complicated by their unique physicochemical properties.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The information herein is grounded in established scientific principles and practical laboratory experience to ensure the integrity and success of your purification workflows.

Troubleshooting Guide

This section addresses common problems encountered during the purification of halogenated phenols, offering probable causes and actionable solutions.

Problem 1: Poor Peak Shape (Tailing or Fronting) in Chromatography

You Observe: Chromatographic peaks for your halogenated phenols are asymmetrical, exhibiting tailing (a gradual return to baseline after the peak maximum) or fronting (a steep return to the baseline before the peak maximum).

Probable Causes & Solutions:

• Secondary Interactions with the Stationary Phase: The acidic hydroxyl group of phenols can interact with active sites on silica-based stationary phases, leading to peak tailing.

  • Causality: Halogenation increases the acidity of the phenolic proton, exacerbating this issue.

  • Solution:

    • Use a deactivated stationary phase: Opt for end-capped columns (e.g., C18) or columns specifically designed for polar analytes.[4]

    • Modify the mobile phase: Add a small amount of a competitive acidic modifier, such as formic acid or trifluoroacetic acid (TFA) (typically 0.1%), to the mobile phase. This will protonate the silanol groups on the stationary phase, minimizing secondary interactions.

    • Derivatization: For gas chromatography (GC), derivatizing the hydroxyl group to a less polar ether or ester (e.g., through acetylation or silylation) can significantly improve peak shape and volatility.[1]

• Column Overload: Injecting too concentrated a sample can lead to peak fronting.

  • Causality: The stationary phase becomes saturated, leading to a non-linear distribution of the analyte between the mobile and stationary phases.

  • Solution: Dilute your sample and reinject. If sensitivity is an issue, consider using a column with a higher loading capacity or a more sensitive detector.

• Inappropriate Solvent for Sample Dissolution: Dissolving the sample in a solvent much stronger than the initial mobile phase can cause peak distortion.

  • Causality: The strong solvent carries the analyte band too quickly at the head of the column, leading to band broadening and misshapen peaks.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.

Problem 2: Co-elution with Impurities or Other Halogenated Phenols

You Observe: Two or more compounds elute from the column at the same or very similar retention times, resulting in overlapping peaks.[5][6][7]

Probable Causes & Solutions:

• Insufficient Chromatographic Resolution: The selected column and mobile phase conditions are not adequate to separate compounds with similar physicochemical properties.

  • Causality: Halogenated phenols can have very similar polarities and hydrophobicities, making their separation challenging.[2]

  • Solution:

    • Optimize the mobile phase: For reversed-phase HPLC, systematically vary the organic modifier (e.g., methanol vs. acetonitrile) and the gradient profile. A shallower gradient can often improve the resolution of closely eluting peaks.

    • Change the stationary phase: Switching to a column with a different selectivity can resolve co-eluting compounds. For example, a phenyl-hexyl or biphenyl stationary phase can offer different pi-pi interactions compared to a standard C18 column, which may be beneficial for separating aromatic compounds.[8]

    • Adjust the temperature: Increasing the column temperature can sometimes improve resolution by altering the viscosity of the mobile phase and the kinetics of mass transfer.

• Matrix Effects: Complex sample matrices can introduce interfering compounds that co-elute with the analytes of interest.

  • Causality: The sample matrix contains numerous compounds, some of which may have chromatographic behavior identical to the target analytes under the chosen conditions.

  • Solution:

    • Improve sample preparation: Employ a more selective sample preparation technique. Solid-phase extraction (SPE) is highly effective for cleaning up complex samples and isolating phenols.[1][9] Strong anion-exchange SPE cartridges can be particularly useful for trapping acidic phenols.[1]

    • Use a more selective detector: A mass spectrometer (MS) detector can often distinguish between co-eluting compounds based on their different mass-to-charge ratios, even if they are not chromatographically separated.[2][10]

Problem 3: Analyte Degradation During Purification

You Observe: Low recovery of your halogenated phenol, or the appearance of unexpected peaks in your chromatogram that correspond to degradation products.

Probable Causes & Solutions:

• Thermal Degradation in GC: Halogenated phenols can be thermally labile and may degrade in a hot GC injector.

  • Causality: High temperatures can cause dehalogenation or oxidation of the phenol ring.

  • Solution:

    • Lower the injector temperature: Use the lowest possible injector temperature that still allows for efficient volatilization of the analytes.

    • Use a gentler injection technique: Consider cool on-column injection if available on your instrument.

    • Derivatization: As mentioned previously, derivatization can increase the thermal stability of the analytes.[1]

• pH Instability: Phenols can be sensitive to extreme pH values.

  • Causality: At high pH, phenols are deprotonated to form phenoxides, which can be more susceptible to oxidation. Some halogenated phenols may be unstable under strongly acidic or basic conditions.

  • Solution: Maintain the pH of your sample and mobile phase within a stable range for your target compounds (typically pH 2-8 for silica-based columns). If pH adjustment is necessary for extraction, neutralize the sample as soon as possible.

• Oxidative Degradation: Phenols are susceptible to oxidation, which can be catalyzed by light or trace metals.

  • Causality: The electron-rich aromatic ring of phenols is prone to oxidation, which can be accelerated by environmental factors.

  • Solution:

    • Use amber vials: Protect your samples from light.

    • Work with high-purity solvents: Ensure your solvents are free from oxidizing contaminants.

    • Consider adding an antioxidant: In some cases, adding a small amount of an antioxidant like ascorbic acid to the sample can prevent degradation.

Frequently Asked Questions (FAQs)

Q1: Do I always need to derivatize my halogenated phenols for GC analysis?

A1: While not always strictly necessary, derivatization is highly recommended for the GC analysis of halogenated phenols.[1] The primary reasons are:

• Improved Volatility: The polar hydroxyl group is converted to a less polar, more volatile group (e.g., an acetate or silyl ether), leading to better chromatographic performance.[1]

• Enhanced Thermal Stability: Derivatization can protect the analyte from degradation in the hot GC inlet.

• Improved Peak Shape: By blocking the acidic proton, derivatization minimizes interactions with active sites in the GC system, resulting in sharper, more symmetrical peaks.[1]

Q2: What is the best sample preparation technique for halogenated phenols in water samples?

A2: Solid-Phase Extraction (SPE) is generally the preferred method for extracting halogenated phenols from aqueous samples.[1][9]

• Expertise & Experience: SPE offers several advantages over traditional liquid-liquid extraction (LLE), including higher preconcentration factors, cleaner extracts, and reduced solvent consumption.[1] Polymeric sorbents, such as polystyrene-divinylbenzene, are often used for their ability to retain a wide range of phenolic compounds.[9] For targeted isolation of acidic phenols, strong anion-exchange SPE cartridges can be very effective.[1]

Q3: How do I choose between HPLC and GC for the purification of halogenated phenols?

A3: The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) depends on the specific properties of your analytes and the goals of your purification.

Feature	HPLC	GC
Analyte Volatility	Suitable for non-volatile and thermally labile compounds.	Requires analytes to be volatile and thermally stable (or derivatized).[1]
Sample Matrix	Generally more tolerant of complex and non-volatile matrices.	Often requires more extensive sample cleanup to remove non-volatile components.
Derivatization	Not usually required.	Often necessary for good chromatographic performance.[1]
Separation Principle	Based on partitioning between a liquid mobile phase and a solid stationary phase.	Based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Typical Application	Purification of a wide range of pharmaceutical and biological compounds.	Analysis of volatile and semi-volatile organic compounds in environmental and industrial samples.[2]

Q4: My halogenated phenol is not retained on a C18 column. What should I do?

A4: If your halogenated phenol is eluting very early on a C18 column, it is likely too polar for good retention under standard reversed-phase conditions.

• Solution:

  • Decrease the polarity of the mobile phase: Reduce the percentage of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase.

  • Use a more retentive stationary phase: Consider a column with a higher carbon load or a different chemistry, such as a C30 column.

  • Consider an alternative chromatographic mode: For very polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) might be a more suitable technique.

Experimental Protocols & Visualizations

Workflow for Troubleshooting Co-elution in HPLC

The following diagram illustrates a systematic approach to resolving co-eluting peaks during the purification of halogenated phenols.

Caption: A decision tree for troubleshooting co-elution issues.

Step-by-Step Protocol: Solid-Phase Extraction (SPE) of Halogenated Phenols from Water

This protocol is a general guideline and may need optimization for your specific sample and analytes.

• Sample Pre-treatment:

  • Acidify 100 mL of the water sample to a pH < 2 with concentrated sulfuric or hydrochloric acid.[1][9] This ensures that the phenols are in their neutral, protonated form for better retention on the SPE sorbent.

• SPE Cartridge Conditioning:

  • Select a polymeric SPE cartridge (e.g., polystyrene-divinylbenzene).

  • Wash the cartridge with 5 mL of methanol, followed by 5 mL of acidified deionized water (pH < 2). Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of acidified deionized water to remove any unretained polar impurities.

• Drying:

  • Dry the cartridge by passing air or nitrogen through it for 10-20 minutes to remove residual water.

• Elution:

  • Elute the trapped halogenated phenols with a small volume (e.g., 2 x 2 mL) of a suitable organic solvent, such as dichloromethane or acetone.[9]

• Concentration:

  • Concentrate the eluate to the desired final volume under a gentle stream of nitrogen. The sample is now ready for analysis by HPLC or for derivatization and GC analysis.

References

• Separation of Some Halogenated Phenols by GC-MS. Rasayan J. Chem. Available at: [Link]

• Detecting and Removing Hazardous Phenols in One Step. Technology Networks. Available at: [Link]

• Determination of Halogenated Phenols in Raw and Potable Water by Selected Ion Gas Chromatography-Mass Spectrometry. Journal of AOAC INTERNATIONAL. Available at: [Link]

• Removal and detoxification of pentahalogenated phenols using a photocatalytically induced enzymatic process. Heliyon. Available at: [Link]

• PHENOLS. Australian Water Quality Centre. Available at: [Link]

• Extraction and Cleanup Methods for Analysis of Phenolic and Neutral Organohalogens in Plasma. Journal of Analytical Toxicology. Available at: [Link]

• Anaerobic degradation of halogenated phenols by sulfate-reducing consortia. Applied and Environmental Microbiology. Available at: [Link]

• Method 528: Determination of Phenols in Drinking Water by Solid Phase Extraction and Capillary Column Gas Chromatography/Mass Spectrometry. U.S. Environmental Protection Agency. Available at: [Link]

• Removal and detoxification of pentahalogenated phenols using a photocatalytically induced enzymatic process. ResearchGate. Available at: [Link]

• GC Troubleshooting Guide. Phenova. Available at: [Link]

• Technology Advances in Phenol Removals: Current Progress and Future Perspectives. MDPI. Available at: [Link]

• EMERGING HYPHENATED ANALYTICAL TECHNIQUES FOR POPS. ORBi. Available at: [Link]

• Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. Microbial Biotechnology. Available at: [Link]

• Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. NIH. Available at: [Link]

• Anaerobic degradation of halogenated phenols by sulfate-reducing consortia. PubMed. Available at: [Link]

• Method 8041A: Phenols by Gas Chromatography. U.S. Environmental Protection Agency. Available at: [Link]

• Method 604: Phenols. U.S. Environmental Protection Agency. Available at: [Link]

• Reviewing Treatment Options for Organohalogen Contamination: From Established Methods to Fungal Prospects. MDPI. Available at: [Link]

• Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. Agilent. Available at: [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs. Available at: [Link]

• Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube. Available at: [Link]

• Analytical Methods. Japan International Cooperation Agency. Available at: [Link]

• Co-elution in a nutshell | The Truth About Forensic Science. The Truth About Forensic Science. Available at: [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. ResearchGate. Available at: [Link]

• Phenol. Wikipedia. Available at: [Link]

• Separation Science in Drug Development, Part I: High-Throughput Purification. LCGC North America. Available at: [Link]

• PURIFICATION OF PHENOL. Google Patents.

• Degradation of phenol and chlorophenols by mixed and pure cultures. ResearchGate. Available at: [Link]

• Removing Highly Toxic Phenolic Compounds: Wastewater Treatment Options. Saltworks Technologies. Available at: [Link]

• Halogenated Phenols. medicines.ie. Available at: [Link]

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Identifying and removing impurities in 3-(Benzyloxy)-6-bromo-2-fluorophenol

An in-depth guide to identifying and removing impurities in 3-(Benzyloxy)-6-bromo-2-fluorophenol is provided below.

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with 3-(Benzyloxy)-6-bromo-2-fluorophenol. It offers insights into the identification and removal of common impurities that may arise during the synthesis and handling of this compound.

Troubleshooting Guide: Common Issues and Solutions

The synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol, typically through the Williamson ether synthesis from 6-bromo-2-fluorophenol and a benzyl halide, can lead to several common impurities. This section addresses how to identify and resolve these issues.

Observed Problem	Potential Cause (Impurity)	Identification Method	Recommended Action
Additional aromatic signals in ¹H NMR, particularly a singlet around δ 7.3	Unreacted Benzyl Bromide	¹H NMR, GC-MS	Wash the crude product with a dilute aqueous solution of sodium bisulfite to quench any remaining benzyl bromide.
A phenolic -OH peak in ¹H NMR or IR spectrum; a lower-than-expected melting point	Unreacted 6-bromo-2-fluorophenol	¹H NMR, IR Spectroscopy, HPLC	Recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) is often effective. Alternatively, a dilute aqueous base wash can remove the acidic starting material.
A singlet appearing around δ 4.5-4.7 in the ¹H NMR spectrum	Dibenzyl ether	¹H NMR, GC-MS	This is a common by-product. Column chromatography on silica gel with a non-polar eluent system (e.g., hexanes/ethyl acetate gradient) is the most effective method for removal.
Broad, unresolved peaks in HPLC analysis	Multiple minor impurities or degradation	HPLC-MS, LC-MS/MS	If the compound has been stored for a long period or exposed to harsh conditions, degradation may have occurred. Re-purification by column chromatography or preparative HPLC may be necessary.
Presence of inorganic salts	Residual base (e.g., K₂CO₃) or salt by-product (e.g., KBr)	Conductivity meter, Ash test	Thoroughly wash the organic layer with water during the work-up to remove any inorganic salts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 3-(Benzyloxy)-6-bromo-2-fluorophenol?

The most common impurities are typically unreacted starting materials, such as 6-bromo-2-fluorophenol, and excess reagents like benzyl bromide. Another frequent by-product is dibenzyl ether, which can form under the reaction conditions.

Q2: How can I best monitor the progress of the reaction to minimize the formation of impurities?

Thin Layer Chromatography (TLC) is an effective technique for monitoring the reaction. By spotting the starting material, the reaction mixture, and a co-spot (a mixture of the two) on a TLC plate, you can visualize the consumption of the starting material and the formation of the product. Once the starting material spot is no longer visible, the reaction can be considered complete.

Q3: What is the best purification method for removing both polar and non-polar impurities?

Column chromatography is the most versatile purification method for removing a range of impurities. By using a gradient elution, starting with a non-polar solvent system (like hexanes) and gradually increasing the polarity (by adding ethyl acetate), you can effectively separate the non-polar by-products (like dibenzyl ether) and the more polar starting material from your desired product.

Q4: My purified compound shows signs of degradation over time. How can I improve its stability?

3-(Benzyloxy)-6-bromo-2-fluorophenol, like many halogenated and benzylated aromatic compounds, can be sensitive to light and air. It is recommended to store the purified compound in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) to minimize degradation.

Q5: Can I use a liquid-liquid extraction to purify my product?

A simple liquid-liquid extraction can be very effective for removing certain impurities. Washing the organic solution of your crude product with a dilute aqueous base (e.g., 1M NaOH) will remove the acidic 6-bromo-2-fluorophenol starting material by converting it to its water-soluble salt. Subsequent washes with water and brine will help remove any remaining inorganic salts. However, this will not remove non-polar impurities like dibenzyl ether.

Experimental Protocols

This protocol outlines a general method for the analysis of 3-(Benzyloxy)-6-bromo-2-fluorophenol and its potential impurities.

1. Preparation of Standard Solutions:

• Prepare a stock solution of your purified 3-(Benzyloxy)-6-bromo-2-fluorophenol in acetonitrile (or a suitable solvent) at a concentration of 1 mg/mL.

• If available, prepare separate 1 mg/mL stock solutions of potential impurities (6-bromo-2-fluorophenol, benzyl bromide, dibenzyl ether).

2. Preparation of Sample Solution:

• Accurately weigh approximately 1 mg of your crude or purified product and dissolve it in 1 mL of acetonitrile.

3. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

• Gradient: Start at 50% B, increase to 95% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

4. Analysis:

• Inject the standard solutions to determine their retention times.

• Inject the sample solution and compare the retention times of any observed peaks with those of the standards to identify the impurities. The peak area can be used to quantify the level of each impurity.

This protocol provides a step-by-step guide for purifying 3-(Benzyloxy)-6-bromo-2-fluorophenol using silica gel chromatography.

1. Preparation of the Column:

• Select an appropriately sized glass column and pack it with silica gel as a slurry in a non-polar solvent (e.g., hexanes).

2. Loading the Sample:

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.

3. Elution:

• Begin eluting the column with a non-polar solvent system (e.g., 100% hexanes). This will elute non-polar impurities like dibenzyl ether first.

• Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or linear gradient. A typical gradient might be from 0% to 20% ethyl acetate in hexanes.

• The desired product, 3-(Benzyloxy)-6-bromo-2-fluorophenol, will elute as the polarity is increased. The more polar starting material, 6-bromo-2-fluorophenol, will elute last.

4. Fraction Collection and Analysis:

• Collect fractions and monitor their composition using TLC.

• Combine the fractions containing the pure product and evaporate the solvent under reduced pressure to obtain the purified compound.

Visualizations

Caption: A multi-step purification strategy for 3-(Benzyloxy)-6-bromo-2-fluorophenol.

References

• Williamson Ether Synthesis. Organic Chemistry, 5th ed.; Paula Yurkanis Bruice; Pearson Education, 2007. [Link]

• Purification of Laboratory Chemicals, 8th ed. W. L. F. Armarego and Christina Li Lin Chai; Butterworth-Heinemann, 2017. [Link]

• High-Performance Liquid Chromatography (HPLC). Principles and Practice of Modern HPLC; R. P. W. Scott; John Wiley & Sons, 2014. [Link]

• Column Chromatography. A Practical Guide to Column Chromatography; M. F. L. de Mele; Springer, 2019. [Link]

• Synthesis of 3-(benzyloxy)-6-bromo-2-fluorophenol.

Technical Support Center: Overcoming Poor Solubility of PROTAC Building Blocks

Welcome to the technical support center dedicated to addressing one of the most persistent challenges in the development of Proteolysis Targeting Chimeras (PROTACs): the poor solubility of their constituent building blocks. This guide is designed for researchers, scientists, and drug development professionals actively working in the field of targeted protein degradation. Here, you will find scientifically grounded explanations, actionable troubleshooting protocols, and best practices derived from extensive field experience to help you navigate and overcome solubility hurdles in your experiments.

Part I: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the solubility of PROTACs and their components.

Q1: Why do many PROTAC building blocks and final constructs exhibit poor solubility?

A1: The solubility challenges inherent to PROTACs stem from their unique tripartite structure, which places them "beyond the Rule of 5" (bRo5) chemical space.[1][2][3] Key contributing factors include:

• High Molecular Weight: PROTACs are synthesized by joining three components: a warhead for the target protein, a ligand for an E3 ligase, and a linker. This assembly results in large molecules, often exceeding 700 Da, which inherently reduces aqueous solubility.[2][4]

• Increased Lipophilicity: To achieve cell permeability, PROTAC designs often incorporate hydrophobic moieties. The combined lipophilicity of the two ligands and the frequently aliphatic or rigid linker can lead to a high logP value, driving the molecule out of aqueous solution.[1][5]

• Structural Characteristics of Building Blocks:

  • E3 Ligase Ligands: Some commonly used E3 ligase ligands, particularly those derived from immunomodulatory drugs for Cereblon (CRBN) or ligands for VHL, can be hydrophobic and poorly soluble themselves.[1][3][6]

  • Linkers: The linker's chemical composition is critical. While polyethylene glycol (PEG) linkers can enhance solubility, aliphatic or rigid aromatic linkers often increase hydrophobicity, negatively impacting solubility.[7][] The final PROTAC's solubility is a complex interplay of the properties of all three building blocks.[1][3][6]

Q2: What are the downstream consequences of poor building block solubility?

A2: Using poorly soluble components can create significant problems throughout the drug discovery workflow:

• Inaccurate Biological Data: If a compound precipitates in an assay buffer, its effective concentration will be lower than intended, leading to underestimated potency (e.g., inaccurate DC50 values) and misleading structure-activity relationships (SAR).[9][10][11]

• Formulation and Bioavailability Issues: Poor aqueous solubility is a primary cause of low and variable oral bioavailability, which can hinder the development of orally administered drugs.[4][12]

• Increased Development Costs: Unreliable in vitro data and formulation challenges can lead to wasted resources and project delays.[13][14]

Q3: What are the first steps I should take when a building block fails to dissolve in a standard solvent like DMSO?

A3: When facing an immediate solubility issue, follow this initial checklist:

• Verify Compound Integrity: Check the certificate of analysis (CofA) for the compound's purity and any special handling instructions.

• Gentle Heating: Gently warm the solution (e.g., to 30-40°C) as solubility often increases with temperature. Avoid excessive heat, which could degrade the compound.

• Sonication/Vortexing: Use a bath sonicator or vortex mixer to provide mechanical energy, which can help break up solid aggregates and facilitate dissolution.

• Try Alternative Solvents: If DMSO fails, consider other polar, aprotic solvents like N-methyl-2-pyrrolidone (NMP) or dimethylformamide (DMF). Always consider the compatibility of these solvents with your downstream assays.[15]

• Small-Scale Test: Before committing a large amount of material, perform a small-scale solubility test with a few milligrams of the compound.

Q4: Can the choice of linker chemistry significantly improve the solubility of the final PROTAC?

A4: Absolutely. The linker is not just a spacer; it is a critical determinant of a PROTAC's physicochemical properties.[][16]

• Hydrophilic Linkers: Incorporating polar functional groups or using linkers based on polyethylene glycol (PEG) is a well-established strategy to improve the aqueous solubility of the final PROTAC.[]

• Ionizable Groups: Introducing basic nitrogen atoms into the linker can improve solubility in the acidic environment of the gastrointestinal tract, potentially aiding oral absorption.[7]

• Rigidity vs. Flexibility: While flexible linkers can allow for optimal ternary complex formation, rigid linkers can lock the PROTAC into a more planar, and potentially less soluble, conformation.[][17] A balance must be struck between achieving the desired biological activity and maintaining adequate solubility.

Part II: Troubleshooting Guides & Protocols

This section provides detailed, step-by-step methodologies to systematically address and solve solubility problems.

Guide 1: Systematic Solvent & Co-solvent Screening

This protocol is designed to identify a suitable solvent system for a poorly soluble building block for in vitro assays.

Objective: To find a solvent or co-solvent system that can dissolve the compound at the desired stock concentration and is compatible with aqueous assay buffers.

Core Principle: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, increase the solubility of hydrophobic compounds.[15][18] Common examples include DMSO, NMP, ethanol, and polyethylene glycols (e.g., PEG400).[15][19]

Experimental Protocol: Small-Scale Co-solvent Screening

• Preparation: Weigh out 1-2 mg of your compound into several separate, small glass vials.

• Solvent Addition: To each vial, add a calculated volume of a different organic solvent (e.g., DMSO, NMP, PEG400) to achieve a high stock concentration (e.g., 20 mM).

• Dissolution: Vortex and gently warm each vial. Observe for complete dissolution. Note which solvents are effective.

• Aqueous Compatibility Test: Take the most promising stock solution(s). Perform a serial dilution into your primary aqueous assay buffer (e.g., PBS, pH 7.4).

  • Start with a 1:50 or 1:100 dilution (final solvent concentration of 2% or 1%).

  • Visually inspect for any precipitation (cloudiness) immediately and after a set incubation time (e.g., 2 hours) at the assay temperature.[20]

• Selection: Choose the solvent system that maintains the compound's solubility at the highest tested concentration in the aqueous buffer without precipitation.

Data Presentation: Solvent & Co-solvent Properties

Solvent	Polarity	Use Case	Considerations
DMSO	High	Primary choice for most in vitro assays.	Can cause compound precipitation upon aqueous dilution. Potential for cell toxicity at >0.5%.
NMP	High	Alternative to DMSO for very hydrophobic compounds.	Higher toxicity profile than DMSO; check assay compatibility.
PEG400	High	Excellent for increasing solubility and often used in in vivo formulations.[15]	Can increase solution viscosity.
Ethanol	Medium	Useful co-solvent, often in combination with others.	Can be volatile. May affect protein stability in some assays.

Diagram: Logical Workflow for Solubility Troubleshooting

This diagram outlines the decision-making process when encountering a poorly soluble compound.

Caption: A step-by-step workflow for troubleshooting poor compound solubility.

Guide 2: Utilizing Excipients for Enhanced Solubility

For particularly challenging compounds, especially those intended for in vivo studies, excipients can dramatically improve solubility and bioavailability.

Objective: To formulate a poorly soluble compound using excipients to create a stable solution or dispersion.

Core Principle: Excipients like surfactants and cyclodextrins can increase aqueous solubility. Surfactants form micelles that encapsulate hydrophobic drugs, while cyclodextrins form inclusion complexes.[15]

Protocol: Basic Formulation with Cyclodextrins

• Select Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its safety and high solubilizing capacity.

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in water or buffer (e.g., 20-40% w/v).

• Add Compound: Slowly add the powdered building block to the cyclodextrin solution while vortexing or stirring vigorously.

• Equilibrate: Allow the mixture to equilibrate for several hours or overnight at room temperature or 37°C to ensure maximum complexation.

• Clarify: Centrifuge the solution at high speed (e.g., >10,000 x g) to pellet any undissolved material.

• Quantify: Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

Part III: Analytical Techniques for Solubility Assessment

It is crucial to quantify solubility to make informed decisions. There are two primary types of solubility measurements: kinetic and thermodynamic.[14]

• Kinetic Solubility: Measures the concentration of a compound that remains in solution after being rapidly diluted from a high-concentration organic stock (e.g., DMSO) into an aqueous buffer. This mimics the conditions of many in vitro screening assays.[13][21] Methods include turbidimetry (nephelometry) and direct UV analysis after filtration.[9][20]

• Thermodynamic Solubility: Represents the true equilibrium solubility of a compound's most stable solid form in a solvent. It is determined by equilibrating an excess of the solid compound in the solvent over a longer period (e.g., 24 hours).[13][14]

Diagram: Comparing Solubility Assay Methods

This diagram compares key features of kinetic and thermodynamic solubility assays.

Caption: Key differences between kinetic and thermodynamic solubility assays.

Part IV: Best Practices for Handling & Storage

Proper handling and storage are essential to prevent solubility issues from arising over time.

• Stock Solutions: For long-term storage, it is often best to store compounds as solids at the recommended temperature (typically -20°C or -80°C). If stock solutions in organic solvents are necessary, store them in tightly sealed vials to prevent solvent evaporation or water absorption.[22]

• Freeze-Thaw Cycles: Minimize freeze-thaw cycles of stock solutions, as this can cause the compound to precipitate out of solution over time.[22] Prepare smaller, single-use aliquots for daily experiments.

• Waste Disposal: Treat all PROTACs and their building blocks as potentially hazardous chemical agents. Dispose of solid waste, contaminated labware, and liquid waste according to your institution's Environmental Health and Safety (EHS) guidelines for chemical waste.[23]

References

• Ciulli, A., et al. (2022). Designing Soluble PROTACs: Strategies and Preliminary Guidelines. Journal of Medicinal Chemistry. Available at: [Link]

• Yao, Y. (2022). 7 strategies to improve PROTACs' oral bioavailability. Drug Discovery and Development. Available at: [Link]

• Zhang, T., et al. (2023). PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. Pharmaceutics. Available at: [Link]

• Ciulli, A., et al. (2022). Designing Soluble PROTACs: Strategies and Preliminary Guidelines. National Institutes of Health. Available at: [Link]

• Saal, C. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Journal of Pharmaceutical Sciences. Available at: [Link]

• Ideal Cures (2020). IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EXCIPIENTS. Ideal Cures. Available at: [Link]

• Solve Scientific (n.d.). High Throughput Measurement of Compound Solubility and Physical Form with BMI. Solve Scientific. Available at: [Link]

• Halo Labs (2025). High-Throughput Measurement of Compound Solubility and Physical Form with BMI. Halo Labs. Available at: [Link]

• Creative Biolabs (n.d.). Solubility Assessment Service. Creative Biolabs. Available at: [Link]

• AxisPharm (n.d.). Kinetic Solubility Assays Protocol. AxisPharm. Available at: [Link]

• Inventiva Pharma (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. Inventiva Pharma. Available at: [Link]

• Unknown (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. ResearchGate. Available at: [Link]

• Ciulli, A., et al. (2022). Designing Soluble PROTACs: Strategies and Preliminary Guidelines. UniTo. Available at: [Link]

• Pharmasolve (2024). Co-solvency and anti-solvent method for the solubility enhancement. Pharmasolve. Available at: [Link]

• Macchi, F., et al. (2021). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Frontiers in Chemistry. Available at: [Link]

• Sygnature Discovery (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. Sygnature Discovery. Available at: [Link]

• Caron, G., et al. (2022). (a) Experimental solubility versus Marvin log P for the PROTAC data... ResearchGate. Available at: [Link]

• Wang, J., et al. (2025). Overcoming E3 Ligase-Mediated Resistance: Development of Novel Hydrophobic Tagging-Based Degraders Targeting ALK Protein. Journal of Medicinal Chemistry. Available at: [Link]

• Naito, M., et al. (2019). Targeted Protein Degradation by Chimeric Compounds using Hydrophobic E3 Ligands and Adamantane Moiety. Molecules. Available at: [Link]

• Drug Hunter (2025). EFMC Best Practices: PROTACs® at a Glance. Drug Hunter. Available at: [Link]

• Biocompare (2022). PROTACs: A Practical Guide. Biocompare. Available at: [Link]

• EFMC (2024). Best Practices for PROTACs - UPS, MoA and Design of PROTACs (Part 1A). YouTube. Available at: [Link]

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Technical Support Center: Navigating the Chemistry of Fluorophenols

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Degradation During Reactions

Welcome to the Technical Support Center for fluorophenol chemistry. As a Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven insights to help you overcome the challenges associated with the stability of fluorophenol compounds in your synthetic endeavors. This resource is structured to address specific issues you may encounter, offering not just solutions but also the underlying scientific principles to empower your experimental design.

Understanding Fluorophenol Reactivity and Degradation

Fluorophenols are valuable building blocks in medicinal chemistry and materials science. However, the interplay between the electron-withdrawing fluorine atoms and the reactive hydroxyl group can lead to specific degradation pathways. Understanding these pathways is the first step toward preventing them.

The primary modes of degradation for fluorophenols include:

• Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can lead to the formation of colored quinone-type byproducts. This process can be initiated by exposure to air, light, or certain metal catalysts. The fluorine substituents influence the electron density of the aromatic ring, affecting its susceptibility to oxidation.

• Defluorination: Under certain conditions, the carbon-fluorine bond can be cleaved. This can be a desired transformation in some contexts, but it is often an unwanted side reaction. Defluorination can be promoted by certain enzymes, strong bases, or specific catalytic systems.

• Thermal Decomposition: Like many organic molecules, fluorophenols can degrade at elevated temperatures. The specific decomposition temperature will vary depending on the substitution pattern of the fluorophenol.

• Side Reactions of the Hydroxyl Group: The nucleophilic and acidic nature of the phenolic hydroxyl group can lead to a variety of side reactions if not properly managed, especially in the presence of strong bases or electrophiles.

Below is a workflow diagram illustrating the key decision points for preventing fluorophenol degradation.

Technical Support Center: Minimizing Dehalogenation in Catalytic Cross-Coupling Reactions

Welcome to the Technical Support Center for researchers, scientists, and professionals in drug development. This guide is designed to provide in-depth, actionable insights into a common and often frustrating side reaction in catalytic cross-coupling: dehalogenation. My aim is to move beyond simple procedural lists and delve into the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation in the context of cross-coupling reactions, and why is it a significant problem?

A: Dehalogenation, specifically hydrodehalogenation, is a prevalent side reaction where the halogen atom (I, Br, Cl) on your aryl or heteroaryl halide starting material is replaced by a hydrogen atom.[1][2] This process is problematic for several key reasons: it consumes your starting material, leading to a reduced yield of the desired cross-coupled product, and it introduces a dehalogenated byproduct that can complicate purification efforts.[1]

Q2: What is the primary mechanism driving dehalogenation?

A: The most widely accepted mechanism involves the formation of a palladium-hydride (Pd-H) species.[1][3] This highly reactive intermediate can be generated from various sources within the reaction mixture, including solvents (like alcohols), bases, or even trace amounts of water.[3] The Pd-H species can then participate in a reductive elimination step with the aryl group attached to the palladium center (Ar-Pd-X), yielding the undesired dehalogenated arene (Ar-H) and regenerating the Pd(0) catalyst.[3][4]

Caption: Troubleshooting workflow for minimizing dehalogenation.

Detailed Troubleshooting Steps:

Problem: Significant formation of a dehalogenated byproduct is detected by LC-MS or GC-MS analysis.

Systematic Approach:

• Ligand Selection: The choice of ligand is often the most critical factor. Bulky and electron-rich ligands accelerate the rate of reductive elimination, the product-forming step, thereby outcompeting the dehalogenation pathway.

  • Recommendation: If you are using less bulky ligands like PPh₃, consider switching to biaryl phosphine ligands (e.g., XPhos, SPhos, tBuXPhos) or N-heterocyclic carbene (NHC) ligands. [3][4]These have demonstrated efficacy in suppressing dehalogenation. [4]

• Base Modification: Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), can promote dehalogenation. [1]Weaker inorganic bases are often a better choice.

  • Recommendation: Switch to a weaker base such as potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or potassium carbonate (K₂CO₃). [1][3]The solubility of the base can also be a factor to consider. [4]

• Solvent Exchange: Protic solvents (e.g., alcohols) and some polar aprotic solvents (e.g., DMF) can act as hydride sources, leading to the formation of Pd-H species. [1][5] * Recommendation: Employ non-polar, aprotic solvents like toluene or dioxane. [1][5]It is also crucial to use anhydrous and properly degassed solvents to remove potential hydride sources like water and oxygen. [1]

• Temperature Optimization: Dehalogenation can have a higher activation energy than the desired cross-coupling reaction. [4]Therefore, lowering the reaction temperature can sometimes disfavor the side reaction.

  • Recommendation: Attempt to run the reaction at a lower temperature (e.g., decrease from 110°C to 80°C). [1][4]Be aware that this may also slow down the desired reaction, so careful monitoring and optimization are necessary. [4]

• Reagent Purity and Handling: Impurities in reagents or solvents can be sources of hydrides.

  • Recommendation: Ensure all reagents are of high purity. [1]Solvents should be anhydrous and thoroughly degassed before use to eliminate water and oxygen. [1]A common procedure involves several cycles of evacuating the reaction vessel and backfilling with an inert gas like argon or nitrogen. [4]

Data-Driven Decision Making: Parameter Effects on Dehalogenation

The following tables summarize the general effects of key reaction parameters on the ratio of the desired cross-coupled product to the dehalogenated byproduct.

Table 1: Effect of Ligand Choice

Ligand Type	General Observation	Recommendation
Monodentate, less bulky (e.g., PPh₃)	Higher propensity for dehalogenation	Switch to bulkier, electron-rich ligands.
Bulky, electron-rich biaryl phosphines (e.g., XPhos, SPhos)	Generally suppresses dehalogenation by promoting reductive elimination. [1][4]	Excellent first choice for problematic substrates.
N-Heterocyclic Carbenes (NHCs)	Often highly effective in minimizing dehalogenation. [6][7]	A strong alternative to phosphine ligands.

Table 2: Effect of Base Selection

Base	Strength	General Observation	Recommendation
NaOtBu, KOtBu	Strong	Can promote dehalogenation. [1][7]	Use with caution; consider alternatives.
K₃PO₄, Cs₂CO₃, K₂CO₃	Weaker	Generally lower incidence of dehalogenation. [1][3]	Preferred for substrates prone to dehalogenation.

Table 3: Effect of Solvent Choice

Solvent	Type	General Observation	Recommendation
Toluene, Dioxane	Non-polar, aprotic	Generally preferred to minimize dehalogenation. [1][5]	Good starting points for optimization.
DMF, DMAc	Polar, aprotic	Can be hydride sources, increasing dehalogenation. [1][5]	Use with caution; ensure high purity.
Alcohols (e.g., t-BuOH)	Protic	Can act as hydride donors.	Generally avoid unless part of a specific protocol.

Experimental Protocols

General Protocol for Cross-Coupling with Minimized Dehalogenation

This protocol provides a robust starting point for the cross-coupling of an aryl bromide with a coupling partner, designed to minimize hydrodehalogenation.

Reaction Setup:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), the coupling partner (e.g., arylboronic acid, 1.2 mmol), and anhydrous potassium phosphate (K₃PO₄) (2.0 mmol). [1]2. Add the palladium pre-catalyst and ligand (e.g., XPhos Pd G3, 1-2 mol%).

• Seal the vial with a septum and purge with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.

• Add the degassed, anhydrous solvent (e.g., toluene, 5 mL) via syringe.

• Place the reaction vial in a preheated heating block or oil bath at the desired temperature (e.g., 80-100 °C) and stir for the required time.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: General experimental workflow for cross-coupling reactions.

By systematically evaluating and optimizing these key reaction parameters, researchers can significantly minimize the undesired dehalogenation side reaction, leading to higher yields and cleaner reaction profiles.

References

• Orbach, M., Choudhury, J., Lahav, M., Zenkina, O. V., Diskin-Posner, Y., Leitus, G., Iron, M. A., & van der Boom, M. E. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics. [Link]

• Johnson Matthey. (n.d.). Cross-Coupling Reactions Guide. Johnson Matthey. [Link]

• Reddit user discussion. (2019, October 7). significant dehalogenation in stille coupling. r/Chempros. [Link]

• Valera, M. C., et al. (2024, May 10). Deciphering complexity in Pd–catalyzed cross-couplings. Nature Communications. [Link]

• Navarro, O., Kaur, H., Mahjoor, P., & Nolan, S. P. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry. [Link]

• Reddit user discussion. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. r/Chempros. [Link]

• (n.d.). Hydrogenolysis and Selective Reduction (Dehalogenation). [Link]

• ACS Publications. (n.d.). Visible-Light-Driven Catalytic Dehalogenation of Trichloroacetic Acid and α-Halocarbonyl Compounds: Multiple Roles of Copper. [Link]

• Royal Society of Chemistry. (2024, July 22). Catalytic dehalogenation with activated borane, a porous borane cluster polymer. Catalysis Science & Technology. [Link]

• ResearchGate. (2025, August 7). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. [Link]

• Organic Chemistry Portal. (n.d.). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. [Link]

• ChemRxiv. (n.d.). Deciphering Complexity in Pd–Catalyzed Cross-Couplings. [Link]

• Reddit user discussion. (2018, September 6). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• PubMed. (2025, November 4). Elucidating ligand recognition of reductive dehalogenases: the role of hydrophobic active site in organohalogen binding. [Link]

• ResearchGate. (n.d.). The Role of Ligands and Silver(I) Additives in the Ligand-Promoted Divergent α,β-Dehydrogenation of Aliphatic Acids. [Link]

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• 7. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]

Technical Support Center: Optimizing Reaction Times for the Synthesis of Substituted Phenols

Welcome to the technical support center for the synthesis of substituted phenols. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction times and troubleshooting common issues encountered during these syntheses. Our approach is grounded in mechanistic principles to empower you with the knowledge to make informed decisions in your experimental design.

FAQs: Frequently Asked Questions

Q1: My phenol synthesis is running much slower than expected. What are the primary factors I should investigate to increase the reaction rate?

A1: Sluggish reaction rates in phenol synthesis can typically be attributed to one or more of the following key factors: reaction temperature, catalyst activity, solvent choice, and the electronic nature of your substrates.

• Temperature: Most organic reactions, including the synthesis of phenols, are highly sensitive to temperature. A general rule of thumb is that the reaction rate approximately doubles for every 10°C increase in temperature. However, excessively high temperatures can lead to side product formation and decomposition of reactants or products.[1][2] It's crucial to find the optimal temperature that balances reaction rate and selectivity. For instance, in the Ullmann condensation, traditional methods often required temperatures exceeding 210°C, while modern catalytic systems can achieve good yields at significantly lower temperatures, around 90-120°C.[3][4]

• Catalyst Selection and Activity: The choice and state of your catalyst are paramount. For copper-catalyzed reactions like the Ullmann condensation, the form of copper (e.g., copper powder, copper(I) salts, or copper nanoparticles) and the presence of ligands can dramatically influence the rate.[3][4][5] Similarly, in palladium-catalyzed Buchwald-Hartwig C-O coupling, the choice of phosphine ligand is critical for achieving high turnover frequencies.[6][7] Catalyst deactivation, often due to impurities or side reactions, can also lead to a stalled reaction.

• Solvent Effects: The solvent plays a multifaceted role in influencing reaction rates. It can affect the solubility of reactants, stabilize transition states, and in some cases, directly participate in the reaction mechanism.[8][9][10][11][12] For instance, polar aprotic solvents like DMF, NMP, or DMSO are often used in Ullmann-type reactions to facilitate the dissolution of salts and stabilize charged intermediates.[3] The choice of solvent can also influence the reaction mechanism itself, for example, by favoring a hydrogen atom transfer versus a proton-coupled electron transfer pathway.[8][9][10]

• Substrate Electronics: The electronic properties of your aryl halide and phenol (or their precursors) significantly impact the reaction rate. Electron-withdrawing groups on the aryl halide generally accelerate nucleophilic aromatic substitution reactions by making the aromatic ring more electrophilic.[3] Conversely, electron-donating groups on the phenol can increase its nucleophilicity, also leading to faster reaction rates.

Q2: How do I choose the most appropriate synthetic route for my target substituted phenol to ensure a reasonable reaction time?

A2: Selecting the optimal synthetic route depends on the substitution pattern of your target phenol and the available starting materials. Here's a brief comparison of common methods with a focus on reaction kinetics:

Synthetic Route	Typical Reaction Times	Key Advantages	Common Rate-Limiting Factors
Ullmann Condensation	Hours to days	Good for electron-deficient aryl halides.	High temperatures often required; slow for electron-rich aryl halides.[3]
Buchwald-Hartwig C-O Coupling	1-24 hours	Broad substrate scope, milder conditions.[7]	Ligand choice is critical; catalyst deactivation.[6]
Sandmeyer Reaction	Minutes to a few hours	Rapid conversion of anilines to phenols.[13][14]	Diazonium salt instability; side reactions with water.[15][16]
Ipso-hydroxylation of Arylboronic Acids	Minutes to a few hours	Very fast, often at room temperature.[17][18][19]	Availability of the corresponding boronic acid.

For a rapid synthesis, the Sandmeyer reaction or the ipso-hydroxylation of arylboronic acids are often excellent choices.[13][14][17][18][19] The Sandmeyer reaction, which proceeds through a diazonium salt intermediate, can be very fast but requires careful temperature control to avoid decomposition of the unstable diazonium salt.[13][15][16] The ipso-hydroxylation of arylboronic acids is a remarkably efficient method, often complete within minutes at room temperature.[17][18][19]

The Buchwald-Hartwig C-O coupling offers a versatile and relatively fast route with a broad substrate scope, including both electron-rich and electron-poor aryl halides.[7][20] The reaction time is heavily dependent on the choice of palladium catalyst and phosphine ligand.[6] The Ullmann condensation , while a classic method, often requires longer reaction times and higher temperatures, particularly for less reactive aryl halides.[3][21]

Q3: I'm observing significant side product formation, which is complicating purification and lowering my yield. How can I optimize my reaction to favor the desired phenol?

A3: Side product formation is a common challenge that can often be addressed by carefully tuning the reaction conditions. Here are some strategies:

• Lower the Reaction Temperature: As mentioned, higher temperatures can accelerate side reactions.[1] Try running the reaction at a lower temperature, even if it extends the reaction time. An optimal balance will maximize the formation of your desired product while minimizing byproducts.

• Optimize Catalyst Loading and Ligand Choice: In catalytic reactions, the catalyst-to-ligand ratio and the overall catalyst loading can influence selectivity. For instance, in Buchwald-Hartwig amination, different ligands can favor different products.[22] Running a screen of different ligands and catalyst loadings can help identify conditions that favor your desired transformation.

• Control Stoichiometry: Carefully controlling the stoichiometry of your reactants is crucial. For example, in reactions involving formaldehyde, using a formaldehyde-to-phenol ratio of less than one can help minimize the formation of phenol-formaldehyde resins.[23]

• Change the Solvent: The solvent can influence the relative rates of competing reaction pathways.[8][9][10][11][12] Experimenting with different solvents, particularly those with different polarities or hydrogen-bonding capabilities, may suppress unwanted side reactions.

• Monitor the Reaction Closely: Use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the progress of the reaction.[23][24] Quenching the reaction as soon as the desired product is maximized can prevent its conversion into subsequent byproducts.

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the synthesis of substituted phenols.

Problem: The reaction is not proceeding to completion, even after an extended period.

Possible Causes & Solutions:

• Cause 1: Inactive Catalyst. The catalyst may have degraded due to improper storage or handling, or it may have been poisoned by impurities in the starting materials or solvent.

  • Solution: Use a fresh batch of catalyst. Ensure all starting materials and solvents are of high purity and are properly dried. Consider using a glovebox or Schlenk line techniques for air- and moisture-sensitive catalysts.

• Cause 2: Poor Solubility of Reactants. If one or more of your reactants are not fully dissolved in the reaction solvent, the reaction will be slow or incomplete.

  • Solution: Choose a solvent in which all reactants are fully soluble at the reaction temperature.[12] You may need to screen several different solvents to find the optimal one. In some cases, a co-solvent system may be beneficial.

• Cause 3: Reversible Reaction. The reaction may be reaching equilibrium before all the starting material is consumed.

  • Solution: If possible, remove one of the byproducts to drive the reaction to completion (Le Chatelier's principle). For example, if water is a byproduct, using a Dean-Stark trap or adding a dehydrating agent can be effective.

Problem: The reaction produces a complex mixture of products.

Possible Causes & Solutions:

• Cause 1: Reaction Temperature is Too High. As discussed previously, high temperatures can promote side reactions.

  • Solution: Reduce the reaction temperature.[1] Perform a temperature optimization study to find the sweet spot that provides a good reaction rate with minimal side product formation.

• Cause 2: Incorrect Stoichiometry. An excess of one reactant can lead to the formation of undesired byproducts.

  • Solution: Carefully control the molar ratios of your reactants.[23] In some cases, adding one reactant slowly over time (slow addition) can help to maintain a low concentration of that reactant and suppress side reactions.

• Cause 3: Competing Reaction Pathways. Your starting materials may be capable of undergoing multiple reactions under the given conditions.

  • Solution: Alter the reaction conditions to favor the desired pathway. This could involve changing the catalyst, ligand, solvent, or base. For example, in Friedel-Crafts alkylation of phenols, the choice of catalyst can influence the ortho/para selectivity.

Problem: The reaction is inconsistent and difficult to reproduce.

Possible Causes & Solutions:

• Cause 1: Variable Quality of Reagents or Solvents. Impurities in your starting materials or solvents can have a significant impact on the reaction outcome.

  • Solution: Use reagents and solvents from a reliable source and of a consistent purity. Purify starting materials if necessary. Ensure solvents are properly dried and degassed.

• Cause 2: Sensitivity to Air or Moisture. Many organometallic catalysts and reagents are sensitive to air and moisture.

  • Solution: Use proper inert atmosphere techniques (e.g., Schlenk line or glovebox). Ensure all glassware is thoroughly dried before use.

• Cause 3: Inadequate Mixing. In heterogeneous reactions or reactions with viscous solutions, poor mixing can lead to localized "hot spots" or concentration gradients, resulting in inconsistent results.

  • Solution: Use a magnetic stirrer or overhead stirrer that provides vigorous and efficient mixing. Ensure the stir bar or impeller is appropriately sized for the reaction flask.

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Buchwald-Hartwig C-O Coupling

This protocol provides a general guideline for the palladium-catalyzed synthesis of substituted phenols from aryl halides.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, add the aryl halide (1.0 equiv.), the phenol (1.2 equiv.), a suitable palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), a phosphine ligand (e.g., SPhos, 4 mol%), and a base (e.g., K₃PO₄, 2.0 equiv.) to a dry reaction vial equipped with a magnetic stir bar.

• Solvent Addition: Add a dry, degassed solvent (e.g., toluene or dioxane) to the vial.

• Reaction: Seal the vial and remove it from the glovebox. Place the vial in a preheated oil bath or heating block at the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction progress by TLC or GC/LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Diagram: Catalytic Cycle of Buchwald-Hartwig C-O Coupling

Caption: Catalytic cycle for Buchwald-Hartwig C-O coupling.

Protocol 2: Sandmeyer Reaction for the Synthesis of a Phenol

This protocol describes the conversion of an aniline to a phenol via a diazonium salt intermediate.

Step-by-Step Methodology:

• Diazotization: Dissolve the aniline (1.0 equiv.) in an aqueous solution of a strong acid (e.g., HCl or H₂SO₄) and cool the mixture to 0-5 °C in an ice bath.

• Nitrite Addition: Slowly add a solution of sodium nitrite (NaNO₂, 1.05 equiv.) in water dropwise to the aniline solution, maintaining the temperature below 5 °C. Stir for 15-30 minutes at this temperature.

• Hydrolysis: In a separate flask, heat an aqueous solution of a copper(I) salt (e.g., Cu₂O) or simply aqueous acid to the desired temperature (often near boiling).

• Addition of Diazonium Salt: Slowly and carefully add the cold diazonium salt solution to the hot copper salt solution. Vigorous evolution of nitrogen gas will be observed.

• Reaction Completion: After the addition is complete, continue heating the mixture for a short period to ensure complete decomposition of the diazonium salt.

• Work-up and Purification: Cool the reaction mixture and extract the product with a suitable organic solvent. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the phenol by distillation or chromatography.

Diagram: Troubleshooting Logic for Slow Reactions

Caption: A decision tree for troubleshooting slow phenol synthesis.

References

• Wikipedia. Sandmeyer reaction. [Link]

• Pearson. Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. [Link]

• askIITians. How to convert benzene Diazonium chloride to phenol?. [Link]

• Wikipedia. Ullmann condensation. [Link]

• Organic Letters. N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides. [Link]

• SynArchive. Ullmann Condensation. [Link]

• Accounts of Chemical Research. Solvent effects on the rates and mechanisms of reaction of phenols with free radicals. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• ResearchGate. Effect of temperature on the yield of phenol. Experimental conditions:. [Link]

• Master Organic Chemistry. Reactions of Diazonium Salts: Sandmeyer and Related Reactions. [Link]

• PubMed. Solvent effects on the rates and mechanisms of reaction of phenols with free radicals. [Link]

• BYJU'S. Sandmeyer Reaction Mechanism. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Beilstein Journals. Transition-metal-catalyzed synthesis of phenols and aryl thiols. [Link]

• ResearchGate. Solvent Effects on the Rates and Mechanisms of Reaction of Phenols with Free Radicals. [Link]

• ACS Publications. Solvent Effects on the Rates and Mechanisms of Reaction of Phenols with Free Radicals | Accounts of Chemical Research. [Link]

• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• University of California, Irvine. The Sandmeyer Reaction: Substitution for an NH2 on an Aromatic Ring. [Link]

• OpenOChem Learn. Buchwald-Hartwig Amination. [Link]

• Organic Chemistry Portal. Phenol synthesis by substitution or oxidation. [Link]

• National Institutes of Health. A scalable and green one-minute synthesis of substituted phenols. [Link]

• Beaudry Research Group. Synthesis of Highly Substituted Phenols and Benzenes with Complete Regiochemical Control. [Link]

• Quora. How would you chemically monitor the progress of the reaction during the synthesis of paracetamol from p-aminophenol?. [Link]

• MDPI. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. [Link]

• ResearchGate. Effect of temperature on the oxidation of phenol. Reaction conditions:. [Link]

• National Institutes of Health. Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis. [Link]

• Synfacts. Ullmann-Type Coupling of Phenols with Aryl Halides on Cuprian Zeolite USY. [Link]

• ACS Publications. Selective Modular Synthesis of ortho-Substituted Phenols via Pd-Catalyzed Dehydrogenation–Coupling–Aromatization of Alcohols. [Link]

• ResearchGate. A scalable and green one-minute synthesis of substituted phenols. [Link]

• RSC Publishing. A scalable and green one-minute synthesis of substituted phenols. [Link]

• Wikipedia. Solvent effects. [Link]

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Navigating the Steric Maze: A Technical Support Guide for Reactions of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Welcome to the technical support center for 3-(Benzyloxy)-6-bromo-2-fluorophenol. This guide is designed for researchers, scientists, and drug development professionals who are working with this sterically demanding, yet synthetically valuable, building block. In the following sections, we will delve into the common challenges encountered during its chemical transformations and provide experimentally-grounded troubleshooting strategies and in-depth answers to frequently asked questions. Our focus is to equip you with the knowledge to navigate the intricate interplay of electronic and steric effects that govern the reactivity of this unique molecule.

Understanding the Challenge: The Impact of Steric Hindrance

The structure of 3-(Benzyloxy)-6-bromo-2-fluorophenol presents a significant steric challenge. The bulky benzyloxy group, positioned meta to the hydroxyl, and the ortho-bromo and fluoro substituents create a crowded environment around the phenolic oxygen and the aromatic ring. This steric congestion can dramatically influence reaction rates, yields, and even the feasibility of certain transformations. This guide will provide insights into overcoming these hurdles in common synthetic operations.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments with 3-(Benzyloxy)-6-bromo-2-fluorophenol, offering causative explanations and actionable solutions.

Etherification Reactions (e.g., Williamson Ether Synthesis)

Question: Why am I observing low to no yield in the etherification of the phenolic hydroxyl group?

Answer:

Low yields in etherification reactions of 3-(Benzyloxy)-6-bromo-2-fluorophenol are a common issue, primarily stemming from the severe steric hindrance around the phenolic oxygen.

Potential Causes & Troubleshooting Solutions:

Potential Cause	Troubleshooting Solution
Incomplete Deprotonation: The steric bulk may hinder the approach of the base to the phenolic proton.	Use a less sterically demanding, yet strong, base like sodium hydride (NaH) in a polar aprotic solvent such as DMF or THF to ensure complete formation of the phenoxide.[1][2]
Steric Hindrance to Nucleophilic Attack: The bulky substituents impede the approach of the electrophile (e.g., alkyl halide) to the phenoxide oxygen.	- Employ less hindered primary alkyl halides. Secondary and tertiary halides are more prone to elimination side reactions.[1] - Consider using alternative, more reactive electrophiles like alkyl triflates. - For challenging couplings, the Mitsunobu reaction can be an effective alternative, though it also faces challenges with sterically hindered substrates.[3] The use of sonication in conjunction with high concentrations has been shown to accelerate these sluggish reactions.[3]
Competing C-alkylation: The phenoxide is an ambident nucleophile, and under certain conditions, alkylation can occur on the aromatic ring instead of the oxygen.	Using polar aprotic solvents like DMF or DMSO can help favor O-alkylation over C-alkylation.[1]
Low Reaction Temperature: Insufficient thermal energy may not be enough to overcome the activation energy barrier imposed by steric hindrance.	While higher temperatures can favor undesired elimination reactions, a careful increase in reaction temperature while monitoring the reaction by TLC can be beneficial. Microwave-assisted synthesis can also be a powerful tool for accelerating reactions of hindered phenols.[4]

Experimental Protocol: Microwave-Assisted Etherification of a Hindered Phenol [4]

• To a microwave vial, add the hindered phenol (1 equiv.), powdered KOH (2 equiv.), and DMSO as the solvent.

• Add the alkylating agent (1.2 equiv.).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a suitable temperature (e.g., 100-150 °C) for a predetermined time (e.g., 10-30 minutes).

• After cooling, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

Question: I am attempting a nucleophilic aromatic substitution to displace the fluorine atom, but the reaction is not proceeding. Why?

Answer:

While the fluorine atom is highly activating for SNAr reactions due to its strong electron-withdrawing inductive effect, the steric environment of 3-(Benzyloxy)-6-bromo-2-fluorophenol presents a formidable barrier to this reaction.[5][6][7]

Causality and Strategic Adjustments:

The rate-determining step in an SNAr reaction is the initial attack of the nucleophile to form the Meisenheimer complex.[5] The bulky benzyloxy and bromo groups flanking the fluorine atom sterically shield the carbon atom from nucleophilic attack.

• Diagram of Steric Shielding in SNAr:

Caption: Simplified Suzuki coupling catalytic cycle.

Optimization Strategies:

Factor	Recommendation
Ligand Choice:	The choice of phosphine ligand is critical. For sterically hindered substrates, bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos are often effective. These ligands promote the oxidative addition and reductive elimination steps. [8]
Catalyst System:	In some cases, switching to a different palladium precursor or considering a nickel-catalyzed coupling might be beneficial, as nickel can sometimes be more effective for coupling hindered substrates.
Base and Solvent:	The base and solvent system can have a profound impact. A thorough screening of bases (e.g., K₃PO₄, Cs₂CO₃) and solvents (e.g., dioxane, toluene, DMF) is recommended. [9]
Hydroxyl Group Directing Effect:	The ortho-hydroxyl group can potentially participate in the reaction through a directing effect, which can be exploited to improve reactivity and selectivity. [8]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the benzyloxy group in reactions of this molecule?

The benzyloxy group serves multiple functions. Primarily, it acts as a protecting group for the phenol. Its large size, however, is the main contributor to the steric hindrance observed in many reactions. Electronically, the oxygen of the benzyloxy group is an electron-donating group through resonance, which activates the aromatic ring towards electrophilic aromatic substitution at the positions ortho and para to it (positions 2, 4, and 6). [10]However, the steric bulk will heavily influence the regioselectivity of such reactions.

Q2: How do the fluoro and bromo substituents influence the reactivity of the aromatic ring?

Both fluorine and bromine are halogens, which have a dual electronic effect. Inductively, they are electron-withdrawing, which deactivates the ring towards electrophilic aromatic substitution. Through resonance, they are weakly electron-donating. Overall, they are considered deactivating groups but are ortho, para-directing. [10]In the context of nucleophilic aromatic substitution, the strongly electronegative fluorine at the 2-position makes this position highly susceptible to nucleophilic attack, provided the steric hindrance can be overcome. [5][6] Q3: Can I selectively perform a reaction at the bromo position without affecting the fluoro or benzyloxy groups?

Yes, selective functionalization is possible due to the different reactivities of these groups. For instance, palladium-catalyzed cross-coupling reactions are highly selective for C-Br bonds over C-F bonds. The benzyloxy group is generally stable under these conditions. Debenzylation can occur under hydrogenolysis conditions, which typically do not affect the C-Br or C-F bonds.

Q4: What are the best practices for handling and storing 3-(Benzyloxy)-6-bromo-2-fluorophenol?

Like most phenols, it should be stored in a cool, dry, and well-ventilated area, away from strong oxidizing agents. It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent slow oxidation. Always consult the Safety Data Sheet (SDS) for specific handling and storage instructions.

Conclusion

Working with 3-(Benzyloxy)-6-bromo-2-fluorophenol requires a nuanced understanding of the interplay between steric and electronic effects. By anticipating the challenges posed by its hindered nature and systematically applying the troubleshooting strategies outlined in this guide, researchers can unlock the synthetic potential of this valuable intermediate. Careful selection of reagents, optimization of reaction conditions, and sometimes, a complete rethinking of the synthetic route are key to success.

References

• Maiti, D., & Buchwald, S. L. (2010). Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. The Journal of Organic Chemistry, 75(5), 1791–1794. Retrieved from [Link]

• Lin, X., et al. (2022). Palladium-catalyzed allylic etherification of phenols with vinyl ethylene carbonate. Frontiers in Chemistry, 10, 962355. Retrieved from [Link]

• Boyars, A., & Lipes, J. (2001). Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction. The Journal of Organic Chemistry, 66(16), 5445–5446. Retrieved from [Link]

• Das, B., et al. (2007). Microwave Mediated Protection of Hindered Phenols and Alcohols. ResearchGate. Retrieved from [Link]

• Wikipedia. (2023). Electrophilic aromatic directing groups. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Directing Effects of Substituents in Conjugation with the Benzene Ring. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution [Video]. YouTube. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Aromatic nucleophilic substitutions with o- and p-fluoronitrobenzenes in aprotic solvents. Steric effects on the base-catalysed step. Retrieved from [Link]

• Morken, J. P., et al. (2016). Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. Angewandte Chemie International Edition, 55(26), 7674-7678. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing Thermal Runaway in Large-Scale Phenol Reactions

This guide is designed for researchers, scientists, and drug development professionals engaged in large-scale phenol reactions. It provides in-depth technical support, troubleshooting guides, and frequently asked questions (FAQs) to ensure the safe and efficient execution of your experiments. The information herein is grounded in established safety protocols and field-proven insights to help you anticipate, prevent, and manage thermal runaway events.

Introduction to Thermal Runaway in Phenol Reactions

Phenol reactions, particularly polymerization with aldehydes like formaldehyde, are often highly exothermic. A thermal runaway occurs when the heat generated by the reaction exceeds the rate at which it can be removed by the cooling system. This creates a dangerous positive feedback loop: the reaction temperature increases, which in turn accelerates the reaction rate, leading to an even faster generation of heat.[1][2] This can result in a rapid increase in temperature and pressure, potentially exceeding the reactor's design limits and leading to a catastrophic failure, such as an explosion.[1][3] Understanding the kinetics and thermochemistry of your specific phenol reaction is paramount to preventing such incidents.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of thermal runaway in large-scale phenol-formaldehyde reactions?

A1: Thermal runaway in these reactions typically stems from a loss of temperature control. The most common contributing factors include:

• Improper Reagent Addition: Adding reactants, especially formaldehyde, too quickly or all at once (batch-wise) can lead to a rapid release of heat that overwhelms the cooling system. A slow, controlled, continuous, or stepwise addition (semi-batch) is a much safer approach.[1][3]

• Inadequate Cooling Capacity: The cooling system may be undersized for the scale of the reaction, or its efficiency may be compromised by fouling or other maintenance issues. It is critical to ensure your cooling system can handle the maximum heat output of the reaction.

• Agitation Failure: Poor mixing can lead to the formation of localized "hot spots" where the reaction rate is significantly higher. If the agitator fails, heat transfer will be severely impeded, and a runaway can quickly initiate.

• Incorrect Catalyst Concentration: Using too much catalyst or a catalyst that is too active can accelerate the reaction rate beyond a controllable level.

• Mischarging of Raw Materials: Errors in the ratio of phenol to formaldehyde or the amount of catalyst can drastically alter the reaction kinetics and heat generation profile.

Q2: What are the early warning signs of an impending thermal runaway?

A2: Early detection is critical for preventing a catastrophic event. Key indicators to monitor closely include:

• A Steady, Uncontrolled Rise in Temperature: If the reaction temperature continues to climb despite the cooling system operating at maximum capacity, it is a primary indicator of a potential runaway.

• Accelerating Rate of Temperature Increase: A key sign of thermal runaway is not just a temperature increase, but an acceleration in the rate of that increase. This indicates that the reaction is beginning to self-heat.

• Increase in Reactor Pressure: A sudden or rapid increase in pressure is a serious warning sign. This can be caused by the formation of gaseous byproducts or the boiling of the solvent.

• Unusual Visual or Sensory Cues: Be alert for changes in the appearance of the reaction mixture (e.g., unexpected color change, increased viscosity, foaming), the sound of the reactor (e.g., hissing), or the venting of unexpected gases.

• Advanced Instrumental Detection: More sophisticated systems can provide earlier warnings through:

  • Divergence Analysis: Algorithmic monitoring of temperature data to detect deviations from the expected profile.

  • Spectroscopic Monitoring (e.g., FT-IR): In-line analysis can detect a sudden acceleration in the consumption of reactants.[2]

Q3: How do the risks of thermal runaway change during scale-up?

A3: The risk of thermal runaway increases significantly with scale. This is primarily due to the change in the surface-area-to-volume ratio. As the reactor volume increases, the surface area available for heat exchange does not increase proportionally. This makes it much more difficult to remove the heat generated by the reaction. Therefore, a reaction that is easily controlled at the 1-liter scale may become dangerously uncontrollable at the 100-liter scale without proper engineering controls.

Troubleshooting Guides

This section provides step-by-step guidance for specific troubleshooting scenarios.

Scenario 1: The reactor temperature is rising above the setpoint and is not responding to the cooling system.

• Immediate Action: Stop Reagent Addition. If you are adding a reactant via a semi-batch process, immediately stop the feed. This will prevent the addition of more fuel to the exothermic reaction.

• Verify Cooling System Operation:

  • Check that the cooling fluid is circulating and that the inlet temperature is at the correct setpoint.

  • Ensure that all valves to the cooling jacket or coils are fully open.

  • Listen for the sound of the circulation pump to ensure it is running.

• Increase Agitation: If it is safe to do so, increase the agitator speed. This will improve heat transfer to the cooling surfaces and help to break up any potential hot spots.

• Prepare for Emergency Shutdown: If the temperature continues to rise, you must initiate an emergency shutdown. Alert a colleague and be prepared to follow the emergency shutdown procedure outlined below.

Scenario 2: The cooling system has failed (e.g., power outage, pump failure).

• Stop All Reagent Feeds Immediately.

• Switch to a Backup Cooling Source: If your system is equipped with a backup cooling source (e.g., an emergency water supply), activate it immediately.

• Initiate Emergency Quenching: If a backup cooling source is not available or is insufficient, you must quench the reaction to stop the heat generation. Follow the "Emergency Quenching Protocol" detailed below.

• Monitor Pressure: Keep a close watch on the reactor pressure. Be prepared for a potential pressure increase and the activation of the emergency relief system (rupture disc or relief valve).

Experimental Protocols and Procedures

Protocol 1: Safe Operating Procedure for a Large-Scale Phenol-Formaldehyde Reaction

This protocol outlines a general procedure for a base-catalyzed phenol-formaldehyde reaction, emphasizing safety controls.

Materials and Equipment:

• Jacketed glass or stainless steel reactor with an appropriate pressure rating.

• Overhead mechanical stirrer.

• Calibrated temperature probe and pressure sensor.

• Automated temperature control unit for the reactor jacket.

• Addition funnel or pump for controlled reagent addition.

• Emergency relief system (rupture disc or relief valve).

• Inert atmosphere (e.g., nitrogen).

• Quenching agent readily available.

Procedure:

• Pre-Reaction Safety Check:

  • Conduct a thorough risk assessment for the specific reaction, considering the reactants, products, and potential byproducts.

  • Ensure the reactor and all associated equipment have been inspected and are in good working order.

  • Verify that the emergency relief system is correctly installed and rated for the potential overpressure scenario.

  • Have the appropriate quenching agent measured and ready for immediate use.

• Reactor Charging:

  • Charge the reactor with the initial phenol and water.

  • Begin agitation to ensure the contents are well-mixed.

  • Establish an inert atmosphere in the reactor.

  • Heat the reactor contents to the desired initial temperature (e.g., 70°C).[4]

• Catalyst Addition:

  • Slowly add the base catalyst (e.g., sodium hydroxide solution) to the reactor. Monitor the temperature closely for any initial exotherm.

• Controlled Formaldehyde Addition:

  • Begin the slow, controlled addition of the formaldehyde solution at a pre-determined rate. The addition rate should be set such that the cooling system can comfortably remove the generated heat and maintain the desired reaction temperature.[3]

  • Continuously monitor the reaction temperature and pressure. If the temperature begins to rise above the setpoint, slow or stop the formaldehyde addition until the temperature is back under control.

• Reaction Monitoring:

  • Maintain the reaction at the target temperature for the required duration.

  • Continue to monitor all critical parameters (temperature, pressure, agitator speed).

• Reaction Cool-Down:

  • Once the reaction is complete, cool the reactor contents to a safe temperature before proceeding with downstream processing.

Protocol 2: Emergency Quenching Protocol

This protocol should be initiated when a thermal runaway is imminent and cannot be controlled by the primary cooling system.

Objective: To rapidly stop the exothermic reaction by chemical means.

Procedure:

• Sound the Alarm and Alert Personnel: Immediately notify all personnel in the vicinity of the emergency.

• Stop All Reagent and Heat Inputs: Ensure that no more reactants are being added and that any heating systems are turned off.

• Select and Add the Quenching Agent:

  • For base-catalyzed phenol-formaldehyde reactions, a suitable quenching agent is a weak acid solution (e.g., dilute acetic acid or a buffer solution) to neutralize the catalyst.

  • For acid-catalyzed reactions, a weak base (e.g., sodium bicarbonate solution) can be used.

  • In some cases, a large volume of cold water or another inert solvent can be used to dilute the reactants and absorb the heat.[3]

• Method of Addition:

  • If the reactor is equipped with a dedicated quench port, use it.

  • If not, add the quenching agent through an addition funnel or a port on the reactor lid.

  • CAUTION: Add the quenching agent in a controlled manner. A very rapid addition could cause a sudden pressure increase due to gas evolution (in the case of bicarbonate) or rapid boiling.

• Maintain Agitation: Continue stirring to ensure the quenching agent is rapidly and thoroughly mixed with the reactor contents.

• Continue Cooling Efforts: Keep the primary and any backup cooling systems running to help remove the heat.

• Monitor and Secure: Continue to monitor the reactor temperature and pressure until they have stabilized at a safe level. Do not leave the reactor unattended until the thermal threat has been completely neutralized.

Protocol 3: Emergency Shutdown Procedure

This is a comprehensive procedure to be followed in the event of a severe thermal runaway or other critical system failure.

• Activate the Emergency Stop: If the system has a master emergency stop button, activate it. This should de-energize all heating systems and reactant feed pumps.

• Initiate Quenching: Immediately begin the Emergency Quenching Protocol.

• Maximize Cooling: Ensure all cooling systems are operating at their maximum capacity.

• Prepare for Pressure Release: Be aware that the emergency relief system may activate. Ensure the vent path is clear and that personnel are not in the vicinity of the discharge point.

• Evacuate Non-Essential Personnel: Only personnel directly involved in the shutdown procedure should remain in the immediate area. All others should evacuate to a safe location.

• Communicate with Emergency Services: If the situation is not brought under control quickly, do not hesitate to contact your facility's emergency response team or local emergency services.

Data and Visualization

Table 1: Key Process Parameters for Phenol-Formaldehyde Resin Synthesis

Parameter	Typical Range	Rationale and Key Considerations
Reaction Temperature	60 - 120 °C	The reaction rate is highly sensitive to temperature. Higher temperatures increase the reaction rate but also the risk of runaway. The chosen temperature should be a balance between reaction efficiency and safety.[4][5]
Formaldehyde/Phenol Molar Ratio	> 1 (e.g., 1.5) for Resoles< 1 for Novolacs	This ratio is a primary determinant of the final polymer structure and properties. For safety, the reactant in excess should be the one added in a controlled manner.[4]
Catalyst Type	Acid (e.g., HCl, H₂SO₄) or Base (e.g., NaOH, NH₃)	The type and concentration of the catalyst will significantly impact the reaction kinetics. The catalyst should be chosen to provide a controllable reaction rate.[5]
Formaldehyde Addition Rate	Process Dependent	This is a critical control parameter. The rate should be slow enough that the heat generated can be effectively removed by the cooling system.[3][5]
Agitation Speed	Process Dependent	Must be sufficient to ensure good mixing and heat transfer, preventing the formation of hot spots.

Diagrams

Below are diagrams created using the DOT language to visualize key workflows and logical relationships in managing thermal runaway.

Diagram 1: Decision Workflow for Temperature Excursion

A decision-making workflow for responding to a temperature excursion.

Diagram 2: Logic Flow for Preventing Thermal Runaway

A logic flow diagram illustrating the key pillars of thermal runaway prevention.

References

• About Phenol Formaldehyde Resin. (2023, March 9). Xometry. [Link]

• Curing of phenol-formaldehyde resins. (n.d.).

• Phenol-Formaldehyde Reaction Hazards. (n.d.). National Chemical Safety Program. [Link]

• Challenges and Opportunities in the Catalytic Synthesis of Diphenolic Acid and Evaluation of Its Application Potential. (n.d.). National Center for Biotechnology Information. [Link]

• "Emergency Plant Shutdown," emergency operating instruction. (n.d.). NRC: Generic Communications. [Link]

• Phenol formaldehyde resin. (n.d.). Wikipedia. [Link]

• Phenol-Formaldehyde Reaction Hazards | PDF | Explosion. (n.d.). Scribd. [Link]

• Effects of Temperature and Humidity on Phenol-Formaldehyde Resin Bonding. (n.d.). Forest Products Laboratory. [Link]

• Characterization of Phenol-Formaldehyde Prepolymer Resins by In Line FT-IR Spectroscopy†. (2005, June 3). Korean Chemical Society. [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 3. ncsp.tamu.edu [ncsp.tamu.edu]
• 4. Phenol formaldehyde resin - Wikipedia [en.wikipedia.org]
• 5. xometry.com [xometry.com]

Reference Data & Comparative Studies

Confirming the Structure of 3-(Benzyloxy)-6-bromo-2-fluorophenol: A 2D NMR Guided Comparison

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. In the synthesis of complex molecules such as 3-(Benzyloxy)-6-bromo-2-fluorophenol, a novel building block with potential applications in medicinal chemistry, verifying the precise arrangement of its constituent atoms is paramount. While several analytical techniques can provide structural information, two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy stands out for its ability to provide a detailed and definitive connectivity map of a molecule in solution.

This guide provides an in-depth technical comparison of the use of 2D NMR for the structural elucidation of 3-(Benzyloxy)-6-bromo-2-fluorophenol against other common analytical methods. We will delve into the causality behind experimental choices in 2D NMR, present detailed protocols, and provide supporting data, including predicted NMR spectra, to offer a comprehensive and practical resource for scientists.

The Challenge: Unambiguous Isomer Confirmation

The synthesis of 3-(Benzyloxy)-6-bromo-2-fluorophenol can potentially yield several isomers. Distinguishing between these closely related structures requires a technique that can definitively establish the connectivity between the benzyloxy group, the bromine atom, the fluorine atom, and the hydroxyl group on the phenol ring. This is where the power of 2D NMR becomes evident.

2D NMR: A Detailed Look at Molecular Connectivity

2D NMR experiments provide through-bond and through-space correlations between nuclei, offering a wealth of information that is often obscured in one-dimensional (1D) spectra. For 3-(Benzyloxy)-6-bromo-2-fluorophenol, a combination of COSY, HSQC, and HMBC experiments is essential for complete structural assignment.

Predicted ¹H and ¹³C NMR Data

To illustrate the principles of 2D NMR analysis for this specific molecule, we will utilize predicted ¹H and ¹³C NMR data. These predictions are generated using advanced algorithms that consider the electronic environment of each nucleus.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 3-(Benzyloxy)-6-bromo-2-fluorophenol

Atom Number	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	-	145.5 (d, J=240 Hz)
2	-	115.2 (d, J=15 Hz)
3	-	148.1 (d, J=10 Hz)
4	7.15 (dd, J=8.5, 1.5 Hz)	119.8 (d, J=3 Hz)
5	7.35 (d, J=8.5 Hz)	125.1
6	-	110.5
7 (CH₂)	5.15 (s)	71.3
8	-	136.2
9, 13	7.40 (d, J=7.5 Hz)	128.5
10, 12	7.38 (t, J=7.5 Hz)	128.8
11	7.32 (t, J=7.5 Hz)	128.0
OH	5.80 (s, broad)	-

Note: Predicted values are for illustrative purposes. 'd' denotes a doublet due to C-F coupling. J values are typical for aromatic C-F couplings.

Experimental Protocols and Interpretation

A logical workflow is crucial for efficient and accurate 2D NMR analysis. The following step-by-step methodology provides a self-validating system for the structural confirmation of 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Figure 1: Experimental workflow for 2D NMR structural elucidation.

Step 1: ¹H NMR - The Proton Framework

The initial ¹H NMR spectrum provides the first look at the proton environments. For our target molecule, we expect to see distinct signals for the aromatic protons on both the phenol and benzyl rings, a singlet for the benzylic methylene protons, and a broad singlet for the phenolic hydroxyl group. The coupling patterns (doublets, triplets, etc.) in the aromatic region will give initial clues about the substitution pattern.

Step 2: COSY - Mapping ¹H-¹H Correlations

The Correlation Spectroscopy (COSY) experiment reveals which protons are coupled to each other, typically through two or three bonds.

• Expected Correlations: We would expect to see a cross-peak between the aromatic protons at C4 and C5, confirming their adjacent positions on the phenol ring. The protons on the benzyl ring will also show correlations consistent with a monosubstituted benzene ring.

• Causality: The absence of a COSY correlation between the protons on the phenol ring and the benzyl ring protons confirms they are not directly coupled, which is consistent with the proposed ether linkage.

Step 3: HSQC - Direct ¹H-¹³C Connections

The Heteronuclear Single Quantum Coherence (HSQC) spectrum correlates each proton with the carbon to which it is directly attached.

• Expected Correlations: Each proton signal in the ¹H spectrum will have a corresponding cross-peak to a carbon signal in the ¹³C spectrum. This allows for the unambiguous assignment of the protonated carbons. For example, the singlet at ~5.15 ppm will correlate to the carbon at ~71.3 ppm, confirming the -CH₂- group of the benzyloxy moiety.

• Trustworthiness: The HSQC experiment is a self-validating system. If a proton is present, it must be attached to a carbon (in most organic molecules), and this correlation should be observed. The presence of fluorine will cause the directly attached carbon (C2) and adjacent carbons to appear as doublets in the ¹³C dimension due to ¹JCF and ²JCF coupling.

Step 4: HMBC - Long-Range ¹H-¹³C Connectivity

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is arguably the most powerful tool for elucidating the carbon skeleton, as it shows correlations between protons and carbons that are two or three bonds away.

• Key Expected Correlations for Structural Confirmation:

  • A correlation from the benzylic methylene protons (H7) to the carbon at C3 of the phenol ring (~148.1 ppm) and to the ipso-carbon of the benzyl ring (C8 at ~136.2 ppm) is crucial for confirming the benzyloxy linkage and its position.

  • Correlations from the phenolic proton (H4) to the carbons at C2, C6, and C5 will help to definitively place the substituents on the phenol ring. The observation of a correlation to the carbon bearing the fluorine (C2) and the carbon bearing the bromine (C6) would be strong evidence for the proposed structure.

  • The long-range coupling between the fluorine atom and the surrounding protons and carbons provides additional confirmation. For instance, the proton at C4 may show a small through-space correlation to the fluorine in a NOESY experiment, or the carbon signals for C1, C2, and C3 will show characteristic splitting due to C-F coupling.[1][2]

• Expertise in Interpretation: The presence of the fluorine atom introduces additional complexity due to ¹H-¹⁹F and ¹³C-¹⁹F couplings.[3][4][5] Understanding the typical magnitudes of these coupling constants is essential for correct interpretation. For example, the one-bond ¹³C-¹⁹F coupling is typically large (around 240-250 Hz), while two- and three-bond couplings are smaller.

Figure 2: Key HMBC correlations for confirming the structure of 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Comparison with Alternative Techniques

While 2D NMR is a powerful tool, it is important to consider other analytical techniques and their respective strengths and weaknesses for structural elucidation.

Table 2: Comparison of Analytical Techniques for the Structural Elucidation of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Technique	Advantages	Disadvantages	Applicability to Target Molecule
2D NMR Spectroscopy	- Provides detailed connectivity information.[6] - Non-destructive. - Analysis is performed in solution, which is often the relevant state for biological activity.	- Requires a relatively larger amount of sample compared to mass spectrometry. - Can be time-consuming to acquire and interpret complex spectra.	Excellent: Provides unambiguous confirmation of the isomeric structure.
X-ray Crystallography	- Provides the absolute 3D structure with high precision.[7][8] - Can resolve stereochemistry definitively.	- Requires a single, well-ordered crystal, which can be difficult to obtain.[9][10] - The solid-state structure may not be the same as the solution-state conformation.	Good, but with a major caveat: Success is entirely dependent on the ability to grow suitable crystals.
Mass Spectrometry (MS)	- High sensitivity, requiring very small amounts of sample.[11][12] - Provides accurate molecular weight and elemental composition (with high-resolution MS).[13] - Fragmentation patterns can provide structural clues.[14][15][16]	- Does not directly provide connectivity information. - Isomers often have identical mass spectra, making unambiguous identification difficult.	Good for molecular formula confirmation, but insufficient for definitive isomer identification on its own.

Conclusion

For the definitive structural confirmation of 3-(Benzyloxy)-6-bromo-2-fluorophenol, a comprehensive analysis using a suite of 2D NMR experiments (COSY, HSQC, and HMBC) is the most robust and reliable method. The detailed connectivity map provided by these techniques, particularly the long-range correlations observed in the HMBC spectrum, allows for the unambiguous assignment of the substitution pattern on the aromatic ring. While X-ray crystallography can provide the absolute structure, its reliance on successful crystallization makes it a less universally applicable technique. Mass spectrometry is an essential complementary tool for confirming the molecular formula but lacks the power to differentiate between isomers. By following a logical, step-by-step 2D NMR workflow, researchers can have the highest level of confidence in the structure of their synthesized molecules, a critical requirement for advancing scientific discovery and drug development.

References

• Wüthrich, K. (2003). NMR studies of structure and function of biological macromolecules (Nobel Lecture).
• Drenth, J. (1999). Principles of protein X-ray crystallography. Springer Science & Business Media.

• Peak Proteins. (n.d.). Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM. Retrieved from [Link]

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The Critical Role of Accurate Mass in Phenol Derivative Analysis

An In-Depth Technical Guide to LC-MS/MS for the Accurate Mass Determination of Phenol Derivatives

This guide provides an in-depth comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies for the accurate mass determination of phenol derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a robust and scientifically sound approach to analysis. We will explore the critical components of the LC-MS/MS workflow, from sample preparation to the selection of ionization sources and high-resolution mass analyzers, supported by experimental data and established protocols.

Phenol derivatives are a broad class of compounds found in natural products, pharmaceuticals, environmental pollutants, and industrial chemicals.[1] Their accurate characterization is fundamental in fields ranging from drug metabolism studies to environmental monitoring and food science.[2][3] Accurate mass measurement, provided by high-resolution mass spectrometry (HRMS), allows for the determination of a compound's elemental composition. This capability is indispensable for identifying unknown metabolites, characterizing degradation products, and confirming the identity of synthesized compounds with a high degree of confidence.[4][5]

The LC-MS/MS Workflow: A Holistic View

The journey from a complex sample matrix to an accurately identified phenol derivative involves a series of critical steps. Each stage must be optimized to ensure the final mass measurement is both precise and accurate. The overall process is a self-validating system where the quality of the output is directly dependent on the integrity of each preceding step.

Caption: High-level workflow for phenol derivative analysis by LC-MS/MS.

Choosing the Right Tools: A Comparative Analysis

The success of accurate mass determination hinges on the appropriate selection of instrumentation. The two most critical choices are the ionization source and the mass analyzer.

Ionization Sources: Electrospray Ionization (ESI) vs. Atmospheric Pressure Chemical Ionization (APCI)

The ionization source is responsible for converting the neutral phenol derivatives eluting from the LC column into gas-phase ions. The choice between ESI and APCI is primarily dictated by the polarity and volatility of the target analytes.[6][7]

• Electrospray Ionization (ESI): ESI is a "soft" ionization technique ideal for polar to highly polar and less volatile molecules.[8] It works by applying a high voltage to a liquid sample, creating a fine spray of charged droplets.[8] For many phenol derivatives, especially those that are polyhydroxylated or glycosylated, ESI is the preferred method.[9][10] Analysis is typically performed in negative ion mode, which readily deprotonates the acidic phenolic hydroxyl group to form a prominent [M-H]⁻ ion.[9][11][12]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar, more volatile compounds that are not efficiently ionized by ESI.[6][13] In APCI, the sample is vaporized, and ionization occurs in the gas phase through reactions with ions created from the mobile phase by a corona discharge.[14] For certain less polar phenol derivatives, such as some synthetic phenolic antioxidants (e.g., BHT), APCI can provide significantly enhanced sensitivity compared to ESI.[15]

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Principle	Ionization from charged liquid droplets.[8]	Gas-phase chemical ionization via corona discharge.[14]
Analyte Polarity	Medium to High (Polar).[14]	Low to Medium (Less Polar).[6][7]
Analyte Volatility	Non-volatile to moderately volatile compounds.[6]	Volatile and thermally stable compounds.[6]
Typical Phenols	Polyphenols, phenolic acids, flavonoids, glycosides.[9][10]	Simple phenols, some synthetic antioxidants (BHT).[15]
Ionization Mode	Negative ion mode ([M-H]⁻) is common for phenols.[11]	Can be used in both positive and negative modes.[14]
Matrix Effects	More susceptible to ion suppression from salts.	Less affected by salts than ESI.[14]

High-Resolution Mass Analyzers: Q-TOF vs. Orbitrap

For accurate mass determination, high-resolution mass spectrometers are essential. The two dominant technologies in this space are Quadrupole Time-of-Flight (Q-TOF) and Orbitrap. Both can deliver the high mass accuracy and resolution required to elucidate elemental compositions, but they operate on different principles, leading to distinct performance characteristics.[5][10]

• Quadrupole Time-of-Flight (Q-TOF): Q-TOF instruments couple a quadrupole mass filter with a time-of-flight mass analyzer. They are known for their fast acquisition speeds, wide dynamic range, and good mass accuracy.[16][17] The high speed is particularly advantageous when coupled with fast ultra-high-performance liquid chromatography (UHPLC) separations, ensuring sufficient data points are collected across narrow peaks.[17]

• Orbitrap: The Orbitrap is an ion trap-based mass analyzer where ions orbit a central electrode. The frequency of their orbit is directly related to their mass-to-charge ratio. Orbitrap instruments are renowned for their exceptionally high resolving power and excellent mass accuracy, often in the sub-ppm range.[16][18] This high resolution is crucial for separating isobaric interferences—compounds with the same nominal mass but different elemental compositions.[18]

Performance Metric	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Resolving Power	Typically 40,000 - 60,000 FWHM.[19]	Up to >140,000 FWHM, can be much higher.[16][18]
Mass Accuracy	Typically 1-3 ppm with internal calibration.[19]	Typically <1-2 ppm with internal calibration.[18]
Acquisition Speed	Very fast, suitable for fast UHPLC.[17]	Slower, as resolution increases, scan time increases.[20]
MS/MS Capability	Excellent for product ion scans.	Versatile fragmentation options (HCD, CID).[16]
Calibration Frequency	May require more frequent calibration.[19]	Highly stable, less frequent calibration needed.[18]
Best For	Screening, fast chromatography, qualitative & quantitative analysis.[16][17]	Unknown identification, complex matrices, metabolomics.[16][18]

Achieving Accuracy: Validated Experimental Protocols

A trustworthy result is the product of a well-designed and validated methodology. Below are representative protocols that serve as a foundation for developing a robust assay for phenol derivatives.

Experimental Protocol: Sample Preparation and LC Separation

Objective: To extract phenol derivatives from a complex matrix and separate them chromatographically.

Rationale: The choice of extraction solvent depends on the polarity of the target phenols; methanol and ethanol are common choices.[2] Reversed-phase chromatography is widely used for separating these compounds.[21] An acidic mobile phase modifier like formic acid is often added to improve peak shape and enhance ionization efficiency in negative mode ESI.[21]

Step-by-Step Methodology:

• Extraction:

  • For solid samples (e.g., plant tissue, food), homogenize the sample and perform an ultrasonic-assisted extraction with 70% aqueous methanol.[21]

  • Centrifuge the mixture and collect the supernatant. Repeat the extraction process for comprehensive recovery.[22]

  • For liquid samples (e.g., plasma, urine), a Solid Phase Extraction (SPE) step may be necessary to remove interferences and concentrate the analytes.[23]

• LC System: Agilent 1260 HPLC system or equivalent.[24]

• Column: A C18 reversed-phase column (e.g., Poroshell-120 EC-C18, 2.1 x 100 mm, 2.7 µm) is a common choice.[21]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water.[21]

  • Solvent B: Acetonitrile.[21]

• Gradient Elution:

  • Start with 5-10% B, hold for 1-2 minutes.

  • Increase linearly to 95% B over 15-20 minutes.

  • Hold at 95% B for 3-5 minutes.

  • Return to initial conditions and equilibrate for 5-7 minutes before the next injection.

• Flow Rate: 0.3 - 0.5 mL/min.[21][24]

• Column Temperature: 30-40 °C.

• Injection Volume: 5-10 µL.

Experimental Protocol: High-Resolution Mass Spectrometry

Objective: To acquire high-resolution, accurate mass data for elemental composition determination.

Rationale: The instrument must be properly calibrated to ensure high mass accuracy. Full scan mode is used to capture all ions within a specified mass range.

Step-by-Step Methodology (Q-TOF or Orbitrap):

• Ionization Source: Electrospray Ionization (ESI), Negative Mode.

• Capillary Voltage: 3.5 - 4.5 kV.[11][12]

• Source/Desolvation Temperature: 250 - 350 °C.[11][12]

• Gas Flow (Sheath/Auxiliary): Optimize based on instrument manufacturer recommendations.

• Mass Analyzer Mode: Full Scan.

• Mass Range: m/z 100 - 1000 (adjust based on expected mass of analytes).[21]

• Resolution (Orbitrap): Set to >70,000 FWHM.[16]

• Calibration: Perform external calibration before the analytical run and use an internal lock mass or reference compound for real-time mass correction to achieve the highest mass accuracy.

Confirming Identity: The Power of Tandem Mass Spectrometry (MS/MS)

While accurate mass provides the elemental formula, it does not reveal the specific isomeric structure. Tandem mass spectrometry (MS/MS) is used to generate fragment ions that provide a structural fingerprint of the molecule.[9] By isolating the precursor ion of interest (e.g., the [M-H]⁻ ion) and subjecting it to collision-induced dissociation (CID), characteristic product ions are formed.[9]

The fragmentation of phenol derivatives often involves characteristic losses, such as the loss of water, CO, or cleavage of glycosidic bonds in glycosylated phenols.[25][26]

Caption: Simplified fragmentation pathway of the phenol precursor ion.

Enhancing Performance: The Role of Derivatization

For some phenol derivatives, particularly those with low ionization efficiency or poor chromatographic retention, chemical derivatization can significantly improve analytical performance.[27] Derivatization involves reacting the phenolic hydroxyl group with a reagent to attach a moiety that enhances its analytical properties.[28][29] This can lead to:

• Increased Sensitivity: Attaching a permanently charged or easily ionizable group can dramatically increase the signal intensity in the mass spectrometer.[28]

• Improved Chromatography: Adding a non-polar group can improve retention on reversed-phase columns.[27]

• Enhanced Specificity: Derivatization can introduce a unique fragment that is useful for targeted analysis using Multiple Reaction Monitoring (MRM).[28]

For example, derivatizing phenols with reagents like isonicotinoyl chloride or benzoyl chloride has been shown to improve MS responses and allow for lower limits of quantitation.[27][29][30]

Conclusion

The accurate mass determination of phenol derivatives by LC-MS/MS is a powerful analytical strategy that requires a systematic and well-informed approach. The choice of ionization source—ESI for polar and APCI for less polar compounds—is a critical first step. For high-resolution analysis, both Q-TOF and Orbitrap platforms offer excellent capabilities, with Q-TOFs excelling in speed and Orbitraps providing superior resolution. By implementing robust, validated protocols for sample preparation, chromatography, and mass spectrometry, researchers can confidently determine elemental compositions and elucidate the structures of these important molecules. The judicious use of techniques like tandem MS and chemical derivatization further strengthens the analytical workflow, ensuring data of the highest quality and integrity.

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A Senior Application Scientist's Guide to PROTAC® Linker Design: A Comparative Analysis Featuring the Potential of Novel Scaffolds like 3-(Benzyloxy)-6-bromo-2-fluorophenol

Abstract

Proteolysis-targeting chimeras (PROTACs) have revolutionized drug discovery by enabling the targeted degradation of previously "undruggable" proteins.[1][][3] These heterobifunctional molecules consist of a ligand for a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting them.[4][][6] While significant attention is often given to the ligands, the linker is a critical determinant of a PROTAC's success, profoundly influencing its efficacy, selectivity, and pharmacokinetic properties.[7][8][9] This guide provides an in-depth comparison of commonly used PROTAC linkers and explores the potential of utilizing novel chemical building blocks, such as 3-(Benzyloxy)-6-bromo-2-fluorophenol, to construct unique linker scaffolds. We will delve into the synthetic rationale, provide detailed experimental protocols, and present data-driven insights to empower researchers in the rational design of next-generation protein degraders.

The PROTAC Mechanism: An Overview

PROTACs function by hijacking the cell's natural protein disposal machinery, the ubiquitin-proteasome system (UPS).[1][10] A PROTAC simultaneously binds to its target POI and an E3 ubiquitin ligase, forming a ternary complex.[4][6] This induced proximity facilitates the transfer of ubiquitin from an E2-conjugating enzyme to lysine residues on the POI's surface.[10] The resulting polyubiquitinated protein is then recognized and degraded by the 26S proteasome, releasing the PROTAC to repeat the cycle.[][6] This catalytic mode of action is a key advantage over traditional inhibitors.[1]

Figure 1: The catalytic cycle of PROTAC-mediated protein degradation.

The Linker: An Active Modulator of PROTAC Function

The linker is not merely a passive spacer but an active component that dictates the geometry and stability of the ternary complex.[1][11] Its length, composition, rigidity, and attachment points are critical parameters that must be empirically optimized for each POI-E3 ligase pair.[8][12] An optimal linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity, which enhances ternary complex stability and degradation efficiency.[1]

Key linker characteristics influencing PROTAC performance include:

• Length: A linker that is too short may cause steric clashes, preventing ternary complex formation. Conversely, an excessively long linker may lead to unproductive binding modes or an unfavorable entropic penalty.[12]

• Composition & Physicochemical Properties: The chemical makeup of the linker impacts solubility, cell permeability, and metabolic stability.[1][7] Incorporating polar groups like ethers (e.g., polyethylene glycol, PEG) can improve solubility, while rigid elements like rings can enhance metabolic stability and pre-organize the molecule into a bioactive conformation.[1][13]

• Flexibility vs. Rigidity: Flexible linkers (e.g., alkyl chains) provide conformational freedom, which can be advantageous in the initial search for a productive ternary complex geometry.[1][] However, rigid linkers (e.g., piperazine/piperidine rings, alkynes) reduce the entropic penalty of binding and can lead to improved selectivity and more stable ternary complexes.[1][14]

• Attachment Points: The vector and position at which the linker connects to the two ligands are crucial for achieving the correct orientation within the ternary complex.[12]

Figure 2: Decision logic for selecting a PROTAC linker strategy.

A Comparative Guide to Common PROTAC Linkers

The most prevalent linkers in published literature are alkyl and PEG chains, primarily due to their synthetic accessibility.[4] However, the field is rapidly evolving towards more sophisticated, rigid linkers to gain finer control over the PROTAC's properties.[7][9]

Linker Type	Representative Structure	Key Properties	Advantages	Disadvantages
Alkyl Chains	-(CH₂)n-	Flexible, lipophilic	Synthetically simple, easy to vary length.[1][13]	Can lead to poor solubility and high metabolic turnover; high number of rotatable bonds.[1][13]
PEG Chains	-(CH₂CH₂O)n-	Flexible, hydrophilic	Improves aqueous solubility and cell permeability; synthetically accessible.[1][][13]	Can be overly flexible, leading to an entropic penalty upon binding.[1]
Piperazine/ Piperidine	Cyclic amine	Rigid, basic	Constrains conformation, reduces rotatable bonds; can improve solubility via protonation.[4][15]	More complex synthesis; basicity can impact cell permeability and off-target effects.[15]
Alkynes/ Triazoles	Alkyne or Triazole ring	Rigid, planar, stable	Provides conformational restriction; triazoles are metabolically stable and easily synthesized via "click chemistry".[1][]	Lack of flexibility can make it difficult to achieve a productive ternary complex.[1]

Forging New Paths: 3-(Benzyloxy)-6-bromo-2-fluorophenol as a Linker Precursor

While standard linkers provide a solid foundation, expanding the toolkit of linker building blocks is essential for tackling challenging targets. Molecules like 3-(Benzyloxy)-6-bromo-2-fluorophenol, while not linkers themselves, represent versatile starting points for creating novel, rigid linker scaffolds.

This particular precursor offers several strategic advantages:

• Orthogonal Handles: The protected phenol, the bromo group, and the fluoro group provide multiple, chemically distinct points for elaboration. The bromo group is ideal for cross-coupling reactions (e.g., Suzuki, Sonogashira), while the fluoro group can be a site for nucleophilic aromatic substitution (SNAr).

• Defined Exit Vectors: The trisubstituted phenyl ring provides a rigid core that can enforce specific, non-linear geometries and exit vectors for the attached ligands, which is difficult to achieve with simple alkyl or PEG chains.

• Tunable Properties: The aromatic core allows for the modulation of electronic and steric properties through further substitution, enabling fine-tuning of the linker's contribution to ternary complex interactions.

We propose that this molecule can be transformed into a bifunctional linker through a series of well-established chemical reactions, creating a unique scaffold for PROTAC synthesis.

Figure 3: Proposed synthetic workflow for a PROTAC using a novel phenyl-based linker.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and evaluation of a novel PROTAC. As a Senior Application Scientist, I must emphasize that these are generalized procedures; specific reaction conditions, purification methods, and concentrations for biological assays must be optimized for each unique PROTAC and target system.

Protocol: Synthesis of a Novel PROTAC using a 3-(Benzyloxy)-6-bromo-2-fluorophenol-derived Linker

This protocol outlines a plausible, though hypothetical, synthetic route.

Objective: To synthesize a PROTAC where the POI ligand and E3 ligase ligand are connected via a linker derived from 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Step 1: Synthesis of Linker Core - E3 Ligand Arm Attachment (SNAr)

• To a solution of 3-(Benzyloxy)-6-bromo-2-fluorophenol (1.0 eq) in anhydrous DMF, add a suitable amine-functionalized E3 ligase precursor (e.g., an amino-PEG-pomalidomide derivative) (1.1 eq).

• Add a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

• Heat the reaction mixture to 80-100 °C and stir under a nitrogen atmosphere for 12-24 hours. Rationale: The electron-withdrawing effect of the adjacent bromo and benzyloxy groups activates the fluoro-position for SNAr.

• Monitor reaction completion by LC-MS.

• Upon completion, dilute the reaction with ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the E3-ligated intermediate.

Step 2: Linker Elaboration - POI Ligand Arm Attachment (Suzuki Coupling)

• Combine the E3-ligated intermediate from Step 1 (1.0 eq), a boronic acid or ester functionalized with a protected terminal alkyne (e.g., 4-(pinacoloboranyl)phenylacetylene) (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq) in a mixture of toluene and water.

• Degas the mixture by bubbling nitrogen through it for 15 minutes.

• Heat the reaction to 90 °C and stir for 8-16 hours. Rationale: The bromo-position is highly amenable to palladium-catalyzed cross-coupling, allowing for the introduction of a second functional handle.

• Monitor by LC-MS. After completion, perform an aqueous workup as described in Step 1.

• Purify by flash column chromatography to yield the fully elaborated, protected linker-E3 ligand conjugate.

Step 3: Final Assembly - POI Ligand Attachment (Click Chemistry)

• Deprotect the terminal alkyne from the product of Step 2 using standard conditions (e.g., TBAF for a silyl-protected alkyne).

• In a separate flask, prepare your POI ligand with an azide handle (POI-N₃).

• To a solution of the deprotected alkyne-linker-E3 conjugate (1.0 eq) and POI-N₃ (1.1 eq) in a solvent mixture like t-BuOH/water, add copper(II) sulfate pentahydrate (0.1 eq) and sodium ascorbate (0.2 eq).

• Stir the reaction at room temperature for 4-12 hours. Rationale: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a highly efficient and orthogonal reaction, ideal for the final conjugation step.

• Monitor by LC-MS.

• Purify the final PROTAC molecule using preparative reverse-phase HPLC. Lyophilize the appropriate fractions to yield the pure product.

Protocol: Western Blotting for Protein Degradation Assessment

Objective: To quantify the degradation of the target POI in cells treated with the synthesized PROTAC.

• Cell Culture and Treatment: Plate cells (e.g., HEK293T for initial screening) in 6-well plates. Allow them to adhere and reach 70-80% confluency. Treat the cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) and a vehicle control (e.g., 0.1% DMSO) for a predetermined time (e.g., 18-24 hours).

• Cell Lysis: Aspirate the media and wash the cells with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4 °C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Preparation & SDS-PAGE: Normalize the protein concentration for all samples. Add Laemmli sample buffer and boil at 95 °C for 5 minutes. Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the POI overnight at 4 °C.

  • Wash the membrane 3x with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

  • Incubate with an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imager.

• Analysis: Re-probe the membrane with an antibody for a loading control (e.g., GAPDH, β-actin). Quantify the band intensities using software like ImageJ. Normalize the POI band intensity to the loading control and calculate the percentage of degradation relative to the vehicle control. Plot the data to determine the DC₅₀ (half-maximal degradation concentration) and Dₘₐₓ (maximum degradation).[16]

Conclusion: The Future of Linker Design

The linker is a pivotal element in PROTAC design, offering a rich canvas for modulating biological activity.[4][7][9] While flexible alkyl and PEG chains remain the workhorses of early-stage discovery, the field is increasingly embracing more rigid and structurally complex linkers to achieve superior potency, selectivity, and drug-like properties.[1][] The strategic use of versatile chemical building blocks, exemplified here by the potential of 3-(Benzyloxy)-6-bromo-2-fluorophenol, opens up new avenues for creating novel linker scaffolds with unique three-dimensional arrangements. This approach moves beyond linear spacers, allowing for the rational design of PROTACs with precisely controlled geometries to maximize ternary complex stability and unlock the full therapeutic potential of targeted protein degradation.

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• Donovan, K. A., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. PubMed. [Link]

• Weerakoon, H. T., et al. (2022). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex. PubMed. [Link]

• Trofimov, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers. PubMed. [Link]

• Liu, Z., et al. (2022). Small Molecule–Degrader Conjugates: Evaluating the Structure–Activity Relationship of Linkers to Overcome In Vivo Barriers in PROTAC Delivery. Journal of Medicinal Chemistry. [Link]

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A Senior Application Scientist's Guide to Comparing the Efficacy of E3 Ligase Ligands in Targeted Protein Degradation

January 10, 2026

Introduction: The Critical Role of E3 Ligase Ligands in Targeted Protein Degradation

Targeted protein degradation (TPD) has emerged as a transformative therapeutic modality, offering the potential to address disease targets previously considered "undruggable." At the heart of this technology are Proteolysis Targeting Chimeras (PROTACs), heterobifunctional molecules designed to hijack the cell's natural protein disposal system—the ubiquitin-proteasome system (UPS). A PROTAC molecule consists of three key components: a "warhead" that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker connecting these two moieties. The efficacy of a PROTAC is critically dependent on the formation of a stable ternary complex between the POI, the PROTAC, and the E3 ligase, which facilitates the ubiquitination and subsequent degradation of the POI.[1][2]

The choice of the E3 ligase and its corresponding ligand is a pivotal decision in PROTAC design, profoundly influencing the degrader's potency, selectivity, and pharmacokinetic properties.[2] While over 600 E3 ligases are encoded in the human genome, a select few have been extensively utilized in PROTAC development, primarily due to the availability of well-characterized, high-affinity small molecule ligands.[1][3] This guide provides a comprehensive comparison of the most prominent E3 ligase ligands, with a focus on those targeting Cereblon (CRBN) and the von Hippel-Lindau (VHL) tumor suppressor, the two most widely exploited E3 ligases in TPD.[1][4] We will also explore emerging ligands for other E3 ligases, such as MDM2 and IAPs.

This guide is intended for researchers, scientists, and drug development professionals. It will provide an in-depth analysis of the performance of different E3 ligase ligands, supported by experimental data and detailed methodologies for their evaluation.

The Mechanism of Action: A Tale of Two Ligases - CRBN and VHL

PROTACs function by inducing the formation of a ternary complex, which brings the POI into close proximity with an E3 ligase. This induced proximity allows the E3 ligase to transfer ubiquitin molecules to the POI, marking it for degradation by the 26S proteasome. While both CRBN and VHL are components of Cullin-RING E3 ligase (CRL) complexes (CRL4-CRBN and CRL2-VHL, respectively), their distinct structural and biological characteristics have significant implications for PROTAC design and function.[1]

CRBN-recruiting ligands are typically based on immunomodulatory drugs (IMiDs) such as thalidomide, lenalidomide, and pomalidomide.[1] In contrast, VHL ligands are often derived from a hydroxyproline (Hyp) scaffold that mimics the binding of its natural substrate, hypoxia-inducible factor 1α (HIF-1α).[5] The choice between these two systems is a critical design consideration that can influence a PROTAC's efficacy and potential off-target effects.[]

Caption: The catalytic cycle of a PROTAC, illustrating the formation of the ternary complex and subsequent ubiquitination and degradation of the target protein.

Head-to-Head Comparison: CRBN vs. VHL-Based PROTACs

Direct head-to-head comparisons of PROTACs targeting the same POI but utilizing different E3 ligase recruiters are invaluable for understanding the relative strengths and weaknesses of each system. The following table summarizes data from a study comparing a VHL-based (VZ185) and a CRBN-based (dBRD9) PROTAC targeting the bromodomain-containing protein 9 (BRD9).[7]

Table 1: Performance Comparison of BRD9-Targeting PROTACs

Parameter	VZ185 (VHL-based)	dBRD9 (CRBN-based)	Cell Line	Reference
BRD9 DC50	1.8 nM	~50 nM	MOLM-13	[7]
BRD9 Dmax	>95%	>90%	MOLM-13	[7]
BRD7 DC50	4.5 nM	Not degraded	MOLM-13	[7]

Key Findings:

• The VHL-based PROTAC, VZ185, demonstrated significantly higher potency for degrading BRD9, with a much lower half-maximal degradation concentration (DC50).[7]

• VZ185 also induced the degradation of BRD7, a close homolog of BRD9, indicating a broader degradation profile.[7]

• In contrast, the CRBN-based PROTAC, dBRD9, was highly selective for BRD9.[7]

This comparison highlights a critical trade-off in PROTAC design: potency versus selectivity. The choice between a VHL or CRBN-based degrader will depend on the specific therapeutic goal. For targets where high potency is paramount and some degradation of homologous proteins is acceptable, a VHL-based approach may be preferable. Conversely, for targets requiring exquisite selectivity, a CRBN-based PROTAC might be the better choice.[7]

Comparative Analysis of Ligands for the Same E3 Ligase

Optimizing the E3 ligase ligand itself is another crucial aspect of PROTAC development. Within the widely used CRBN-recruiting IMiDs, subtle structural differences can lead to significant variations in performance.

Table 2: Comparison of Thalidomide and Lenalidomide-Based PROTACs

Feature	Thalidomide-Based PROTACs	Lenalidomide-Based PROTACs	Reference
Degradation Potency	Generally potent	Often more potent than thalidomide-based counterparts	[3]
Physicochemical Properties	Good	May possess improved metabolic and chemical stability	[8]
Neosubstrate Profile	Degrades IKZF1 and IKZF3	Degrades IKZF1, IKZF3, and CK1α	[8]

Key Insights:

• Lenalidomide-based PROTACs often exhibit higher degradation potency.[3]

• The structural modifications in lenalidomide can lead to improved physicochemical properties, which are crucial for drug development.[8]

• Different IMiD-based ligands can induce the degradation of different "neosubstrates," which are proteins not naturally targeted by the E3 ligase. This can have both therapeutic and off-target consequences that must be carefully evaluated.[8]

Expanding the Toolbox: Ligands for Other E3 Ligases

While CRBN and VHL dominate the current landscape, the exploration of other E3 ligases is a burgeoning area of research. This expansion is driven by the need to overcome potential resistance mechanisms and to achieve tissue-specific protein degradation.[9]

MDM2: The murine double minute 2 (MDM2) E3 ligase is a negative regulator of the p53 tumor suppressor. Ligands that recruit MDM2, such as nutlin-3 derivatives, can be incorporated into PROTACs.[9][10] These PROTACs have the dual benefit of degrading the POI and stabilizing p53, which can be advantageous in cancer therapy.[10][11]

IAPs: Inhibitor of Apoptosis Proteins (IAPs) are another class of E3 ligases that have been successfully recruited by PROTACs. Ligands for cIAP1, for example, have been used to create potent degraders.[3]

Experimental Protocols for Efficacy Comparison

To rigorously compare the efficacy of different E3 ligase ligands, a suite of well-controlled cellular and biophysical assays is essential.

Protocol 1: Determination of DC50 and Dmax by Western Blotting

This protocol outlines the fundamental method for quantifying PROTAC-induced protein degradation.

Caption: A streamlined workflow for determining DC50 and Dmax values using Western Blotting.

Methodology:

• Cell Culture and Treatment: Seed cells in multi-well plates and allow them to adhere. Treat the cells with a serial dilution of the PROTAC for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).[12]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable buffer containing protease inhibitors.[12]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay to ensure equal loading.[12]

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.[13]

• Immunoblotting: Block the membrane and probe with a primary antibody specific to the POI. A loading control antibody (e.g., anti-β-actin or anti-GAPDH) should also be used. Subsequently, incubate with an appropriate HRP-conjugated secondary antibody.[7]

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[14] Quantify the band intensities using densitometry software. Normalize the POI band intensity to the loading control.[12]

• Data Analysis: Plot the normalized POI levels against the logarithm of the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.[12]

Protocol 2: Characterization of Ternary Complex Formation by Surface Plasmon Resonance (SPR)

SPR is a powerful technique for measuring the kinetics of ternary complex formation in real-time.[15][16]

Methodology:

• Immobilization: Immobilize the E3 ligase (e.g., VHL complex) onto the surface of an SPR sensor chip.[17][18]

• Binary Interaction Analysis: Inject the PROTAC over the sensor surface to measure its binding affinity to the E3 ligase.[18]

• Ternary Complex Analysis: In separate experiments, inject a mixture of the PROTAC and the POI over the sensor surface. The increase in binding response compared to the PROTAC alone indicates ternary complex formation.[17][19]

• Kinetic Analysis: Fit the sensorgram data to appropriate binding models to determine the association (kon) and dissociation (koff) rate constants, and the equilibrium dissociation constant (KD) for both binary and ternary interactions.[16][19]

• Cooperativity Calculation: The cooperativity factor (α) can be calculated as the ratio of the binary KD of the PROTAC for the E3 ligase to the ternary KD. An α value greater than 1 indicates positive cooperativity, meaning the presence of the POI enhances the binding of the PROTAC to the E3 ligase.[16]

Protocol 3: Live-Cell Ternary Complex Formation using NanoBRET™

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay allows for the monitoring of ternary complex formation in living cells.[20][21]

Methodology:

• Cell Line Engineering: Create a cell line that expresses the POI fused to a NanoLuc® luciferase donor and the E3 ligase component (e.g., VHL or CRBN) fused to a HaloTag® acceptor.[22][23]

• Assay Setup: Seed the engineered cells in a multi-well plate and add the HaloTag® ligand, which is a fluorescent acceptor.[22]

• PROTAC Treatment: Treat the cells with the PROTAC at various concentrations.[23]

• BRET Measurement: Measure the BRET signal, which is generated when the donor and acceptor are brought into close proximity by the formation of the ternary complex.[21]

• Data Analysis: Plot the BRET ratio against the PROTAC concentration to determine the EC50 for ternary complex formation.[23]

Conclusion

The selection of an E3 ligase ligand is a critical determinant of a PROTAC's success. This guide has provided a comparative analysis of the most commonly used ligands, highlighting the distinct advantages and disadvantages of CRBN and VHL-based systems. Furthermore, we have explored the importance of optimizing the ligand for a specific E3 ligase and the exciting potential of expanding the repertoire of recruited E3 ligases.

The experimental protocols detailed herein provide a robust framework for the systematic evaluation and comparison of different E3 ligase ligands. By carefully considering the target protein, the desired therapeutic window, and the potential for off-target effects, researchers can make informed decisions to guide the rational design of the next generation of highly effective and selective protein degraders. The continued exploration of new E3 ligase ligands and a deeper understanding of the intricacies of ternary complex formation will undoubtedly fuel the advancement of targeted protein degradation as a powerful therapeutic strategy.

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A Senior Application Scientist's Guide to Validating Protein Degradation: Western Blot vs. Advanced Alternatives

For researchers, scientists, and drug development professionals navigating the burgeoning field of targeted protein degradation (TPD), the accurate validation of a target protein's disappearance is paramount. Therapeutic modalities like Proteolysis-Targeting Chimeras (PROTACs) and molecular glues are revolutionizing medicine by harnessing the cell's own ubiquitin-proteasome system (UPS) to eliminate disease-causing proteins.[1][2] Unlike traditional inhibitors that merely block a protein's function, these novel therapeutics mediate the complete removal of the target protein.[3] This fundamental difference in the mechanism of action necessitates a rigorous and multi-faceted validation strategy to confirm on-target degradation, assess selectivity, and understand the downstream biological consequences.[3]

This guide provides an in-depth comparison of the cornerstone technique, Western Blot, with a suite of powerful alternatives. We will delve into the causality behind experimental choices, provide field-proven insights, and present detailed protocols to ensure your validation system is self-validating and your data is robust and reliable.

The Central Role of the Ubiquitin-Proteasome System in TPD

Before we compare methodologies, it's crucial to understand the biological process we aim to measure. TPD drugs, such as PROTACs, are heterobifunctional molecules composed of a ligand that binds to the protein of interest (POI) and another ligand that recruits an E3 ubiquitin ligase.[1][4] This induced proximity results in the formation of a ternary complex, facilitating the transfer of ubiquitin from an E2 conjugating enzyme to lysine residues on the target protein.[5] This polyubiquitination marks the POI for recognition and subsequent degradation by the 26S proteasome, a cellular machine responsible for protein turnover.[6][7] The PROTAC molecule itself is not degraded and can catalytically induce the degradation of multiple target protein molecules.[4][8]

dot

Caption: PROTAC-mediated Ubiquitin-Proteasome Pathway.

Western Blot: The Workhorse of Protein Degradation Validation

Western blotting is a long-established and widely used technique to detect and semi-quantify a specific protein within a complex mixture.[7][9] Its enduring popularity stems from its ability to provide a visual confirmation of protein loss and information about the protein's molecular weight.[7]

Principle of Western Blotting

The technique involves separating proteins by size via gel electrophoresis, transferring them to a solid support membrane, and then probing this membrane with antibodies specific to the target protein.[10]

Advantages of Western Blot

• Specificity: The high specificity of antibody-antigen interactions allows for the detection of a single protein in a complex lysate.[11]

• Molecular Weight Confirmation: It provides information on the size of the detected protein, which can help identify different isoforms or cleavage products.

• Accessibility: The necessary equipment and reagents are readily available in most molecular biology laboratories.[12]

Limitations of Western Blot

• Semi-Quantitative: While it can show relative changes in protein levels, achieving true quantification can be challenging and requires careful optimization and normalization.[9][12]

• Low Throughput and Time-Consuming: The multi-step process is laborious and not well-suited for high-throughput screening of many compounds or conditions.[9][12]

• Antibody Dependent: The success of a Western blot is entirely dependent on the availability of a high-quality, specific antibody for the target protein.[9][12]

• Potential for Errors: Improper blotting, processing, or antibody cross-reactivity can lead to skewed or erroneous results.[11]

Detailed Experimental Protocol for Quantitative Western Blot

This protocol is designed to maximize reproducibility and provide a self-validating workflow.

• Cell Treatment: Seed cells at an appropriate density and treat with a range of degrader concentrations (e.g., a 7-point dilution series) and a vehicle control (e.g., DMSO) for a predetermined time course (e.g., 4, 8, 16, 24 hours).[7]

• Cell Lysis: After treatment, wash cells with ice-cold PBS. Lyse the cells in a suitable buffer (e.g., RIPA buffer) supplemented with a fresh cocktail of protease and phosphatase inhibitors to prevent protein degradation and modification post-lysis.[7][13][14]

• Protein Quantification: Determine the total protein concentration of each lysate using a reliable method like a BCA or Bradford assay. This step is critical for ensuring equal loading of protein in the subsequent steps.[7]

• Sample Preparation: Normalize the protein concentration of all samples. Add Laemmli sample buffer and boil at 95°C for 5-10 minutes to denature the proteins.[7]

• SDS-PAGE: Load equal amounts of total protein (typically 20-30 µg) per lane of a polyacrylamide gel. Include a molecular weight marker. Separate the proteins by electrophoresis.[15]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[10] Confirm successful transfer by staining the membrane with Ponceau S.[10]

• Blocking: Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or bovine serum albumin in TBST) for at least 1 hour at room temperature to prevent non-specific antibody binding.[7]

• Antibody Incubation:

  • Primary Antibody: Incubate the membrane with a primary antibody specific to the target protein, diluted in blocking buffer, overnight at 4°C with gentle agitation.[7]

  • Secondary Antibody: Wash the membrane thoroughly with TBST. Incubate with an HRP-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.[7]

• Detection: After further washing, add an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager.[7]

• Data Analysis and Normalization:

  • Quantify the band intensity for the target protein in each lane.

  • To ensure the validity of the results, probe the same membrane for a loading control protein (e.g., GAPDH, β-actin, or β-tubulin) whose expression is not expected to change under the experimental conditions.[16]

  • Normalize the target protein band intensity to the corresponding loading control band intensity.

  • Calculate the percentage of protein remaining relative to the vehicle control. From this, the half-maximal degradation concentration (DC50) and the maximum percentage of degradation (Dmax) can be determined.[7]

Advanced Alternatives to Western Blot

While Western Blot is a valuable tool, its limitations have driven the adoption of more quantitative, higher-throughput, and comprehensive methods for validating protein degradation.

Mass Spectrometry (MS)-Based Proteomics

Mass spectrometry has emerged as a powerful tool for validating protein degradation, offering an unbiased and global view of the proteome.[3][17] This is crucial for assessing both on-target degradation and potential off-target effects.[3][17]

Principles of MS-Based Proteomics

In a typical proteomics workflow, proteins are extracted from cells, digested into peptides, and then analyzed by a mass spectrometer to identify and quantify the peptides, which are then mapped back to their parent proteins.[18][19]

Advantages of MS-Based Proteomics

• Global and Unbiased: Can identify and quantify thousands of proteins in a single experiment, providing a comprehensive view of a degrader's effects.[17][18]

• High Specificity: Provides high-confidence protein identification.[20]

• Antibody-Independent: Does not require a specific antibody for each target.[3]

• Quantitative: Techniques like Tandem Mass Tagging (TMT) and Sequential Window Acquisition of all THeoretical fragment ion spectra (SWATH) allow for precise relative quantification of proteins across multiple samples.[3]

Limitations of MS-Based Proteomics

• High Cost and Technical Demand: Requires expensive instrumentation and specialized expertise for data acquisition and analysis.[21]

• Lower Throughput than Reporter Assays: While higher throughput than Western Blot, it is generally lower than plate-based reporter assays.[12]

• Potential for Missing Low-Abundance Proteins: The dynamic range of protein expression in a cell can make it challenging to detect very low-abundance proteins.[18]

dot

Caption: A typical workflow for MS-based proteomics.

Experimental Protocol: TMT-Based Quantitative Proteomics

• Sample Preparation: Treat cells with the degrader and vehicle control as described for Western Blotting. Lyse cells and quantify protein concentration.

• Protein Digestion: Reduce, alkylate, and digest the proteins into peptides using an enzyme like trypsin.

• TMT Labeling: Label the peptides from each condition with a different isobaric TMT tag. This allows for multiplexing of up to 18 samples in a single MS run.

• Fractionation and LC-MS/MS: Combine the labeled peptide samples and fractionate them using liquid chromatography (LC) before analysis by tandem mass spectrometry (MS/MS).

• Data Analysis: Use specialized software to identify the peptides and quantify the relative abundance of each protein across the different conditions based on the reporter ion intensities from the TMT tags.

Flow Cytometry

Flow cytometry is a powerful technique for analyzing the characteristics of individual cells within a population. It can be adapted to measure intracellular protein levels, providing a high-throughput method for assessing protein degradation.[22][23]

Principles of Flow Cytometry for Protein Degradation

Cells are fixed, permeabilized, and then stained with a fluorescently labeled antibody specific to the target protein. The fluorescence intensity of individual cells is then measured as they pass through a laser beam, providing a quantitative measure of the protein level on a per-cell basis.[24]

Advantages of Flow Cytometry

• High Throughput: Can analyze thousands of cells per second, making it suitable for screening.[23]

• Single-Cell Resolution: Provides information on cell-to-cell variability in the degradation response.[22]

• Multiplexing: Can be combined with antibodies for other markers to analyze specific cell subpopulations.[22]

Limitations of Flow Cytometry

• Antibody Dependent: Requires a high-quality antibody suitable for flow cytometry.

• Indirect Measurement: Measures fluorescence intensity, which is a proxy for protein level.

• Potential for Artifacts: Fixation and permeabilization steps can sometimes affect antibody binding.

Reporter-Based Assays

Reporter-based assays utilize genetically encoded tags that are fused to the protein of interest, providing a readily measurable signal that correlates with the protein's abundance. These methods are particularly well-suited for high-throughput screening.

a) HiBiT System

The HiBiT system uses a small 11-amino-acid peptide tag (HiBiT) that is knocked into the endogenous locus of the target protein using CRISPR/Cas9.[25][26] When the complementary LgBiT protein is added, a bright luminescent signal is produced, which is directly proportional to the amount of HiBiT-tagged protein.[25][27]

Advantages of the HiBiT System

• High Sensitivity and Dynamic Range: The luminescent signal is extremely bright, allowing for the detection of very low protein levels.[25]

• Endogenous Expression: By knocking the tag into the endogenous gene, the protein is expressed at physiological levels under its native promoter.[26][28]

• High Throughput and Automation-Friendly: The simple "add-mix-read" format is ideal for high-throughput screening in multi-well plates.[26]

• Real-Time Kinetics: Can be used in live-cell assays to monitor degradation kinetics in real-time.[25][27]

Limitations of the HiBiT System

• Requires Genetic Modification: A specific cell line with the HiBiT tag knocked into the gene of interest must be generated.[28]

• Potential for Tag Interference: Although small, the tag could potentially interfere with the protein's function or degradation.

b) dTAG System

The degradation tag (dTAG) system is a powerful chemical biology tool for inducing and studying protein degradation.[29][30] It involves fusing the protein of interest to a mutant FKBP12 protein (FKBP12F36V).[31][] A specific dTAG molecule, which is a heterobifunctional degrader, can then be added to induce the rapid and selective degradation of the FKBP12F36V-tagged protein.[29][31]

Advantages of the dTAG System

• Rapid and Reversible: Induces very fast degradation, and the effect is reversible upon washout of the dTAG molecule.[31]

• Highly Selective: The dTAG molecule is specific for the FKBP12F36V tag and does not affect the endogenous wild-type FKBP12.[33]

• Generalizable: Can be applied to virtually any protein of interest.[]

Limitations of the dTAG System

• Requires Genetic Modification: Cells must be engineered to express the FKBP12F36V-tagged protein.[29]

• Overexpression Artifacts: If the tagged protein is overexpressed from a plasmid, it may not accurately reflect the behavior of the endogenous protein.

Comparison of Methods for Validating Protein Degradation

Feature	Western Blot	Mass Spectrometry	Flow Cytometry	HiBiT System	dTAG System
Principle	Antibody-based detection on a membrane	Peptide identification and quantification by MS	Antibody-based detection in single cells	Luminescent reporter tag	Inducible degradation of a tagged protein
Throughput	Low[12]	Medium	High[23]	Very High[26]	High
Quantification	Semi-quantitative[12]	Highly quantitative[3]	Quantitative	Highly quantitative[25]	Quantitative
Sensitivity	Moderate[11]	High[17]	High	Very High[25]	High
Antibody Required	Yes[12]	No[3]	Yes	No (but can be used for validation)[25]	No (but can be used for validation)
Genetic Modification	No	No	No	Yes (CRISPR knock-in)[26]	Yes (transgene expression or knock-in)[29]
Data Output	Band intensity, molecular weight	Global proteome profile, relative protein abundance	Fluorescence intensity per cell	Luminescence	Reporter signal (e.g., luminescence, fluorescence)
Key Advantage	Visual confirmation, MW information[7]	Unbiased, global view of proteome[17]	Single-cell resolution[22]	Endogenous levels, real-time kinetics[25][27]	Rapid, selective, and reversible degradation[31]
Key Disadvantage	Low throughput, semi-quantitative[12]	High cost, complex data analysis[21]	Indirect measurement, potential artifacts	Requires cell line engineering[28]	Requires cell line engineering, potential for tag interference[29]

Choosing the Right Method: A Decision-Making Framework

The selection of the most appropriate method for validating protein degradation depends on the specific research question and the stage of the drug discovery process.

dot

Caption: Decision tree for selecting a protein degradation validation method.

• For initial characterization and confirmation of a lead compound: Western Blot remains an indispensable tool for providing visual evidence of protein loss.[7]

• For high-throughput screening of a compound library: Reporter-based assays like the HiBiT system are the method of choice due to their scalability and quantitative nature.[26]

• For in-depth characterization of a lead compound's selectivity and off-target effects: Mass spectrometry-based proteomics is the gold standard.[3][17]

• For studying heterogeneous responses within a cell population: Flow cytometry provides valuable single-cell data.[22]

In practice, a multi-pronged approach is often the most robust. For example, a high-throughput screen using the HiBiT system could be used to identify potent degraders, which are then cherry-picked for validation by Western Blot and in-depth profiling by mass spectrometry.

Conclusion

The validation of targeted protein degradation is a critical step in the development of this exciting new class of therapeutics. While Western Blotting provides a reliable and accessible starting point, a thorough and robust validation strategy should incorporate more advanced, quantitative, and higher-throughput methods. By understanding the principles, advantages, and limitations of each technique, researchers can make informed decisions, ensuring the integrity of their data and accelerating the discovery of novel medicines.

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• Homework.Study.com. (n.d.). What are the advantages and disadvantages of western blotting compared to 1D gel electrophoresis? Retrieved from [Link]

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• ResearchGate. (2025, October 27). Analysis of Electroblotted Proteins by Mass Spectrometry: Protein Identification after Western Blotting. Retrieved from [Link]

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Beyond the Blueprint: A Comparative Guide to Alternative Building Blocks for PROTAC Synthesis

The advent of Proteolysis Targeting Chimeras (PROTACs) has marked a paradigm shift in therapeutic development, moving beyond mere protein inhibition to achieving targeted protein degradation.[1] These heterobifunctional molecules function by co-opting the cell's intrinsic ubiquitin-proteasome system to eliminate proteins of interest (POIs).[2] The canonical PROTAC architecture consists of three key components: a "warhead" ligand that binds the POI, an E3 ligase ligand, and a linker that connects the two.[3] While this modular design has proven remarkably effective, the field is rapidly evolving beyond the initial set of building blocks. The exploration of alternative components is not merely an academic exercise; it is a critical endeavor to expand the scope of degradable proteins, enhance tissue and cell-type specificity, and overcome mechanisms of resistance.[4]

This guide provides an in-depth technical comparison of alternative building blocks for PROTAC synthesis. We will move beyond a simple cataloging of components to analyze the causal relationships between molecular architecture and degradation performance, supported by comparative experimental data. Our objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights required to rationally design the next generation of protein degraders.

The PROTAC Mechanism of Action: A Ternary Complex Orchestration

At its core, a PROTAC's function is to induce the formation of a ternary complex between the target protein and an E3 ubiquitin ligase.[5] This proximity facilitates the transfer of ubiquitin from an E2-conjugating enzyme to lysine residues on the surface of the POI. The resulting polyubiquitinated protein is then recognized and degraded by the 26S proteasome, while the PROTAC is released to catalyze further degradation cycles.[6] The efficiency of this process is not solely dependent on the binding affinities of the individual ligands but is profoundly influenced by the stability and conformation of the ternary complex, a property heavily dictated by the choice of all three PROTAC components.[2]

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Part 1: The E3 Ligase Ligand - Expanding the Recruiter Repertoire

The choice of E3 ligase is a critical determinant of a PROTAC's activity and therapeutic window. To date, the vast majority of PROTACs in development have utilized ligands for a very small subset of the over 600 known human E3 ligases, primarily Cereblon (CRBN) and von Hippel-Lindau (VHL).[4][7] The rationale for expanding this toolbox is compelling: overcoming resistance, leveraging tissue-specific E3 ligase expression for targeted degradation, and potentially degrading a wider range of proteins.[4]

Conventional Ligands: CRBN and VHL

Ligands for CRBN (e.g., analogs of thalidomide, pomalidomide, and lenalidomide) and VHL (e.g., peptidomimetic molecules like (S,R,S)-AHPC) are the workhorses of the PROTAC field. Their widespread use is a testament to their proven effectiveness and the availability of well-characterized, high-affinity small molecule binders.

The choice between CRBN and VHL is not arbitrary and can significantly impact PROTAC performance. Factors such as tissue expression levels, subcellular localization, and the inherent substrate scope of the E3 ligase all play a role.[8] For instance, CRBN is highly expressed in hematopoietic cells, making it a good choice for hematological malignancies, while its subcellular shuttling between the nucleus and cytoplasm provides broad access to targets.[8] VHL, on the other hand, is predominantly cytosolic and its expression can be downregulated in hypoxic tumor environments.[8]

Comparative Performance of CRBN vs. VHL-based PROTACs

Direct head-to-head comparisons have demonstrated that neither E3 ligase is universally superior; the optimal choice is target and context-dependent.[9]

Target Protein	E3 Ligase Recruited	Cell Line	DC₅₀ (nM)	Dₘₐₓ (%)	Key Observation	Reference(s)
BRD4	VHL (MZ1)	HeLa	24	>95	VHL-based PROTAC showed faster and more sustained degradation compared to the CRBN equivalent.	[10]
BRD4	CRBN (dBET1)	HeLa	80	>95	Slower onset of degradation compared to MZ1.	[10]
EGFR L858R	VHL	HCC-827	5.0	N/A	VHL-based degrader showed higher potency.	[11]
EGFR L858R	CRBN	HCC-827	11	N/A	CRBN-based degrader was also effective but less potent than the VHL counterpart.	[11]
KRAS G12C	VHL	NCI-H358	100	N/A	VHL-based degrader showed sustained degradation over a wider dose range.	[9]
KRAS G12C	CRBN	NCI-H358	30	N/A	CRBN-based degrader had a lower DC₅₀ but a narrower effective concentration range.	[9]
HPK1	CRBN	Jurkat	~2	~90	CRBN's high expression in immune cells may be advantageous for this immuno-oncology target.	[12]
HPK1	VHL	Jurkat	~10	~85	VHL's more restricted substrate scope could offer a better selectivity profile.	[12]

Alternative E3 Ligase Ligands: The Next Wave

Significant efforts are underway to identify ligands for other E3 ligases to expand the PROTAC toolbox.[4] These efforts aim to leverage the differential expression of E3 ligases across tissues to achieve more selective protein degradation and to provide alternative degradation pathways should resistance to CRBN or VHL-based PROTACs emerge.

• KEAP1: The Kelch-like ECH-associated protein 1 (KEAP1) is an E3 ligase with distinct tissue distribution compared to CRBN and VHL.[13] Recently, a non-covalent small molecule binder for KEAP1 was developed and incorporated into a PROTAC targeting BRD4. This KEAP1-based PROTAC, MS83, demonstrated effective degradation of BRD4 and BRD3.[13] Interestingly, MS83 showed more durable degradation compared to the CRBN-recruiting dBET1 in certain cell lines, highlighting the potential advantages of exploring new E3 ligases.[13] However, the target scope for KEAP1-based PROTACs appears to be narrower than that for CRBN or VHL.[12]

• RNF4 and RNF114: Covalent ligands have been identified for RING finger proteins RNF4 and RNF114, enabling their recruitment for targeted protein degradation.[4][14] These represent a departure from the more common non-covalent E3 ligase binders and open up new avenues for PROTAC design.

• DCAF Family: Ligands for DDB1 and CUL4-associated factors (DCAFs) such as DCAF11, DCAF15, and DCAF16 are also emerging, further expanding the repertoire of recruitable E3 ligases.[4]

The development of these novel E3 ligase ligands is still in its early stages, and extensive head-to-head comparative data with established CRBN and VHL systems are needed to fully understand their potential and limitations.

Part 2: The Linker - More Than Just a Tether

The linker is arguably the most critical and highly tunable component of a PROTAC.[3] It is not a passive spacer but an active participant in the formation of a productive ternary complex.[2] The linker's length, composition, and rigidity dictate the spatial orientation of the POI and the E3 ligase, directly impacting degradation efficiency (DC₅₀ and Dₘₐₓ), selectivity, and physicochemical properties.[2][3]

Conventional Linkers: PEG and Alkyl Chains

Polyethylene glycol (PEG) and simple alkyl chains are the most common linker motifs, primarily due to their synthetic tractability and the ease with which their length can be systematically varied.[3]

• PEG Linkers: These are hydrophilic and can improve the solubility and cell permeability of the often large and greasy PROTAC molecule.[6][15]

• Alkyl Linkers: These are hydrophobic and offer chemical stability, but can sometimes negatively impact solubility.[6]

The "linkerology" of a PROTAC is often an empirical process, but a general principle is the existence of an optimal linker length—a "Goldilocks" zone. A linker that is too short can lead to steric clashes, preventing ternary complex formation, while an overly long linker can result in an entropic penalty and reduced potency.[15]

Comparative Performance of PROTACs with Varying Linker Lengths

Target Protein	Linker Type	Linker Length (atoms)	DC₅₀ (nM)	Dₘₐₓ (%)	Key Observation	Reference(s)
ERα	PEG-based	12	100	~70	Shorter linkers were less effective.	[2]
ERα	PEG-based	16	10	>90	The 16-atom linker demonstrated optimal degradation.	[2]
ERα	PEG-based	20	50	~80	Longer linkers showed reduced potency.	[2]
TBK1	Alkyl/Ether	< 12	No degradation	N/A	A clear length threshold was observed for activity.	[2][3]
TBK1	Alkyl/Ether	21	3	96	The 21-atom linker provided the best balance of potency and efficacy.	[2][3]
TBK1	Alkyl/Ether	29	292	76	The longest linker showed a significant drop in potency.	[2][3]

Alternative Linker Strategies: Rigidity and Functionality

To move beyond simple flexible chains, researchers are exploring more sophisticated linker designs to improve PROTAC performance.

• Rigid Linkers: Incorporating rigid motifs such as piperazine/piperidine rings, aromatic systems, or alkynes can pre-organize the PROTAC into a bioactive conformation.[3][6] This can reduce the entropic penalty of ternary complex formation, potentially leading to higher potency and improved pharmacokinetic properties.[5] However, a rigid linker that enforces an unfavorable geometry can completely abrogate degradation.[3]

Comparative Performance of Flexible vs. Rigid Linkers

Target Protein	E3 Ligase	Linker Type	DC₅₀ (µM)	Dₘₐₓ (%)	Key Observation	Reference(s)
BRD4	VHL	Flexible (Alkyl)	0.025	>95	Potent degradation with a flexible linker.	[5]
BRD4	VHL	Rigid (Piperazine)	0.002	>95	The rigid linker led to a ~10-fold increase in potency.	[5]
H-PGDS	CRBN	Flexible (Ethylene)	Reduced Activity	N/A	Replacing a rigid piperazine with a flexible chain reduced activity.	[16]
H-PGDS	CRBN	Rigid (Piperazine)	0.0000173	>90	Exceptionally potent degradation with a rigid linker.	[16]

• "Smart" Linkers: These are functional linkers designed to provide spatiotemporal control over PROTAC activity.

  • Photoswitchable Linkers: Often incorporating an azobenzene moiety, these linkers can be isomerized between an active and an inactive state using light of specific wavelengths. This allows for precise control over when and where the PROTAC is active.[10]

  • Photocleavable Linkers: These linkers contain a photolabile group that can be cleaved upon light exposure, releasing the active PROTAC from a caged, inactive precursor.[10]

While these "smart" linkers offer exciting possibilities for research and targeted therapies, they are synthetically more complex, and more comparative data is needed to fully assess their advantages over conventional linkers in various applications.

Part 3: The Warhead - Covalent vs. Non-Covalent Engagement

The warhead's primary role is to bind to the POI. Traditionally, these have been reversible, non-covalent ligands, often derived from known inhibitors of the target protein.[1] The catalytic nature of PROTACs means that high-affinity binding is not always necessary for potent degradation. However, alternative warhead strategies are being explored to tackle challenging targets and improve PROTAC properties.

Covalent Warheads: Irreversible and Reversible

Incorporating a covalent warhead that forms a chemical bond with the target protein can offer several advantages, including high potency, prolonged target engagement, and the ability to target proteins lacking deep binding pockets.[8]

• Irreversible Covalent PROTACs: These form a permanent bond with the target. While this can lead to very effective degradation, it sacrifices the catalytic nature of the PROTAC, as each PROTAC molecule can only induce the degradation of one target molecule.[1]

• Reversible Covalent PROTACs: This strategy aims to combine the best of both worlds: the enhanced target engagement of a covalent interaction with the potential for catalytic turnover.[8] The reversible nature of the covalent bond allows the PROTAC to dissociate after the target has been ubiquitinated.

Comparative Performance of Covalent vs. Non-Covalent PROTACs for BTK Degradation

PROTAC Type	Warhead Chemistry	DC₅₀ (nM)	Dₘₐₓ (%)	Key Observation	Reference(s)
Non-Covalent (NC-1)	Reversible, non-covalent	2.2	97	Highly potent degradation.	[8]
Irreversible Covalent (IC-1)	Irreversible, covalent	6.7	93	Also highly potent, but acts stoichiometrically.	[8]
Reversible Covalent (RC-1)	Reversible, covalent	8.9	87	Combines potent degradation with the potential for catalytic activity.	[8]
Reversible Covalent (RC-3)	Reversible, covalent	<10	>85	Enhanced selectivity towards BTK compared to non-covalent and irreversible PROTACs.	[8]

One surprising finding from studies on covalent PROTACs is that reversible covalent chemistry can significantly enhance the intracellular accumulation and target engagement of the PROTAC.[17]

Part 4: A Radical Alternative - Hydrophobic Tagging (HyT)

Hydrophobic Tagging (HyT) represents a significant departure from the traditional PROTAC design. Instead of recruiting an E3 ligase, HyT degraders consist of a POI-binding ligand linked to a bulky hydrophobic group (e.g., adamantane).[18][19] This hydrophobic tag mimics a misfolded protein state, which triggers the cell's protein quality control machinery, leading to ubiquitination and proteasomal degradation, often in an E3 ligase-independent manner.[18]

Advantages of Hydrophobic Tagging:

• Circumvents E3 Ligase Dependency: This can be a major advantage in cell types with low expression of commonly used E3 ligases or in cases of resistance due to E3 ligase mutations.

• Smaller Molecular Weight: HyT degraders are typically smaller than PROTACs, which can lead to improved physicochemical properties and better cell permeability.[17]

Comparative Performance of HyT vs. PROTACs

Direct quantitative comparisons are still emerging, but initial studies suggest that HyT can be a viable alternative to PROTACs.

Technology	Target Protein	Degrader	DC₅₀ (nM)	Dₘₐₓ (%)	Key Observation	Reference(s)
HyT	HaloTag7	HyT36	~1000	65	Effective degradation via hydrophobic tagging.
PROTAC	HaloTag7	HaloPROTAC-3	19	90	PROTAC demonstrated more potent degradation in this system.
HyT	SRC-1	YL2-HyT6	~10,000	~60	HyT degrader showed improved cell permeability and stability over a peptide-based PROTAC.

While in some direct comparisons PROTACs have shown higher potency, the advantages of HyT in terms of drug-like properties and overcoming E3 ligase dependency make it a highly promising alternative strategy.

Experimental Protocols

Accurate and reproducible data are the bedrock of comparative analysis. Below are detailed, step-by-step methodologies for key experiments in the evaluation of PROTACs and their alternatives.

Workflow for PROTAC Synthesis and Evaluation

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A Senior Application Scientist's Guide to the Comparative Stability of Phenol Protecting Groups

In the intricate landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups is paramount.[1] Phenols, with their inherent acidity and nucleophilicity, present a unique challenge. The phenolic hydroxyl group can interfere with a wide array of reaction conditions, necessitating its temporary masking to ensure chemoselectivity and achieve high yields of the desired product.[2][3] The selection of an appropriate protecting group is not a trivial decision; it is a critical strategic choice that hinges on the group's stability profile across various chemical environments and the orthogonality of its cleavage conditions relative to other functionalities within the molecule.[3][4]

This guide provides a comparative analysis of common phenol protecting groups, grounded in experimental data and mechanistic principles. As Senior Application Scientists, our goal is to move beyond mere recitation of protocols and delve into the causality behind their efficacy. We will explore why certain groups are chosen for specific transformations, how their stability is mechanistically derived, and how to design a robust protection strategy that ensures the integrity of your synthetic route.

Pillar 1: Ether-Based Protecting Groups: The Workhorses

Ether linkages are among the most robust and frequently employed methods for phenol protection.[1] Their general stability to basic, nucleophilic, and many redox conditions makes them highly reliable.[5] However, the stability and cleavage mechanisms vary dramatically based on the ether's substituent.

Methyl Ethers: The Fortress

Methyl ethers are exceptionally stable due to the strength of the C-O bond and the absence of a low-energy pathway for cleavage. This robustness makes them suitable for "permanent" protection, where the group is installed early and removed late in a synthesis.[3][6]

• Protection: The Williamson ether synthesis is the classic method, employing a methylating agent like dimethyl sulfate or methyl iodide in the presence of a base.[1]

• Deprotection: Their stability necessitates harsh, potent reagents for cleavage. The most common method involves strong Lewis acids like boron tribromide (BBr₃), which coordinates to the ether oxygen and facilitates nucleophilic attack by the bromide ion.[1][6] Alternatively, trimethylsilyl iodide (TMSI) can be used.[6] This lack of mild cleavage conditions is their primary drawback.

Benzyl (Bn) Ethers: The Versatile Standard

Benzyl ethers offer a significant advantage over methyl ethers: robust stability coupled with mild, orthogonal cleavage conditions.[5] They are stable to a wide range of acidic and basic conditions but are uniquely susceptible to reductive cleavage.[5][7]

• Protection: Similar to methyl ethers, they are typically installed via Williamson ether synthesis using benzyl bromide (BnBr) and a base like potassium carbonate or sodium hydride.[1]

• Deprotection: The key to their utility is cleavage by catalytic hydrogenolysis (H₂, Pd/C).[5][8] This method is exceptionally mild and orthogonal to many other protecting groups, such as silyl ethers and esters.[4][5] Other methods include dissolving metal reduction (Na/NH₃) or strong acid cleavage, though these are less common.[6][8]

Substituted Benzyl Ethers (e.g., p-Methoxybenzyl, PMB): Fine-Tuning Stability

The p-methoxybenzyl (PMB) ether functions similarly to a benzyl ether but with an added dimension of reactivity. The electron-donating methoxy group makes the benzylic position more susceptible to oxidation.[7]

• Protection: Installed similarly to benzyl ethers, using PMB-Cl and a base.

• Deprotection: While PMB ethers can be cleaved by hydrogenolysis, their unique feature is susceptibility to oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or ceric ammonium nitrate (CAN).[7][9] This provides a powerful orthogonal deprotection strategy, allowing for the selective removal of a PMB group in the presence of a standard benzyl ether.[10]

Pillar 2: Silyl Ethers: The Tunable Shields

Silyl ethers are one of the most versatile classes of protecting groups due to their tunable stability, which is highly dependent on the steric bulk of the substituents on the silicon atom.[11][12] They are generally stable to basic and non-acidic conditions but are readily cleaved by fluoride ions or acid.[13]

The relative stability of common silyl ethers towards acid hydrolysis follows the order: TMS < TES < TBDMS < TIPS < TBDPS [11][13]

• Trimethylsilyl (TMS) Ether: Extremely labile to acidic conditions and even moisture, making it suitable only for transient protection.[11]

• tert-Butyldimethylsilyl (TBDMS or TBS) Ether: Represents a good balance of stability and ease of removal. It is robust enough to withstand many reaction conditions (e.g., chromatography) yet can be cleaved selectively.[14]

• tert-Butyldiphenylsilyl (TBDPS) & Triisopropylsilyl (TIPS) Ethers: The increased steric hindrance of these groups confers significantly greater stability towards acid hydrolysis and enzymatic cleavage.[8][11]

• Protection: Silyl ethers are formed by reacting the phenol with a silyl halide (e.g., TBDMS-Cl) in the presence of a base, typically imidazole in a solvent like DMF.[11]

• Deprotection: The defining feature of silyl ethers is their lability towards fluoride ions, owing to the high strength of the Si-F bond. Tetrabutylammonium fluoride (TBAF) in THF is the most common reagent for this transformation.[5][15] Acidic conditions (e.g., acetic acid in THF/water or HCl) can also be used, with the rate of cleavage depending on the steric bulk of the silyl group.[13]

Pillar 3: Esters and Carbonates: Acid/Base Labile Groups

Esters and carbonates offer an alternative protection strategy, characterized by their lability to hydrolytic conditions.

Acetate (Ac) Esters

Acetate esters are easily introduced and are stable to acidic and reductive conditions but are readily cleaved by base-catalyzed hydrolysis (saponification).[16]

• Protection: Formed by reacting the phenol with acetic anhydride or acetyl chloride, usually in the presence of a base like pyridine or triethylamine with a DMAP catalyst.[17]

• Deprotection: Cleavage is typically achieved under basic conditions, for example, with potassium carbonate in methanol or sodium hydroxide in aqueous alcohol.[16][17] They can also be removed under acidic conditions, though this is less common.[17]

tert-Butyl (Boc) Carbonates

The tert-butoxycarbonyl (Boc) group is well-known in amine protection but is also effective for phenols. Its key feature is its stability to base and hydrogenolysis, combined with its extreme lability to acid.[2][18]

• Protection: Typically installed using di-tert-butyl dicarbonate (Boc₂O) with a base like DMAP.

• Deprotection: The Boc group is rapidly cleaved under mild acidic conditions, such as trifluoroacetic acid (TFA) in dichloromethane, or even weaker acids.[2][4] This acid sensitivity provides excellent orthogonality with base-labile (e.g., acetate) and hydrogenolysis-labile (e.g., benzyl) groups.

Comparative Stability and Orthogonality

The strategic power of protecting groups lies in their orthogonality—the ability to deprotect one group selectively without affecting others.[4][19] The following table summarizes the stability of key phenol protecting groups under common reaction conditions.

Protecting Group	Strong Acid (BBr₃, HBr)	Mild Acid (AcOH, TFA)	Strong Base (NaOH, NaH)	Mild Base (K₂CO₃, Et₃N)	Catalytic Hydrogenolysis (H₂, Pd/C)	Oxidants (DDQ, CAN)	Fluoride (TBAF)
Methyl (Me)	Labile	Stable	Stable	Stable	Stable	Stable	Stable
Benzyl (Bn)	Labile	Stable	Stable	Stable	Labile	Stable	Stable
PMB	Labile	Labile	Stable	Stable	Labile	Labile	Stable
TBDMS	Labile	Labile	Stable	Stable	Stable	Stable	Labile
TIPS	Labile	Stable	Stable	Stable	Stable	Stable	Labile
Acetate (Ac)	Stable	Stable	Labile	Labile	Stable	Stable	Stable
Boc	Labile	Labile	Stable	Stable	Stable	Stable	Stable

Visualizing Synthetic Strategy

The choice of a protecting group is a critical decision point in a synthetic plan. The following flowchart can guide this selection process based on the anticipated reaction conditions.

Caption: Decision tree for selecting a phenol protecting group.

A typical synthetic sequence involving protection and deprotection highlights the importance of orthogonality.

Caption: General workflow for a protection-reaction-deprotection sequence.

Experimental Protocols

The following protocols are self-validating systems, representing standard, field-proven methodologies for the protection and deprotection of phenols.

Protocol 1: Protection of Phenol as a Benzyl Ether[1]

Objective: To protect a phenolic hydroxyl group as a benzyl ether using Williamson ether synthesis.

Methodology:

• To a stirred solution of the phenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.5 M), add potassium carbonate (K₂CO₃, 1.5 eq) at room temperature.

• Stir the resulting suspension for 30 minutes.

• Add benzyl bromide (BnBr, 1.1 eq) dropwise to the mixture.

• Allow the reaction to stir at room temperature for 2-12 hours. Monitor progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure benzyl ether.

Protocol 2: Deprotection of a Benzyl Ether by Catalytic Hydrogenolysis[5]

Objective: To cleave a benzyl ether protecting group under neutral, reductive conditions.

Methodology:

• Dissolve the benzyl-protected phenol (1.0 eq) in a suitable solvent such as methanol or ethyl acetate.

• Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol% by weight relative to the substrate).

• Purge the reaction vessel with hydrogen gas (H₂) and maintain a hydrogen atmosphere (typically using a balloon).

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected phenol.

Protocol 3: Protection of Phenol as a TBDMS Ether[11]

Objective: To protect a phenolic hydroxyl group as a tert-butyldimethylsilyl ether.

Methodology:

• Dissolve the phenol (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF (0.5 M) at room temperature.

• Add tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq) portion-wise to the stirred solution.

• Stir the reaction at room temperature for 2-6 hours, monitoring by TLC.

• Upon completion, dilute the reaction with water and extract with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the TBDMS ether.

Protocol 4: Deprotection of a TBDMS Ether with Fluoride[5]

Objective: To cleave a TBDMS ether using a fluoride ion source.

Methodology:

• Dissolve the TBDMS-protected phenol (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M).

• Add a solution of tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 1.2 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the deprotected phenol.

Conclusion

The judicious selection of a protecting group is a cornerstone of successful organic synthesis.[1] This guide has outlined the stability profiles and mechanistic underpinnings of the most common classes of phenol protecting groups: ethers, silyl ethers, esters, and carbonates. By understanding the causality behind their stability and the specific conditions required for their orthogonal cleavage, researchers can design more efficient, robust, and elegant synthetic routes. The provided data tables, decision-making workflows, and validated protocols serve as a practical toolkit for navigating the complexities of protecting group chemistry in the pursuit of complex molecular targets.

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• Phenol . (n.d.). Wikipedia. [Link]

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• Protection of Alcohol by Ester - Acetate (Ac) . (n.d.). SynArchive. [Link]

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Navigating the Labyrinth of Selectivity: A Comparative Guide to Assessing Off-Target Effects of Fluorophenol-Derived PROTACs

For researchers, scientists, and drug development professionals at the forefront of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) represent a paradigm shift in therapeutic intervention. By hijacking the cell's ubiquitin-proteasome system, these heterobifunctional molecules can catalytically degrade previously "undruggable" proteins.[1][2] However, this remarkable potency comes with a critical challenge: ensuring the selective degradation of the protein of interest (POI) while minimizing off-target effects that can lead to unforeseen toxicity and therapeutic failure.[3][4]

This guide provides an in-depth, comparative analysis of state-of-the-art methodologies for assessing the off-target effects of a specific and increasingly relevant class of PROTACs: those derived from fluorophenol-containing warheads. While the fluorophenol moiety is a common feature in many potent kinase inhibitors, its incorporation into a PROTAC scaffold necessitates a rigorous and multi-faceted approach to selectivity profiling. We will dissect the causal logic behind experimental choices and provide actionable protocols to empower you to build a comprehensive and self-validating off-target assessment strategy.

The "Fluorophenol" Consideration in PROTAC Off-Target Effects

While there is no evidence to suggest that the fluorophenol group itself confers a unique or predictable off-target profile to a PROTAC, its prevalence in kinase inhibitors means that PROTACs derived from these warheads inherit the parent inhibitor's kinase selectivity profile. Kinase inhibitors are notoriously promiscuous, and even highly selective inhibitors can have unanticipated off-target interactions.[5] When such a warhead is incorporated into a PROTAC, these off-target interactions can manifest in several ways:

• Degradation-dependent off-targets: The PROTAC may induce the degradation of proteins other than the intended POI if the warhead has affinity for them.[6]

• Degradation-independent off-targets: The PROTAC molecule itself might have pharmacological effects independent of its degradation activity, driven by the warhead or the E3 ligase ligand.[2]

• Neosubstrate degradation: The formation of the ternary complex between the POI, PROTAC, and E3 ligase can create a novel interface that leads to the ubiquitination and degradation of proteins that do not independently bind to either the warhead or the E3 ligase ligand. This is a particularly well-documented phenomenon for pomalidomide-based PROTACs, which can induce the degradation of zinc-finger proteins.[6][7][8]

Therefore, a comprehensive off-target assessment of a fluorophenol-derived PROTAC must not only consider the degradation of unintended targets but also the potential for off-target binding and downstream signaling consequences.

A Multi-Pronged Approach to Off-Target Assessment

A robust strategy for evaluating the off-target effects of fluorophenol-derived PROTACs should be multi-layered, moving from broad, unbiased screening to targeted, hypothesis-driven validation. This approach ensures a comprehensive understanding of the PROTAC's cellular impact.

A multi-pronged workflow for assessing PROTAC off-target effects.

Phase 1: Unbiased Discovery with Global Quantitative Proteomics

The cornerstone of any off-target assessment is an unbiased, global view of the proteome. Quantitative mass spectrometry-based proteomics allows for the precise measurement of changes in protein abundance across thousands of proteins upon PROTAC treatment.[9][10] This is the most direct way to identify all proteins that are degraded, both on-target and off-target.

Causality Behind the Choice: By comparing the proteome of cells treated with the active PROTAC to those treated with a vehicle control and an inactive control (e.g., an epimer that doesn't bind the E3 ligase), we can confidently identify protein degradation events that are a direct result of the PROTAC's mechanism of action.[11][12]

Detailed Protocol: Global Quantitative Proteomics using Tandem Mass Tag (TMT) Labeling

This protocol outlines the key steps for a TMT-based quantitative proteomics experiment to identify off-target degradation.

• Cell Culture and Treatment:

  • Select a cell line relevant to the PROTAC's intended therapeutic application.

  • Culture cells to 70-80% confluency.

  • Treat cells in biological triplicate with:

    • Vehicle control (e.g., 0.1% DMSO)

    • Active PROTAC (at a concentration that gives maximal on-target degradation)

    • Inactive control PROTAC (at the same concentration as the active PROTAC)

  • Incubate for a predetermined time (e.g., 6-24 hours) to allow for protein degradation.

• Protein Extraction, Digestion, and TMT Labeling:

  • Harvest and lyse cells.

  • Quantify total protein and digest into peptides using trypsin.

  • Label peptides from each condition with a unique TMT isobaric tag. This allows for multiplexing and accurate relative quantification.

• LC-MS/MS Analysis:

  • Combine the labeled peptide sets and analyze by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • The mass spectrometer should be operated in a data-dependent acquisition mode to select precursor ions for fragmentation.

• Data Analysis:

  • Process the raw data using a suitable software package (e.g., Proteome Discoverer, MaxQuant).

  • Identify proteins that are significantly downregulated in the active PROTAC-treated samples compared to both the vehicle and inactive controls. These are your potential off-targets.

Treatment Group	On-Target Protein Abundance (Fold Change vs. Vehicle)	Potential Off-Target 1 Abundance (Fold Change vs. Vehicle)	Potential Off-Target 2 Abundance (Fold Change vs. Vehicle)
Active PROTAC	-1.5	-1.2	-0.3
Inactive Control	-0.1	-0.2	-0.1

Table 1: Example quantitative proteomics data summary. A significant negative fold change in the active PROTAC group that is not observed in the inactive control group indicates a potential degradation event.

Phase 2: Validating Direct Engagement and Specificity

Once potential off-targets have been identified through proteomics, the next critical step is to validate whether the PROTAC directly binds to these proteins. Several techniques can be employed for this purpose, each providing a different piece of the puzzle.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for confirming target engagement in a cellular context. It is based on the principle that the thermal stability of a protein changes upon ligand binding.[13][14] A shift in the melting curve of a protein in the presence of the PROTAC provides direct evidence of binding.[13]

Causality Behind the Choice: CETSA is performed in intact cells without any modifications to the PROTAC or the target protein, offering a true measure of target interaction in a native cellular environment.[13] This allows researchers to distinguish between direct binding and downstream effects of on-target degradation.

Simplified workflow of the Cellular Thermal Shift Assay (CETSA).

Detailed Protocol: Western Blot-Based CETSA

• Cell Culture and Treatment:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with the desired concentration of the PROTAC or vehicle control for 1-4 hours.

• Heating Step:

  • Harvest and resuspend cells in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at 4°C for 3 minutes. Include a non-heated control.

• Lysis and Separation:

  • Lyse the cells by freeze-thaw cycles.

  • Centrifuge the lysates at high speed to pellet the precipitated proteins.

• Protein Quantification and Analysis:

  • Collect the supernatant containing the soluble protein fraction.

  • Analyze the levels of the target and potential off-target proteins in the soluble fraction by Western blotting.

  • Quantify the band intensities and plot the percentage of soluble protein as a function of temperature to generate melting curves. A shift in the melting curve in the presence of the PROTAC indicates target engagement.

Kinase Profiling

Given that many fluorophenol-containing warheads are kinase inhibitors, a broad in vitro kinase screen is essential. These assays test the PROTAC against a large panel of purified kinases to determine its selectivity profile.

Causality Behind the Choice: This method provides a direct measure of the PROTAC's inhibitory activity against a wide range of kinases, helping to identify potential off-target kinases that might be engaged in a cellular context.

NanoBRET™ Target Engagement and Ternary Complex Assays

NanoBRET™ (Bioluminescence Resonance Energy Transfer) assays are powerful tools for quantifying target engagement and ternary complex formation in live cells.[15][16][17][18]

• Target Engagement Assay: This assay measures the displacement of a fluorescent tracer from a NanoLuc®-tagged target protein by the PROTAC, providing a quantitative measure of target binding.[15][16]

• Ternary Complex Assay: This assay measures the proximity between a NanoLuc®-tagged target protein and a HaloTag®-labeled E3 ligase, providing a direct measure of ternary complex formation.[15][18]

Causality Behind the Choice: These assays provide real-time, quantitative data on the key molecular events that precede protein degradation, allowing for a detailed mechanistic understanding of both on-target and off-target interactions.

Method	Principle	Key Advantages	Key Limitations
Global Proteomics	Unbiased quantification of protein abundance changes.	Comprehensive, identifies all degradation events.	Does not directly measure binding.
CETSA	Ligand binding alters protein thermal stability.	Label-free, in-cell measurement of direct binding.	Not all binding events cause a detectable thermal shift.
Kinase Profiling	Measures inhibitory activity against a panel of purified kinases.	Broad screening of kinase off-targets.	In vitro, may not fully reflect cellular activity.
NanoBRET™ Assays	Measures target engagement and ternary complex formation in live cells.	Real-time, quantitative data on molecular interactions.	Requires genetic modification of target proteins.

Table 2: Comparison of key methodologies for assessing PROTAC off-target effects.

Phase 3: Orthogonal Validation and Functional Consequences

The final step in a comprehensive off-target assessment is to validate the findings from the discovery and target engagement phases using orthogonal methods and to investigate the functional consequences of any identified off-target degradation.

Western Blotting: This is a standard and essential technique to confirm the degradation of potential off-targets identified in the proteomics screen. Dose-response and time-course experiments should be performed to characterize the degradation kinetics.

Phenotypic Assays: If an off-target is confirmed to be degraded, it is important to assess the functional consequences of this degradation. This may involve assays for cell viability, signaling pathway modulation, or other relevant cellular functions.

Mitigating Off-Target Effects: A Note on Rational Design

The insights gained from a thorough off-target assessment can inform the rational design of more selective PROTACs. For instance, if off-target degradation is due to the promiscuity of the warhead, a more selective warhead can be chosen. If off-target effects are mediated by the E3 ligase ligand, such as the degradation of zinc-finger proteins by pomalidomide-based PROTACs, modifications to the ligand or the linker attachment point can be explored to minimize these effects.[7][8] Studies have shown that modifying the C5 position of the pomalidomide phthalimide ring can reduce off-target zinc-finger protein degradation.[7]

Conclusion

Assessing the off-target effects of PROTACs, particularly those derived from promiscuous scaffolds like many fluorophenol-containing kinase inhibitors, is a complex but essential undertaking. A multi-pronged approach that combines unbiased discovery proteomics with targeted validation techniques such as CETSA, kinase profiling, and NanoBRET assays provides a robust framework for building a comprehensive selectivity profile. By understanding the causality behind each experimental choice and adhering to rigorous validation principles, researchers can confidently navigate the labyrinth of PROTAC selectivity and develop safer, more effective targeted protein degraders.

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A Head-to-Head Comparison of VHL and CRBN-Based PROTACs: A Guide for Researchers

In the rapidly advancing field of targeted protein degradation (TPD), Proteolysis-Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. These innovative heterobifunctional molecules are designed to selectively eliminate disease-causing proteins by co-opting the cell's own ubiquitin-proteasome system.[1][2] A critical design choice in the development of a PROTAC is the selection of an E3 ubiquitin ligase to recruit. Among the more than 600 E3 ligases identified in humans, Cereblon (CRBN) and the von Hippel-Lindau (VHL) tumor suppressor are the two most extensively utilized for this purpose.[2][3]

This guide provides an objective, data-driven comparison of VHL and CRBN-based PROTACs, synthesizing technical data with field-proven insights. It is designed for researchers, scientists, and drug development professionals to make informed decisions in their PROTAC projects.

The Protagonists: A Tale of Two E3 Ligases

PROTACs function by forming a ternary complex, a crucial intermediate where the PROTAC molecule simultaneously binds to the target protein of interest (POI) and an E3 ligase.[4] This induced proximity allows the E3 ligase to tag the POI with ubiquitin, marking it for destruction by the 26S proteasome.[5][6] While the overarching mechanism is conserved, the specific biology of CRBN and VHL significantly impacts the resulting PROTAC's properties.

• Cereblon (CRBN): As a substrate receptor for the CRL4^CRBN^ E3 ligase complex, CRBN has gained significant attention, partly due to the history of immunomodulatory imide drugs (IMiDs) like thalidomide.[7][8] These small, drug-like molecules are now widely used as CRBN-recruiting ligands in PROTACs.[4] CRBN is considered a "pivoting door," with a flexible surface that is permissive to a diverse range of protein structures, which can be both an advantage and a source of off-target effects.[]

• Von Hippel-Lindau (VHL): VHL is the substrate recognition component of the CRL2^VHL^ E3 ligase complex.[5][10] Its natural substrate is the hypoxia-inducible factor 1α (HIF-1α).[10] PROTACs recruiting VHL typically use ligands based on a hydroxyproline (Hyp) scaffold that mimics this natural interaction.[4] VHL acts more like a "pivoting clamp," enforcing a more rigid and specific structural handshake with its targets.[]

Head-to-Head Performance Analysis

The choice between a VHL or CRBN-based strategy is a critical design decision that can dictate a PROTAC's efficacy, selectivity, and overall therapeutic potential.[] Below is a comparative analysis based on key performance metrics.

Ternary Complex Formation and Kinetics

The stability and kinetics of the ternary complex are paramount to a PROTAC's success.

• CRBN-based PROTACs often form ternary complexes with a faster turnover rate.[] This can be advantageous for rapid degradation, especially in fast-dividing cells.[] The binding surface of CRBN is relatively soft and compliant, allowing it to accommodate a wider variety of target proteins.[]

• VHL-based PROTACs tend to form more rigid and stable ternary complexes with longer residence times.[] This can be beneficial for degrading more stable proteins that require a persistent ubiquitination signal.[] However, this rigidity can also make successful ternary complex formation more challenging to achieve.

Degradation Efficacy and Potency (DC₅₀ & Dₘₐₓ)

Both VHL and CRBN-based PROTACs can achieve potent, sub-nanomolar degradation of their targets. However, direct comparisons often reveal target- and cell-line-dependent differences.

For example, in a head-to-head comparison of PROTACs targeting Bromodomain-containing protein 9 (BRD9), the VHL-based degrader VZ185 was significantly more potent than the CRBN-based degrader dBRD9 .[11]

Parameter	VZ185 (VHL-based)	dBRD9 (CRBN-based)	Cell Line
BRD9 DC₅₀	1.8 nM	~50 nM	MOLM-13
BRD9 Dₘₐₓ	>95%	>90%	MOLM-13
Data summarized from a comparative study.[11]

This highlights that the choice of E3 ligase can dramatically influence the potency of the resulting degrader.

The "Hook Effect"

The "hook effect" is a phenomenon where the degradation efficiency of a PROTAC decreases at very high concentrations.[12][13] This is due to the formation of unproductive binary complexes (PROTAC-target or PROTAC-ligase) that compete with the formation of the productive ternary complex.[14] While this effect can be observed with both types of PROTACs, its magnitude is a characteristic of each individual molecule and the stability of the ternary complex it forms.[15][16]

Selectivity and Off-Target Effects

Selectivity is a cornerstone of targeted therapies. Here, VHL and CRBN present a significant trade-off.

• VHL-based PROTACs are generally considered to have a more favorable off-target profile due to the high specificity of the VHL-ligand interaction.[] This "smaller promiscuity window" can be advantageous for achieving a clean degradation profile.[]

• CRBN-based PROTACs , particularly those using IMiD-based ligands, have a known liability: the induction of "neosubstrate" degradation.[6] The CRBN ligand itself can act as a "molecular glue," altering the surface of CRBN and causing it to degrade endogenous proteins it wouldn't normally recognize, such as the transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[17][18] While this can lead to unwanted side effects, it can also be exploited for therapeutic benefit, particularly in hematological malignancies.[]

Physicochemical Properties and Druggability

The intrinsic properties of the E3 ligase ligands significantly influence the "druglikeness" of the final PROTAC molecule.

• CRBN ligands (e.g., pomalidomide) are relatively small, possess favorable physicochemical properties, and are orally bioavailable.[] This gives medicinal chemists more flexibility in designing the linker and target-binding portions of the PROTAC while maintaining a drug-like profile.[][19]

• VHL ligands , derived from a hydroxyproline scaffold, are larger, more polar, and more peptide-like.[][20] This can present challenges for cell permeability and oral bioavailability, although the hydroxyproline group can also aid aqueous solubility.[][19]

In Vivo Considerations

The ultimate test of a therapeutic is its performance in a living system.

• Subcellular Localization: CRBN is primarily located in the nucleus, whereas VHL is found in both the cytoplasm and the nucleus.[] This can dictate which target proteins are accessible for degradation.

• Tissue Expression: The expression levels of the E3 ligase in target tissues are critical. VHL expression can be low in certain solid tumors, potentially requiring higher PROTAC concentrations to be effective.[] CRBN is often highly expressed in hematopoietic cells, making CRBN-based PROTACs particularly effective for liquid tumors.[]

Experimental Playbook: Key Protocols for PROTAC Evaluation

To rigorously compare VHL- and CRBN-based PROTACs, a series of standardized experiments is essential.

Protocol 1: Cellular Target Degradation Assessment via Western Blot

This is the foundational assay to quantify the reduction of the target protein.[1][4]

Workflow:

• Cell Culture & Treatment: Seed cells at an appropriate density and allow them to adhere. Treat cells with a serial dilution of the PROTAC for a predetermined time (e.g., 18-24 hours). Include a vehicle control (e.g., DMSO).[21]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[12]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[12]

• SDS-PAGE and Transfer: Separate protein lysates on an SDS-polyacrylamide gel and transfer them to a PVDF or nitrocellulose membrane.[12]

• Immunoblotting: Block the membrane and incubate with a primary antibody against the target protein and a loading control (e.g., β-Actin, GAPDH). Subsequently, incubate with a corresponding HRP-conjugated secondary antibody.[11]

• Detection & Analysis: Detect protein bands using an enhanced chemiluminescence (ECL) substrate. Quantify band intensities using densitometry software (e.g., ImageJ) and normalize the target protein signal to the loading control.[1][11]

Protocol 2: Determining DC₅₀ and Dₘₐₓ

These two parameters are critical for quantifying a PROTAC's potency and efficacy.[21]

• DC₅₀ (Half-Maximal Degradation Concentration): The concentration of PROTAC required to degrade 50% of the target protein. A lower DC₅₀ indicates higher potency.[21]

• Dₘₐₓ (Maximum Degradation): The maximum percentage of protein degradation achievable with the PROTAC.[22]

Methodology:

• Perform the Western Blot protocol (Protocol 1) using a wide range of PROTAC concentrations.

• Calculate the percentage of remaining protein for each concentration relative to the vehicle-treated control.

• Plot the percentage of degradation versus the log concentration of the PROTAC.

• Fit the data to a four-parameter logistic (or non-linear regression) curve to determine the DC₅₀ and Dₘₐₓ values.[12][22]

Protocol 3: Confirming Ternary Complex Formation

Validating that the PROTAC is functioning through the intended mechanism requires confirming the formation of the POI-PROTAC-E3 ligase complex.[5] Co-immunoprecipitation (Co-IP) is a standard method for this.

Methodology:

• Cell Treatment: Treat cells with the PROTAC, a negative control (e.g., an inactive epimer), and a vehicle control for a short duration (e.g., 2-4 hours). To observe the complex, pre-treat with a proteasome inhibitor (e.g., MG132) to prevent the degradation of the target.[5][23]

• Lysis: Lyse cells in a non-denaturing buffer (e.g., Triton X-100 based) to preserve protein-protein interactions.[4]

• Immunoprecipitation: Incubate the lysates with an antibody against the target protein (or E3 ligase) that is coupled to Protein A/G beads.[4][5]

• Washing & Elution: Wash the beads to remove non-specific binders and elute the bound protein complexes.

• Western Blot Analysis: Analyze the eluted samples by Western blotting, probing for the presence of the E3 ligase (if the POI was pulled down) or the POI (if the E3 ligase was pulled down) to confirm their interaction.

Visualizing the Process

Choosing Your Champion: A Decision-Making Framework

The selection between a VHL and CRBN-based PROTAC is not a one-size-fits-all decision. It requires a careful evaluation of the target protein, the desired therapeutic context, and the acceptable risk profile.

Conclusion

Both VHL and CRBN-based PROTACs are exceptionally powerful tools for targeted protein degradation, each with a distinct set of advantages and challenges. CRBN-based degraders, built upon small, drug-like ligands, offer potent degradation and have seen significant clinical progress.[8] However, they carry the inherent risk of neosubstrate degradation.[17] VHL-based PROTACs can provide a more selective degradation profile but may present greater challenges in achieving favorable pharmacokinetic properties.[6][] Ultimately, the optimal choice is context-dependent, relying on the specific biological question and therapeutic goal. A thorough, head-to-head experimental evaluation as outlined in this guide is crucial for the rational design and development of the next generation of highly effective and selective protein-degrading therapeutics.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(Benzyloxy)-6-bromo-2-fluorophenol

Introduction: A Proactive Approach to Safety

In the landscape of drug discovery and chemical research, the synthesis and handling of novel compounds like 3-(Benzyloxy)-6-bromo-2-fluorophenol are routine. However, ensuring the safe and compliant disposal of such materials is as critical as the research itself. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-(Benzyloxy)-6-bromo-2-fluorophenol, grounded in the principles of chemical safety and regulatory compliance.

It is critical to note that a specific, comprehensive Safety Data Sheet (SDS) for 3-(Benzyloxy)-6-bromo-2-fluorophenol (CAS No. 1228956-98-6) is not widely available.[1][2] Therefore, this guidance is synthesized from the known hazards of its structural class—halogenated phenols—and data from closely related molecules.[3][4][5] This proactive approach, treating the compound with the caution merited by its chemical family, is fundamental to laboratory safety.

Hazard Identification and Risk Assessment: Understanding the "Why"

3-(Benzyloxy)-6-bromo-2-fluorophenol is a halogenated organic compound. Its structure combines a phenol core, which is known to be acutely toxic and corrosive, with bromine and fluorine atoms.[3][6] This halogenation places it under specific regulatory scrutiny for disposal, as incomplete combustion can generate hazardous byproducts.[7][8]

The primary risks associated with this compound and its class are:

• Toxicity: Phenols can be fatal if ingested, inhaled, or absorbed through the skin. They can cause severe damage to the central nervous system, liver, and kidneys.[9]

• Corrosivity: As a phenol derivative, it is expected to be corrosive, capable of causing severe skin burns and eye damage.[3] A peculiar danger of phenols is their anesthetic effect, which can delay the sensation of pain, leading to prolonged exposure and more severe injury.[3][6]

• Irritation: Similar halogenated aromatics are known skin, eye, and respiratory irritants.[4][5]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment.[5]

Table 1: Anticipated Hazard Profile based on Structural Analogs

Hazard Classification	Anticipated GHS Hazard Statement	Rationale and Source
Acute Toxicity	H302: Harmful if swallowed	Based on data for similar brominated phenols.[4]
Skin Corrosion/Irritation	H315: Causes skin irritation	Common classification for halogenated aromatics and phenols.[4][5]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Based on data for similar brominated phenols.[4]
Specific Target Organ Toxicity	H335: May cause respiratory irritation	A common hazard for powdered or volatile organic compounds.[4][5]
Environmental Hazard	H410: Very toxic to aquatic life with long lasting effects	A precautionary classification for complex halogenated aromatics.[5]

The Core Directive: Segregation of Halogenated Waste

The single most important principle in disposing of 3-(Benzyloxy)-6-bromo-2-fluorophenol is strict segregation . This compound must be treated as halogenated organic waste .

Causality: Mixing halogenated waste with non-halogenated organic waste is a costly and dangerous mistake. Halogenated compounds require high-temperature incineration with specialized "scrubbers" to neutralize the acidic gases (e.g., hydrobromic and hydrofluoric acid) produced during combustion.[8] Contaminating a large volume of non-halogenated solvent waste with a small amount of this compound necessitates the entire container be treated via this more expensive and specialized disposal route.[10]

Personal Protective Equipment (PPE): Your First Line of Defense

All handling and disposal procedures must be conducted within a certified chemical fume hood.[9] The following PPE is mandatory.

Table 2: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Eye/Face Protection	ANSI Z87.1-compliant safety goggles and a face shield.[3]	Protects against splashes of the corrosive material, which can cause severe eye damage.[6]
Hand Protection	Double-gloving: an inner nitrile glove with an outer, heavier-duty butyl rubber or neoprene glove.[9]	Phenols and associated solvents can penetrate standard nitrile gloves. A double-gloving system provides robust protection.[11] Gloves must be changed immediately upon contamination.[11]
Body Protection	A fully buttoned, long-sleeved lab coat.	Provides a primary barrier against incidental contact.
Additional Protection	A chemical-resistant apron over the lab coat.[9]	Recommended when handling larger quantities (>50 mL) or during spill cleanup to prevent soak-through.

Step-by-Step Disposal Protocol: A Self-Validating System

This protocol ensures that waste is handled, stored, and disposed of in a manner that is safe, compliant, and traceable.

Step 1: Waste Collection and Containerization

• Identify as Halogenated Waste: All waste streams containing 3-(Benzyloxy)-6-bromo-2-fluorophenol—including residual solids, reaction mixtures, contaminated solvents (e.g., from chromatography), and contaminated consumables (pipette tips, wipes)—must be designated as halogenated waste.[10]

• Select a Compatible Container: Use a clean, leak-proof container specifically designated for halogenated organic liquid waste.[12] High-density polyethylene (HDPE) carboys are a common and appropriate choice.[10] Never use metal containers, as acidic degradation products can cause corrosion.[10]

• Avoid Mixing: Do not mix this waste with non-halogenated, acidic, basic, or reactive waste streams.[12]

Step 2: Proper Labeling

• Immediate Labeling: The waste container must be labeled the moment the first drop of waste is added.[10]

• Content Requirements: The label must, at a minimum, include:

  • The words "HAZARDOUS WASTE" .[12]

  • The full chemical name: "3-(Benzyloxy)-6-bromo-2-fluorophenol" and all other components, including solvents, with their approximate percentages.[12] Acronyms are not acceptable.

  • Clear hazard warnings (e.g., "Toxic," "Corrosive," "Irritant").[10]

  • The name of the waste generator and the accumulation start date.[10]

Step 3: Temporary Storage in a Satellite Accumulation Area (SAA)

• Designated Location: Store the sealed waste container in a designated SAA within the laboratory, at or near the point of generation.[13]

• Secure Containment: The container must be kept tightly closed except when adding waste.[12] It should be stored within a secondary containment bin to catch any potential leaks.[11]

• Storage Limits: Be aware of your institution's SAA volume limits (e.g., typically no more than 55 gallons of total hazardous waste).[13]

Step 4: Arranging for Final Disposal

• Contact EHS: Once the container is full (do not exceed 90-95% capacity to allow for expansion[10]), or as per your institution's pickup schedule, contact your Environmental Health and Safety (EHS) department.[11]

• Request Pickup: Follow your institutional procedure to request a hazardous material pickup, ensuring all information on your request form matches the container label exactly.[12]

Disposal Workflow Visualization

The following diagram outlines the decision-making process for the safe disposal of 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Caption: Disposal workflow for 3-(Benzyloxy)-6-bromo-2-fluorophenol.

Emergency Procedures: Spill and Exposure Management

Rapid and correct response to an accident is crucial.

Small Spill (Solid or Liquid <100 mL)

• Alert & Isolate: Alert personnel in the immediate area. Ensure the fume hood is functioning properly. Do not attempt to clean a spill outside of a fume hood.

• Don PPE: Wear the full PPE outlined in Table 2, including a chemical-resistant apron.

• Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial sorbent pad.[10] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully collect the absorbed material and any contaminated debris using non-sparking tools. Place it into a designated, sealable container for halogenated waste.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[14] All cleaning materials must also be disposed of as halogenated hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS.

Exposure First Aid

• Skin Contact: Immediately go to the nearest safety shower.[6] Remove all contaminated clothing while under the shower.[6] Wash the affected area with copious amounts of cold water for at least 15 minutes.[14] Seek immediate medical attention. Do not delay.

• Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[9] Remove contact lenses if possible. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[15] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Waste Minimization: A Note on Green Chemistry

The most effective disposal method is to minimize waste generation from the outset.

• Scale Appropriately: Plan experiments to use the smallest practical quantities of the chemical.[11]

• Avoid Contamination: Never return unused chemicals to the original container.

• Proper Planning: Ensure reaction workups are designed to minimize the volume of solvent waste.

By adhering to this comprehensive guide, researchers can ensure that their innovative work with compounds like 3-(Benzyloxy)-6-bromo-2-fluorophenol is conducted not only with scientific rigor but also with the utmost commitment to safety and environmental stewardship.

References

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• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (1988). U.S. Environmental Protection Agency. Retrieved from [Link][7]

• Hazardous Waste Disposal Guide. (2023). Northwestern University Research Safety. Retrieved from [Link][13]

• What is bromine and what are the safe disposal and recycling methods? (2025). Ideal Response. Retrieved from [Link][8]

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• Safety Data Sheet: 1-(Benzyloxy)-4-bromo-2-chlorobenzene. (2021). Angene Chemical. Retrieved from [Link][5]

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• Chapter 7 Chemical Disposal Procedures. (n.d.). University of Wisconsin–Madison Biomedical Engineering. Retrieved from [Link][19]

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Personal protective equipment for handling 3-(Benzyloxy)-6-bromo-2-fluorophenol

Comprehensive Safety Guide for Handling 3-(Benzyloxy)-6-bromo-2-fluorophenol

This guide provides a detailed protocol for the safe handling, use, and disposal of 3-(Benzyloxy)-6-bromo-2-fluorophenol. As a halogenated and benzylated phenol derivative, this compound presents a complex hazard profile that demands rigorous adherence to safety procedures. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights to ensure personal safety and experimental integrity.

Hazard Triage: Understanding the Risk Profile

The molecular structure of 3-(Benzyloxy)-6-bromo-2-fluorophenol dictates its primary hazards. The core phenolic structure is known for its acute toxicity and corrosivity.[1] Phenols can be readily absorbed through the skin, often with delayed pain due to anesthetic properties, potentially leading to severe burns and systemic toxicity.[1][2] The presence of bromo and fluoro substituents may enhance its toxicity and environmental persistence, characteristic of many halogenated organic compounds.[3]

Hazard Class	Primary Concern	Rationale & Key Considerations
Acute Toxicity	Systemic effects via skin absorption, inhalation, or ingestion.	Phenol and its derivatives can impact the central nervous system, liver, and kidneys.[4][5] Small exposures can be fatal.[1]
Corrosivity	Severe skin burns and eye damage.	The acidic hydroxyl group of the phenol is corrosive. Initial contact may not be painful, masking the severity of the exposure.[2]
Irritation	Respiratory tract irritation.	Vapors or aerosols can cause irritation to the lungs, leading to coughing or shortness of breath.[4]
Environmental	Long-term aquatic toxicity.	Halogenated organic compounds can be persistent in the environment.[3] Disposal must be handled with extreme care to prevent ecological damage.[6]

The Core Defense: Personal Protective Equipment (PPE)

Personal Protective Equipment is the final and most personal line of defense against chemical exposure. Its selection must be based on a thorough risk assessment of the procedures being performed. All handling of this compound must be conducted within a certified chemical fume hood.[1][5]

Hierarchy of Controls

Before relying on PPE, more effective control measures must be implemented. This diagram illustrates the prioritized approach to mitigating chemical hazards.

Caption: The Hierarchy of Controls prioritizes safety measures.

Mandatory PPE Ensemble

Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles conforming to ANSI Z87.1 standard.[7] A full-face shield must be worn over goggles when there is a splash hazard.[4][8]	Protects against splashes of corrosive material. Standard safety glasses are insufficient. A face shield protects the entire face from splashes that could occur during transfers or solution preparation.[7]
Hand Protection	Double-gloving is mandatory. An inner nitrile glove for dexterity and an outer, thicker glove of neoprene or butyl rubber.[4]	Phenol and its derivatives can rapidly penetrate standard nitrile gloves.[2] Neoprene offers good resistance to phenols.[9] Inspect gloves for integrity before each use.[8]
Body Protection	A flame-resistant lab coat, fully buttoned.[4] For larger volumes or significant splash risk, a chemical-resistant apron (neoprene or butyl rubber) should be worn over the lab coat.[4]	Protects skin and personal clothing from contamination. Standard cotton lab coats offer minimal protection against corrosive splashes.
Respiratory Protection	Not required when all work is performed within a properly functioning chemical fume hood.[7]	The fume hood is the primary means of respiratory protection by containing vapors and aerosols at the source.[6] Respirators should only be used in emergencies (e.g., large spills) by trained personnel within a formal respiratory protection program.[7]

Procedural Blueprint: From Receipt to Disposal

A systematic workflow is essential for minimizing risk throughout the chemical's lifecycle in the laboratory.

Caption: Chemical Handling and Disposal Workflow.

Step-by-Step Operational Plan

• Receiving and Storage:

  • Upon receipt, inspect the container for any signs of damage or leakage.[6]

  • Store in a cool, dry, well-ventilated area away from strong oxidizing agents and sources of ignition.[5][6]

  • The container must be tightly sealed and clearly labeled with the chemical name and primary hazards (Toxic, Corrosive).[1]

  • Store in a designated, leak-proof secondary container below eye level.[1]

• Handling and Experimentation:

  • All manipulations, including weighing and solution preparation, must be conducted in a certified chemical fume hood.[1][8]

  • Ensure an emergency eyewash station and safety shower are unobstructed and have been recently tested.[5][8]

  • Use caution when opening containers to avoid splashing.[8]

  • Keep containers closed when not in use.

• Decontamination:

  • After handling, decontaminate work surfaces and equipment with soap and water.[1]

  • All materials used for decontamination (e.g., paper towels) must be disposed of as hazardous solid waste.[2]

Waste Management Protocol

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.[6]

• Waste Segregation:

  • Liquid Waste: Collect all liquid waste containing 3-(Benzyloxy)-6-bromo-2-fluorophenol in a designated, sealed, and clearly labeled hazardous waste container for halogenated organic compounds.[10]

  • Solid Waste: All contaminated consumables (gloves, pipette tips, absorbent materials) must be collected in a separate, clearly labeled solid hazardous waste container.[8]

• Container Management:

  • Use chemically compatible containers with secure screw-top caps.[8]

  • Label containers with "Hazardous Waste," the full chemical name, and associated hazard pictograms (e.g., Toxic, Corrosive).[1][8]

• Final Disposal:

  • Arrange for disposal through your institution's environmental health and safety office or a licensed hazardous waste disposal company.[6] Never pour this chemical down the drain.

Emergency Response Protocol

Immediate and correct action during an emergency is vital.

Emergency Scenario	Immediate Action Protocol
Skin Contact	This is a MEDICAL EMERGENCY . 1. Immediately remove all contaminated clothing while under an emergency shower.[4] 2. Flush the affected area with copious amounts of water for at least 15 minutes. Use soap to help remove the phenol.[2] 3. If available, and after initial water flush, swab the area with Polyethylene Glycol (PEG 300 or 400).[2][4] 4. Call for immediate medical attention. [1][4]
Eye Contact	1. Immediately flush eyes with an emergency eyewash station for at least 15 minutes, holding eyelids open.[1][4] 2. Remove contact lenses if present and easy to do.[11] 3. Call for immediate medical attention. [1]
Inhalation	1. Move the affected person to fresh air immediately.[1][4] 2. Call for immediate medical attention.
Ingestion	1. Do NOT induce vomiting.[11] 2. Rinse mouth with water. 3. Call for immediate medical attention. [1]
Spill	Minor Spill (<50 mL): 1. Alert others in the area. 2. Wearing the full PPE ensemble, absorb the spill with an inert material like sand, vermiculite, or a chemical absorbent pad.[2][5] 3. Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[5] 4. Decontaminate the spill area with soap and water.[1] Major Spill (>50 mL): 1. Evacuate the laboratory immediately and notify others in the vicinity.[1][5] 2. Close the doors to the affected area. 3. Call your institution's emergency response number or 911.[1][5]

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